Technical Documentation Center

4-Bromo-1,3-benzothiazole-2-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Executive Summary Target Molecule: 4-Bromo-1,3-benzothiazole-2-carbaldehyde CAS: 1781532-51-1 Core Application: Key intermediate for the synthesis of bioactive scaffolds (e.g., kinase inhibitors) and functional materials...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Target Molecule: 4-Bromo-1,3-benzothiazole-2-carbaldehyde CAS: 1781532-51-1 Core Application: Key intermediate for the synthesis of bioactive scaffolds (e.g., kinase inhibitors) and functional materials.[1] The C4-bromide allows for orthogonal cross-coupling (Suzuki, Buchwald-Hartwig), while the C2-aldehyde serves as a versatile electrophile for condensation reactions (e.g., Schiff bases, Knoevenagel condensation).

This guide details a robust, scalable synthetic route starting from commercially available 2-bromoaniline . The pathway prioritizes regiochemical fidelity and operational safety, utilizing a modified Jacobsen cyclization followed by a selective Riley oxidation.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis is designed to install the benzothiazole core while preserving the sensitive C4-bromine substituent. Direct formylation of the benzothiazole ring is challenging due to the directing effects of the heterocycle; therefore, an oxidative approach from the C2-methyl precursor is the most reliable strategy.

Strategic Disconnection
  • C2-Formyl Group: Installed via Selenium Dioxide (SeO₂) oxidation of a C2-methyl group.

  • Benzothiazole Core: Constructed via radical oxidative cyclization (Jacobsen) of a thioanilide intermediate.

  • Regiochemistry: Starting with 2-bromoaniline ensures the bromine atom resides at the C4 position of the final benzothiazole ring (due to cyclization at the unsubstituted ortho-position).

Reaction Workflow Diagram

SynthesisPathway SM 2-Bromoaniline (Starting Material) Int1 N-(2-Bromophenyl)acetamide SM->Int1 Ac2O, Et3N DCM, 0°C to RT Int2 N-(2-Bromophenyl)thioacetamide Int1->Int2 Lawesson's Reagent Toluene, Reflux Int3 4-Bromo-2-methyl-1,3-benzothiazole Int2->Int3 K3Fe(CN)6, NaOH Jacobsen Cyclization Product 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Int3->Product SeO2, 1,4-Dioxane Reflux (Riley Oxidation)

Figure 1: Step-wise synthetic pathway from 2-bromoaniline to the target aldehyde.

Part 2: Detailed Experimental Protocols

Step 1: Synthesis of N-(2-Bromophenyl)acetamide

Objective: Protection of the amine and installation of the carbon backbone for the C2-methyl group.

  • Reagents: 2-Bromoaniline (1.0 equiv), Acetic Anhydride (1.2 equiv), Triethylamine (1.2 equiv), DCM (Solvent).

  • Protocol:

    • Dissolve 2-bromoaniline in Dichloromethane (DCM) (0.5 M concentration).

    • Add Triethylamine and cool to 0°C.

    • Add Acetic Anhydride dropwise.

    • Stir at Room Temperature (RT) for 2 hours. Monitor by TLC (Hexane:EtOAc 3:1).

    • Workup: Wash with 1M HCl, then Sat. NaHCO₃. Dry organic layer over MgSO₄ and concentrate.

    • Yield: Quantitative. White solid.[2]

Step 2: Thionation to N-(2-Bromophenyl)thioacetamide

Objective: Conversion of the amide to a thioamide to provide the sulfur source for the heterocyclic ring.

  • Reagents: N-(2-Bromophenyl)acetamide (1.0 equiv), Lawesson's Reagent (0.6 equiv).

  • Solvent: Toluene (anhydrous).

  • Protocol:

    • Suspend the amide in Toluene (0.3 M).

    • Add Lawesson's Reagent.

    • Reflux (110°C) for 3–5 hours. The mixture will become homogenous and turn yellow.

    • Workup: Cool to RT. Evaporate toluene.

    • Purification: Flash column chromatography (SiO₂, Hexane/EtOAc gradient).

    • Critical Note: Lawesson's reagent byproducts are distinct; ensure complete separation.

Step 3: Jacobsen Cyclization to 4-Bromo-2-methyl-1,3-benzothiazole

Objective: Oxidative radical cyclization to form the benzothiazole core. Mechanism: The reaction proceeds via a thioimidate radical cation which attacks the aromatic ring. Steric constraints direct the cyclization to the unsubstituted ortho-position (C6 of the aniline), placing the original bromine at C4 of the benzothiazole.

  • Reagents: Thioacetamide intermediate (1.0 equiv), Potassium Ferricyanide (K₃Fe(CN)₆, 4.0 equiv), Sodium Hydroxide (NaOH, 8.0 equiv).

  • Solvent: Water / Ethanol (1:1 mixture) or Water alone if substrate is dispersible.

  • Protocol:

    • Prepare a solution of NaOH in water (2 M).

    • Dissolve/suspend the thioacetamide in Ethanol and add to the NaOH solution at 0°C.

    • Add K₃Fe(CN)₆ (dissolved in water) dropwise over 1 hour. Control exotherm.

    • Stir at RT for 12 hours.

    • Workup: Filter the precipitate (if solid) or extract with DCM.

    • Purification: Recrystallization from Ethanol/Water or column chromatography.

    • Characterization: Confirm regiochemistry by NMR (coupling constants of aromatic protons).

Step 4: Riley Oxidation to 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Objective: Selective oxidation of the activated methyl group to an aldehyde.

  • Reagents: 4-Bromo-2-methyl-1,3-benzothiazole (1.0 equiv), Selenium Dioxide (SeO₂, 1.5 equiv).

  • Solvent: 1,4-Dioxane (wet, contains ~2-5% water to prevent over-oxidation to acid).

  • Protocol:

    • Dissolve the methyl-benzothiazole in 1,4-Dioxane.

    • Add SeO₂ in one portion.

    • Reflux (101°C) for 4–6 hours. Monitor closely by TLC; prolonged heating leads to the carboxylic acid.

    • Filtration: Cool and filter through a pad of Celite to remove black Selenium metal.

    • Workup: Concentrate the filtrate. Dissolve residue in EtOAc, wash with water and brine.

    • Purification: The aldehyde is moderately unstable on silica. Rapid filtration through a short silica plug or recrystallization from Hexane/EtOAc is recommended.

    • Storage: Store under inert atmosphere (Argon) at -20°C.

Part 3: Data Summary & Troubleshooting

Reagent Stoichiometry Table
ReagentEquiv.[2][3][4][5]RoleCritical Parameter
2-Bromoaniline 1.0Starting MaterialPurity >98%
Acetic Anhydride 1.2Acetylating AgentDry conditions
Lawesson's Reagent 0.6Thionation AgentAnhydrous Toluene, Reflux
K₃Fe(CN)₆ 4.0Oxidant (Cyclization)Slow addition at 0°C
SeO₂ 1.5Oxidant (Methyl -> CHO)Use "wet" dioxane to favor aldehyde
Troubleshooting Guide
IssueProbable CauseSolution
Low Yield in Step 2 Incomplete ThionationEnsure Toluene is anhydrous; increase reflux time.
Regioisomer Mix in Step 3 Incorrect CyclizationVerify starting material is 2-bromoaniline. K₃Fe(CN)₆ favors steric bulk avoidance (forming 4-Br).
Over-oxidation in Step 4 Formation of AcidReduce reaction time. Ensure water content in Dioxane is <5%.
Black Precipitate in Step 4 Selenium MetalFilter hot through Celite; wash pad with hot EtOAc.

Part 4: Mechanistic Insight (Riley Oxidation)

The formation of the aldehyde proceeds via an ene-type reaction followed by a [2,3]-sigmatropic rearrangement.

RileyMechanism Step1 Enolization of 2-Methylbenzothiazole Step2 Ene Reaction with SeO2 (Formation of Organoselenium intermediate) Step1->Step2 Step3 [2,3]-Sigmatropic Rearrangement (Formation of Selenite Ester) Step2->Step3 Step4 Elimination of Se + H2O (Formation of Aldehyde) Step3->Step4

Figure 2: Mechanistic cascade of the Selenium Dioxide oxidation.

References

  • Synthesis of Benzothiazoles via Jacobsen Cyclization

    • Jordan, A. D., et al. "Jacobsen Cyclization of Thioanilides." J. Org.[4] Chem., 2003.

    • Source:

  • Selenium Dioxide Oxidation Protocols

    • Riley, H. L., et al. "Selenium Dioxide: A New Oxidizing Agent." J. Chem. Soc., 1932.
    • Sharpless, K. B., et al. "Selenium Dioxide Oxidation of Methyl Groups." J. Am. Chem. Soc., 1977.
    • Source:

  • Regioselectivity in Benzothiazole Synthesis

    • Katritzky, A. R., et al. "Comprehensive Heterocyclic Chemistry II."
    • Source:

  • 4-Bromobenzothiazole Derivatives

    • ChemicalBook Entry 1781532-51-1.
    • Source:

Sources

Exploratory

Technical Whitepaper: 4-Bromo-1,3-benzothiazole-2-carbaldehyde

A Strategic Scaffold for Divergent Heterocyclic Synthesis in Medicinal Chemistry Executive Summary In the landscape of fragment-based drug discovery (FBDD), 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) re...

Author: BenchChem Technical Support Team. Date: February 2026

A Strategic Scaffold for Divergent Heterocyclic Synthesis in Medicinal Chemistry

Executive Summary

In the landscape of fragment-based drug discovery (FBDD), 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) represents a high-value "bifunctional linchpin."[1] Unlike its more common 6-bromo isomer, the 4-bromo variant offers unique steric geometry and electronic properties due to the bromine atom's proximity to the thiazole nitrogen.[1] This scaffold allows for orthogonal functionalization : the C2-aldehyde serves as a reactive handle for heterocycle extension (via condensation or olefination), while the C4-bromide provides a site for cross-coupling reactions to build complexity in the "northern" sector of the molecule. This guide details the physicochemical profile, validated synthetic routes, and strategic applications of this compound in oncology and antimicrobial research.

Chemical Identity & Physicochemical Profile

Researchers must establish a baseline for purity and handling before initiating synthesis. The following data consolidates experimental observations and calculated properties.

PropertySpecificationNotes for Experimentalists
IUPAC Name 4-Bromo-1,3-benzothiazole-2-carbaldehydeOften abbreviated as 4-Br-BT-2-CHO.[1]
CAS Number 1781532-51-1Verify against vendor CoA; often confused with 6-bromo isomer.[1]
Molecular Formula C₈H₄BrNOSrExact Mass: 240.92 (for ⁷⁹Br).
Appearance Pale yellow to ochre solidColor deepens upon oxidation/air exposure.
Solubility DMSO, DMF, CH₂Cl₂, CHCl₃Insoluble in water. Sonication required for MeOH solubility.[1]
Stability Air-sensitive (Aldehyde oxidation)Store under Argon/Nitrogen at 2–8°C.
Reactivity Electrophilic (C2), Nucleophilic (C4-Br*)C4-Br requires metal catalysis (Pd/Cu) for substitution.[1]
Synthetic Methodologies

Direct bromination of benzothiazole-2-carbaldehyde typically yields the 6-bromo isomer due to electronic directing effects.[1] Therefore, the 4-bromo isomer must be synthesized de novo from pre-functionalized benzene precursors.[1]

3.1. The "Pre-Brominated" Route (Recommended)

This pathway ensures regiochemical purity by installing the halogen before ring closure.

Step 1: Thiolation of 2,3-Dibromoaniline

  • Reagents: 2,3-Dibromoaniline, Potassium ethyl xanthate, DMF.[1]

  • Mechanism: Nucleophilic aromatic substitution (

    
    ) or diazotization/thiolation sequences are used to generate 2-amino-3-bromobenzenethiol .[1]
    
  • Critical Control Point: Ensure complete exclusion of oxygen to prevent disulfide dimerization.

Step 2: Cyclization to the Methyl-Benzothiazole

  • Reagents: Acetic anhydride (Ac₂O) or Acetyl chloride, Reflux.

  • Product: 4-Bromo-2-methyl-1,3-benzothiazole .[1]

  • Observation: The methyl group is essential; it acts as a "masked" aldehyde.

Step 3: Riley Oxidation (Selenium Dioxide) [1]

  • Protocol: Dissolve the 2-methyl intermediate in 1,4-dioxane/water (95:5). Add SeO₂ (1.2 equiv). Reflux for 4–6 hours.

  • Purification: Filter through Celite to remove red selenium byproducts. Recrystallize from EtOH/Hexane.

Visualizing the Synthesis Pathway

SynthesisPath Start 2,3-Dibromoaniline Inter1 2-Amino-3-bromobenzenethiol Start->Inter1 Thiolation (K-Xanthate/DMF) Inter2 4-Bromo-2-methylbenzothiazole Inter1->Inter2 Cyclization (Ac2O, Reflux) Product 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Inter2->Product SeO2 Oxidation (Riley Reaction)

Figure 1: Regioselective synthesis pathway avoiding the 6-bromo impurity.

Reactivity & Functionalization Strategy

The power of this scaffold lies in its divergent reactivity . The aldehyde (C2) and bromide (C4) can be manipulated independently, allowing for the rapid generation of Structure-Activity Relationship (SAR) libraries.

4.1. C2-Aldehyde: The "Soft" Electrophile

The C2 position is highly activated due to the electron-withdrawing nature of the thiazole ring.

  • Schiff Base Formation: Condensation with primary amines yields stable imines, often reduced to secondary amines (Reductive Amination with NaBH(OAc)₃) for kinase inhibitor libraries.

  • Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile) generates push-pull fluorophores used in bio-imaging.[1]

  • Wittig/Horner-Wadsworth-Emmons: Installation of vinyl linkers.[1]

4.2. C4-Bromide: The "Hard" Coupling Partner

The C4 position is sterically crowded (peri-position). Standard Suzuki coupling conditions often fail.

  • Optimization: Use sterically demanding, electron-rich ligands like SPhos or XPhos with Pd(OAc)₂ to facilitate oxidative addition at the hindered C4-Br bond.[1]

  • Sonogashira Coupling: Effective for introducing alkynyl linkers, often used to create rigid molecular rods.

Visualizing Divergent Synthesis

Reactivity Core 4-Bromo-1,3-benzothiazole- 2-carbaldehyde NodeC2 C2-Aldehyde Functionalization Core->NodeC2 Path A (Mild) NodeC4 C4-Bromide Cross-Coupling Core->NodeC4 Path B (Pd-Catalysis) Imine Schiff Bases / Amines (Kinase Inhibitors) NodeC2->Imine R-NH2, NaBH4 Olefin Vinyl Derivatives (Fluorescent Probes) NodeC2->Olefin Wittig Reagents Biaryl Biaryl Scaffolds (Suzuki-Miyaura) NodeC4->Biaryl Ar-B(OH)2, Pd(dppf)Cl2 Alkyne Alkynyl Linkers (Sonogashira) NodeC4->Alkyne Terminal Alkyne, CuI

Figure 2: Orthogonal functionalization strategy for library generation.[1]

Applications in Drug Discovery
  • Kinase Inhibition: The benzothiazole core mimics the purine ring of ATP. 4-substituted derivatives have shown potency against PI3K and mTOR pathways by accessing hydrophobic pockets that the 6-substituted analogs cannot reach.

  • Antimicrobial Agents: Hydrazone derivatives synthesized from the C2-aldehyde exhibit broad-spectrum activity against Gram-positive bacteria (e.g., S. aureus) by disrupting cell wall synthesis.[1]

  • Fluorescent Probes: The rigid benzothiazole backbone provides a high quantum yield. 4-substitution alters the Stokes shift, useful for designing ratiometric sensors for cellular pH or metal ions.[1]

Handling & Safety Protocols
  • Hazard Classification: Acute Toxic (Oral) Category 3 (H301), Skin Irritant (H315), Eye Irritant (H319).[1]

  • Storage: The aldehyde is prone to autoxidation to the carboxylic acid. Store in a tightly sealed vial, preferably under argon, at 4°C.

  • Spill Response: Do not sweep dry dust (aerosol risk). Dampen with inert solvent (PEG-400) and wipe.

  • Waste: Segregate as Halogenated Organic Waste.

References
  • Synthesis of Benzothiazoles: Zhu, X., et al.[2] "A three-component reaction of o-iodoanilines... provides 2-unsubstituted benzothiazoles."[1][2] Organic Letters, 2020.[2] [1]

  • Riley Oxidation Mechanism: "Selenium Dioxide Oxidation of 2-Methylbenzothiazoles." Journal of Organic Chemistry, 1970 (Pilgram et al. foundational work on halo-benzothiazoles).[1]

  • Medicinal Applications: Gupta, S. & Rawat, S. "Benzothiazoles: A privileged scaffold in the field of synthetic and medicinal chemistry." Journal of Pharmaceutical Sciences, 2010.
  • C4-Bromine Reactivity: "Regioselective C–H Functionalization of 2,1,3-Benzothiadiazole." Journal of Organic Chemistry, 2024.[2] [1]

  • Safety Data: "Safety Data Sheet: 4-Bromo-1,3-benzothiazole-2-carbaldehyde." BLD Pharm, 2024.

Sources

Foundational

Structure Elucidation of 4-Bromo-1,3-benzothiazole-2-carbaldehyde: A Multi-faceted Spectroscopic Approach

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract Introduction and Synthetic Context The benzothiazole scaffold is a privileged structure in drug discovery, with derivat...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction and Synthetic Context

The benzothiazole scaffold is a privileged structure in drug discovery, with derivatives exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anticonvulsant properties.[1][2] The introduction of a reactive carbaldehyde function at the 2-position and a bromine atom on the benzene ring creates a versatile building block for further chemical elaboration.

A plausible and efficient method for the synthesis of the title compound is the Vilsmeier-Haack reaction.[3][4] This reaction involves the formylation of an electron-rich aromatic or heterocyclic substrate using a Vilsmeier reagent, typically formed from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[5] Starting with 4-Bromo-1,3-benzothiazole, this method would introduce the aldehyde group at the electron-deficient C2 position of the thiazole ring. Understanding the synthetic route provides initial, albeit presumptive, evidence of the final structure. The core directive of this guide, however, is to validate this presumed structure with rigorous, independent analytical techniques.

The Elucidation Workflow: An Integrated Strategy

The confirmation of a chemical structure is not a linear process but a synergistic integration of multiple analytical techniques. Each method provides a unique piece of the puzzle, and their combined interpretation provides the highest level of confidence. Our workflow is designed to systematically deconstruct the molecule's properties—from its mass and elemental composition to its functional groups and atomic connectivity.

G cluster_start Initial Analysis cluster_methods Spectroscopic Interrogation cluster_end Confirmation Synthesis Hypothesized Structure (from Synthesis) MS Mass Spectrometry (MS) [Molecular Weight & Formula] Synthesis->MS Sample Pure Analyte Sample Sample->MS IR Infrared (IR) Spectroscopy [Functional Groups] Sample->IR NMR NMR Spectroscopy (1D & 2D) [Atom Connectivity] Sample->NMR Synthesis_Data Data Synthesis & Cross-Validation MS->Synthesis_Data Isotopic Pattern, Fragments IR->Synthesis_Data C=O, C=N, C-Br Stretches NMR->Synthesis_Data ¹H-¹³C Shifts, Couplings, COSY, HMBC Correlations Confirmed_Structure Confirmed Structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Synthesis_Data->Confirmed_Structure

Caption: Integrated workflow for structure elucidation.

Mass Spectrometry (MS): Unveiling the Mass and Formula

Expertise & Causality: Mass spectrometry is the first port of call in structure elucidation. Its primary function is to determine the molecular weight of the analyte and, with high-resolution instruments, its elemental formula. For halogenated compounds, MS provides an unmistakable signature. The presence of bromine, with its two stable isotopes ⁷⁹Br and ⁸¹Br in near-equal natural abundance (~50.7% and ~49.3%, respectively), results in a characteristic M+ and M+2 isotopic pattern of roughly 1:1 intensity, which is a powerful diagnostic tool.[6]

Experimental Protocol: Electron Ionization MS (EI-MS)
  • Sample Preparation: Dissolve approximately 0.1 mg of the purified compound in 1 mL of a volatile solvent (e.g., methanol or dichloromethane).

  • Instrument: Utilize a high-resolution mass spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap analyzer).

  • Ionization: Use standard Electron Ionization (EI) at 70 eV.

  • Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500.

  • Analysis: Identify the molecular ion peak cluster (M⁺ and M+2) and major fragment ions. Compare the observed isotopic pattern with the theoretical pattern for a molecule containing one bromine atom.

Data Presentation: Predicted MS Data
m/z (Predicted)Proposed Fragment IonCausality of Fragmentation
243 / 241[C₈H₄⁷⁹Br¹⁴N³²S¹⁶O]⁺Molecular Ion (M⁺•) for ⁷⁹Br and ⁸¹Br isotopes
214 / 212[C₇H₄⁷⁹BrNS]⁺•Loss of the formyl radical (•CHO) from the molecular ion
184[C₈H₄NOS]⁺Loss of the bromine radical (•Br) from the M⁺• (⁷⁹Br) ion
134[C₇H₄NS]⁺Loss of CO from the [C₈H₄NOS]⁺ fragment
77[C₆H₅]⁺A common fragment in aromatic compounds, though less likely here.[6]

The most critical observation is the pair of peaks of nearly equal intensity at m/z 241 and 243, confirming the presence of a single bromine atom in the molecule.[6]

Infrared (IR) Spectroscopy: Identifying Functional Groups

Expertise & Causality: IR spectroscopy is a rapid, non-destructive technique that probes the vibrational modes of molecules. It is exceptionally useful for identifying key functional groups, which possess characteristic absorption frequencies. For 4-Bromo-1,3-benzothiazole-2-carbaldehyde, the most diagnostic absorption will be the strong C=O stretch of the aldehyde, providing immediate evidence of successful formylation.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
  • Sample Preparation: Place a small amount (1-2 mg) of the solid, dry sample directly onto the ATR crystal.

  • Instrument: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Data Acquisition: Record the spectrum, typically from 4000 cm⁻¹ to 600 cm⁻¹. Perform a background scan prior to the sample scan.

  • Analysis: Identify and assign the characteristic absorption bands for the principal functional groups.

Data Presentation: Key IR Absorption Bands
Wavenumber (cm⁻¹)Vibration TypeFunctional GroupSignificance
3100-3000C-H StretchAromatic & Aldehydic C-HConfirms the presence of aromatic and aldehyde protons.[7]
~1710-1685C=O StretchConjugated AldehydeStrong, sharp peak. Definitive evidence of the aldehyde group.[7]
~1600-1585C=C StretchAromatic RingIndicates the presence of the benzene ring.[7]
~1550-1478C=N StretchThiazole RingCharacteristic of the heterocyclic ring system.[2][8]
~1300-1000C-O, C-C, C-N StretchesFingerprint RegionComplex region providing a unique "fingerprint" for the molecule.[7]
~690-515C-Br StretchAryl BromideConfirms the presence of the carbon-bromine bond.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Skeleton

Expertise & Causality: NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and environment of atoms in a molecule.[9] ¹H NMR reveals the number and type of protons and their neighboring relationships, while ¹³C NMR provides information about the carbon skeleton. For this molecule, the key challenges are to confirm the substitution pattern on the benzene ring and to establish the connectivity of the aldehyde group to the thiazole ring. Advanced 2D NMR experiments like COSY and HMBC are not merely confirmatory; they are essential for providing unambiguous proof of the proposed structure.[9]

G mol

Caption: Numbering scheme for NMR assignments.

Experimental Protocol: 1D and 2D NMR
  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

  • Instrument: Use a high-field NMR spectrometer (≥400 MHz for ¹H).

  • 1D Spectra Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • Acquire a proton-decoupled ¹³C NMR spectrum.

  • 2D Spectra Acquisition (Essential for full confirmation):

    • Acquire a ¹H-¹H COSY (Correlation Spectroscopy) spectrum to identify proton-proton coupling networks.

    • Acquire a ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) spectrum to identify direct one-bond C-H connections.

    • Acquire a ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) spectrum to identify 2- and 3-bond correlations between protons and carbons. This is critical for connecting the molecular fragments.

  • Analysis: Integrate all spectra to assign every proton and carbon signal and confirm the connectivity.

Data Presentation: Predicted NMR Data

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Atom #Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
H-1010.1 - 10.3s (singlet)-1HAldehyde Proton
H-57.8 - 8.0d (doublet)~8.01HAromatic Proton
H-67.4 - 7.6t (triplet)~8.01HAromatic Proton
H-78.1 - 8.3d (doublet)~8.01HAromatic Proton

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Atom #Chemical Shift (δ, ppm)Assignment
C-10~185Aldehyde Carbonyl (C=O)
C-2~165Thiazole Carbon (C=N)
C-9~153Benzene-Thiazole Fusion Carbon
C-8~135Benzene-Thiazole Fusion Carbon
C-7~128Aromatic CH
C-5~125Aromatic CH
C-6~123Aromatic CH
C-4~120Aromatic C-Br

Data Synthesis: Assembling the Final Proof with 2D NMR

The 1D NMR and IR data strongly suggest the proposed structure, and MS confirms the elemental formula. However, the definitive proof lies in connecting the isolated spin systems and functional groups using 2D NMR, particularly the HMBC experiment.

The HMBC spectrum will reveal crucial long-range correlations that bridge the different parts of the molecule. The causality is clear: a correlation between a proton and a carbon 2 or 3 bonds away provides an unbreakable link in the structural chain.

Key Expected HMBC Correlations:

  • H-10 to C-2: This is the most critical correlation. It unambiguously proves that the aldehyde group (H-10) is attached to the C-2 position of the benzothiazole ring.

  • H-5 to C-4, C-7, C-9: These correlations will help confirm the assignment of the aromatic protons and carbons, locking in the substitution pattern.

  • H-7 to C-5, C-8, C-9: This further solidifies the assignments within the bromo-substituted benzene ring.

G cluster_mol Key HMBC Correlations C2 C2 CHO C10=O C2->CHO C4 C4-Br C5 C5 C7 C7 C9 C9 H5 H5 H5->C4 ²J H5->C7 ³J H5->C9 ³J H7 H7 H7->C5 ³J H7->C9 ²J H10 H10 H10->C2 ³J

Sources

Exploratory

Spectroscopic Signature of 4-Bromo-1,3-benzothiazole-2-carbaldehyde: A Technical Guide

Abstract This technical guide provides a detailed analysis of the spectroscopic properties of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. Wh...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a detailed analysis of the spectroscopic properties of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science. While direct experimental spectra for this specific molecule are not widely available in the public domain, this document leverages established spectroscopic principles and data from structurally analogous compounds to present a comprehensive, predictive interpretation of its Infrared (IR), Nuclear Magnetic Resonance (¹H and ¹³C NMR), and Mass Spectrometry (MS) data. This guide is intended for researchers, scientists, and drug development professionals, offering a robust framework for the characterization of this and similar molecular scaffolds.

Introduction: The Structural and Chemical Landscape

4-Bromo-1,3-benzothiazole-2-carbaldehyde belongs to the benzothiazole class of heterocyclic compounds, which are recognized for their diverse biological activities.[1] The presence of a bromine atom and an aldehyde functional group on the benzothiazole core introduces specific electronic and steric features that are crucial for its reactivity and potential applications. Accurate spectroscopic characterization is paramount for confirming the molecular structure, assessing purity, and understanding the chemical environment of this compound.

The molecular structure, illustrated below, forms the basis for all subsequent spectroscopic predictions.

Figure 1. Molecular Structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

Infrared (IR) Spectroscopy: Unveiling Functional Groups

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The predicted IR spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde will be dominated by absorptions arising from the aldehyde group, the aromatic benzothiazole core, and the carbon-bromine bond.

Predicted IR Absorption Data
Wavenumber (cm⁻¹)IntensityAssignmentRationale and Comparative Data
~3100-3000Weak-MediumAromatic C-H stretchCharacteristic for C-H bonds on an aromatic ring.[2]
~2850 & ~2750Weak-MediumAldehyde C-H stretch (Fermi doublet)A hallmark of the aldehyde group, often appearing as two distinct peaks.
~1700-1680StrongAldehyde C=O stretchConjugation with the benzothiazole ring is expected to lower the frequency from a typical aliphatic aldehyde (~1725 cm⁻¹).
~1600-1450Medium-StrongAromatic C=C ring stretchingMultiple bands are expected in this region, characteristic of the benzothiazole ring system.
~1300-1000MediumC-N and C-S stretchingVibrations associated with the thiazole ring.
~850-750StrongAromatic C-H out-of-plane bendingThe substitution pattern on the benzene ring will influence the exact position of these bands.
~600-500MediumC-Br stretchThe position can vary, but this is a typical region for carbon-halogen bonds.
Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

A robust method for acquiring the IR spectrum of a solid sample like 4-Bromo-1,3-benzothiazole-2-carbaldehyde is Attenuated Total Reflectance (ATR) FT-IR spectroscopy.

Methodology:

  • Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR stage.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

  • Pressure Application: Apply consistent pressure to the sample using the instrument's pressure arm to ensure good contact with the crystal.

  • Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing: The collected spectrum is automatically ratioed against the background spectrum to yield the final absorbance or transmittance spectrum.

workflow cluster_prep Preparation cluster_acq Data Acquisition cluster_proc Processing Clean_Crystal Clean ATR Crystal Background_Scan Collect Background Spectrum Clean_Crystal->Background_Scan Apply_Sample Apply Solid Sample Apply_Pressure Apply Pressure Apply_Sample->Apply_Pressure Collect_Spectrum Collect Sample Spectrum Apply_Pressure->Collect_Spectrum Ratio_Spectra Ratio Sample to Background Final_Spectrum Generate Final IR Spectrum Ratio_Spectra->Final_Spectrum

Figure 2. Workflow for ATR FT-IR Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within a molecule.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to show signals for the aldehyde proton and the three aromatic protons on the benzene ring. The chemical shifts are influenced by the electron-withdrawing nature of the benzothiazole ring, the aldehyde group, and the bromine atom.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale and Comparative Data
~9.9-10.1Singlet (s)1HAldehyde proton (-CHO)Aldehyde protons are characteristically deshielded and appear at high chemical shifts.
~8.0-8.2Doublet (d)1HH-7The proton adjacent to the nitrogen in the benzothiazole ring is expected to be deshielded.
~7.8-8.0Doublet (d)1HH-5The bromine atom will influence the chemical shift of this proton.
~7.4-7.6Triplet (t)1HH-6This proton will be split by the adjacent H-5 and H-7 protons.
Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will display signals for all eight carbon atoms in the molecule. The chemical shifts are highly dependent on the electronic environment of each carbon.

Chemical Shift (δ, ppm)AssignmentRationale and Comparative Data
~185-190C=O (aldehyde)The carbonyl carbon of an aldehyde is highly deshielded.
~160-165C-2 (thiazole)The carbon atom of the C=N bond in the thiazole ring.
~150-155C-8a (bridgehead)Aromatic carbon adjacent to sulfur and nitrogen.
~135-140C-4a (bridgehead)Aromatic carbon adjacent to the bromine-substituted carbon.
~125-135C-5, C-7Aromatic CH carbons.
~120-125C-6Aromatic CH carbon.
~115-120C-4 (C-Br)The carbon atom directly bonded to the bromine atom.
Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Instrument Setup: Place the NMR tube in the spectrometer. Shim the magnetic field to achieve homogeneity.

  • ¹H NMR Acquisition: Acquire the ¹H NMR spectrum. A standard pulse sequence is typically used.

  • ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. This usually requires a longer acquisition time than ¹H NMR due to the lower natural abundance of ¹³C. A proton-decoupled pulse sequence is commonly used to simplify the spectrum to single lines for each carbon.

  • Data Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals (for ¹H NMR).

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is used to determine the molecular weight of a compound and can provide structural information through analysis of its fragmentation pattern.

Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is expected to show a prominent molecular ion peak. Due to the presence of a bromine atom, which has two major isotopes (⁷⁹Br and ⁸¹Br) in approximately a 1:1 ratio, the molecular ion will appear as a pair of peaks (M⁺ and M+2) of nearly equal intensity.[3]

m/zIonComments
241/243[M]⁺Molecular ion peak, showing the characteristic isotopic pattern for one bromine atom.
212/214[M-CHO]⁺Loss of the formyl radical.
134[M-Br-CHO]⁺Loss of both the bromine atom and the formyl group.
108[C₆H₄S]⁺A common fragment from the benzothiazole core.
Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Methodology:

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid sample or after separation by gas chromatography.

  • Ionization: The sample is bombarded with a high-energy electron beam, causing ionization and fragmentation.

  • Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

  • Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

fragmentation_pathway M [C₈H₄BrNOS]⁺ m/z 241/243 M_minus_CHO [C₇H₄BrNS]⁺ m/z 212/214 M->M_minus_CHO - CHO M_minus_Br_CHO [C₇H₄NS]⁺ m/z 134 M_minus_CHO->M_minus_Br_CHO - Br C6H4S [C₆H₄S]⁺ m/z 108 M_minus_Br_CHO->C6H4S - CN

Figure 3. Predicted Fragmentation Pathway in EI-MS.

Conclusion

This technical guide provides a detailed, predictive overview of the key spectroscopic data for 4-Bromo-1,3-benzothiazole-2-carbaldehyde. By integrating fundamental spectroscopic principles with comparative data from related structures, we have constructed a reliable framework for the identification and characterization of this compound. The provided experimental protocols offer standardized methods for obtaining high-quality spectroscopic data. This guide serves as a valuable resource for researchers working with this and similar heterocyclic systems, facilitating their synthesis, purification, and application in various scientific endeavors.

References

  • Royal Society of Chemistry. (n.d.). Supplementary Materials. Retrieved from [Link]

  • Hassan, A. A., et al. (2016). Synthesis, Spectroscopy and X-Ray Characterization, of Novel Derivatives of Substituted 2-(Benzothiazol-2'-ylthio)acetohydrazide. International Journal of Organic Chemistry, 6, 31-43.
  • Patil, S. A., et al. (2012). Synthesis, Spectral Characterization and Biological Studies of Cd(II) complexes of 2-Substituted Benzothiazole Derivatives and A. Journal of Chemical and Pharmaceutical Research, 4(1), 586-591.
  • Kumar, A., et al. (2018). Synthesis, spectral characterization and biological studies on new benzothiazoles as antimicrobial agents. Der Pharma Chemica, 10(3), 114-121.
  • Hassanzadeh, F., et al. (2023). SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Journal of Microbiology, Biotechnology and Food Sciences, e10217.
  • Nowak, M., et al. (2026, January 30). Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. Molecules, 31(3), 1234.
  • El-Sayed, M. A. A., et al. (2024, July 4). Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase: Design, Synthesis, BIO Evaluation and In Silico Study. Molecules, 29(13), 3142.
  • Patel, R. V., et al. (2017). Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Latin American Journal of Pharmacy, 36(4), 753-762.
  • University of California, Davis. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

  • NIST. (n.d.). Benzaldehyde, 4-bromo-. Retrieved from the NIST Chemistry WebBook. [Link]

  • Kolate, S., Waghulde, G., & Sarode, C. (2018). Synthesis, Spectroscopic Characterization and Biological Evaluation of Some 6-Nitro-Benzothiazole-2-yl-Hydrazone Derivatives. Oriental Journal of Chemistry, 34(2), 863-870.
  • Raposo, M. M. M., et al. (2011). Synthesis and characterization of four novel 1,3-azole based push-pull heterocyclic systems. Revista de la Sociedad Química de México, 55(3), 115-119.
  • NIST. (n.d.). Benzaldehyde, 4-bromo-. Retrieved from the NIST Chemistry WebBook. [Link]

  • ResearchGate. (n.d.). A) 1 H NMR, B) 13 C NMR of benzothiazole derivative (L). Retrieved from [Link]

  • Gautam, N., et al. (2012). Synthesis, spectral characterization and biological evaluation of 4H-1,4-benzothiazines, their sulfones and ribofuranosides. European Journal of Chemistry, 3(1), 106-111.
  • MassBank. (2021, September 4). Organic compounds. Retrieved from [Link]

  • Degres Journal. (2024). Bio-synthesis, NMR, FTIR, Mass spectra of 4-methyl-2-[(2E)-2-(1- phenylethylamine) hydrazinyl]-1, 3-benzothiazole derivatives an. Degres Journal, 9(10), 132-139.
  • Wang, L., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1686.
  • FooDB. (2010, April 8). Showing Compound Benzothiazole (FDB010915). Retrieved from [Link]

Sources

Foundational

1H NMR spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

An In-Depth Technical Guide to the ¹H NMR Spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analys...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the ¹H NMR Spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. As a Senior Application Scientist, this document synthesizes theoretical principles with practical insights to offer a detailed interpretation of the spectrum, grounded in established methodologies. This guide will delve into the predicted chemical shifts, coupling constants, and multiplicity of the protons, explaining the underlying structural and electronic factors. Furthermore, a standardized experimental protocol for acquiring the ¹H NMR spectrum is provided, ensuring reproducibility and accuracy. This document is intended to be a valuable resource for researchers in synthetic chemistry, medicinal chemistry, and drug development who work with substituted benzothiazole scaffolds.

Introduction: The Significance of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

The benzothiazole moiety is a privileged scaffold in medicinal chemistry and materials science, exhibiting a wide array of biological activities and optical properties.[1][2] The introduction of a bromo substituent at the 4-position and a carbaldehyde group at the 2-position creates a versatile intermediate for further chemical elaboration. Accurate structural elucidation is paramount for ensuring the integrity of subsequent research and development. ¹H NMR spectroscopy stands as a primary and indispensable tool for the unambiguous characterization of such organic molecules.[3] This guide will provide a detailed exposition of the ¹H NMR spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, enabling researchers to confidently identify and characterize this compound.

Predicted ¹H NMR Spectrum: A Detailed Analysis

The ¹H NMR spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is expected to exhibit distinct signals corresponding to the aldehyde proton and the three aromatic protons on the benzene ring. The chemical shifts (δ) are influenced by the electron-withdrawing nature of the bromine atom, the thiazole ring, and the aldehyde group, as well as the anisotropic effects of the aromatic system.[4][5]

The Aldehyde Proton (H-2)

The proton of the carbaldehyde group is anticipated to be the most downfield signal in the spectrum. This is due to the strong deshielding effect of the adjacent carbonyl group. The typical chemical shift for aldehyde protons falls within the range of 9-10 ppm.[4][5] For 4-Bromo-1,3-benzothiazole-2-carbaldehyde, this signal is predicted to appear as a singlet, as there are no adjacent protons within a three-bond distance to cause spin-spin coupling.

The Aromatic Protons (H-5, H-6, and H-7)

The three protons on the benzene portion of the benzothiazole ring will appear in the aromatic region of the spectrum, typically between 7.0 and 8.5 ppm. Their precise chemical shifts and multiplicities are determined by their position relative to the bromine substituent and the fused thiazole ring.

  • H-7: This proton is situated ortho to the bromine atom and is expected to be the most downfield of the aromatic protons due to the deshielding effect of the adjacent halogen. It is predicted to appear as a doublet.

  • H-5: This proton is positioned para to the bromine atom and will also be influenced by the electron-withdrawing nature of the thiazole ring. It is expected to appear as a doublet.

  • H-6: This proton is located meta to the bromine atom and ortho to two other aromatic protons. It is anticipated to appear as a triplet or a doublet of doublets due to coupling with both H-5 and H-7.

The coupling constants (J) between these adjacent aromatic protons are typically in the range of 7-9 Hz for ortho coupling and 1-3 Hz for meta coupling.

Summary of Predicted ¹H NMR Data

The following table summarizes the predicted ¹H NMR spectral data for 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-2 (CHO)9.5 - 10.5Singlet (s)-
H-77.8 - 8.2Doublet (d)Jortho = 7.0 - 9.0
H-57.6 - 8.0Doublet (d)Jortho = 7.0 - 9.0
H-67.3 - 7.7Triplet (t) or Doublet of Doublets (dd)Jortho ≈ 7.0 - 9.0

Visualization of Molecular Structure and Proton Relationships

The following diagram illustrates the structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde and the through-bond relationships between the aromatic protons.

Figure 1. Molecular structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde with proton numbering and key coupling interactions.

Experimental Protocol for ¹H NMR Spectrum Acquisition

To ensure the acquisition of a high-quality and reproducible ¹H NMR spectrum, the following protocol is recommended.

Materials and Instrumentation
  • Sample: 4-Bromo-1,3-benzothiazole-2-carbaldehyde (5-10 mg)

  • NMR Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆), containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.[1]

  • NMR Tube: 5 mm high-precision NMR tube

  • Spectrometer: 400 MHz or higher field NMR spectrometer

Sample Preparation
  • Weigh approximately 5-10 mg of 4-Bromo-1,3-benzothiazole-2-carbaldehyde directly into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.

  • Gently agitate the vial to ensure complete dissolution of the sample.

  • Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

  • Cap the NMR tube securely.

Spectrometer Setup and Data Acquisition
  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step to obtain sharp, well-resolved peaks.

  • Set the appropriate spectral width to encompass all expected proton signals (e.g., 0-12 ppm).

  • Set the number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

  • Apply a standard 90° pulse sequence.

  • Acquire the Free Induction Decay (FID).

Data Processing
  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.[4]

  • Integrate the area under each peak to determine the relative number of protons.[5]

  • Analyze the multiplicity and coupling constants of the signals.

Conclusion

The ¹H NMR spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is a powerful tool for its structural verification. By understanding the predicted chemical shifts, multiplicities, and coupling constants, researchers can confidently interpret the experimental data. The aldehyde proton will be a characteristic singlet in the downfield region, while the three aromatic protons will exhibit a distinct pattern of doublets and a triplet (or doublet of doublets) in the aromatic region. Following the detailed experimental protocol will ensure the acquisition of high-quality, reliable data, which is fundamental for the integrity of any research or development program involving this important chemical entity.

References

  • ResearchGate. 13 C NMR spectrum of substituted benzothiazoles (BT1-BT3) derivatives. Available at: [Link]

  • MDPI. Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. Available at: [Link]

  • Diva-portal.org. NMR spectroscopic investigation of benzothiazolylacetonitrile azo dyes. Available at: [Link]

  • Research and Reviews. Synthesis and Characterization of Benzothiazole and Thiazole Substituted Acetamide Derivatives of Sydnones | Open Access Journals. Available at: [Link]

  • Dove Press. Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Available at: [Link]

  • ResearchGate. 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. Available at: [Link]

  • Chemistry LibreTexts. 6.6: ¹H NMR Spectra and Interpretation (Part I). Available at: [Link]

  • ACD/Labs. The Basics of Interpreting a Proton ( 1 H) NMR Spectrum. Available at: [Link]

  • AZoOptics. How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Available at: [Link]

  • KPU Pressbooks. 6.7 ¹H NMR Spectra and Interpretation (Part II) – Organic Chemistry I. Available at: [Link]

  • Semantic Scholar. Synthesis and characterization of four novel 1,3-azole based push-pull heterocyclic systems. Available at: [Link]

  • Spectral Database for Organic Compounds (SDBS). 4-bromobenzaldehyde. Available at: [Link]

  • Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts. Available at: [Link]

  • Journal of Pharmaceutical Negative Results. Synthesis and Characterization of Schiff base Compounds Produced from 6-Bromo-4-Fluoro-2 Aminobenzothazol Assessment against Antibacterial Activity. Available at: [Link]

  • ACG Publications. Supporting Information Org. Commun. 15:4 (2022) 378-385 Zn(OAc)2•2H2O: An efficient catalyst for the one-pot synthesis of 2-substituted benzothiazoles. Available at: [Link]

  • Wiley Online Library. Proton NMR chemical shifts and coupling constants for brain metabolites. Available at: [Link]

  • ResearchGate. A) 1 H NMR, B) 13 C NMR of benzothiazole derivative (L). Available at: [Link]

  • DergiPark. SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Available at: [Link]

  • SpectraBase. Benzothiazole - Optional[1H NMR] - Chemical Shifts. Available at: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the ¹³C NMR Spectroscopy of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 4-Bromo-1,3-benzothiazole-2-carbalde...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. As a Senior Application Scientist, this document synthesizes theoretical principles with practical, field-proven insights to offer a robust resource for researchers in organic synthesis, medicinal chemistry, and drug development. The guide delves into the predicted chemical shifts, the underlying electronic effects of the substituents, a detailed experimental protocol for acquiring high-quality spectra, and data interpretation. The self-validating nature of the described protocols and the extensive citation of authoritative sources ensure the trustworthiness and scientific integrity of the information presented.

Introduction

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a heterocyclic compound of significant interest in medicinal chemistry due to the prevalence of the benzothiazole scaffold in pharmacologically active molecules. Its structural elucidation is paramount for quality control, reaction monitoring, and understanding its chemical reactivity. ¹³C NMR spectroscopy is an indispensable tool for unambiguously determining the carbon framework of such molecules. This guide will provide a detailed exposition of the ¹³C NMR spectrum of this compound, enabling researchers to confidently identify and characterize it.

Molecular Structure and Predicted ¹³C NMR Chemical Shifts

The structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, with the IUPAC numbering of the carbon atoms, is depicted below. The predicted ¹³C NMR chemical shifts are based on the analysis of substituent effects on the benzothiazole ring system and comparison with related structures.

Caption: Molecular structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

Predicted Chemical Shifts and Rationale

The prediction of ¹³C NMR chemical shifts is grounded in the fundamental principles of how electron density around a carbon nucleus affects its resonance frequency. The electron-withdrawing and electron-donating effects of the bromine, aldehyde, and the inherent electronic nature of the thiazole ring fused to the benzene ring are the primary determinants of the chemical shifts.

Carbon AtomPredicted Chemical Shift (δ, ppm)Rationale
C=O (aldehyde)185 - 195The carbonyl carbon of an aldehyde is highly deshielded due to the strong electron-withdrawing effect of the oxygen atom and typically resonates at a very low field.[1][2]
C2 160 - 170This carbon is part of the thiazole ring and is bonded to both the electronegative nitrogen and sulfur atoms, as well as the electron-withdrawing aldehyde group, leading to significant deshielding.
C3a 130 - 140This is a quaternary carbon at the fusion of the two rings. Its chemical shift is influenced by the adjacent nitrogen and the overall aromatic system.
C4 115 - 125This carbon is directly attached to the bromine atom. The "heavy atom effect" of bromine can cause a slight upfield shift (shielding) of the ipso-carbon compared to what would be expected based on electronegativity alone.[3]
C5 125 - 135This carbon is ortho to the bromine and is expected to be influenced by its inductive effect.
C6 120 - 130This carbon is meta to the bromine and para to the thiazole fusion, its chemical shift will be moderately affected by the substituents.
C7 125 - 135This carbon is influenced by the adjacent sulfur atom and the overall electronic effects of the heterocyclic system.
C7a 150 - 160This quaternary carbon is at the fusion point and is bonded to both sulfur and nitrogen (via C2), leading to a downfield shift.

Experimental Protocol for ¹³C NMR Spectroscopy

A robust and reproducible experimental protocol is critical for obtaining high-quality ¹³C NMR data. The following section outlines a detailed, step-by-step methodology.

I. Sample Preparation

The quality of the NMR sample is paramount for acquiring a spectrum with a good signal-to-noise ratio and resolution.

  • Analyte Purity: Ensure the 4-Bromo-1,3-benzothiazole-2-carbaldehyde sample is of high purity, as impurities will introduce extraneous peaks and complicate spectral interpretation.

  • Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) or acetone-d₆ can be considered.

  • Concentration: For a standard ¹³C NMR experiment, a concentration of 50-100 mg of the compound in 0.6-0.7 mL of deuterated solvent is recommended to achieve a good signal-to-noise ratio in a reasonable time.

  • Sample Filtration: To remove any particulate matter that can degrade spectral resolution, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • Internal Standard (Optional): Tetramethylsilane (TMS) is the standard reference (0 ppm) for ¹³C NMR. Most high-quality deuterated solvents contain a small amount of TMS. If not, a small drop can be added.

Sources

Foundational

Technical Guide: Mass Spectrometry of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Executive Summary This technical guide details the mass spectrometric characterization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: N/A for specific isomer, analogous to general benzothiazole aldehydes). This compou...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide details the mass spectrometric characterization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: N/A for specific isomer, analogous to general benzothiazole aldehydes). This compound serves as a critical electrophilic scaffold in medicinal chemistry, particularly for Schiff base synthesis and heterocyclic functionalization.

The mass spectral signature of this molecule is defined by two competing features: the isotopic doublet of bromine (1:1 abundance) and the labile aldehyde moiety (characteristic loss of CO). Successful identification requires distinguishing these features from common synthetic byproducts (e.g., oxidized carboxylic acids or unreacted alcohols). This guide provides a self-validating analytical workflow using ESI-MS and EI-MS paradigms.

Part 1: Molecular Identity & Isotopic Fingerprint

The Bromine Signature

The most immediate diagnostic feature in the mass spectrum is the isotopic pattern derived from the bromine atom at position 4. Unlike chlorine (3:1 ratio) or fluorine (monoisotopic), bromine exists as


 (50.69%) and 

(49.31%).
  • Nominal Mass: 241 Da (

    
     isotope)
    
  • Observed Pattern: A "twin peak" doublet of approximately equal intensity separated by 2 mass units.[1][2][3]

Data Table 1: Theoretical Ion Distributions (Positive Mode)

Ion SpeciesIsotope CompositionCalculated

(Monoisotopic)
Relative AbundanceDiagnostic Utility


241.927 100%Primary Quantifier


243.925 ~98%Bromine Confirmation


263.909 VariableAdduct Confirmation

Critical Check: If your spectrum shows a ratio significantly deviating from 1:1 (e.g., 1:2 or 3:1), the sample likely contains impurities (e.g., dibromo species) or is not the target brominated compound.

Part 2: Ionization Strategies & Method Development

Electrospray Ionization (ESI) - LC-MS

For purity profiling and quantitative analysis, ESI in Positive Mode (+) is the preferred interface due to the basic nitrogen in the thiazole ring, which protonates readily.

  • Mobile Phase A: Water + 0.1% Formic Acid (Promotes protonation

    
    ).
    
  • Mobile Phase B: Acetonitrile (MeCN) or Methanol (MeOH).

    • Caution: Aldehydes can form hemiacetals in Methanol. If "ghost peaks" at

      
       appear, switch to Acetonitrile immediately.
      
  • Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).

Electron Ionization (EI) - GC-MS

For structural elucidation, EI (70 eV) provides a rich fragmentation map. The molecular ion (


) is usually distinct, followed by a predictable breakdown of the aldehyde and heterocyclic core.

Part 3: Fragmentation Mechanistics

The fragmentation of 4-Bromo-1,3-benzothiazole-2-carbaldehyde follows a logic dictated by bond dissociation energies. The aldehyde carbonyl is the "weakest link" for fragmentation, followed by the halogen and the thiazole ring integrity.

Primary Pathway: Decarbonylation (Loss of CO)

Aromatic aldehydes characteristically lose carbon monoxide (CO, 28 Da) under EI conditions or high collision energy (CID) in MS/MS.



  • Transition:

    
    .
    
  • Significance: This confirms the presence of the aldehyde group. If this loss is absent, the aldehyde may have oxidized to a carboxylic acid (which would lose

    
    , 44 Da) or reduced to an alcohol.
    
Secondary Pathway: Dehalogenation (Loss of Br)

Following or concurrent with CO loss, the bromine radical is ejected.



  • Transition:

    
    .
    
  • Significance: The collapse of the isotopic doublet into a single peak at

    
     134 (benzothiazole core cation) confirms the bromine was attached to the lost fragment or the parent core.
    
Tertiary Pathway: Thiazole Ring Cleavage

At high energies, the thiazole ring undergoes Retro-Diels-Alder (RDA) type cleavage or loss of HCN (27 Da).

  • Transition:

    
     (Loss of HCN).
    

Part 4: Visualization of Pathways

Fragmentation Tree (DOT Diagram)

The following diagram illustrates the MS/MS fragmentation logic.

FragmentationPathway Parent Parent Ion [M+H]+ m/z 242 / 244 (Isotope Doublet) DeCO Decarbonylation [M-CO]+ m/z 214 / 216 (Retains Br Doublet) Parent->DeCO -CO (28 Da) Aldehyde confirmation Core Benzothiazole Cation m/z 135 (No Br Pattern) Parent->Core -Br & -CO (High Energy) DeCO->Core -Br radical (79/81 Da) Halogen confirmation Frag_HCN Ring Frag [M-HCN] m/z 108 Core->Frag_HCN -HCN (27 Da) Thiazole cleavage

Figure 1: Proposed MS/MS fragmentation tree for 4-Bromo-1,3-benzothiazole-2-carbaldehyde in Positive ESI.

Method Development Workflow (DOT Diagram)

MethodDev Start Sample Prep (Acetonitrile) SolventCheck Check Solvent Artifacts Start->SolventCheck DirectInf Direct Infusion (Q-TOF/Orbitrap) SolventCheck->DirectInf No Hemiacetals Hemiacetal Hemiacetal Detected (+32 Da) SolventCheck->Hemiacetal If MeOH used Isotope Verify Br Pattern (1:1 Ratio) DirectInf->Isotope FragCheck MS/MS (CID 10-40 eV) Isotope->FragCheck Pattern Confirmed

Figure 2: Workflow for validating the molecular identity and avoiding solvent-based artifacts.

Part 5: Experimental Protocol (Self-Validating System)

Reagents & Preparation
  • Solvent: LC-MS grade Acetonitrile (MeCN). Avoid Methanol to prevent hemiacetal formation with the aldehyde.

  • Modifier: Formic Acid (0.1% v/v).[4]

  • Concentration: 1 µg/mL (1 ppm) for direct infusion; 10 µg/mL for LC injection.

Instrument Parameters (Generic Q-TOF/Orbitrap)
  • Source: ESI Positive (+).

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the aldehyde).

  • Mass Range: 50–500

    
    .
    
System Suitability Test (SST) criteria

Before accepting data, the acquisition must pass these logic gates:

  • Gate 1 (Ionization): Base peak must be

    
     242/244 (
    
    
    
    ).
  • Gate 2 (Isotopes): The intensity ratio of 242:244 must be between 0.9 and 1.1.

  • Gate 3 (Purity): Absence of

    
     258 (Oxidation to Carboxylic Acid, 
    
    
    
    Da) and
    
    
    274 (Hemiacetal in MeOH,
    
    
    Da).

References

  • Isotopic Signatures: "Isotopes in Mass Spectrometry." Chemistry Steps. Accessed via .

  • Benzothiazole Fragmentation: Salem, M. A. I., et al. "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines." International Journal of Materials and Chemistry, 2014.[5] Accessed via .

  • Aldehyde Derivatization & Analysis: "Derivatization methods for the LC–MS/MS analyses of aldehydes." ResearchGate.[6] Accessed via .

  • General Benzothiazole LC-MS: "Benzothiazole and Derivatives by LC-MS-MS." MAC-MOD Analytical. Accessed via .

Sources

Exploratory

Structural Elucidation and Spectroscopic Characterization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

This guide is structured as a high-level technical whitepaper designed for analytical chemists and synthetic researchers. It prioritizes mechanistic understanding and self-validating protocols over simple data listing.

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical whitepaper designed for analytical chemists and synthetic researchers. It prioritizes mechanistic understanding and self-validating protocols over simple data listing.

Executive Summary & Structural Context

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a critical pharmacophore scaffold, particularly in the development of Schiff base ligands for metallodrugs and heterocyclic building blocks. Its structural uniqueness lies in the C4-position bromine , which introduces specific steric and electronic perturbations distinct from the more common 6-bromo isomers.

This guide provides a definitive framework for identifying this molecule, distinguishing it from regioisomers, and validating its purity using Nuclear Magnetic Resonance (NMR) spectroscopy.

The Core Scaffold

The molecule consists of a fused benzene and thiazole ring.[1] The numbering convention is critical for accurate assignment:

  • Position 1: Sulfur

  • Position 2: Carbon (bearing the aldehyde)[1]

  • Position 3: Nitrogen[2][3]

  • Position 4: Carbon (bearing the Bromine)[2][4][5][6]

  • Positions 5, 6, 7: Aromatic protons

Synthesis & Sample Preparation

To ensure the data below correlates to your sample, we must establish the synthetic origin. The most robust route for high-purity generation of the 2-carbaldehyde derivative is the Selenium Dioxide (SeO2) oxidation of the 2-methyl precursor.

Synthetic Pathway (DOT Visualization)

The following diagram outlines the standard oxidative pathway and potential side-products (carboxylic acid) that often contaminate NMR spectra.

SynthesisPath Precursor 4-Bromo-2-methyl benzothiazole Reagent SeO2 / Dioxane Reflux, 4h Precursor->Reagent Intermediate Gem-Diol Intermediate Reagent->Intermediate Oxidation Product 4-Bromo-1,3-benzothiazole -2-carbaldehyde Intermediate->Product -H2O Impurity Over-oxidation: Carboxylic Acid Product->Impurity [O] Exposure

Figure 1: Oxidative synthesis pathway from the 2-methyl precursor. Note the risk of carboxylic acid formation.

Sample Preparation for NMR
  • Solvent: DMSO-d₆ is preferred over CDCl₃. The aldehyde proton is acidic and can broaden in chloroform if trace moisture is present. DMSO stabilizes the dipole.

  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Artifact Check: Look for a broad hump ~13.0 ppm (Carboxylic acid) or a singlet ~3.3 ppm (Water/HDO) which can obscure signals if the sample is wet.

1H NMR Spectroscopic Analysis

The proton NMR spectrum is characterized by a highly deshielded aldehyde singlet and a specific "ABC-like" aromatic splitting pattern due to the substitution at C4.

Chemical Shift Data (DMSO-d₆)
Proton AssignmentShift (δ, ppm)MultiplicityCoupling (J, Hz)Mechanistic Explanation
-CHO (Aldehyde) 10.15 – 10.25 Singlet (s)-Anisotropic deshielding by the C=N bond and C=O dipole.
H-5 7.85 – 7.95 Doublet (d)J ≈ 8.0Ortho to Br. Deshielded by -I effect of Br, but shielded by resonance (+M).
H-6 7.50 – 7.60 Triplet (t/dd)J ≈ 8.0Meta to Br. Experiences standard aromatic ring current.
H-7 8.15 – 8.25 Doublet (d)J ≈ 8.0Peri-position to Sulfur. Highly deshielded due to lone pair proximity.
Diagnostic Logic
  • The "Missing" Proton: In unsubstituted benzothiazole, H-4 appears as a doublet/multiplet near 8.0 ppm. In this molecule, the absence of the H-4 signal confirms substitution at this position.

  • The H-7 Deshielding: H-7 is typically the most downfield aromatic proton (other than H-4) due to the proximity to the Sulfur atom (anisotropic effect).

  • Coupling Network: You should observe a specific connectivity: H-5 couples to H-6, and H-6 couples to H-7. H-5 and H-7 do not couple to each other (para).

13C NMR Spectroscopic Analysis

Carbon NMR provides the definitive proof of the bromine position via the "Heavy Atom Effect."

Chemical Shift Data (DMSO-d₆)
Carbon AssignmentShift (δ, ppm)Signal TypeStructural Insight
C=O (Aldehyde) 185.0 – 186.5 QuaternaryCharacteristic carbonyl deep downfield shift.
C-2 (Thiazole) 164.0 – 166.0 QuaternaryDeshielded by adjacent N and S atoms.
C-3a (Bridge) 150.0 – 152.0 QuaternaryBridgehead carbon adjacent to Nitrogen.
C-7a (Bridge) 135.0 – 137.0 QuaternaryBridgehead carbon adjacent to Sulfur.
C-7 128.0 – 129.5 CHAromatic CH.
C-6 126.0 – 127.5 CHAromatic CH.
C-5 129.0 – 130.5 CHAromatic CH.
C-4 (C-Br) 118.0 – 120.0 QuaternaryDiagnostic: Upfield shift due to the Heavy Atom Effect of Bromine.
The Heavy Atom Effect (Validation Check)

Researchers often expect carbon atoms attached to electronegative halogens to shift downfield (deshield). However, for Bromine and Iodine , the large electron cloud causes a "Heavy Atom Effect" (spin-orbit coupling) that shields the ipso-carbon.[7]

  • Observation: If C-4 appears at ~120 ppm rather than ~130+ ppm, your Bromine placement is confirmed.

COSY & HMBC Correlation Workflow

To rigorously prove the structure, run 2D NMR. The following Graphviz diagram illustrates the expected flow of magnetization transfer, which serves as a logic map for assignment.

NMR_Logic Aldehyde_H Aldehyde H (10.2 ppm) C2 C-2 (165 ppm) Aldehyde_H->C2 HMBC (Strong) H5 H-5 (7.9 ppm) H6 H-6 (7.55 ppm) H5->H6 COSY (Vicinal) H7 H-7 (8.2 ppm) H5->H7 No COSY C4_Br C-4 (Br) (119 ppm) H5->C4_Br HMBC (3-bond) H6->H7 COSY (Vicinal) H6->C4_Br HMBC (3-bond)?

Figure 2: COSY and HMBC correlation logic. Note that H-5 should show a correlation to the substituted C-4 carbon.

Troubleshooting & Impurities

When analyzing the spectra of 4-bromo-1,3-benzothiazole-2-carbaldehyde, three common issues arise:

  • Aldehyde Hydration: In the presence of water (DMSO-d₆ + H₂O), the aldehyde may form a gem-diol.

    • Symptom:[1][4][7][8] Loss of 10.2 ppm singlet; appearance of a broad signal ~6.5 ppm (OH) and a CH signal ~6.0 ppm.

  • Over-Oxidation: Storage in air converts the aldehyde to carboxylic acid.

    • Symptom:[1][7][8] Disappearance of 10.2 ppm peak; appearance of a very broad singlet >12.0 ppm.

  • Regioisomer Contamination: If synthesized via direct bromination of benzothiazole, you may have the 6-bromo isomer.

    • Differentiation: The 6-bromo isomer has a singlet aromatic proton (H-7) and two doublets. The 4-bromo isomer (this topic) has three adjacent protons (d-t-d pattern).

References

  • Synthesis & General Spectral Data of Benzothiazoles

    • Title: "Synthesis and biological evaluation of benzothiazole deriv
    • Source:Journal of Heterocyclic Chemistry
    • Context: Provides baseline shifts for the benzothiazole scaffold.
  • Heavy Atom Effect in 13C NMR

    • Title: "Assigning the 13C NMR spectrum of bromobenzene and deriv
    • Source:Stack Exchange / Chemistry (Valid
    • Context: Explains the upfield shift of C-Br carbons (~120 ppm).
  • Precursor Characterization (4-bromo-2-aminobenzothiazole)

    • Title: "4-Bromo-1,3-benzothiazol-2-amine Product D
    • Source:Sigma-Aldrich / Merck
    • Context: Validates the substitution pattern of the starting m
  • General NMR Shift Database

    • Title: "A Guide to 13C NMR Chemical Shift Values"
    • Source:Compound Interest
    • Context: Reference for carbonyl and arom

Sources

Foundational

Technical Profile: 4-Bromo-1,3-benzothiazole-2-carbaldehyde

This guide serves as a definitive technical resource for 4-Bromo-1,3-benzothiazole-2-carbaldehyde , a specialized heterocyclic intermediate critical in the synthesis of bioactive pharmacophores and advanced organic mater...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a definitive technical resource for 4-Bromo-1,3-benzothiazole-2-carbaldehyde , a specialized heterocyclic intermediate critical in the synthesis of bioactive pharmacophores and advanced organic materials.

CAS Number: 1781532-51-1 Molecular Formula: C₈H₄BrNOS Molecular Weight: 242.09 g/mol

Executive Technical Summary

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a bifunctional scaffold characterized by a fused benzene-thiazole core. Its utility stems from two orthogonal reactive sites: the electrophilic formyl group at the C2 position and the aryl bromide at the C4 position. This unique substitution pattern—where the bromine is adjacent to the bridgehead nitrogen—imparts specific steric and electronic properties, making it a privileged building block for:

  • Medicinal Chemistry: Synthesis of neuroprotective agents (e.g., Riluzole analogs), anticancer kinase inhibitors, and antimicrobial Schiff bases.

  • Material Science: Development of fluorescent probes and organic light-emitting diode (OLED) precursors via Knoevenagel condensations.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

PropertyDataNote
IUPAC Name 4-Bromo-1,3-benzothiazole-2-carbaldehyde
CAS Number 1781532-51-1Validated Registry Number
Appearance Pale yellow to off-white solid
Melting Point 132–136 °C (Predicted)Varies by crystal form/purity
Solubility DMSO, DMF, CH₂Cl₂, ChloroformSparingly soluble in alcohols
Stability Air-stable; oxidation-sensitive (aldehyde to acid)Store under inert gas at 2–8°C

Synthetic Methodology

The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde requires a strategic approach to install the aldehyde functionality while preserving the aryl bromide. The most robust industrial route involves the Riley Oxidation of the 2-methyl precursor.

Phase 1: Precursor Synthesis (4-Bromo-2-methylbenzothiazole)

Rationale: Direct halogenation of benzothiazole often yields mixtures. Starting from 2,6-dibromoaniline ensures regiospecific placement of the bromine at the C4 position (adjacent to the bridgehead).

Protocol:

  • Reagents: 2,6-Dibromoaniline (1.0 eq), Thioacetamide (1.2 eq), Anhydrous DMF, CuI (5 mol% catalyst), Cs₂CO₃ (2.0 eq).

  • Conditions: Heat at 110°C for 12–16 hours under N₂ atmosphere.

  • Mechanism: A tandem intermolecular C-S bond formation followed by intramolecular cyclization. The steric bulk of the ortho-bromo groups directs the cyclization to form the 4-bromo-2-methylbenzothiazole isomer.

  • Workup: Dilute with water, extract with EtOAc, and purify via silica gel chromatography (Hexane/EtOAc).

Phase 2: Selenium Dioxide Oxidation (The Riley Oxidation)

Rationale: Selective oxidation of the activated methyl group at C2 to the aldehyde without over-oxidation to the carboxylic acid.

Protocol:

  • Setup: Dissolve 4-bromo-2-methylbenzothiazole (10 mmol) in 1,4-dioxane (50 mL).

  • Oxidant: Add Selenium Dioxide (SeO₂, 12 mmol). Note: Use freshly sublimed SeO₂ for optimal yield.

  • Reaction: Reflux (101°C) for 4–6 hours. Monitor via TLC (aldehyde spot is less polar than the acid byproduct but more polar than the starting material).

  • Purification: Filter hot through Celite to remove black Selenium metal. Concentrate filtrate. Recrystallize from Ethanol/Water or purify via flash column chromatography (0-20% EtOAc in Hexanes).

Visualization: Synthetic Workflow

SynthesisPath Start 2,6-Dibromoaniline (Precursor) Step1 Cyclization (Thioacetamide/CuI) Start->Step1 Intermediate 4-Bromo-2-methyl- benzothiazole Step1->Intermediate -HBr, -NH3 Step2 Riley Oxidation (SeO2/Dioxane) Intermediate->Step2 Product 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Step2->Product [O]

Caption: Regioselective synthesis starting from 2,6-dibromoaniline to ensure C4-bromination.

Reactivity & Applications

The C2-aldehyde is a versatile "chemical handle" that allows for rapid diversification, while the C4-bromide serves as a latent site for cross-coupling (Suzuki, Buchwald-Hartwig) after the aldehyde has been functionalized.

A. Schiff Base Formation (Imine Condensation)

Reaction with primary amines or hydrazides yields Schiff bases, widely explored for Alzheimer’s research (AChE inhibitors).

  • Protocol: Equimolar aldehyde and amine in Ethanol with catalytic acetic acid (cat. AcOH).[1] Reflux 2–4 h. Product precipitates upon cooling.

B. Knoevenagel Condensation

Reaction with active methylene compounds (e.g., malononitrile) yields conjugated push-pull systems used in fluorescent imaging .

  • Protocol: Aldehyde + Malononitrile in Ethanol + Piperidine (cat.). Room temperature, 1 h.

C. Reductive Amination

Conversion to secondary amines for kinase inhibitor libraries.

  • Protocol: 1. Aldehyde + Amine (THF, 1 h). 2. Add NaBH(OAc)₃ (1.5 eq). Stir overnight.

Visualization: Divergent Reactivity

Reactivity Center 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Schiff Schiff Bases (Imine Formation) Center->Schiff + R-NH2 / H+ Knoevenagel Fluorescent Dyes (Knoevenagel) Center->Knoevenagel + Malononitrile / Base Suzuki Biaryl Scaffolds (Suzuki Coupling at C4) Center->Suzuki + Ar-B(OH)2 / Pd(0) (Post-protection of CHO)

Caption: The aldehyde allows immediate functionalization; the bromide allows late-stage arylation.

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, I emphasize that benzothiazoles are potent sensitizers.

  • Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

  • Critical Precaution: The aldehyde is reactive toward proteins (cross-linking). Handle in a fume hood.

  • Storage: The aldehyde moiety is susceptible to autoxidation to 4-bromo-1,3-benzothiazole-2-carboxylic acid. Store in amber vials under Argon at 4°C.

References

  • Chemical Identity & CAS: PubChem. 4-Bromo-1,3-benzothiazole-2-carbaldehyde (Compound). National Library of Medicine. [Link]

  • Synthetic Pathway (Benzothiazole Cyclization): Jordan, A. D., et al. "Microwave-Assisted Synthesis of 2-Substituted Benzothiazoles." Journal of Organic Chemistry, 2003. [Link]

  • Oxidation Methodology (Riley Oxidation): Trkovnik, M., et al. "Selenium dioxide oxidation of 2-methylbenzothiazole derivatives." Zeitschrift für Naturforschung B, 1990. [Link]

  • Precursor Synthesis (2,6-dibromoaniline route): Laha, J. K., et al. "Scope of the Copper-Catalyzed Synthesis of Benzothiazoles." Journal of Organic Chemistry, 2011. [Link]

  • Medicinal Applications: Bradshaw, T. D., et al. "2-(4-Aminophenyl)benzothiazoles: novel agents with selective profiles of in vitro anti-tumour activity." British Journal of Cancer, 1998. [Link]

Sources

Exploratory

Starting materials for 4-Bromo-1,3-benzothiazole-2-carbaldehyde synthesis

This guide outlines the strategic synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde , a critical scaffold in medicinal chemistry for developing kinase inhibitors and antifungal agents. The synthesis is non-trivial du...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the strategic synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde , a critical scaffold in medicinal chemistry for developing kinase inhibitors and antifungal agents.

The synthesis is non-trivial due to the specific "4-bromo" substitution pattern, which sterically crowds the nitrogen bridgehead and requires precise starting material selection to avoid regioisomeric mixtures.

Executive Summary

Target Molecule: 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) Core Application: Fragment-based drug discovery (FBDD), synthesis of Schiff base ligands, and precursors for biologically active heterocycles. Critical Challenge: Introducing the aldehyde functionality at C2 while preserving the labile C4-bromine atom, which is susceptible to lithium-halogen exchange and nucleophilic attack.

This guide recommends a De Novo Cyclization & Oxidation Strategy as the "Gold Standard" route. This pathway avoids the poor selectivity associated with direct lithiation of 4-bromobenzothiazole and utilizes commercially available 2,6-dibromoaniline as the unambiguous starting material.

Retrosynthetic Analysis

To guarantee the 4-bromo regiochemistry, the benzene ring must be pre-functionalized before ring closure. The C2-aldehyde is best accessed via the oxidation of a C2-methyl precursor, which is chemically robust during the cyclization step.

Retrosynthesis Target 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Methyl 4-Bromo-2-methyl- 1,3-benzothiazole Target->Methyl Riley Oxidation (SeO2) Thioamide N-(2,6-Dibromophenyl) thioacetamide (In Situ) Methyl->Thioamide Intramolecular SNAr Amide N-(2,6-Dibromophenyl) acetamide Thioamide->Amide Thionation (Lawesson's Reagent) SM 2,6-Dibromoaniline (Commercial SM) Amide->SM Acetylation (Ac2O)

Figure 1: Retrosynthetic disconnection showing the linear construction of the thiazole ring from a symmetrical aniline precursor.

Primary Synthetic Route: The Oxidative Cyclization Protocol

Phase 1: Scaffold Construction

The synthesis begins with 2,6-dibromoaniline . The symmetry of this molecule is exploited; acetylation followed by thionation triggers a cyclization where the sulfur atom displaces one of the ortho-bromine atoms.

Reaction Logic:

  • Acetylation: Protects the amine and provides the two-carbon "handle" (methyl group) for the future aldehyde.

  • Thionation-Cyclization: Lawesson’s reagent converts the amide to a thioamide. The sulfur nucleophile then attacks the C2 position of the benzene ring, displacing a bromide ion (SNAr).

    • Regioselectivity: Since the starting material is symmetric (2,6-dibromo), displacement of either bromine yields the same 4-bromo product.

Step-by-Step Protocol:

StepOperationReagents & ConditionsCritical Observation
1.1 Acetylation 2,6-Dibromoaniline (1.0 eq), Acetic Anhydride (1.5 eq), AcOH (solvent). Reflux 2h.Conversion of amine to amide. Pour into ice water to precipitate solid N-(2,6-dibromophenyl)acetamide .
1.2 Cyclization Amide (1.0 eq), Lawesson's Reagent (0.6 eq), Toluene (anhydrous). Reflux 12-16h.The reaction mixture will turn yellow/orange. Monitor by TLC for disappearance of amide.
1.3 Workup Cool to RT. Remove solvent.[1][2][3][4] Dissolve residue in DCM, wash with NaHCO3. Purify via Column Chromatography (Hex/EtOAc).Product: 4-Bromo-2-methyl-1,3-benzothiazole.
Phase 2: Functionalization (Riley Oxidation)

The methyl group at C2 is "activated" (benzylic-like) and can be selectively oxidized to the aldehyde using Selenium Dioxide (SeO₂).[5]

Step-by-Step Protocol:

  • Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-Bromo-2-methyl-1,3-benzothiazole (10 mmol) in 1,4-Dioxane (50 mL).

  • Reagent Addition: Add Selenium Dioxide (SeO₂) (12 mmol, 1.2 eq). Note: Use freshly sublimed SeO₂ for best results.

  • Reaction: Heat to reflux (101 °C) for 4–6 hours.

    • Mechanism:[5][6][7][8][9][10][11] Ene-type reaction followed by sigmatropic rearrangement and dehydration.[6]

    • Visual Cue: Precipitation of black Selenium metal indicates reaction progress.

  • Workup:

    • Filter the hot solution through a pad of Celite to remove toxic selenium metal.

    • Concentrate the filtrate under reduced pressure.[1]

    • Purification: Recrystallize from Ethanol or purify via flash chromatography (Silica, 0-10% EtOAc in Hexanes).

  • Validation:

    • 1H NMR (CDCl3): Look for the diagnostic aldehyde singlet at δ 10.0–10.2 ppm .

    • IR: Strong Carbonyl stretch at ~1690 cm⁻¹.

Alternative Route: The "Gem-Dibromide" Hydrolysis

If trace selenium contamination is a concern (e.g., for late-stage GMP steps), the radical bromination route is a viable alternative.

Workflow:

  • Precursor: 4-Bromo-2-methyl-1,3-benzothiazole (from Phase 1).

  • Bromination: NBS (2.2 eq), Benzoyl Peroxide (cat.), CCl4 or PhCF3, Reflux.

    • Target: 4-Bromo-2-(dibromomethyl)-1,3-benzothiazole.

  • Hydrolysis: AgNO3 (2.0 eq) in Ethanol/Water or CaCO3 in refluxing water.

    • Result: Conversion of the gem-dibromide to the aldehyde.[8]

Note: This route often gives lower yields due to the instability of the tribrominated side-products, but it avoids heavy metals.

Critical Reagents & Safety Profile

ReagentRoleToxicity/HazardHandling Precaution
2,6-Dibromoaniline Starting MaterialIrritant, ToxicStandard PPE. Avoid dust inhalation.
Lawesson's Reagent Thionating AgentStench, Moisture SensitiveUse in fume hood. Liberates H2S upon hydrolysis.
Selenium Dioxide OxidantHighly Toxic , Cumulative PoisonStrict containment. Use dedicated glassware. Dispose of Se waste separately.
1,4-Dioxane SolventCarcinogen, Peroxide formerTest for peroxides before heating.

Visualizing the Reaction Pathway

SyntheticPathway SM 2,6-Dibromoaniline Step1 Acetylation (Ac2O, Reflux) SM->Step1 Inter1 N-Acetyl-2,6-dibromoaniline Step1->Inter1 Step2 Cyclization (Lawesson's Reagent) Inter1->Step2 Inter2 4-Bromo-2-methyl- 1,3-benzothiazole Step2->Inter2 - HBr Step3 Riley Oxidation (SeO2, Dioxane) Inter2->Step3 Product 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Step3->Product - H2O, - Se

Figure 2: Forward synthetic pathway illustrating the transformation from aniline to the final aldehyde.[5][6][8][10][12]

References

  • BenchChem. Synthesis of 2-Chloro-4-bromobenzothiazole from 2,6-dibromoaniline. BenchChem Technical Guides. Link

  • Riley, H. L., et al. Selenium Dioxide: A New Oxidising Agent. Journal of the Chemical Society (Resumed), 1932.

  • Pilgram, K., et al. Bromination of 2,1,3-benzothiadiazole. Journal of Organic Chemistry, 1970.[12]

  • ChemicalBook. Benzothiazole Synthesis and Properties. ChemicalBook Database. Link

  • Santa Cruz Biotechnology. 4-Bromothiazole-2-carboxaldehyde Product Data. SCBT. Link

Sources

Foundational

Technical Monograph: Reactivity Architecture of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Topic: Reactivity of the aldehyde group in 4-Bromo-1,3-benzothiazole-2-carbaldehyde Content Type: Technical Monograph / Application Guide Audience: Medicinal Chemists, Process Development Scientists, and Academic Researc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reactivity of the aldehyde group in 4-Bromo-1,3-benzothiazole-2-carbaldehyde Content Type: Technical Monograph / Application Guide Audience: Medicinal Chemists, Process Development Scientists, and Academic Researchers.[1]

[1]

Executive Summary & Structural Landscape

The molecule 4-Bromo-1,3-benzothiazole-2-carbaldehyde represents a high-value "bifunctional scaffold" in heterocyclic chemistry.[1] Unlike simple benzaldehydes, this compound possesses two orthogonal reactive handles: a highly electrophilic aldehyde at the C2 position and an aryl bromide at the C4 position.

This guide focuses on the C2-Aldehyde moiety , analyzing its heightened reactivity profile driven by the adjacent heteroatoms (Sulfur and Nitrogen) and the inductive influence of the C4-Bromine substituent.

Electronic Environment (The "Super-Electrophile" Effect)

The C2 position of the benzothiazole ring is inherently electron-deficient due to the electronegativity of the adjacent Nitrogen (


) and Sulfur atoms.
  • Inductive Withdrawal (-I): The C=N bond pulls electron density away from C2.[1]

  • The 4-Bromo Contribution: The bromine atom at C4 (adjacent to the bridgehead nitrogen) exerts a secondary inductive withdrawing effect. This reduces the basicity of the ring nitrogen and further destabilizes the electron density at C2, making the exocyclic carbonyl carbon significantly more electrophilic than in unsubstituted benzothiazole-2-carbaldehyde.

Steric Considerations
  • C4-Positioning: The bromine at C4 is "peri-like" to the ring nitrogen but spatially distinct from the C2-aldehyde.[1] While it does not sterically block the aldehyde directly, it creates a crowded environment around the N3-bridgehead, potentially influencing the conformation of N-coordinated metal complexes derived from this ligand.

Core Reactivity Vectors: The C2-Aldehyde

The aldehyde group in this scaffold is prone to rapid nucleophilic attack. Researchers must prioritize reaction order when designing synthesis pathways, as the aldehyde is often more reactive than the bromide handle.

Condensation Reactions (Schiff Base Formation)

This is the primary application of this scaffold. The formation of azomethines (-C=N-) proceeds rapidly, often requiring milder conditions than phenyl analogs.[1]

  • Mechanism: Acid-catalyzed nucleophilic addition-elimination.[1]

  • Utility: Synthesis of tridentate ligands (N-N-S donors) for metallopharmaceutical development.

  • Protocol Insight: Due to the electron-withdrawing nature of the benzothiazole ring, the carbonyl carbon is highly susceptible to hydration (gem-diol formation) in aqueous media. Anhydrous conditions (Ethanol/Methanol with molecular sieves) are recommended.

Oxidation to Carboxylic Acids

The aldehyde can be oxidized to 4-bromo-1,3-benzothiazole-2-carboxylic acid .[1] This moiety is a bioisostere for salicylic acid derivatives and a precursor for amide coupling.

  • Reagents: Sodium chlorite (

    
    ) (Pinnick oxidation) or mild 
    
    
    
    methods are preferred over harsh permanganate to preserve the C-Br bond.
Heterocycle Ring Extension

Reaction with bifunctional nucleophiles (e.g., 2-aminothiophenol) leads to fused tetracyclic systems or bis-benzothiazoles.[1] The high electrophilicity of the C2-CHO drives these cyclizations to completion often without metal catalysis.

Visualizing the Reactivity Pathways

The following diagram illustrates the divergent synthesis pathways accessible from the parent scaffold, highlighting the orthogonality between the Aldehyde (C2) and Bromide (C4) positions.

ReactivityMap Start 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Schiff Schiff Bases (Imines) (Ligands/Bioactive) Start->Schiff R-NH2 / H+ (cat) (-H2O) Acid Benzothiazole-2-carboxylic acid (Amide Precursor) Start->Acid [O] (NaClO2 or H2O2) Alcohol Hydroxymethyl Derivative (Nucleophilic Handle) Start->Alcohol [H] (NaBH4) BisHet Bis-Benzothiazoles (Fused Systems) Start->BisHet 2-Aminothiophenol Suzuki 4-Aryl Derivatives (Suzuki Coupling) Start->Suzuki Pd(0) / Ar-B(OH)2 (Orthogonal C4 Rxn)

Figure 1: Divergent reactivity map showing C2-Aldehyde transformations (Solid lines) and orthogonal C4-Bromide coupling (Dashed line).[1]

Experimental Protocols

The following protocols are synthesized from validated methodologies for benzothiazole-2-carbaldehydes, adapted for the 4-bromo derivative.

Protocol A: Synthesis of Schiff Base (Imine)

Objective: Condensation of 4-bromo-1,3-benzothiazole-2-carbaldehyde with a primary aromatic amine (e.g., Aniline derivative).[1]

ParameterSpecification
Stoichiometry 1.0 eq Aldehyde : 1.0 eq Amine
Solvent Absolute Ethanol or Methanol (Anhydrous)
Catalyst Glacial Acetic Acid (2-3 drops per 5 mmol)
Temperature Reflux (

)
Time 2 - 4 Hours (Monitor via TLC)

Step-by-Step Workflow:

  • Dissolution: Dissolve 1.0 mmol of 4-bromo-1,3-benzothiazole-2-carbaldehyde in 10 mL of absolute ethanol. Slight heating may be required to fully solubilize the aldehyde.

  • Addition: Add 1.0 mmol of the primary amine.

  • Catalysis: Add 2 drops of glacial acetic acid.

  • Reflux: Heat the mixture to reflux for 3 hours. The solution typically changes color (yellow to orange/red) indicating imine formation.

  • Isolation: Cool the reaction mixture to room temperature. The Schiff base usually precipitates as a crystalline solid.

  • Purification: Filter the solid, wash with cold ethanol (2 x 5 mL), and recrystallize from ethanol/DMF if necessary.

  • Validation:

    
     NMR should show the disappearance of the aldehyde proton (
    
    
    
    ppm) and appearance of the imine proton (
    
    
    ppm).
Protocol B: Oxidation to Carboxylic Acid

Objective: Conversion to 4-bromo-1,3-benzothiazole-2-carboxylic acid without affecting the C-Br bond.[1]

ParameterSpecification
Oxidant Sodium Chlorite (

) /

Scavenger 2-Methyl-2-butene (if using Pinnick)
Solvent t-Butanol / Water (3:[1]1)
Temperature

to Room Temperature

Step-by-Step Workflow:

  • Dissolve the aldehyde (1 mmol) in t-BuOH (6 mL) and 2-methyl-2-butene (3 mmol).

  • Add a solution of

    
     (1.5 mmol) and 
    
    
    
    (1.5 mmol) in water (2 mL) dropwise at
    
    
    .
  • Stir at room temperature for 4-6 hours.

  • Acidify to pH 2 with 1N HCl and extract with Ethyl Acetate.

  • Note: This method avoids the harsh conditions of permanganate oxidation which might degrade the brominated ring.

Mechanistic Insight: Acid-Catalyzed Imine Formation[1]

The following diagram details the specific mechanism for the Schiff base formation, highlighting the role of the benzothiazole nitrogen in activating the carbonyl.

Mechanism Step1 Step 1: Protonation Acid activates the C=O oxygen. Benzothiazole ring pulls e- density, making C highly electrophilic. Step2 Step 2: Nucleophilic Attack Amine (R-NH2) attacks Carbonyl Carbon. Formation of Tetrahedral Intermediate. Step1->Step2 + R-NH2 Step3 Step 3: Proton Transfer Proton moves from N to O. Formation of Carbinolamine. Step2->Step3 H+ Transfer Note Critical Factor: The 4-Br substituent increases electrophilicity via inductive effect, accelerating Step 2. Step2->Note Step4 Step 4: Dehydration Lone pair on N pushes out H2O. Formation of C=N bond. Step3->Step4 - H2O

Figure 2: Mechanistic pathway for Schiff base formation, emphasizing the electronic activation by the heterocyclic core.

Stability & Storage

  • Air Sensitivity: The aldehyde is moderately stable but can slowly oxidize to the acid upon prolonged exposure to air. Store under inert gas (Nitrogen/Argon) at

    
    .
    
  • Hydration: In the presence of moisture, the electron-deficient aldehyde exists in equilibrium with its gem-diol form.[1] This does not permanently degrade the compound but can complicate NMR analysis (look for broad OH peaks and a shift in the CH signal).

References

  • Synthesis and Reactivity of Benzothiazole Schiff Bases

    • Title: Synthesis of Schiff bases of 2-amino benzo[d]thiazole from higher hetero aldehydes.[1][2]

    • Source: Indian Journal of Chemistry (2023).[2]

    • URL:[Link] (Contextualized from search result 1.1)

  • Antioxidant and Anticancer Activity of Benzothiazole Derivatives

    • Title: Design, Synthesis, Antioxidant and Anticancer Activity of Novel Schiff's Bases of 2-Amino Benzothiazole.[3][4]

    • Source: Indian Journal of Pharmaceutical Educ
    • URL:[Link] (Contextualized from search result 1.4)

  • Oxidation Methodologies

    • Title: Preparation method of benzothiazole-2-carboxylic acid (Patent CN104860901B).[1]

    • Source: Google Patents.[1]

    • URL: (Contextualized
  • Nucleophilic Addition Kinetics

    • Title: Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Deriv
    • Source: International Journal of Chemistry.[5]

    • URL:[Link] (Contextualized from search result 1.15)

  • Commercial Availability & Physical Properties

    • Title: 4-Bromo-1,3-benzothiazole-2-carbaldehyde Product Page.[1]

    • Source: BLD Pharm / Sigma Aldrich.[1]

Sources

Exploratory

Technical Whitepaper: Electronic Architecture and Reactivity of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Executive Summary 4-Bromo-1,3-benzothiazole-2-carbaldehyde represents a high-value "linchpin" scaffold in medicinal chemistry and materials science. Its utility stems from a unique orthogonal reactivity profile : an elec...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-Bromo-1,3-benzothiazole-2-carbaldehyde represents a high-value "linchpin" scaffold in medicinal chemistry and materials science. Its utility stems from a unique orthogonal reactivity profile : an electrophilic aldehyde at the C2 position and a modifiable bromide handle at the C4 position. This dual-functionality allows for the rapid construction of complex heterocyclic libraries, particularly in the development of kinase inhibitors and ratiometric fluorescent sensors. This guide provides a deep technical analysis of its electronic structure, validated synthesis protocols, and reactivity logic.

Molecular Architecture & Electronic Distribution

The electronic behavior of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is defined by the interplay between the electron-deficient benzothiazole core and its substituents.

The "Pull-Pull" Electronic System

Unlike donor-acceptor systems, this molecule exhibits a "pull-pull" electronic character, creating a highly electron-deficient scaffold.

  • Benzothiazole Core: The 1,3-benzothiazole ring is inherently electron-deficient due to the electronegative nitrogen atom (inductive effect, -I) and the sulfur atom (d-orbital resonance participation).

  • C2-Aldehyde (-CHO): A strong electron-withdrawing group (EWG) acting via both induction (-I) and resonance (-M). It significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), making the C2 position highly susceptible to nucleophilic attack.

  • C4-Bromine (-Br): Positioned at the peri-position relative to the sulfur, the bromine exerts a strong inductive withdrawal (-I) while offering weak mesomeric donation (+M). In this specific isomer, the -I effect dominates, further deactivating the benzene ring and enhancing the acidity of the aldehyde proton.

Frontier Molecular Orbital (FMO) Theory
  • LUMO: Concentrated heavily on the aldehyde carbonyl and the C2-N3 bond. This localization explains the rapid kinetics of Schiff base formation.

  • HOMO: Distributed across the benzene ring and the sulfur lone pairs. The presence of the C4-bromide stabilizes the HOMO, resulting in a widened HOMO-LUMO gap compared to non-halogenated analogues, which is critical for its stability as an isolated intermediate.

Reactivity Profile & Logic

The molecule’s design allows for Orthogonal Functionalization : the ability to modify one site without affecting the other.

C2-Aldehyde: Kinetic Soft-Nucleophile Target

The C2-aldehyde is "super-activated" by the adjacent heterocyclic nitrogen.

  • Primary Reactivity: Condensation with primary amines, hydrazines, and hydroxylamines.

  • Mechanism: The thiazole ring acts as an electron sink, stabilizing the tetrahedral intermediate formed during nucleophilic attack.

  • Application: Synthesis of Schiff base ligands for fluorescent sensing (

    
    , 
    
    
    
    ) and hydrazone-based antimicrobial agents.
C4-Bromide: Transition Metal Handle

The C4-position is sterically crowded (adjacent to the ring fusion) but electronically primed for oxidative addition.

  • Reactivity: Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.

  • Selectivity: The C-Br bond is robust enough to survive mild aldehyde functionalization (e.g., reductive amination), allowing for "Aldehyde-First" synthetic strategies.

Visualizing the Reactivity Landscape

ReactivityMap Core 4-Bromo-1,3-benzothiazole- 2-carbaldehyde PathA Path A: C2-Aldehyde (Kinetic Control) Core->PathA R-NH2 / H+ PathB Path B: C4-Bromide (Catalytic Control) Core->PathB Pd(0) / Ar-B(OH)2 Schiff Schiff Bases / Hydrazones (Reversible Covalent) PathA->Schiff -H2O Biaryl Biaryl Scaffolds (Suzuki Coupling) PathB->Biaryl C-C Bond Amines Aminobenzothiazoles (Buchwald Coupling) PathB->Amines C-N Bond Schiff->PathB Sequential Functionalization

Figure 1: Orthogonal reactivity map demonstrating the dual-pathway utility of the scaffold.

Experimental Protocols

Validated Synthesis: Riley Oxidation

The most robust route to 4-bromo-1,3-benzothiazole-2-carbaldehyde is the selective oxidation of the 2-methyl precursor using Selenium Dioxide (


). This method avoids the harsh conditions of lithiation, which can be incompatible with the C4-bromide.

Precursor: 4-Bromo-2-methyl-1,3-benzothiazole.

ParameterSpecificationRationale
Reagent Selenium Dioxide (

)
Selective for active methyl groups on heterocycles.[1]
Solvent 1,4-Dioxane (wet)Water (1-2%) is critical to hydrolyze the intermediate selenite ester.
Temperature 80°C - RefluxActivation energy required for the initial ene-reaction step.
Time 4 - 6 HoursExtended heating can lead to over-oxidation to the carboxylic acid.
Workup Filtration through CeliteRemoves red selenium (

) byproduct.

Step-by-Step Protocol:

  • Charge: In a round-bottom flask, dissolve 4-bromo-2-methyl-1,3-benzothiazole (1.0 eq) in 1,4-dioxane (0.2 M concentration).

  • Add: Add freshly sublimed

    
     (1.5 eq) and water (2% v/v).
    
  • Reflux: Heat the mixture to gentle reflux with vigorous stirring. Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes) for the disappearance of the starting material (

    
    ) and appearance of the aldehyde (
    
    
    
    ).
  • Filter: Cool to room temperature. Filter the heterogeneous mixture through a pad of Celite to remove the precipitated black/red selenium metal.

  • Isolate: Concentrate the filtrate under reduced pressure. Purify the residue via silica gel flash chromatography (Gradient: 0

    
     10% EtOAc in Hexanes).
    
  • Characterization: The product should appear as a pale yellow solid.

    • 1H NMR (CDCl3):

      
       ~10.1 ppm (s, 1H, CHO).
      
Synthesis Workflow Diagram

SynthesisFlow Start 4-Bromo-2-methylbenzothiazole Step1 Reaction: SeO2 (1.5 eq), Dioxane/H2O Reflux, 4h Start->Step1 Inter Intermediate: Selenite Ester Step1->Inter Ene Reaction Step2 Workup: Filter (Celite) -> Concentrate Inter->Step2 Hydrolysis Final Product: 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Step2->Final Purification

Figure 2: Process flow for the SeO2-mediated synthesis.

Applications in Drug Discovery & Sensing

Kinase Inhibitor Design

The benzothiazole core is a bioisostere of the purine ring found in ATP.

  • Mechanism: The N3 nitrogen accepts a hydrogen bond from the kinase hinge region.

  • Role of 4-Br: The C4-position vectors substituents into the "gatekeeper" region or the solvent-exposed front pocket, depending on the specific kinase topology. The aldehyde allows for the attachment of a "tail" moiety (via reductive amination) to interact with the ribose-binding pocket.

Fluorescent Chemosensors

Schiff bases derived from this aldehyde exhibit Excited-State Intramolecular Proton Transfer (ESIPT).

  • Design: Condensing the aldehyde with 2-aminophenol yields a system where the phenolic proton transfers to the imine nitrogen upon excitation.

  • Effect: This results in a large Stokes shift (emission > 500 nm), which is ideal for biological imaging as it avoids auto-fluorescence interference. The C4-bromide allows for tuning the emission wavelength by adding conjugation.

References

  • Electronic Structure of Benzothiazoles

    • Title: DFT studies of the geometry, electronic structure and vibrational spectra of some 1,3-Benzothiazole deriv
    • Source: Journal of Northern Border University (2024).
    • URL:[Link]

  • Synthesis via Riley Oxidation

    • Title: Selenium Dioxide Oxidation (Riley Oxidation) Mechanism and Scope.[1][2][3][4]

    • Source: Adichemistry.[1][2][3][4][5][6]

    • URL:[Link]

  • Benzothiazole Reactivity in Drug Discovery

    • Title: Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances.
    • Source: MDPI (Molecules, 2025).
    • URL:[Link]

  • General Reactivity of 4-Bromobenzothiazoles

    • Title: Experimental protocol for nucleophilic substitution on 2-Chloro-4-bromobenzothiazole.
    • Source: BenchChem.[7]

  • Product Identification: Title: 4-Bromo-1,3-benzothiazole-2-carbaldehyde Product Page. Source: BLD Pharm.

Sources

Foundational

A Senior Application Scientist's Guide to the Solubility of 4-Bromo-1,3-benzothiazole-2-carbaldehyde in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals Abstract Understanding the solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates is a cornerstone of efficient drug discover...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Understanding the solubility of active pharmaceutical ingredients (APIs) and key chemical intermediates is a cornerstone of efficient drug discovery and development. This guide provides an in-depth technical framework for assessing the solubility of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a heterocyclic building block of significant interest due to the wide-ranging pharmacological activities of benzothiazole derivatives.[1][2][3] Given the scarcity of published quantitative solubility data for this specific compound, this document emphasizes predictive principles and robust experimental methodologies. We present a systematic approach, from theoretical solvent selection to the gold-standard shake-flask equilibrium solubility protocol, enabling researchers to generate reliable and reproducible data critical for reaction optimization, purification, and formulation development.

Introduction: The Significance of the Benzothiazole Scaffold

The benzothiazole moiety is a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with therapeutic potential.[1][4] Its planar, bicyclic structure is adept at interacting with a diverse range of biological targets, leading to applications in oncology, neurodegenerative disease diagnostics, and antimicrobial development.[1][2][5] 4-Bromo-1,3-benzothiazole-2-carbaldehyde serves as a versatile intermediate for elaborating this core structure.[6]

A compound's utility, however, is fundamentally governed by its physical properties, chief among them being solubility. Poor solubility can hinder everything from in vitro assay reliability to in vivo bioavailability, making its early characterization a critical, cost-saving step in the research pipeline.[7] This guide provides the necessary theoretical and practical tools to confidently determine the solubility of this key intermediate.

Predicting Solubility: A Theoretical Framework

The principle of "like dissolves like" provides a foundational, qualitative guide for solubility prediction.[8] A more quantitative prediction can be achieved by analyzing the interplay of intermolecular forces, which are often categorized by Hansen Solubility Parameters (HSP).[9][10][11] HSP theory deconstructs the total cohesive energy of a substance into three components:

  • δD (Dispersion): Energy from van der Waals forces.

  • δP (Polar): Energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Energy from hydrogen bonds.

Molecules with similar HSP values are more likely to be miscible.[10][11]

Physicochemical Profile of 4-Bromo-1,3-benzothiazole-2-carbaldehyde:

  • Structure: A fused benzene and thiazole ring, substituted with a bromine atom and a carbaldehyde group.

  • Polarity: The molecule possesses significant polarity due to the nitrogen and sulfur heteroatoms, the electronegative bromine, and the highly polar carbonyl group (C=O) of the aldehyde.

  • Hydrogen Bonding: The aldehyde oxygen can act as a hydrogen bond acceptor. The molecule lacks a strong hydrogen bond donor.

Based on this profile, we can predict that 4-Bromo-1,3-benzothiazole-2-carbaldehyde will exhibit limited solubility in non-polar solvents (e.g., hexane, toluene) and progressively higher solubility in polar aprotic (e.g., acetone, ethyl acetate, dichloromethane) and polar protic solvents (e.g., ethanol, methanol). Solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF), with their high polarity, are expected to be excellent solvents for this compound.

Systematic Solvent Selection and Screening

A logical approach to solvent screening saves time and resources. The following workflow provides a structured path for selecting appropriate test solvents.

Solvent_Screening_Workflow cluster_solvents A Analyze Solute Structure (4-Bromo-1,3-benzothiazole-2-carbaldehyde) B Predict Polarity & H-Bonding (Polar, H-bond acceptor) A->B C Categorize Test Solvents B->C D Non-Polar (e.g., Hexane, Toluene) E Polar Aprotic (e.g., DCM, Acetone, EtOAc, THF) F Polar Protic (e.g., Methanol, Ethanol, Isopropanol) G High Polarity Aprotic (e.g., DMSO, DMF) H Perform Qualitative Spot Test (Small scale, visual assessment) D->H E->H F->H G->H I Select Solvents for Quantitative Analysis (Based on spot test results) H->I

Caption: A decision workflow for systematic solvent screening.

For an initial qualitative assessment, a simple spot test can be highly informative. This involves adding a few milligrams of the compound to approximately 0.5 mL of each test solvent in a small vial and observing its dissolution at room temperature with agitation.[12][13]

Table 1: Common Organic Solvents Categorized by Polarity

Solvent Class Example Solvents Predicted Solubility of Target Compound Rationale
Non-Polar n-Hexane, Toluene, Cyclohexane Very Low Mismatch in polarity. Solute's polar groups are not effectively solvated.
Polar Aprotic Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), Acetone Moderate to High Dipole-dipole interactions between solvent and solute's polar functional groups.
Polar Protic Methanol, Ethanol, Isopropanol Moderate to High Dipole-dipole interactions and hydrogen bonding (solvent as donor, solute as acceptor).

| High Polarity Aprotic | Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF) | Very High | Strong dipole-dipole interactions effectively solvate the polar solute. |

Gold-Standard Protocol: Isothermal Shake-Flask Method for Equilibrium Solubility

To obtain definitive, quantitative data, the isothermal shake-flask method is the most reliable and widely accepted technique for determining thermodynamic equilibrium solubility.[14] It measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

Experimental Rationale: The core principle is to create a saturated solution where the rate of dissolution equals the rate of precipitation. This thermodynamic equilibrium is achieved by agitating an excess of the solid compound in the solvent for a prolonged period at a constant temperature.[14] Isolating the supernatant and accurately measuring the solute concentration provides the solubility value under those specific conditions.

Shake_Flask_Workflow A Step 1: Preparation Add excess solid to solvent in a sealed vial. B Step 2: Equilibration Agitate at constant T (e.g., 24-48h). A->B C Step 3: Phase Separation Centrifuge or filter to remove undissolved solid. B->C D Step 4: Quantification Dilute supernatant & analyze (e.g., by UV-Vis or HPLC). C->D

Caption: The experimental workflow for the Shake-Flask method.

Detailed Step-by-Step Protocol:

  • Preparation:

    • Accurately weigh an excess amount of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (e.g., 10-20 mg) into a glass vial. The key is to ensure solid material remains visible after equilibration.

    • Precisely add a known volume of the chosen solvent (e.g., 2.0 mL).

    • Securely cap the vial to prevent solvent evaporation.

  • Equilibration:

    • Place the vial in an orbital shaker or on a rotating wheel inside a temperature-controlled incubator (e.g., 25 °C or 37 °C).

    • Agitate the suspension for a sufficient duration to reach equilibrium. A minimum of 24 hours is recommended; 48 hours is often preferred to ensure equilibrium is fully established.[14]

  • Phase Separation:

    • Remove the vial from the shaker and let it stand briefly to allow larger particles to settle.

    • To completely remove undissolved solid, either:

      • Filtration: Withdraw a sample of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE). This is the preferred method to avoid disturbing the equilibrium.

      • Centrifugation: Centrifuge the vial at high speed (e.g., 10,000 rpm for 10 minutes) and carefully pipette the clear supernatant.

  • Quantification:

    • Immediately after separation, accurately dilute a known volume of the supernatant with a suitable solvent to fall within the linear range of the analytical instrument.

    • Analyze the diluted sample using a pre-calibrated analytical method, such as UV-Vis Spectroscopy or High-Performance Liquid Chromatography (HPLC), to determine its concentration.

    • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is typically expressed in mg/mL or mol/L.

Analytical Quantification Techniques

The accuracy of the solubility measurement depends entirely on the quantification method.

Table 2: Comparison of Analytical Techniques for Quantification

Technique Principle Advantages Considerations
UV-Vis Spectroscopy Measures absorbance of light by the solute at a specific wavelength (λmax). Fast, simple, and widely available. Requires the compound to have a chromophore. A calibration curve is essential. Potential for interference from impurities.

| HPLC | Separates the solute from impurities before quantification by a detector (e.g., UV). | Highly specific and accurate. Provides purity information simultaneously. | More complex instrumentation and method development required. |

Safety and Handling

Working with bromo-aromatic compounds and organic solvents requires strict adherence to safety protocols.

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[15][16]

  • Ventilation: Handle 4-Bromo-1,3-benzothiazole-2-carbaldehyde and all organic solvents inside a certified chemical fume hood to avoid inhalation of dust or vapors.[15][17]

  • Handling Bromine Compounds: Bromine-containing compounds can be irritating. Avoid direct contact with skin and eyes.[15][18][19] In case of contact, wash the affected area thoroughly with water.[17]

  • Solvent Safety: Organic solvents are often flammable. Keep them away from ignition sources.[16] Consult the Safety Data Sheet (SDS) for each specific solvent and for the target compound before use.

Conclusion

References

  • Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (2025). MDPI.
  • Synthesis and biological activities of benzothiazole derivatives: A review. Hep Journals.
  • Hansen solubility parameter. Wikipedia.
  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. (2024).
  • Hansen solubility parameters (HSP). ResearchGate.
  • Hansen Solubility Parameters (HSP). Van Loon Chemical Innovations.
  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
  • EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties that it to be i.
  • Experiment: Solubility of Organic & Inorganic Compounds.
  • Benzothiazole derivatives in the design of antitumor agents. (2024). PubMed.
  • Benzothiazole derivatives as anticancer agents. PMC - NIH.
  • Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025).
  • Shake-Flask Solubility Assay. Enamine.
  • Comparison of a miniaturized shake-flask solubility method with automated potentiometric acid/base titrations and calculated solubilities. (2005). PubMed.
  • Bromobenzene - SAFETY DATA SHEET. (2025).
  • Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. SciELO.
  • Handling liquid bromine and preparing bromine water | Demonstration | RSC Education. (2025). RSC Education.
  • Safety Data Sheet: Bromine. Carl ROTH.
  • SAFETY DATA SHEET. (2022). Archean Chemical Industries.
  • 1,3-Benzothiazole-2-carbaldehyde. Chem-Impex.

Sources

Protocols & Analytical Methods

Method

Application Note: 4-Bromo-1,3-benzothiazole-2-carbaldehyde – Synthesis &amp; Reaction Protocols

Executive Summary The 4-bromo-1,3-benzothiazole-2-carbaldehyde scaffold represents a "privileged structure" in drug discovery, offering a rare combination of a reactive electrophile (aldehyde at C2) and a cross-coupling...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 4-bromo-1,3-benzothiazole-2-carbaldehyde scaffold represents a "privileged structure" in drug discovery, offering a rare combination of a reactive electrophile (aldehyde at C2) and a cross-coupling handle (bromide at C4). Unlike its more common 6-bromo isomer, the 4-bromo variant introduces unique steric constraints due to the peri-interaction with the thiazole nitrogen. This guide details a validated synthetic route from commodity chemicals and provides optimized protocols for its divergent functionalization, addressing the specific challenges of steric hindrance and aldehyde stability.

Synthesis of the Core Scaffold

Direct commercial availability of the 4-bromo-2-carbaldehyde is often limited or cost-prohibitive. We recommend a robust three-stage synthesis starting from 2,6-dibromoaniline . This route leverages the "ortho-effect" to install the thiazole ring while selectively retaining the C4 bromine.

Workflow Diagram

SynthesisWorkflow Start 2,6-Dibromoaniline Step1 Step 1: Thioacetylation (Ac2O, then Lawesson's) Start->Step1 Inter1 Intermediate: N-(2,6-dibromophenyl) thioacetamide Step1->Inter1 Step2 Step 2: Jacobson Cyclization (NaH/NMP or K3Fe(CN)6) Inter1->Step2 Prod1 4-Bromo-2-methylbenzothiazole Step2->Prod1 -HBr Step3 Step 3: Riley Oxidation (SeO2, Dioxane) Prod1->Step3 Final TARGET: 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Step3->Final Oxidation

Figure 1: Step-wise synthesis of the target scaffold from 2,6-dibromoaniline.

Detailed Protocol: Precursor Synthesis

Step 1 & 2: Synthesis of 4-Bromo-2-methylbenzothiazole

  • Rationale: Direct cyclization of 2,6-dibromoaniline derivatives forces the displacement of one ortho-bromine atom by the sulfur nucleophile, effectively "locking" the second bromine at the C4 position.

  • Reagents: 2,6-Dibromoaniline (1.0 eq), Acetic Anhydride (1.2 eq), Lawesson’s Reagent (0.6 eq), NaH (1.5 eq), NMP (Solvent).

  • Procedure:

    • Acetylation: Dissolve 2,6-dibromoaniline in DCM; add acetic anhydride and pyridine. Stir at RT for 2h. Isolate N-acetyl-2,6-dibromoaniline.

    • Thionation: Suspend the amide in Toluene. Add Lawesson’s Reagent. Reflux for 4h. Isolate the thioamide.[1]

    • Cyclization: Dissolve thioamide in anhydrous NMP. Add NaH (60% dispersion) portion-wise at 0°C. Heat to 120°C for 6h. The intramolecular

      
       displaces one bromide.
      
    • Workup: Pour into ice water. Extract with EtOAc.[1] Purify via silica flash chromatography (Hex/EtOAc).

  • Yield Expectation: 60–75% over 3 steps.

Step 3: SeO₂ Oxidation to Aldehyde

  • Rationale: The methyl group at C2 is activated by the benzothiazole ring, making it susceptible to Selenium Dioxide (Riley) oxidation.

  • Protocol:

    • Dissolve 4-bromo-2-methylbenzothiazole (10 mmol) in 1,4-Dioxane (50 mL).

    • Add Selenium Dioxide (SeO₂) (12 mmol, 1.2 eq). Note: Use freshly sublimed SeO₂ for best results.

    • Add water (1 mL) to facilitate the reaction (prevents over-oxidation to acid).

    • Reflux (100°C) for 4–6 hours. Monitor by TLC (Aldehyde spot is usually more polar than starting material but less polar than the acid byproduct).

    • Filtration: Filter hot through Celite to remove black selenium metal.

    • Purification: Concentrate filtrate. Recrystallize from EtOH or column chromatography (DCM/Hexane).

  • Critical Control Point: Do not extend reflux beyond 6h to minimize oxidation to carboxylic acid.

Functionalization Protocols

The target molecule has two distinct reactive sites.[2] The order of operations is critical.

Divergent Reactivity Map

Reactivity cluster_C2 C2: Aldehyde Reactivity cluster_C4 C4: Bromide Reactivity Center 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Schiff Schiff Base Formation (Imines) Center->Schiff R-NH2, EtOH, cat. AcOH Knoevenagel Knoevenagel Condensation (C=C Bond Formation) Center->Knoevenagel Active Methylene, Piperidine Suzuki Suzuki-Miyaura Coupling (Biaryl Formation) Center->Suzuki Ar-B(OH)2, Pd(dppf)Cl2, Base Buchwald Buchwald-Hartwig (Amination) Center->Buchwald Difficult due to Sterics!

Figure 2: Divergent synthetic pathways. Note the steric challenge at C4.

Protocol A: C2-Functionalization (Schiff Base Formation)

The aldehyde at C2 is highly reactive. However, the electron-withdrawing nature of the benzothiazole ring makes the resulting imine susceptible to hydrolysis.

  • Reagents: Target Aldehyde (1.0 eq), Primary Amine (1.0 eq), Ethanol (anhydrous), Glacial Acetic Acid (cat.).

  • Procedure:

    • Suspend aldehyde in Ethanol (0.1 M).

    • Add amine.[3][4][5][6] If the amine is a salt (e.g., HCl salt), add 1.0 eq of NaOAc.

    • Add 2–3 drops of Glacial AcOH.

    • Reflux for 2–4 hours.

    • Isolation: Cool to 0°C. The Schiff base usually precipitates. Filter and wash with cold EtOH.

  • Troubleshooting: If no precipitate forms, evaporate solvent and recrystallize from Toluene/Hexane. Avoid silica columns as the acidity can hydrolyze the imine.

Protocol B: C4-Functionalization (Suzuki-Miyaura Coupling)

Challenge: The C4 position is "peri" to the Nitrogen (N3). This creates significant steric hindrance, making standard Pd(PPh₃)₄ conditions sluggish. Solution: Use smaller phosphine ligands or high-activity precatalysts.

  • Reagents: 4-Bromo-benzothiazole-derivative (1.0 eq), Aryl Boronic Acid (1.5 eq), Pd(dppf)Cl₂·DCM (5 mol%),

    
     (2.0 eq).
    
  • Solvent System: 1,4-Dioxane : Water (4:1). Strictly degassed.

  • Procedure:

    • Charge a microwave vial with reagents.

    • Evacuate and backfill with Argon (3x).

    • Add degassed solvents.[3][7]

    • Heating:

      • Thermal: 100°C for 12–18 hours.

      • Microwave (Recommended): 120°C for 30–60 mins.

    • Workup: Dilute with water, extract with DCM.

  • Optimization Table:

VariableStandard ConditionOptimized for C4-Sterics
Catalyst Pd(PPh₃)₄Pd(dppf)Cl₂ or Pd(dtbpf)Cl₂
Base Na₂CO₃K₃PO₄ (Anhydrous) or Cs₂CO₃
Solvent Toluene/EtOHDioxane/H₂O or DMF
Temp 80°C110–120°C

Stability & Storage

  • Oxidation Sensitivity: The C2-aldehyde is prone to air oxidation to the carboxylic acid (4-bromo-1,3-benzothiazole-2-carboxylic acid).

    • Storage: Store under Argon at -20°C.

    • Check: Before use, check ¹H NMR.[8] Aldehyde proton appears at ~10.1 ppm. If a broad singlet at ~13 ppm (COOH) is visible, repurify.

  • Light Sensitivity: Benzothiazoles can be photo-active.[9] Store in amber vials.

References

  • General Benzothiazole Synthesis:Organic Reactions, 2011, 77, 1.
  • SeO2 Oxidation Protocol: Journal of Organic Chemistry, 2003 , 68, 2633. Link (Oxidation of methyl-heterocycles).

  • Suzuki Coupling of Hindered Benzothiazoles:Tetrahedron Letters, 2015, 56, 2345. (Discusses ligand effects on C4-substituted systems).
  • 2,6-Dibromoaniline Reactivity: Journal of Heterocyclic Chemistry, 2018 , 55, 120. (Cyclization selectivity).[2][10]

Sources

Application

Introduction: The Strategic Importance of C-C Bond Formation in Drug Discovery

An In-Depth Guide to the Suzuki-Miyaura Coupling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde for Advanced Synthesis The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrat...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Suzuki-Miyaura Coupling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde for Advanced Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, celebrated for its remarkable versatility and efficiency in constructing carbon-carbon bonds.[1][2][3] This palladium-catalyzed reaction, which couples an organoboron compound with an organic halide, has become an indispensable tool in the synthesis of complex molecules, particularly within the pharmaceutical and materials science sectors.[2][4] The reaction's tolerance for a wide array of functional groups, coupled with generally mild reaction conditions, makes it a preferred method for creating biaryl and substituted aromatic structures.[4]

At the heart of many pharmacologically active molecules lies the benzothiazole scaffold.[5][6] Derivatives of this heterocyclic system are known to exhibit a wide range of biological activities, including anticancer and antibacterial properties.[5][7] The specific substrate, 4-Bromo-1,3-benzothiazole-2-carbaldehyde, represents a particularly valuable building block for drug development professionals. The bromine atom at the 4-position serves as a reactive handle for Suzuki-Miyaura coupling, allowing for the introduction of diverse aryl or heteroaryl substituents. Simultaneously, the carbaldehyde group at the 2-position offers a versatile site for subsequent chemical transformations, enabling the rapid generation of molecular complexity and the construction of extensive compound libraries for screening. This guide provides a comprehensive overview, from mechanistic principles to detailed laboratory protocols, for the successful application of Suzuki coupling to this key intermediate.

The Catalytic Heart: Unraveling the Suzuki-Miyaura Mechanism

The efficacy of the Suzuki-Miyaura coupling is rooted in a well-defined catalytic cycle centered on a palladium complex.[3] The cycle elegantly orchestrates the formation of a new carbon-carbon bond through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[8] The palladium catalyst shuttles between the Pd(0) and Pd(II) oxidation states to facilitate this transformation.[3]

  • Oxidative Addition : The cycle commences with the insertion of the active Pd(0) catalyst into the carbon-bromine bond of the 4-Bromo-1,3-benzothiazole-2-carbaldehyde.[3][8] This step forms a square-planar Pd(II) complex. The reactivity of the aryl halide is a key factor, with bromides generally being more reactive than chlorides.[9] For heterocyclic substrates like benzothiazole, the nitrogen atom can potentially coordinate with the palladium center, which may facilitate this rate-limiting step.[10]

  • Transmetalation : This crucial step involves the transfer of the organic group from the organoboron reagent to the palladium(II) complex.[9] The process is activated by a base (e.g., K₂CO₃, K₃PO₄), which reacts with the boronic acid to form a more nucleophilic "ate" complex.[8] This boronate species then exchanges its organic moiety with the halide on the palladium center, generating a new diorganopalladium(II) intermediate.[8]

  • Reductive Elimination : The final step involves the coupling of the two organic ligands on the palladium(II) complex.[8] This forms the desired carbon-carbon bond in the product molecule and regenerates the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[3][8]

Suzuki_Mechanism cluster_cycle Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) PdII_OxAdd Ar-Pd(II)L₂(Br) (Oxidative Adduct) Pd0->PdII_OxAdd Oxidative Addition PdII_Trans Ar-Pd(II)L₂(Ar') (Diorganopalladium) PdII_OxAdd->PdII_Trans Transmetalation PdII_Trans->Pd0 Reductive Elimination Product 4-Aryl-1,3-benzothiazole- 2-carbaldehyde (Ar-Ar') PdII_Trans->Product Boronate Ar'-B(OR)₃⁻ Boronate->PdII_Trans ArylHalide 4-Bromo-1,3-benzothiazole- 2-carbaldehyde (Ar-Br) ArylHalide->PdII_OxAdd BoronicAcid Arylboronic Acid (Ar'-B(OH)₂) BoronicAcid->Boronate Activation Base Base (e.g., K₂CO₃) Base->BoronicAcid

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

This protocol provides a generalized procedure for the Suzuki-Miyaura coupling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde with a generic arylboronic acid. Optimization may be required for specific substrates.[2][11]

Materials and Equipment
  • Substrates : 4-Bromo-1,3-benzothiazole-2-carbaldehyde, Arylboronic acid (1.1 - 1.5 equivalents)

  • Catalyst : Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1-5 mol%) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (1-5 mol%)

  • Ligand (if using Pd₂(dba)₃): A bulky, electron-rich phosphine ligand such as XPhos or SPhos (2-10 mol%)[12]

  • Base : Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2-3 equivalents)

  • Solvents : Anhydrous 1,4-Dioxane and Water (typically in a 4:1 to 10:1 ratio)[10]

  • Equipment : Round-bottom flask, condenser, magnetic stirrer/hotplate, Schlenk line or glovebox for inert atmosphere, standard glassware for workup, silica gel for column chromatography.

Step-by-Step Methodology
  • Reaction Setup : Place 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0 eq) into an oven-dried round-bottom flask equipped with a magnetic stir bar.

  • Inerting the System : Seal the flask with a septum and connect it to a Schlenk line. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure the complete removal of oxygen.

  • Addition of Catalyst and Solvent : Under a positive pressure of inert gas, add the palladium catalyst (and ligand, if applicable). Then, add the degassed solvent system (e.g., dioxane and water) via syringe.[10] It is crucial to degas the solvents beforehand by bubbling with an inert gas for 15-30 minutes.

  • Reaction Execution : Immerse the flask in a preheated oil bath and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring Progress : Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours).

  • Work-up : Once complete, cool the reaction mixture to room temperature. Dilute with water and transfer to a separatory funnel. Extract the aqueous phase three times with an organic solvent such as ethyl acetate.

  • Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to yield the desired 4-aryl-1,3-benzothiazole-2-carbaldehyde.

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Optimization and Data Interpretation

Achieving high yields and purity in Suzuki-Miyaura couplings often requires careful optimization of several interacting parameters.[2] The table below summarizes key variables and their typical effects, providing a starting point for reaction development.

ParameterOptionsRationale & Expected Outcome
Pd Catalyst Pd(PPh₃)₄, Pd₂(dba)₃, Pd(OAc)₂, PdCl₂(dppf)Choice depends on substrate reactivity. Pd(PPh₃)₄ is a general-purpose catalyst. Pd₂(dba)₃ or Pd(OAc)₂ are precursors requiring an added ligand.[12]
Ligand PPh₃, XPhos, SPhos, RuPhosBulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) are highly effective for coupling challenging heteroaryl halides, often leading to higher yields and faster reactions.[12]
Base K₂CO₃, Na₂CO₃, K₃PO₄, Cs₂CO₃The base is critical for activating the boronic acid. K₃PO₄ is often effective for less reactive substrates. The choice can significantly impact yield.[11]
Solvent Dioxane/H₂O, Toluene/H₂O, DMF/H₂O, THF/H₂OA mixed aqueous system is common, as water aids in dissolving the base and facilitating the formation of the active boronate species.[13][14] Dioxane is a frequent choice for its high boiling point and ability to dissolve organic reagents.[11]
Temperature 50 - 110 °CHigher temperatures generally increase the reaction rate. However, excessive heat can lead to catalyst decomposition or side reactions. An optimal temperature balances rate and selectivity.[2]
Yield VariableYields can range from moderate to excellent (60-99%), highly dependent on the specific arylboronic acid used and the optimization of the conditions listed above.[10]
Field-Proven Insights for Troubleshooting
  • Low or No Conversion : This often points to an issue with catalyst activity. Ensure a strictly inert atmosphere was maintained, as oxygen can deactivate the Pd(0) species. Consider screening different, more active ligands (e.g., Buchwald-type biaryl phosphines).[12] The choice of base may also be suboptimal; switching to a stronger base like K₃PO₄ or Cs₂CO₃ can sometimes promote the reaction.

  • Formation of Side Products : Homocoupling of the boronic acid (Ar'-Ar') can occur, especially at high temperatures or if the oxidative addition step is slow. Lowering the temperature or using a more active catalyst system can mitigate this. Protodeborylation (replacement of the boronic acid group with hydrogen) can be an issue with certain substrates; using a less aqueous solvent system or a different base may help.

  • Sterically Hindered Substrates : Coupling sterically demanding arylboronic acids or halides can be challenging. In these cases, ligand-free protocols or the use of highly active palladacycle precursors have shown promise, as the substrate itself (via the benzothiazole nitrogen) may participate in forming the active catalytic species.[10]

Conclusion

The Suzuki-Miyaura cross-coupling provides a powerful and reliable strategy for the functionalization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. By carefully selecting the catalyst, ligand, base, and solvent system, researchers can efficiently synthesize a diverse array of 4-aryl-1,3-benzothiazole-2-carbaldehydes. These products serve as valuable advanced intermediates, poised for further elaboration into novel chemical entities for drug discovery and materials science applications. A systematic approach to optimization, guided by the principles outlined in this guide, is key to achieving success with this pivotal transformation.

References

  • SATHEE. (n.d.). Chemistry Suzuki Coupling Reaction.
  • Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms.
  • CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
  • BenchChem. (n.d.). Comparing the efficacy of different catalysts for "2-Chloro-4-bromobenzothiazole" coupling.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
  • ResearchGate. (2025, August 7). ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF.
  • Wikipedia. (n.d.). Suzuki reaction.
  • Semantic Scholar. (n.d.). A simple and efficient protocol for Suzuki coupling reactions of aryl chlorides and aryl bromides in aqueous DMF.
  • Al-Masum, M., & El-Sayed, I. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. PubMed Central.
  • Hoan, D. Q., et al. (2022). Synthesis of some benzo[d]thiazole derivatives via suzuki cross-coupling reaction. HPU2 Journal of Science and Technology.
  • ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling.
  • Meringdal, J. W., & Menche, D. (2025). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews.
  • Sethiya, A., et al. (2022). Synthesis of derivatives of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole. ResearchGate.
  • Wang, C., et al. (2012). Efficient 2-aryl benzothiazole formation from aryl ketones and 2-aminobenzenethiols under metal-free conditions. PubMed.

Sources

Method

Application Notes &amp; Protocols: Strategic Derivatization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde for Drug Discovery

Introduction: The Strategic Value of the Benzothiazole Scaffold The benzothiazole moiety is a privileged heterocyclic scaffold, forming the core of numerous pharmacologically active compounds.[1][2] Its derivatives are k...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of the Benzothiazole Scaffold

The benzothiazole moiety is a privileged heterocyclic scaffold, forming the core of numerous pharmacologically active compounds.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][3][4][5] The compound 4-Bromo-1,3-benzothiazole-2-carbaldehyde serves as a highly versatile starting material for synthetic chemists. The electrophilic aldehyde at the C2 position is a prime site for nucleophilic attack, while the bromo-substituent on the benzene ring offers a handle for subsequent cross-coupling reactions, allowing for extensive structural diversification.

This guide provides an in-depth exploration of key derivatization strategies for 4-Bromo-1,3-benzothiazole-2-carbaldehyde, focusing on robust protocols that are foundational for building libraries of novel compounds for drug discovery and development. We will detail the rationale behind common synthetic transformations and provide step-by-step protocols for their execution.

Core Reactivity and Synthetic Considerations

The synthetic utility of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is dictated by two primary reactive sites:

  • The Aldehyde Group (C2): This group is highly susceptible to condensation reactions with various nucleophiles. The electron-withdrawing nature of the benzothiazole ring enhances the electrophilicity of the aldehyde carbon, facilitating reactions such as Schiff base formation and Knoevenagel condensations.

  • The Bromo Group (C4): This halogen atom provides a site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the introduction of diverse aryl, alkyl, or alkynyl substituents. This guide will focus on the derivatization of the aldehyde group.

Safety Precaution: Always handle 4-Bromo-1,3-benzothiazole-2-carbaldehyde and all reagents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Key Derivatization Protocols

Protocol 1: Synthesis of Schiff Bases (Imines)

Schiff bases, characterized by the azomethine (-C=N-) group, are of significant interest due to their broad biological activities.[6][7] The formation of a Schiff base from 4-Bromo-1,3-benzothiazole-2-carbaldehyde involves a condensation reaction with a primary amine.

Mechanistic Rationale: The reaction is typically catalyzed by a few drops of acid (e.g., glacial acetic acid). The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack from the primary amine, subsequent dehydration, and formation of the imine bond.

Experimental Workflow: Schiff Base Formation

G cluster_prep Reagent Preparation cluster_reaction Reaction cluster_workup Isolation & Purification P1 Dissolve Aldehyde in Ethanol R1 Combine Solutions P1->R1 P2 Dissolve Primary Amine in Ethanol P2->R1 R2 Add Glacial Acetic Acid (catalyst) R1->R2 R3 Reflux for 2-8 hours R2->R3 R4 Monitor by TLC R3->R4 W1 Cool to Room Temperature R4->W1 W2 Collect Precipitate by Filtration W1->W2 W3 Wash with Cold Ethanol W2->W3 W4 Dry Product W3->W4

Caption: Workflow for Schiff base synthesis.

Detailed Step-by-Step Protocol:

  • Dissolution: In a 100 mL round-bottom flask, dissolve 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 mmol, 242.1 mg) in 20 mL of absolute ethanol. In a separate beaker, dissolve the desired primary amine (1.0 mmol) in 15 mL of absolute ethanol.

  • Mixing and Catalysis: Add the amine solution to the aldehyde solution with continuous stirring. Add 2-3 drops of glacial acetic acid to catalyze the reaction.[7]

  • Reflux: Equip the flask with a condenser and reflux the reaction mixture for 2-8 hours.[6] The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a suitable solvent system (e.g., hexane:ethyl acetate, 7:3).

  • Isolation: After completion (as indicated by TLC), allow the mixture to cool to room temperature. The Schiff base product will often precipitate out of the solution.

  • Purification: Collect the solid product by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

  • Drying: Dry the purified Schiff base in a desiccator over anhydrous calcium chloride or in a vacuum oven at 40-50 °C.

  • Characterization: Characterize the final product using FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry. The formation of the imine is confirmed by the appearance of a characteristic C=N stretch in the IR spectrum (approx. 1600-1650 cm⁻¹) and a singlet for the azomethine proton (-N=CH-) in the ¹H NMR spectrum (approx. 8.5-9.5 ppm).

Reagent/ParameterConditionPurpose
Solvent Absolute EthanolGood solubility for reactants, easy to remove.
Catalyst Glacial Acetic AcidProtonates the carbonyl to activate it for nucleophilic attack.[7]
Temperature Reflux (approx. 78 °C)Provides sufficient energy to overcome the activation barrier for dehydration.
Time 2-8 hoursVaries depending on the reactivity of the primary amine.
Protocol 2: Knoevenagel Condensation

The Knoevenagel condensation is a powerful C-C bond formation reaction between a carbonyl compound and an active methylene compound (e.g., malononitrile, ethyl cyanoacetate).[8][9][10] This reaction is invaluable for synthesizing α,β-unsaturated products, which are key intermediates in the synthesis of various pharmaceuticals and fine chemicals.[10][11]

Mechanistic Rationale: The reaction is base-catalyzed. A weak base, such as piperidine or triethylamine, deprotonates the active methylene compound to form a stabilized carbanion (enolate). This nucleophile then attacks the electrophilic carbonyl carbon of the benzothiazole aldehyde. The resulting intermediate undergoes dehydration to yield the final conjugated product.[8] Using a mild base is crucial to prevent the self-condensation of the aldehyde.[8]

General Reaction Scheme: Knoevenagel Condensation

G compound1 4-Bromo-1,3-benzothiazole-2-carbaldehyde product α,β-Unsaturated Product compound1->product + compound2 Active Methylene Compound (e.g., Malononitrile) compound2->product catalyst Base Catalyst (e.g., Piperidine) catalyst->product solvent Solvent (e.g., Ethanol) solvent->product

Caption: Knoevenagel condensation of the title aldehyde.

Detailed Step-by-Step Protocol:

  • Setup: To a solution of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 mmol, 242.1 mg) in 20 mL of ethanol, add the active methylene compound (e.g., malononitrile, 1.1 mmol, 72.7 mg).

  • Catalysis: Add a catalytic amount of a weak base, such as piperidine (2-3 drops), to the stirred solution at room temperature.

  • Reaction: Stir the reaction mixture at room temperature or gently heat to 50-60 °C for 1-4 hours. The reaction progress can be monitored by TLC. In many cases, the product will precipitate from the reaction mixture upon formation.

  • Isolation: Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation.

  • Purification: Collect the solid product by vacuum filtration. Wash the product with cold ethanol and then with water to remove the catalyst and any unreacted methylene compound.

  • Drying: Dry the product thoroughly. Recrystallization from a suitable solvent like ethanol or an ethanol/DMF mixture may be performed if further purification is needed.

  • Characterization: Confirm the structure using spectroscopic methods. The product will show characteristic signals for the newly formed vinyl proton in the ¹H NMR spectrum and the disappearance of the aldehyde proton signal.

Reagent/ParameterConditionRationale
Active Methylene Malononitrile, Ethyl CyanoacetateContains acidic protons between two electron-withdrawing groups.
Catalyst Piperidine, TriethylamineMild base to generate the nucleophilic carbanion without causing aldehyde self-condensation.[8]
Temperature Room Temp to 60 °CMild conditions are often sufficient for this efficient reaction.
Time 1-4 hoursGenerally a rapid transformation.

Troubleshooting and Optimization

  • Low Yields in Schiff Base Synthesis: If yields are low, ensure the primary amine is of high purity and the solvent is anhydrous. Increasing the reflux time or adding a dehydrating agent like molecular sieves can help drive the equilibrium towards the product.

  • Reaction Stalls in Knoevenagel Condensation: If the reaction is sluggish, a slight increase in temperature (to 50-60 °C) can be beneficial. Ensure the base catalyst has not degraded; using a freshly opened bottle is recommended.

  • Purification Challenges: If the product is difficult to crystallize, column chromatography on silica gel is an effective alternative for purification. A gradient elution with hexane and ethyl acetate is typically a good starting point.

Conclusion

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a potent building block for medicinal chemistry. The protocols detailed herein for Schiff base formation and Knoevenagel condensation represent reliable and scalable methods for generating structurally diverse derivatives. These derivatives serve as excellent starting points for further functionalization, leading to the discovery of novel therapeutic agents with a wide range of biological activities.[3][12]

References

  • Biological Potential of Benzothiazole Derivatives: Bench to Bed Side. (n.d.). Google Scholar.
  • Knoevenagel condensation. (2024, January 21). Wikipedia. Retrieved February 17, 2026, from [Link]

  • Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. (2022, July 28). MDPI. Retrieved February 17, 2026, from [Link]

  • A Review on Recent Development and biological applications of benzothiazole derivatives. (2022, February 23). Google Scholar.
  • RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. (2022, June 30). Semantic Scholar. Retrieved February 17, 2026, from [Link]

  • Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. (2024, March 18). PMC. Retrieved February 17, 2026, from [Link]

  • Synthesis of Benzothiazole Schiff's Bases and screening for the Anti- Oxidant Activity. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 17, 2026, from [Link]

  • Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity. (2024, August 26). Journal of Chemical Health Risks. Retrieved February 17, 2026, from [Link]

  • Synthesis of derivatives of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole. (n.d.). ResearchGate. Retrieved February 17, 2026, from [Link]

  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025, October 31). RSC Publishing. Retrieved February 17, 2026, from [Link]

  • Benzothiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 17, 2026, from [Link]

  • SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. (n.d.). Google Scholar.
  • Synthesis, Characterization, and Antimicrobial Activity of Schiff Bases Derived From 4, 6 - Difluoro - 2 - Amino Benzothiazole. (2019, January 1). International Journal of Research in Advent Technology. Retrieved February 17, 2026, from [Link]

  • Synthesis and Pharmacological Activities of Benzothiazole Derivatives. (2023, October 10). Indian Journal of Pharmaceutical Education and Research. Retrieved February 17, 2026, from [Link]

  • Knoevenagel condensation at room temperature using SeO2/ZrO2 catalyst in water-medium and solvent-free conditions. (n.d.). Journal of Chemical and Pharmaceutical Research. Retrieved February 17, 2026, from [Link]

  • The Importance and Applications of Knoevenagel Reaction (Brief Review). (n.d.). Orientjchem.org. Retrieved February 17, 2026, from [Link]

  • Synthesis and Characterization of New Benzothiazole-derived Schiff Bases Metal Complexes. (2022, April 1). Baghdad Science Journal. Retrieved February 17, 2026, from [Link]

  • The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. (2017, October 27). Pure. Retrieved February 17, 2026, from [Link]

Sources

Application

Application Notes &amp; Protocols: 4-Bromo-1,3-benzothiazole-2-carbaldehyde as a Versatile Scaffold in Medicinal Chemistry

Introduction: The Privileged Status of the Benzothiazole Scaffold The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is recognized as a "privileged scaffold" in medicinal chemis...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Privileged Status of the Benzothiazole Scaffold

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] This designation stems from its derivatives' ability to interact with a wide array of biological targets, leading to a broad spectrum of pharmacological activities.[2][3] These activities include potent anticancer, antimicrobial, anti-inflammatory, anticonvulsant, and antiviral properties.[2][4][5] The structural rigidity of the benzothiazole nucleus and its capacity for diverse substitutions at multiple positions allow for the fine-tuning of steric, electronic, and physicochemical properties, making it an ideal framework for drug design.[6]

Among the various functionalized benzothiazoles, 4-Bromo-1,3-benzothiazole-2-carbaldehyde emerges as a particularly valuable and reactive building block. The aldehyde group at the 2-position serves as a versatile chemical handle for a multitude of synthetic transformations, while the bromo-substituent at the 4-position offers a site for further modification via cross-coupling reactions or can be leveraged to modulate the molecule's biological activity through halogen bonding and lipophilicity adjustments. This guide provides an in-depth exploration of this building block, detailing its properties and providing robust protocols for its application in synthesizing medicinally relevant compounds.

Physicochemical Properties of the Building Block

A thorough understanding of the starting material's properties is fundamental to its effective use in synthesis. The key characteristics of 4-Bromo-1,3-benzothiazole-2-carbaldehyde are summarized below.

PropertyValueSource
IUPAC Name 4-Bromo-1,3-benzothiazole-2-carbaldehyde[7]
CAS Number 1781532-51-1[7]
Molecular Formula C₈H₄BrNOSN/A
Molecular Weight 242.09 g/mol N/A
Appearance Typically an orange or yellow solid[8]
Storage Store at 0-8°C[8]

Synthetic Pathways & Core Applications

The aldehyde functionality of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is the primary driver of its utility, allowing for the construction of larger, more complex molecules through several key reactions. The following diagram illustrates the main synthetic routes accessible from this versatile precursor.

G start_material 4-Bromo-1,3-benzothiazole- 2-carbaldehyde reac_schiff + Primary Amine (R-NH2) start_material->reac_schiff Condensation reac_chalcone + Acetophenone Derivative start_material->reac_chalcone Claisen-Schmidt Condensation reac_knoevenagel + Active Methylene Compound start_material->reac_knoevenagel Knoevenagel Condensation prod_schiff Schiff Bases (Imines) reac_schiff->prod_schiff prod_chalcone Chalcones (α,β-Unsaturated Ketones) reac_chalcone->prod_chalcone prod_knoevenagel Knoevenagel Adducts (Substituted Alkenes) reac_knoevenagel->prod_knoevenagel bio_schiff Antimicrobial Anticancer Antioxidant prod_schiff->bio_schiff bio_chalcone Anticancer Anti-inflammatory Antimicrobial prod_chalcone->bio_chalcone bio_knoevenagel Anticancer Enzyme Inhibition prod_knoevenagel->bio_knoevenagel

Caption: Synthetic utility of 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

Experimental Protocols

The following protocols are presented as robust starting points for synthesis. Researchers should adapt and optimize these procedures based on the specific substrate and available laboratory equipment.

Protocol 1: Synthesis of Benzothiazole-based Schiff Bases (Imines)

Principle and Field Insights: Schiff base formation is a condensation reaction between an aldehyde and a primary amine, forming a characteristic imine (-C=N-) linkage.[9][10] This azomethine group is a critical pharmacophore responsible for a wide range of biological activities, including antimicrobial and antioxidant effects.[9][11] The reaction is typically acid-catalyzed. A catalytic amount of a weak acid like glacial acetic acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack by the amine.[10] The subsequent dehydration step is often the rate-limiting step and is promoted by refluxing to remove the water molecule formed.

Materials:

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde

  • Substituted primary amine (e.g., aniline, 2-aminophenol)

  • Absolute Ethanol or Methanol

  • Glacial Acetic Acid (catalyst)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • TLC plates (silica gel) and appropriate mobile phase

  • Filtration apparatus

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask, dissolve 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 mmol) in absolute ethanol (15-20 mL).

  • Reagent Addition: To this solution, add an equimolar amount of the desired primary amine (1.0 mmol).

  • Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture. This is a crucial step to accelerate the reaction without promoting side reactions.[10]

  • Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78°C for ethanol) with continuous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) every hour.

  • Reaction Completion & Isolation: Once the starting aldehyde spot has disappeared on TLC (typically 3-6 hours), remove the flask from the heat source and allow it to cool to room temperature.[9][10] The solid product often precipitates upon cooling.

  • Purification: Collect the precipitated solid by vacuum filtration. Wash the solid several times with cold ethanol to remove unreacted starting materials and impurities.

  • Drying & Characterization: Dry the purified product in a vacuum oven. Characterize the final compound using FT-IR (disappearance of C=O stretch, appearance of C=N stretch), ¹H-NMR, and Mass Spectrometry to confirm its structure and purity.

Protocol 2: Synthesis of Benzothiazole-based Chalcones

Principle and Field Insights: Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates in flavonoid biosynthesis and possess a wide range of biological activities, including anticancer and anti-inflammatory properties.[12][13] They are synthesized via the Claisen-Schmidt condensation, a base-catalyzed reaction between an aromatic aldehyde and an acetophenone derivative.[14][15] A strong base, such as sodium hydroxide (NaOH), is used to deprotonate the α-carbon of the acetophenone, generating a nucleophilic enolate ion which then attacks the electrophilic carbonyl carbon of the benzothiazole aldehyde.[12] The resulting aldol adduct readily dehydrates to form the stable, conjugated α,β-unsaturated ketone system.[13]

Materials:

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde

  • Substituted acetophenone (e.g., acetophenone, 4'-hydroxyacetophenone)

  • Ethanol (rectified spirit)

  • Aqueous Sodium Hydroxide (NaOH) solution (e.g., 10% w/v)

  • Dilute Hydrochloric Acid (HCl) for neutralization

  • Round-bottom flask, magnetic stirrer, ice bath

Step-by-Step Methodology:

  • Reagent Mixture: In a round-bottom flask, dissolve 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 mmol) and the selected acetophenone derivative (1.0 mmol) in ethanol (15 mL).

  • Base Addition: Place the flask in an ice-water bath to maintain the temperature between 20-25°C. While stirring vigorously, add the aqueous NaOH solution dropwise over 30 minutes.[12] Maintaining a low temperature is critical to prevent side reactions like the Cannizzaro reaction of the aldehyde.

  • Reaction: Continue vigorous stirring at room temperature for 4-6 hours. The formation of a precipitate or a change in color often indicates product formation. Monitor the reaction by TLC.

  • Neutralization and Precipitation: After completion, carefully neutralize the reaction mixture by adding dilute HCl dropwise until the pH is approximately 7. This step protonates the phenoxide (if formed) and quenches the catalyst, causing the chalcone product to precipitate.

  • Isolation and Purification: Collect the solid product by vacuum filtration. Wash thoroughly with cold water to remove inorganic salts, followed by a wash with cold ethanol.

  • Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain a pure crystalline solid.

  • Drying & Characterization: Dry the purified chalcone and confirm its structure using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, MS). The trans (E) configuration of the double bond can be confirmed by the large coupling constant (J ≈ 13-16 Hz) between the vinylic protons in the ¹H-NMR spectrum.[12]

Protocol 3: Knoevenagel Condensation for Substituted Alkenes

Principle and Field Insights: The Knoevenagel condensation is a nucleophilic addition of an active methylene compound (a compound with a CH₂ group flanked by two electron-withdrawing groups, e.g., malononitrile, ethyl cyanoacetate) to a carbonyl group, followed by dehydration.[16][17] This reaction is highly efficient for forming C=C bonds and is a cornerstone in the synthesis of diverse heterocyclic and carbocyclic systems.[16] The reaction is typically catalyzed by a weak base (e.g., piperidine, ammonium acetate) or can be performed using green chemistry protocols in aqueous media or under solvent-free conditions.[18][19] The base abstracts a proton from the active methylene compound, generating a highly stabilized carbanion (enolate) that acts as the nucleophile.

Materials:

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde

  • Active methylene compound (e.g., malononitrile, diethyl malonate)

  • Solvent (e.g., water, ethanol, or solvent-free)

  • Catalyst (e.g., piperidine, ammonium acetate, or Ni(NO₃)₂·6H₂O)[18][19]

  • Beaker or flask, magnetic stirrer

Step-by-Step Methodology (Aqueous Green Protocol):

  • Setup: In a beaker or flask, add 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 mmol), the active methylene compound (1.0 mmol), and water (10 mL).

  • Catalyst Addition: Add a catalytic amount of a suitable catalyst. For example, using Ni(NO₃)₂·6H₂O (5 mol%) has been shown to be effective and environmentally benign.[18]

  • Reaction: Stir the mixture vigorously at room temperature. The reaction is often rapid, with the product precipitating out of the aqueous medium within 15-60 minutes.[18] Monitor completion by TLC.

  • Isolation: Collect the solid product by simple vacuum filtration.

  • Purification: Wash the product with cold water and then a small amount of cold ethanol to remove any residual starting materials. The product is often of high purity, but can be recrystallized if necessary.

  • Drying & Characterization: Dry the product and characterize it by FT-IR (presence of C=C and CN stretches, disappearance of C=O), ¹H-NMR, and Mass Spectrometry.

Biological Significance & Mechanistic Insights

Derivatives synthesized from 4-Bromo-1,3-benzothiazole-2-carbaldehyde have shown significant promise in drug discovery.

  • Anticancer Activity: Many benzothiazole derivatives exhibit potent anticancer activity by targeting critical cellular pathways.[1][20] Mechanisms include the inhibition of protein kinases, topoisomerases, and the induction of apoptosis.[6] Some derivatives are thought to trigger apoptosis by activating caspase cascades, leading to programmed cell death.[1][20]

G drug Benzothiazole Derivative receptor Cellular Target (e.g., Kinase, DNA) drug->receptor Binds to signal Signal Transduction Inhibition receptor->signal Modulates caspase Caspase Activation signal->caspase Leads to apoptosis Apoptosis (Programmed Cell Death) caspase->apoptosis

Caption: Simplified pathway of apoptosis induction by benzothiazole derivatives.[1]

  • Antimicrobial Activity: Benzothiazole-based Schiff bases and chalcones are well-documented antimicrobial agents.[4][21][22][23] Their mechanism of action can involve disrupting the bacterial cell wall, inhibiting essential enzymes like DNA gyrase, or interfering with quorum-sensing pathways.[4][21] The lipophilic nature of the benzothiazole core allows these molecules to penetrate microbial cell membranes effectively.

Conclusion

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a high-value building block for medicinal chemists. Its reactive aldehyde group provides a gateway to a vast chemical space of Schiff bases, chalcones, and other derivatives with proven biological potential. The protocols detailed herein offer reliable and mechanistically sound methods for leveraging this scaffold in the rational design and synthesis of novel therapeutic agents. The continued exploration of this and related benzothiazole structures is a promising avenue for addressing unmet needs in oncology and infectious disease.

References

  • A Comparative Analysis of the Anticancer Properties of Benzothiazole Deriv
  • A Review on Anticancer Potentials of Benzothiazole Derivatives. (2020). [Source not explicitly named].
  • Synthesis and anticancer activity of some novel benzothiazole-thiazolidine deriv
  • Benzothiazole deriv
  • Benzothiazole derivatives as anticancer agents. (2020). PubMed.
  • Synthesis, antimicrobial, antiquorum-sensing and cytotoxic activities of new series of benzothiazole deriv
  • Synthesis of Benzothiazole Schiff's Bases and screening for the Anti- Oxidant Activity. JOCPR.
  • Synthesis, Characterization, and Antimicrobial Activity of Schiff Bases Derived From 4, 6 - Difluoro - 2 - Amino Benzothiazole. (2019). [Source not explicitly named].
  • Experimental and In Silico Evaluation of New Heteroaryl Benzothiazole Derivatives as Antimicrobial Agents. (2022). MDPI.
  • Synthesis, SAR and Biological Evaluation of Chalcone Derivatives as Antiulcer Agents. [Source not explicitly named].
  • Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Upd
  • A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. [Source not explicitly named].
  • Design, Synthesis and Biological Evaluation of Benzothiazole Derivatives for Antimicrobial Activity. (2024). Journal of Chemical Health Risks.
  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde. BLDpharm.
  • SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME CHALCONE DERIV
  • Synthesis and Characterization of New Benzothiazole-derived Schiff Bases Metal Complexes. (2022). Baghdad Science Journal.
  • Synthesis and Biological Evaluation of Chalcones having Heterosubstituent(s). Indian Journal of Pharmaceutical Sciences.
  • Recent insights into antibacterial potential of benzothiazole deriv
  • Synthesis, Characterization and Biological Evaluation of Chalcones and Its Derivatives for Antibacterial and Anti Inflammatory Activity. (2021). Journal of Advances in Biology & Biotechnology.
  • Knoevenagel condensation at room temperature using SeO2/ZrO2 catalyst in water-medium and solvent-free conditions. JOCPR.
  • Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. [Source not explicitly named].
  • Design, synthesis, and biological evaluation of chalcone derivatives as selective Monoamine Oxidase-B inhibitors with potential. (2025). AIR Unimi.
  • Synthesis and Characterization of Schiff base Compounds Produced from 6-Bromo-4-Fluoro-2 Aminobenzothazol Assessment against Antibacterial Activity. [Source not explicitly named].
  • 1,3-Benzothiazole-2-carbaldehyde. Chem-Impex.
  • ENVIRONMENTALLY BENIGN PROTOCOL OF KNOEVENAGEL CONDENSATION REACTION. (2018).
  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (2020). [Source not explicitly named].
  • Novel Methods of Knoevenagel Condens
  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025). RSC Publishing.

Sources

Method

Synthesis of heterocyclic compounds from 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Application Note: Strategic Diversification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Introduction: The "Dual-Handle" Advantage 4-Bromo-1,3-benzothiazole-2-carbaldehyde represents a high-value scaffold in medicinal che...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Diversification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Introduction: The "Dual-Handle" Advantage

4-Bromo-1,3-benzothiazole-2-carbaldehyde represents a high-value scaffold in medicinal chemistry due to its unique "dual-handle" reactivity. Unlike standard benzothiazoles, this molecule possesses two distinct electrophilic sites that allow for divergent synthesis:

  • C-2 Aldehyde: A "soft" electrophile ideal for condensation reactions (Schiff bases, Knoevenagel condensations) to build heterocyclic libraries.

  • C-4 Bromide: An aryl halide positioned peri to the thiazole nitrogen. This position is electronically activated for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira) but presents unique steric challenges due to its proximity to the heteroatom core.

This guide details the protocols for transforming this scaffold into bioactive 4-thiazolidinones (via the aldehyde) and bi-aryl derivatives (via the bromide), providing a roadmap for high-throughput library generation.

Strategic Reaction Map

The following workflow illustrates the divergent pathways available for this substrate. The "Aldehyde-First" route is generally preferred to avoid oxidation of the aldehyde during metal-catalyzed coupling, although "Late-Stage Functionalization" of the bromide is viable under mild conditions.

ReactionMap cluster_legend Pathway Logic Start 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Schiff Intermediate: Schiff Base (Imine) Start->Schiff R-NH2, EtOH Cat. AcOH Suzuki Target B: 4-Aryl-benzothiazole (Bi-aryl System) Start->Suzuki Ar-B(OH)2, Pd(dppf)Cl2 Suzuki Coupling Thiazolidinone Target A: 4-Thiazolidinone Derivative Schiff->Thiazolidinone HS-CH2-COOH ZnCl2, Reflux Thiazolidinone->Suzuki Late-Stage Functionalization Solid Line: Primary Protocol (Aldehyde First) Solid Line: Primary Protocol (Aldehyde First) Dashed Line: Secondary Protocol (Halide Functionalization) Dashed Line: Secondary Protocol (Halide Functionalization)

Caption: Divergent synthetic pathways. The Blue/Green path utilizes the C-2 aldehyde for heterocycle construction. The Red path utilizes the C-4 bromide for cross-coupling.

Protocol A: Synthesis of 4-Thiazolidinones (The "Aldehyde-First" Approach)

This protocol constructs a thiazolidinone ring, a pharmacophore known for antimicrobial and anticancer activity, fused to the benzothiazole.

Mechanism:

  • Imine Formation: The aldehyde condenses with an aromatic amine to form a Schiff base.

  • Cyclization: Thioglycolic acid attacks the imine carbon (nucleophilic attack), followed by intramolecular cyclization and dehydration.

Step 1: Schiff Base Formation

Rationale: The C-4 bromine provides steric bulk near the N-3 nitrogen. While this does not directly block the C-2 aldehyde, it can affect the solubility and crystal packing. Acid catalysis is required to activate the carbonyl.

Materials:

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq)

  • Substituted Aniline (e.g., 4-methoxy-aniline) (1.0 eq)

  • Ethanol (Absolute)[1]

  • Glacial Acetic Acid (Catalytic, 2-3 drops)

Procedure:

  • Dissolve 1.0 mmol of the aldehyde in 15 mL of absolute ethanol in a round-bottom flask.

  • Add 1.0 mmol of the aniline derivative.

  • Add 2-3 drops of glacial acetic acid.

  • Reflux the mixture for 3–5 hours. Monitor by TLC (Mobile phase: Hexane:EtOAc 7:3).

    • QC Check: The aldehyde spot (Rf ~0.6) should disappear; a new, lower Rf spot (imine) should appear.

  • Cool to room temperature. Pour into crushed ice.

  • Filter the precipitate, wash with cold ethanol, and dry.[2] Recrystallize from ethanol/DMF if necessary.

Step 2: Cyclization to 4-Thiazolidinone

Rationale: Water is a byproduct. Using anhydrous ZnCl₂ acts as both a Lewis acid catalyst and a dehydrating agent, driving the equilibrium forward.

Materials:

  • Schiff Base (from Step 1) (1.0 eq)

  • Thioglycolic Acid (1.5 eq)

  • Anhydrous ZnCl₂ (0.5 eq)

  • 1,4-Dioxane (Solvent)[3]

Procedure:

  • Dissolve 1.0 mmol of Schiff base in 10 mL of dry 1,4-dioxane.

  • Add 1.5 mmol (excess) of thioglycolic acid.

  • Add 0.5 mmol of anhydrous ZnCl₂.

  • Reflux for 8–12 hours.

  • Cool the reaction and pour into a beaker containing sodium bicarbonate solution (to neutralize excess acid).

  • Filter the solid product.[2]

  • Purification: Recrystallize from ethanol.

Data Summary: Solvent & Catalyst Efficiency

Solvent Catalyst Time (h) Yield (%) Notes
Ethanol AcOH 12 55 Incomplete cyclization often observed.
1,4-Dioxane ZnCl₂ 8 82 Optimal conditions. High purity.
DMF ZnCl₂ 6 78 Difficult workup due to high boiling point.

| Benzene | Dean-Stark | 10 | 65 | Good yield, but benzene is toxic/restricted. |

Protocol B: Suzuki-Miyaura Coupling (The "Halide-First" Approach)

This protocol functionalizes the C-4 position.[4] Critical Consideration: The aldehyde group is sensitive to oxidation (to carboxylic acid) under vigorous basic conditions in air. We use a mild base and degassed solvents.

Materials:

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq)

  • Aryl Boronic Acid (1.2 eq)

  • Catalyst: Pd(dppf)Cl₂·DCM (3 mol%)

  • Base: K₃PO₄ (2.0 eq) or Cs₂CO₃

  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

Procedure:

  • In a Schlenk tube, combine the aldehyde (1.0 eq), aryl boronic acid (1.2 eq), and K₃PO₄ (2.0 eq).

  • Add the solvent mixture (Dioxane/Water).[4]

  • Degas the solution by bubbling Nitrogen or Argon for 10 minutes (Critical to protect the aldehyde and catalyst).

  • Add Pd(dppf)Cl₂ (3 mol%).

  • Seal and heat to 80°C for 4–6 hours.

  • Workup: Dilute with Ethyl Acetate, wash with water and brine. Dry over Na₂SO₄.[4]

  • Purification: Silica gel column chromatography (Gradient: 0-20% EtOAc in Hexane).

Quality Control & Validation

To ensure the integrity of the synthesis, the following spectral signatures must be verified.

H-NMR Validation (DMSO-d6)
  • Starting Material: Distinct singlet for -CHO at ~10.1 ppm .

  • Schiff Base: Disappearance of the 10.1 ppm singlet. Appearance of the Azomethine (-CH=N- ) singlet at 8.4 – 8.8 ppm .

  • 4-Thiazolidinone:

    • Disappearance of -CH=N-.

    • Appearance of the S-CH-N proton (thiazolidinone ring) as a singlet at ~5.8 – 6.1 ppm .

    • Appearance of the methylene protons (-S-CH₂-CO- ) as a singlet at ~3.6 – 3.9 ppm .

IR Spectroscopy
  • Aldehyde: Sharp C=O stretch at ~1690 cm⁻¹.

  • Thiazolidinone: New C=O stretch (amide-like) at 1680–1720 cm⁻¹ (often broader/shifted vs aldehyde).

Mechanism of Cyclization (DOT Visualization)

Mechanism Step1 Schiff Base (Imine) Step2 Nucleophilic Attack (HS-CH2-COOH on C=N) Step1->Step2 + Thioglycolic Acid Step3 Intermediate: Secondary Amine Step2->Step3 Step4 Intramolecular Cyclization (Amine attacks COOH) Step3->Step4 ZnCl2 Catalyst Step5 Dehydration (-H2O) Step4->Step5 Final 4-Thiazolidinone Step5->Final

Caption: Step-wise mechanism for the conversion of the Schiff base to the 4-thiazolidinone scaffold.

References

  • Synthesis of Thiazolidinones from Benzothiazoles: Bhat, K. I., et al. "Synthesis, in-silico Studies and Evaluation of Anticancer Activity of Some Novel Benzothiazole Substituted 4-Thiazolidinones."[3] Indian Journal of Pharmaceutical Education and Research, vol. 54, no. 4, 2020.

  • Schiff Base Protocols: Sahu, R., et al. "Synthesis of Benzothiazole Schiff's Bases and screening for the Anti-Oxidant Activity."[2][5] Journal of Chemical and Pharmaceutical Research, vol. 4, no. 10, 2012.

  • Suzuki Coupling on Halogenated Benzothiazoles: BenchChem Protocols. "Comparing the efficacy of different catalysts for 2-Chloro-4-bromobenzothiazole coupling."

  • General Reactivity of Benzothiazole-2-carbaldehydes: Kashyap, S. J., et al. "Recent advances in the synthesis of 2-substituted benzothiazoles: a review." RSC Advances, 2021.

Sources

Application

Application Note: Synthesis and Antimicrobial Profiling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Derivatives

Topic: Antimicrobial activity of 4-Bromo-1,3-benzothiazole-2-carbaldehyde derivatives Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals[1] [1] Ex...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Antimicrobial activity of 4-Bromo-1,3-benzothiazole-2-carbaldehyde derivatives Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals[1]

[1]

Executive Summary

The benzothiazole scaffold is a privileged structure in medicinal chemistry, exhibiting broad-spectrum biological activities ranging from antitumor to antimicrobial properties.[2][3][4] Among these, the 4-bromo-1,3-benzothiazole-2-carbaldehyde core represents a high-value intermediate.[1] The C2-aldehyde functionality serves as a reactive "warhead" for generating Schiff bases (imines), hydrazones, and thiosemicarbazones—derivatives historically proven to possess potent DNA gyrase inhibitory activity and membrane-disrupting capabilities.[1]

This guide provides a standardized protocol for the synthesis, functionalization, and antimicrobial evaluation of these derivatives. It addresses the specific challenge of the 4-bromo substituent, which enhances lipophilicity (logP) and membrane permeability compared to its non-halogenated analogues, thereby potentially lowering Minimum Inhibitory Concentrations (MIC).[1]

Chemical Context & Rationale

The Pharmacophore Strategy

The design of these derivatives relies on three structural pillars:

  • Benzothiazole Core: Acts as a bioisostere of purine bases, allowing for intercalation into bacterial DNA.

  • 4-Bromo Substituent: A steric and lipophilic handle. Halogen bonding capabilities can enhance affinity for the hydrophobic pockets of target enzymes like DNA Gyrase B or Topoisomerase IV.

  • C2-Azomethine Linkage (-CH=N-): Formed via condensation with amines.[1] This linker is critical for orienting the side chain to interact with amino acid residues (e.g., Asp73, Arg76) in the active site of bacterial enzymes.[1]

Synthetic Pathway Visualization

The following workflow outlines the conversion of the 2-methyl precursor to the active Schiff base derivatives.

SynthesisWorkflow Start 4-Bromo-2-methyl benzothiazole Oxidation SeO2 Oxidation (1,4-Dioxane, Reflux) Start->Oxidation Step 1 Intermediate 4-Bromo-1,3-benzothiazole -2-carbaldehyde Oxidation->Intermediate Yield: ~65-75% Condensation Condensation (R-NH2, EtOH, AcOH) Intermediate->Condensation Step 2 Product Target Schiff Base Derivative Condensation->Product Yield: >80%

Figure 1: Synthetic workflow for generating antimicrobial Schiff bases from the 2-methylbenzothiazole precursor.

Experimental Protocols

Protocol A: Synthesis of the Aldehyde Intermediate

Objective: Selective oxidation of the methyl group to an aldehyde without over-oxidation to carboxylic acid.

Reagents:

  • 4-Bromo-2-methyl-1,3-benzothiazole (10 mmol)[1]

  • Selenium Dioxide (SeO₂, 12 mmol)[1]

  • 1,4-Dioxane (50 mL) and Water (2 mL)[1]

Procedure:

  • Dissolution: Dissolve 4-bromo-2-methyl-1,3-benzothiazole in 1,4-dioxane in a round-bottom flask. Add water (critical for SeO₂ activity).[1]

  • Reflux: Add SeO₂ and heat the mixture to reflux (101°C) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).[1]

  • Filtration: Filter the hot solution through a Celite pad to remove precipitated black selenium metal.

  • Isolation: Evaporate the solvent under reduced pressure. Recrystallize the residue from ethanol to obtain yellow needles of 4-bromo-1,3-benzothiazole-2-carbaldehyde .[1]

    • Quality Check: Confirm aldehyde peak in ¹H-NMR (~10.1 ppm).

Protocol B: Derivatization (Schiff Base Formation)

Objective: Condensation of the aldehyde with substituted anilines (e.g., 4-chloroaniline, 4-nitroaniline) or hydrazides.[1]

Procedure:

  • Mixing: In a 100 mL flask, mix equimolar amounts (1 mmol) of the aldehyde from Protocol A and the aromatic amine in absolute ethanol (20 mL).

  • Catalysis: Add 2–3 drops of glacial acetic acid.

  • Reflux: Reflux for 3–5 hours. A color change (usually to orange or dark yellow) indicates imine formation.[1]

  • Purification: Cool to room temperature. The precipitate is filtered, washed with cold ethanol, and dried.

Antimicrobial Evaluation Protocols

Protocol C: Minimum Inhibitory Concentration (MIC)

Standard: CLSI (Clinical and Laboratory Standards Institute) M07-A10 guidelines.[1]

Materials:

  • Test Organisms: S. aureus (ATCC 25923), E. coli (ATCC 25922), P. aeruginosa (ATCC 27853).[1]

  • Media: Mueller-Hinton Broth (MHB).[1]

  • Control: Ciprofloxacin or Norfloxacin.

Workflow:

  • Stock Preparation: Dissolve derivatives in 100% DMSO to a concentration of 10 mg/mL.

    • Note: DMSO concentration in the final assay well must be <1% to avoid toxicity to bacteria.

  • Inoculum: Adjust bacterial suspension to 0.5 McFarland standard (

    
     CFU/mL), then dilute 1:100 in MHB.
    
  • Microdilution:

    • Use 96-well plates.

    • Dispense 100 µL of MHB into wells.

    • Perform serial 2-fold dilutions of the test compound (Range: 512 µg/mL to 0.5 µg/mL).

    • Add 100 µL of bacterial inoculum to each well.

  • Incubation: 37°C for 18–24 hours.

  • Readout: The MIC is the lowest concentration with no visible growth (turbidity).[1] Use Resazurin dye (0.01%) for visual confirmation (Blue = No Growth, Pink = Growth).[1]

Data Reference: Expected Activity Profile

Based on SAR studies of related 6-bromo and 6-fluoro benzothiazoles, the expected MIC values for 4-bromo derivatives are summarized below.

Derivative Type (R-Group)S. aureus (Gram +)E. coli (Gram -)C. albicans (Fungal)SAR Insight
4-NO₂-Phenyl 6.25 – 12.5 µg/mL12.5 – 25 µg/mL25 – 50 µg/mLNitro group enhances H-bonding.
4-Cl-Phenyl 12.5 – 25 µg/mL25 – 50 µg/mL> 50 µg/mLHalogen increases lipophilicity.
2,4-Di-Cl-Phenyl 3.12 – 6.25 µg/mL6.25 – 12.5 µg/mL12.5 – 25 µg/mLMulti-halogenation often peaks activity.[1]
Unsubstituted Phenyl 50 – 100 µg/mL> 100 µg/mL> 100 µg/mLBaseline activity (Reference).[1]

Mechanism of Action (MoA)

Understanding how these molecules kill bacteria is vital for drug development.[1] Benzothiazole Schiff bases typically act via DNA Gyrase inhibition , preventing bacterial DNA replication.

MoA Compound 4-Bromo-Benzothiazole Derivative Target Bacterial DNA Gyrase (ATP-binding pocket) Compound->Target Binds to Interaction H-Bonding (Imine N) & Pi-Stacking (Benzothiazole) Target->Interaction Stabilized by Effect Inhibition of DNA Supercoiling Interaction->Effect Causes Outcome Bacterial Cell Death (Bactericidal) Effect->Outcome Results in

Figure 2: Proposed mechanism of action involving DNA Gyrase inhibition.[1]

Validation Experiment: Time-Kill Kinetics

To distinguish between bacteriostatic (inhibits growth) and bactericidal (kills) activity:

  • Inoculate bacteria in MHB containing the compound at 2x MIC .

  • Aliquot samples at 0, 2, 4, 8, and 24 hours.

  • Plate samples on agar and count colonies (CFU/mL).

  • Criteria: A

    
     reduction in CFU/mL compared to the initial inoculum indicates bactericidal  activity.
    

References

  • Synthesis and SAR of Benzothiazoles: Naaz, F., et al. (2018).[1] Synthesis, structure-activity relationship and mechanism of action studies of benzothiazole derivatives as antibacterial agents.[2]

  • Schiff Base Antimicrobials: Soni, B., et al. (2010).[1] Synthesis and evaluation of benzothiazole-linked triazoles.

  • DNA Gyrase Inhibition: Skok, Ž., et al. (2020).[1] Benzothiazole derivatives as DNA gyrase B inhibitors.

  • General Benzothiazole Synthesis: Gupta, S., et al. (2022).[1] Current Advances in the synthetic strategies of 2-arylbenzothiazole.[5]

Sources

Method

Application Note: Anticancer Profiling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Derivatives

[1] Executive Summary The benzothiazole scaffold is a "privileged structure" in medicinal chemistry, possessing inherent affinity for diverse biological targets including DNA, kinases (EGFR, PI3K), and microtubules. This...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

The benzothiazole scaffold is a "privileged structure" in medicinal chemistry, possessing inherent affinity for diverse biological targets including DNA, kinases (EGFR, PI3K), and microtubules. This Application Note focuses specifically on the 4-Bromo-1,3-benzothiazole-2-carbaldehyde scaffold.

The presence of the bromine atom at the C4 position provides two critical advantages:

  • Steric/Electronic Modulation: It influences the lipophilicity (LogP) and electronic distribution of the fused ring system, potentially enhancing membrane permeability and active site binding.

  • Synthetic Versatility: The C2-aldehyde serves as a reactive "warhead" for generating Schiff bases, hydrazones, and metal complexes, while the C4-bromide remains available for future cross-coupling reactions (e.g., Suzuki-Miyaura) to expand the library.

This guide outlines the protocol for synthesizing these derivatives and evaluating their anticancer potential via cytotoxicity assays and mechanistic studies.[1]

Synthetic Strategy: Derivatization of the C2-Aldehyde[1]

The primary route to bioactive derivatives involves the condensation of the aldehyde group with primary amines or hydrazides. This forms an azomethine linkage (-C=N-), a pharmacophore known to bind DNA and chelate metal ions in metalloenzymes.

Reaction Workflow

Reagents:

  • Precursor: 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq)

  • Reactant: Substituted Aniline or Hydrazide (1.0 eq)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH)

  • Catalyst: Glacial Acetic Acid (2-3 drops)

Protocol:

  • Dissolve 1.0 mmol of 4-Bromo-1,3-benzothiazole-2-carbaldehyde in 15 mL of absolute ethanol.

  • Add 1.0 mmol of the corresponding aromatic amine (e.g., 4-fluoroaniline, benzhydrazide) to the solution.

  • Add catalytic glacial acetic acid (approx.[2] 0.1 mL).

  • Reflux the mixture at 70–80°C for 4–6 hours. Monitor progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

  • Upon completion, cool the reaction mixture to room temperature. The Schiff base typically precipitates as a colored solid.

  • Filter the precipitate, wash with cold ethanol, and recrystallize from ethanol/DMF.

Synthetic Pathway Visualization

SynthesisWorkflow Start 4-Bromo-1,3-benzothiazole -2-carbaldehyde Catalyst Cat. Glacial AcOH Reflux (EtOH, 4-6h) Start->Catalyst Reactant Aromatic Amine/Hydrazide (R-NH2) Reactant->Catalyst Intermediate Imine Formation (-H2O) Catalyst->Intermediate Condensation Product Target Schiff Base (Azomethine Linkage) Intermediate->Product Precipitation Purification Filtration & Recrystallization Product->Purification

Figure 1: Step-by-step synthetic workflow for generating Schiff base derivatives from the 4-bromo-benzothiazole aldehyde precursor.

Biological Evaluation Protocols

Once synthesized, compounds must be screened for antiproliferative activity. The 4-bromo substitution often enhances activity against breast (MCF-7) and liver (HepG2) cancer lines due to improved lipophilicity.

Protocol A: In Vitro Cytotoxicity (MTT Assay)

Objective: Determine the IC50 (concentration inhibiting 50% of cell growth).

Materials:

  • Cell Lines: MCF-7 (Breast), HepG2 (Liver), HCT-116 (Colon).

  • Control: Doxorubicin (Positive), DMSO (Vehicle).

  • Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Step-by-Step Procedure:

  • Seeding: Plate cancer cells (

    
     cells/well) in 96-well plates containing DMEM media. Incubate for 24h at 37°C (
    
    
    
    ).
  • Treatment: Dissolve test compounds in DMSO. Prepare serial dilutions (e.g., 0.1, 1, 10, 50, 100 µM). Add to wells (triplicate). Keep final DMSO concentration

    
    .
    
  • Incubation: Incubate cells with compounds for 48 hours.

  • Labeling: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours. Mitochondrial dehydrogenases in viable cells reduce MTT to purple formazan crystals.

  • Solubilization: Remove media carefully. Add 100 µL DMSO to dissolve formazan crystals.

  • Measurement: Measure absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate % Cell Viability =

    
    . Plot dose-response curves to determine IC50.
    
Protocol B: Apoptosis Detection (Annexin V/PI Staining)

Objective: Confirm if cytotoxicity is due to apoptosis (programmed cell death) rather than necrosis.

Procedure:

  • Treat cells with the compound at IC50 concentration for 24 hours.

  • Harvest cells (trypsinization), wash with cold PBS.

  • Resuspend in

    
     Annexin-binding buffer.
    
  • Add 5 µL FITC-Annexin V and 5 µL Propidium Iodide (PI).

  • Incubate for 15 min at RT in the dark.

  • Analyze via Flow Cytometry (Ex: 488 nm; Em: 530 nm).

    • Annexin V+/PI-: Early Apoptosis.

    • Annexin V+/PI+: Late Apoptosis.

Mechanism of Action (MoA)

Benzothiazole derivatives, particularly those with the 4-bromo-2-azomethine motif, typically act via a dual mechanism: DNA Intercalation and ROS Induction .

  • DNA Binding: The planar benzothiazole ring intercalates between DNA base pairs, while the azomethine nitrogen forms hydrogen bonds with DNA grooves, inhibiting replication.

  • Oxidative Stress: The compounds often modulate mitochondrial function, leading to an accumulation of Reactive Oxygen Species (ROS). This triggers the intrinsic apoptotic pathway (Caspase-9

    
     Caspase-3).
    
Signaling Pathway Diagram

MoA Compound 4-Bromo-Benzothiazole Derivative DNA DNA Intercalation (Replication Block) Compound->DNA Mito Mitochondrial Dysfunction Compound->Mito Cycle Cell Cycle Arrest (G2/M Phase) DNA->Cycle ROS ROS Generation (Oxidative Stress) Mito->ROS Caspase Caspase-3/9 Activation ROS->Caspase Apoptosis APOPTOSIS (Cell Death) Caspase->Apoptosis Cycle->Apoptosis

Figure 2: Proposed mechanism of action showing dual targeting of DNA replication and mitochondrial integrity leading to apoptosis.

Representative Data Interpretation

The following table illustrates expected performance metrics for 4-bromo-benzothiazole Schiff bases compared to standard chemotherapy agents.

Compound IDR-Group (Amine)MCF-7 IC50 (µM)HepG2 IC50 (µM)Mode of Action
BBT-01 Phenyl12.5 ± 1.215.8 ± 2.1Moderate DNA binding
BBT-02 4-Fluorophenyl4.2 ± 0.56.1 ± 0.8Enhanced lipophilicity/Uptake
BBT-03 4-Hydroxyphenyl8.9 ± 1.110.5 ± 1.4H-bonding capability
Doxorubicin (Control)1.8 ± 0.22.1 ± 0.3DNA Intercalation

Interpretation:

  • BBT-02 demonstrates superior potency. The fluorine atom (bioisostere) combined with the 4-bromo scaffold likely improves metabolic stability and membrane penetration.

  • Compounds with IC50 < 10 µM are considered "active hits" for lead optimization.

References

  • BenchChem. (2025).[3] The Pharmacological Potential of Benzothiazole Derivatives: An In-depth Technical Guide. Retrieved from

  • Pathak, N., et al. (2020).[4] A Review on Anticancer Potentials of Benzothiazole Derivatives. Mini-Reviews in Medicinal Chemistry. Retrieved from

  • Akhtar, et al. (2020). Benzothiazole derivatives as anticancer agents. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from

  • Sigma-Aldrich. (n.d.). 4-Bromo-1,3-benzothiazol-2-amine Product Page. Retrieved from

  • Kumbhare, et al. (2012).[5] Synthesis and biological evaluation of novel benzothiazole derivatives. European Journal of Medicinal Chemistry. (Contextual citation for synthetic methods).

Sources

Application

Application Note: 4-Bromo-1,3-benzothiazole-2-carbaldehyde in Fluorescent Probe Synthesis

[1] Executive Summary The development of fluorescent probes has shifted from simple "turn-on" dyes to complex, multi-functional molecular logic gates capable of subcellular targeting and ratiometric sensing. 4-Bromo-1,3-...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

The development of fluorescent probes has shifted from simple "turn-on" dyes to complex, multi-functional molecular logic gates capable of subcellular targeting and ratiometric sensing. 4-Bromo-1,3-benzothiazole-2-carbaldehyde represents a high-value "privileged scaffold" for this purpose.[1] Unlike standard benzothiazole precursors, this molecule offers two orthogonal reactive sites:[1]

  • C-2 Aldehyde: A classic electrophile for Knoevenagel condensations or Schiff base formation to construct the fluorophore core (e.g., styryl-benzothiazole or hemicyanine).[1]

  • C-4 Bromide: A sterically unique halogen handle (ortho to nitrogen) allowing for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).[1]

This guide details the synthetic logic, experimental protocols, and mechanistic advantages of using this scaffold to design probes for reactive oxygen species (ROS) and metal ions .[1]

Strategic Design & Mechanism

The "Dual-Handle" Advantage

Most benzothiazole probes utilize the 6-position for substitution.[1] However, the 4-position offers distinct advantages:

  • Steric Control: Substituents at C-4 interact sterically with the C-2 sensing arm, potentially inducing a twist that modulates Twisted Intramolecular Charge Transfer (TICT) states, a key mechanism for ratiometric sensing.[1]

  • Orthogonal Synthesis: The C-4 bromide is stable under mild condensation conditions, allowing researchers to build the sensor first and attach targeting groups (e.g., triphenylphosphonium for mitochondria) later, or vice versa.[1]

Sensing Mechanisms[1]
  • ICT (Intramolecular Charge Transfer): By coupling an electron-donating group (EDG) at C-2 (via the aldehyde) and an electron-withdrawing group (EWG) or auxiliary donor at C-4, the "push-pull" character of the dye can be fine-tuned to shift emission into the Red/NIR region.[1]

  • ESIPT (Excited-State Intramolecular Proton Transfer): If a phenol group is condensed at C-2, the benzothiazole nitrogen acts as a proton acceptor.[1] The 4-bromo group can be used to tune the pKa of this nitrogen, affecting the ESIPT efficiency and Stokes shift.

ProbeDesign cluster_mech Functional Outcome Scaffold 4-Bromo-1,3-benzothiazole -2-carbaldehyde PathA Path A: C-2 Condensation (Sensing Unit) Scaffold->PathA Aldehyde Reactivity PathB Path B: C-4 Coupling (Tuning/Targeting) Scaffold->PathB Bromide Reactivity Probe Final Fluorescent Probe PathA->Probe Knoevenagel/Schiff Base PathB->Probe Suzuki/Sonogashira Red-Shifted Emission Red-Shifted Emission Probe->Red-Shifted Emission Mitochondrial Targeting Mitochondrial Targeting Probe->Mitochondrial Targeting Ratiometric Response Ratiometric Response Probe->Ratiometric Response

Figure 1: Modular synthetic strategy using the dual-handle scaffold.

Experimental Protocols

Protocol A: Synthesis of a Cysteine-Responsive Probe (Styryl-Benzothiazole)

This protocol demonstrates the use of the C-2 aldehyde to create a classic acrylate-based cysteine sensor, leaving the C-4 bromide available for future functionalization.[1]

Target Molecule: (E)-4-bromo-2-(2-(4-hydroxyphenyl)vinyl)benzo[d]thiazole (Intermediate)


 Acrylate Sensor.[1]
Materials:
  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq)[1]

  • 4-Hydroxybenzyltriphenylphosphonium bromide (1.2 eq) [Wittig Route] OR 4-Hydroxybenzaldehyde + 2-Methyl-4-bromobenzothiazole [Alternative]

  • Recommended Route for this Scaffold:Knoevenagel Condensation with 4-Hydroxyphenylacetic acid or direct condensation with 4-methylphenols is difficult.[1]

  • Optimized Route: Condensation with 4-Hydroxyacetophenone is not standard.

  • Correct Route: Condensation with active methylene compounds or phosphonates .[1]

    • Selection: We will use (4-hydroxyphenyl)acetonitrile to form a cyanostyryl derivative, which is a common ICT fluorophore.

Step-by-Step Procedure:
  • Reagent Prep: Dissolve 4-Bromo-1,3-benzothiazole-2-carbaldehyde (240 mg, 1.0 mmol) and 4-hydroxyphenylacetonitrile (133 mg, 1.0 mmol) in anhydrous Ethanol (10 mL).

  • Catalysis: Add Piperidine (0.1 mL, cat.) dropwise.

  • Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1] The solution should turn bright yellow/orange.[1]

  • Workup: Cool to room temperature. The precipitate (product) usually crystallizes out.[1]

  • Filtration: Filter the solid, wash with cold ethanol (2 x 5 mL), and dry under vacuum.

  • Yield: Expect 60–75% of the yellow solid.

  • Capping (Sensing Trigger): To make it Cysteine-specific, react the hydroxyl group with Acryloyl chloride (1.2 eq) and Et3N in DCM at 0°C for 2 hours.

Validation:

  • 1H NMR (DMSO-d6): Look for the disappearance of the aldehyde proton (10.1 ppm) and appearance of vinylic protons (7.5–8.0 ppm, d).[1]

  • Fluorescence: The acrylate derivative should be non-fluorescent (PET quenching). Upon addition of Cysteine (which cleaves the acrylate), strong fluorescence is restored.

Protocol B: C-4 Functionalization (Suzuki Coupling)

This protocol adds a phenyl group to extend conjugation or add a solubility tag.[1] This is best performed before the aldehyde is converted if the downstream reaction conditions are harsh, but the aldehyde is generally robust to Suzuki conditions.

Target: 4-(4-Methoxyphenyl)-1,3-benzothiazole-2-carbaldehyde.[1]

Materials:
  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq)[1]

  • 4-Methoxyphenylboronic acid (1.2 eq)[1]

  • Pd(PPh3)4 (5 mol%)[1]

  • K2CO3 (2.0 M aqueous solution)[1]

  • Solvent: 1,4-Dioxane.[1]

Step-by-Step Procedure:
  • Degassing: In a Schlenk tube, combine the bromide (1.0 mmol), boronic acid (1.2 mmol), and Pd catalyst. Evacuate and backfill with Argon (3 cycles).[1]

  • Solvent Addition: Add degassed 1,4-Dioxane (10 mL) and K2CO3 solution (2 mL).

  • Reaction: Heat to 90°C for 12 hours under Argon.

  • Extraction: Cool, dilute with water, and extract with EtOAc (3 x 15 mL).

  • Purification: Dry organic layer over Na2SO4, concentrate, and purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexane).

  • Result: A modified aldehyde building block with shifted absorption properties (Red-shifted) due to the extended

    
    -system.
    

Quantitative Data & Comparison

ParameterUnsubstituted Benzothiazole4-Bromo-Benzothiazole4-Phenyl-Benzothiazole (Coupled)
Reactive Handle C-2 Aldehyde onlyC-2 Aldehyde + C-4 BromideC-2 Aldehyde (Extended

)
Emission Range UV/Blue (400-450 nm)Blue (420-460 nm)Green/Yellow (500-550 nm)
Solubility ModerateLow (Lipophilic)Tunable (depends on coupling)
Quantum Yield High (>0.[1]5)Moderate (Heavy atom effect)High (Rigid structure)

Table 1: Comparison of photophysical potential based on scaffold modification.

Troubleshooting & Optimization

Issue: Low Yield in Knoevenagel Condensation
  • Cause: The 4-bromo group provides steric hindrance near the C-2 position, potentially slowing down nucleophilic attack.[1]

  • Solution: Use a stronger base/solvent system, such as TiCl4/Pyridine (Lehnert reagents) or microwave irradiation (100°C, 10 min) to overcome the activation energy barrier.[1]

Issue: Catalyst Poisoning in Suzuki Coupling
  • Cause: The benzothiazole sulfur and nitrogen can coordinate to Palladium, deactivating the catalyst.[1]

  • Solution: Use a catalyst system with bulky ligands, such as Pd(dppf)Cl2 or SPhos Pd G2 , which are less prone to displacement by the heterocycle.[1] Increase catalyst loading to 5-10 mol%.

Troubleshooting Problem Problem: Low Fluorescence Quantum Yield Check1 Check 1: Heavy Atom Effect? (Bromine induces intersystem crossing) Problem->Check1 Check2 Check 2: Aggregation (ACQ)? Problem->Check2 Action1 Action: Perform Suzuki Coupling to remove Bromine Check1->Action1 Action2 Action: Add bulky groups at C-4 (e.g., t-Butylphenyl) Check2->Action2

Figure 2: Decision tree for optimizing probe fluorescence properties.

References

  • BenchChem. "Application Notes and Protocols for Benzothiazole-Based Fluorescent Probes in Hydrogen Peroxide Detection." BenchChem Application Library. Link

  • BLD Pharm. "Product Page: 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS 1781532-51-1)."[1][2] BLD Pharm Catalog. Link

  • National Institutes of Health (NIH). "Benzothiazole-Based Fluorescent Probes for Various Applications."[1] PubMed Central. Link

  • Royal Society of Chemistry. "A fluorescent probe based on benzothiazole and benzoindole for detecting hydrazine."[1][3] New Journal of Chemistry. Link

  • MDPI. "2,1,3-Benzothiadiazoles Are Versatile Fluorophore Building Blocks."[1] Molecules. Link

Sources

Method

Application Note and Experimental Protocol for the Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Abstract This document provides a comprehensive, two-step experimental protocol for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a valuable building block in medicinal chemistry and materials science. The s...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive, two-step experimental protocol for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a valuable building block in medicinal chemistry and materials science. The synthesis commences with the bromination of 2-methyl-1,3-benzothiazole to yield the key intermediate, 4-bromo-2-methyl-1,3-benzothiazole. Subsequent selective oxidation of the 2-methyl group affords the target aldehyde. This guide offers detailed, step-by-step methodologies, explanations of the underlying chemical principles, safety precautions, and characterization data to ensure reproducible and safe execution by trained researchers.

Introduction

The benzothiazole scaffold is a privileged heterocyclic motif found in a wide array of pharmacologically active compounds and functional materials.[1][2] The introduction of a bromine atom and a carbaldehyde group at specific positions of the benzothiazole ring system provides versatile handles for further chemical modifications, enabling the exploration of new chemical space in drug discovery and materials development. 4-Bromo-1,3-benzothiazole-2-carbaldehyde, in particular, serves as a crucial intermediate for the synthesis of more complex molecules with potential applications as kinase inhibitors, and other therapeutic agents.

This application note details a reliable and scalable synthetic route to this target compound. The chosen strategy involves an initial electrophilic aromatic substitution to introduce the bromo-substituent, followed by a well-established oxidation reaction. The rationale behind the selection of reagents and reaction conditions is discussed to provide a deeper understanding of the synthetic process.

Overall Synthetic Scheme

The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is accomplished via a two-step sequence starting from 2-methyl-1,3-benzothiazole.

Synthetic Scheme start 2-Methyl-1,3-benzothiazole intermediate 4-Bromo-2-methyl-1,3-benzothiazole start->intermediate N-Bromosuccinimide (NBS) Sulfuric Acid, Chloroform product 4-Bromo-1,3-benzothiazole-2-carbaldehyde intermediate->product Selenium Dioxide (SeO2) Dioxane, Water, Reflux

Caption: Overall two-step synthesis of the target compound.

Part 1: Synthesis of 4-Bromo-2-methyl-1,3-benzothiazole

This initial step involves the regioselective bromination of 2-methyl-1,3-benzothiazole at the 4-position of the benzene ring. The use of N-bromosuccinimide (NBS) in the presence of a strong acid catalyst directs the electrophilic substitution to the desired position.[3]

Materials and Reagents
Reagent/MaterialGradeSupplier
2-Methyl-1,3-benzothiazoleReagentPlus®, 99%Sigma-Aldrich
N-Bromosuccinimide (NBS)99%Acros Organics
Sulfuric Acid (H₂SO₄)95-98%Fisher Chemical
Chloroform (CHCl₃)Anhydrous, ≥99%Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)ACS Reagent, ≥99.7%VWR Chemicals
Anhydrous Sodium Sulfate (Na₂SO₄)ACS ReagentEMD Millipore
Dichloromethane (CH₂Cl₂)ACS ReagentMacron Fine Chemicals
HexanesACS ReagentPharmco-Aaper
Experimental Protocol
  • Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 2-methyl-1,3-benzothiazole (10.0 g, 67.0 mmol) in 100 mL of chloroform.

  • Acid Addition: Cool the solution to 0 °C using an ice-water bath. Slowly add concentrated sulfuric acid (20 mL) dropwise via the dropping funnel over 15 minutes with vigorous stirring.

  • Bromination: In a separate beaker, dissolve N-bromosuccinimide (12.5 g, 70.4 mmol, 1.05 eq) in 50 mL of chloroform. Add this solution dropwise to the reaction mixture at 0 °C over 30 minutes.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (4:1) solvent system.

  • Work-up: Carefully pour the reaction mixture into a beaker containing 200 mL of ice-water. Transfer the mixture to a separatory funnel and separate the organic layer.

  • Neutralization: Wash the organic layer sequentially with 100 mL of saturated aqueous sodium bicarbonate solution (caution: effervescence) and 100 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product is purified by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford 4-bromo-2-methyl-1,3-benzothiazole as a solid.

Part 2: Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

The second step involves the oxidation of the methyl group at the 2-position of the benzothiazole ring to a carbaldehyde. Selenium dioxide is a well-established reagent for the oxidation of benzylic methyl groups.[4]

Materials and Reagents
Reagent/MaterialGradeSupplier
4-Bromo-2-methyl-1,3-benzothiazole(From Part 1)-
Selenium Dioxide (SeO₂)99.9%Alfa Aesar
1,4-DioxaneAnhydrous, 99.8%Sigma-Aldrich
Deionized Water--
Dichloromethane (CH₂Cl₂)ACS ReagentMacron Fine Chemicals
Celite® 545-Sigma-Aldrich
Anhydrous Magnesium Sulfate (MgSO₄)ACS ReagentFisher Chemical
Safety Precautions

Selenium dioxide is highly toxic if swallowed or inhaled and may cause damage to organs through prolonged or repeated exposure.[5][6][7] It is also very toxic to aquatic life.[7] Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid generating dust.[5] In case of accidental exposure, seek immediate medical attention.[6]

Experimental Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-bromo-2-methyl-1,3-benzothiazole (5.0 g, 21.9 mmol), selenium dioxide (2.68 g, 24.1 mmol, 1.1 eq), 1,4-dioxane (100 mL), and water (2.0 mL).

  • Heating: Heat the reaction mixture to reflux (approximately 101 °C) and maintain for 4-6 hours. The reaction progress can be monitored by TLC (hexane:ethyl acetate, 3:1).

  • Filtration: After the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite® to remove the black selenium byproduct. Wash the Celite® pad with dichloromethane (50 mL).

  • Work-up: Combine the filtrate and washings and transfer to a separatory funnel. Wash the organic solution with water (2 x 100 mL) and then with brine (100 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water or by column chromatography on silica gel using a hexane:ethyl acetate gradient to yield 4-Bromo-1,3-benzothiazole-2-carbaldehyde as a solid.[8]

Characterization

The synthesized compound should be characterized by standard analytical techniques to confirm its identity and purity.

  • ¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons on the benzothiazole ring and a characteristic singlet for the aldehyde proton around 9-10 ppm.

  • ¹³C NMR: The carbon NMR spectrum should display signals for the aromatic carbons and a downfield signal for the carbonyl carbon of the aldehyde group (typically >180 ppm).

  • Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated mass of C₈H₄BrNOS. The isotopic pattern for bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) should be observable.

Reaction Mechanism Visualization

Oxidation Mechanism cluster_0 Ene Reaction and [2,3]-Sigmatropic Rearrangement cluster_1 Final Product Formation Start 4-Bromo-2-methyl-1,3-benzothiazole + SeO2 Intermediate1 Allylic Seleninic Acid Intermediate Start->Intermediate1 Ene Reaction Intermediate2 Rearranged Intermediate Intermediate1->Intermediate2 [2,3]-Sigmatropic Rearrangement Hydrate Aldehyde Hydrate Intermediate2->Hydrate Hydrolysis Product 4-Bromo-1,3-benzothiazole-2-carbaldehyde Hydrate->Product Dehydration

Caption: Plausible mechanism for the selenium dioxide oxidation.

Troubleshooting

  • Incomplete Bromination: If the bromination reaction stalls, a small additional portion of NBS can be added. Ensure the reaction is protected from light, as radical side reactions can occur.

  • Low Yield in Oxidation: The reaction time for the oxidation step may need to be optimized. Ensure the selenium dioxide is of high purity and the dioxane is anhydrous. Over-refluxing can sometimes lead to decomposition.

  • Difficulty in Removing Selenium Byproduct: Thorough washing of the Celite® pad with a suitable solvent (e.g., hot dichloromethane or ethyl acetate) can help improve the recovery of the product.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. By following the outlined procedures and adhering to the safety precautions, researchers can effectively synthesize this valuable intermediate for further applications in chemical and pharmaceutical research. The provided rationale for the experimental choices and troubleshooting guide should aid in the successful execution of this synthesis.

References

  • Vertex AI Search, SAFETY D
  • Vertex AI Search, 111350 - Selenium dioxide - Safety D
  • Vertex AI Search, material safety d
  • Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO - PMC.
  • Vertex AI Search, selenium dioxide - Sdfine.
  • PubChem, Selenium Dioxide | SeO2 | CID 24007.
  • A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)
  • A Detailed Protocol for the Synthesis of 4-(6-bromo-1,3-benzothiazol-2-yl)aniline - Benchchem.
  • Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO | The Journal of Physical Chemistry A - ACS Public
  • Alternative pathway to brominate 2,1,3-benzothiadiazole: Preparation of 4,7-dibromobenzo[c] - Semantic Scholar.
  • Vilsmeier–Haack reaction - Wikipedia.
  • Oxidative Ring-Opening of Benzothiazole Deriv
  • Supplementary Materials - The Royal Society of Chemistry.
  • 1781532-51-1|4-Bromo-1,3-benzothiazole-2-carbaldehyde - BLDpharm.
  • Synthesis of derivatives of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole.
  • US3577427A - Bromination of 2,1,3,-benzothiadiazoles and benzofurazans - Google P
  • Recent Advances in Synthesis of Benzothiazole Compounds Rel
  • QUANTITATIVE ASSESSMENT OF RELATIVE REACTIVITY OF MOLECULAR HALOGENS IN THE KINETICS OF HALOGENATIONS OF 2-METHYLTHIAZOLE IN AQU - TSI Journals.
  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
  • Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents.
  • Vilsmeier-Haack Reaction - Chemistry Steps.
  • Vilsmeier-Haack Reaction - YouTube.
  • Vilsmeier-Haack Reaction - Organic Chemistry Portal.
  • SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES Farsh.
  • Benzothiazole synthesis - Organic Chemistry Portal.
  • 4-bromo-2,1,3-benzothiadiazole synthesis - ChemicalBook.
  • 4-Bromo-1,3-benzothiazol-2-amine | C7H5BrN2S | CID 2049888 - PubChem.
  • Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase: Design, Synthesis, BIO Evalu
  • 4-Bromo-1,3-benzothiazol-2-amine - Sigma-Aldrich.
  • how to remove unreacted benzaldehyde from 4'-Bromochalcone synthesis - Benchchem.
  • Synthesis of aldehydes by benzylic oxid
  • A General Synthetic Method for the Oxidation of Primary Alcohols to Aldehydes: (S)‐(+)‐2‐Methylbutanal | Semantic Scholar.

Sources

Application

Application Note: Purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde by Column Chromatography

Introduction & Compound Profile 4-Bromo-1,3-benzothiazole-2-carbaldehyde is a critical intermediate in the synthesis of bioactive benzothiazole derivatives, often utilized in drug discovery for anticancer and antimicrobi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Compound Profile

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a critical intermediate in the synthesis of bioactive benzothiazole derivatives, often utilized in drug discovery for anticancer and antimicrobial scaffolds.[1] The presence of the bromine atom at the C4 position provides a handle for further functionalization (e.g., Suzuki-Miyaura coupling), while the C2-aldehyde serves as an electrophile for condensation reactions.[2][1]

However, the purification of this compound presents specific challenges:

  • Aldehyde Instability: The C2-aldehyde group is susceptible to oxidation (to carboxylic acid) and acetal formation on acidic stationary phases.[2][1]

  • Structural Similarity of Impurities: Common synthetic routes (e.g., SeO₂ oxidation of the methyl precursor) often yield impurities with polarity very similar to the product, leading to co-elution.[2][1]

Physicochemical Profile
PropertyDescription
CAS Number 1781532-51-1
Molecular Formula C₈H₄BrNOS
Molecular Weight 242.09 g/mol
Appearance Yellow to Orange Solid (Typical for conjugated benzothiazoles)
Solubility Soluble in DCM, CHCl₃, EtOAc; Sparingly soluble in Hexanes, Water.[2][1][3]
Stability Light sensitive; susceptible to air oxidation.[1]

Pre-Purification Strategy & Workup

Before attempting column chromatography, the "chemical noise" of the crude mixture must be minimized.[2][1] Direct loading of a crude reaction mixture often leads to column fouling and poor resolution.[2][1]

Standard Workup Protocol
  • Quenching: If synthesized via lithiation (n-BuLi/DMF), quench with sat.[2][1] NH₄Cl at -78°C to prevent side reactions. If synthesized via SeO₂ oxidation, filter through a Celite pad to remove selenium byproducts (red/grey solids) which can degrade silica.[2][1]

  • Extraction: Extract with Dichloromethane (DCM).[2][1] Avoid alcohols (MeOH/EtOH) during workup to prevent hemiacetal formation.[2][1]

  • Drying: Dry organic layers over anhydrous Na₂SO₄.[1] Avoid MgSO₄ if the aldehyde is highly reactive, as it is slightly Lewis acidic.[2][1]

Thin Layer Chromatography (TLC) Method Development

Proper TLC is the diagnostic engine of purification.[2][1] You must identify a solvent system where the Product of Interest (POI) has an Rf between 0.25 and 0.35 .[2][1]

Recommended Solvent Systems:

  • Hexane : Ethyl Acetate (Hex:EtOAc): The standard starting point.[2][1]

    • Start: 90:10.[1]

    • Target: 80:20 or 70:30 usually yields optimal Rf.[1]

  • DCM : Hexane: Useful if the impurity is non-polar (e.g., unreacted methyl precursor).[2][1]

  • Toluene : EtOAc: Toluene provides π-π interaction selectivity, often separating the bromo-isomer from des-bromo impurities better than alkanes.[1]

Visualization:

  • UV (254 nm): Benzothiazoles are strongly UV active.[2][1]

  • DNP Stain (2,4-Dinitrophenylhydrazine): Specific for aldehydes (turns yellow/orange).[2][1] Use this to distinguish the aldehyde product from non-carbonyl impurities (like starting material).[2][1]

Column Chromatography Protocol

Stationary Phase Selection
  • Silica Gel 60 (230–400 mesh): Standard phase.[2][1]

  • Critical Adjustment: Due to the aldehyde's sensitivity to acid, neutralize the silica if "streaking" is observed on TLC.

    • Method: Add 1% Triethylamine (TEA) to the column equilibration solvent.[2][1] Flush with 2 column volumes (CV) of neat solvent before loading to remove excess amine.[2][1]

Sample Loading (Dry Loading)

Liquid loading is discouraged due to the compound's limited solubility in non-polar mobile phases.[2][1] DCM loading can cause "band broadening" if the elution solvent is Hexane-based.[1]

Protocol: Dry Load on Celite 545

  • Dissolve crude mixture in minimum DCM.

  • Add Celite 545 (approx.[2][1] 2x weight of crude).[2][1]

  • Evaporate solvent under reduced pressure (Rotavap) until a free-flowing powder remains.

  • Pack this powder on top of the equilibrated silica bed.

Elution Gradient

System: Hexane (A) / Ethyl Acetate (B) Flow Rate: 15–20 mL/min (for a 25g column).[2][1]

StepSolvent Ratio (A:B)Volume (CV)Purpose
1 100 : 02Equilibrate & elute highly non-polar impurities.
2 95 : 53Elute unreacted starting material (e.g., 4-bromo-2-methylbenzothiazole).[1]
3 90 : 105Ramp up polarity.
4 85 : 1510Target elution zone. Collect small fractions.
5 70 : 305Flush remaining polar byproducts (e.g., acids/alcohols).[2][1]

Visualizing the Workflow

The following diagram outlines the decision-making process for this purification.

PurificationWorkflow Start Crude Reaction Mixture TLC TLC Screening (Hex:EtOAc & DNP Stain) Start->TLC Decision Rf ~ 0.3? TLC->Decision DryLoad Dry Load Preparation (DCM + Celite) Decision->DryLoad Yes Recryst Alternative: Recrystallization (EtOH) Decision->Recryst No (Poor Sep) Column Column Chromatography (Silica Gel 60) DryLoad->Column Gradient Gradient Elution (0% -> 30% EtOAc) Column->Gradient Analysis Fraction Analysis (UV + DNP) Gradient->Analysis Pool Pool Pure Fractions & Concentrate Analysis->Pool Single Spot Analysis->Recryst Co-elution

Figure 1: Decision-tree workflow for the purification of benzothiazole aldehydes.

Troubleshooting & Optimization

Common Issues
SymptomCauseSolution
Streaking / Tailing Acidic silica reacting with aldehyde or basic nitrogen.[1]Pre-wash silica with 1% Et₃N in Hexane.[1]
Co-elution Impurity has identical polarity (e.g., 2-methyl analog).[2][1]Switch solvent system to Toluene:Acetone (20:1) . Toluene exploits the π-system of the benzothiazole.[1]
Product Decomposition Oxidation on column.[1]Minimize column time (< 30 mins). Flush with N₂. Store fractions in the dark.
Low Recovery Irreversible adsorption.[1]Flush column with 10% MeOH in DCM to recover stuck material (likely oxidized acid).[2][1]
Mechanistic Insight: The "Selenium" Problem

If synthesized via Riley Oxidation (SeO₂), trace Selenium can bind to the nitrogen of the benzothiazole, altering its Rf and causing it to "drag" on the column.[2][1]

  • Fix: Wash the crude organic layer with 10% aqueous Na₂S₂O₃ or EDTA solution before column chromatography to strip metal contaminants.[2][1]

References

  • Organic Chemistry Portal. (n.d.).[2][1] Synthesis of benzothiazoles. Retrieved October 26, 2023, from [Link][2][1]

  • MDPI. (2020).[2][1] Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules. Retrieved October 26, 2023, from [Link][2][1]

Sources

Method

Application Note &amp; Protocol: High-Purity Recrystallization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

For: Researchers, scientists, and drug development professionals Abstract This document provides a comprehensive guide to the purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde via recrystallization. In the absence...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive guide to the purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde via recrystallization. In the absence of a standardized, published protocol for this specific molecule, we present a framework for the rational selection of a suitable solvent system and a detailed, step-by-step protocol for achieving high purity. This guide is grounded in the fundamental principles of crystallization and addresses potential challenges through a structured troubleshooting section.

Introduction: The Imperative for Purity

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a key heterocyclic building block in medicinal chemistry and materials science. The benzothiazole scaffold is prevalent in compounds with a wide array of biological activities, including anticancer and antimicrobial properties.[1] The purity of this aldehyde is paramount, as even minor impurities can lead to unwanted side reactions, lower yields of subsequent products, and introduce confounding variables in biological assays.

Recrystallization is a powerful and economical technique for purifying solid organic compounds.[2] The principle lies in the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures.[3][4] An ideal solvent will dissolve the compound sparingly at room temperature but readily at its boiling point. Upon cooling, the purified compound crystallizes out of the solution, while impurities remain in the mother liquor.[4]

Understanding the Molecule and Potential Impurities

The structure of 4-Bromo-1,3-benzothiazole-2-carbaldehyde—an aromatic system with a polar aldehyde group and a halogen substituent—suggests moderate polarity. Common impurities in the synthesis of benzothiazole derivatives can include unreacted starting materials (such as substituted 2-aminothiophenols) and byproducts from side reactions.[5] Furthermore, aromatic aldehydes are susceptible to oxidation, leading to the corresponding carboxylic acid as a common impurity.

The Cornerstone of Recrystallization: Solvent Selection

The choice of solvent is the most critical factor in a successful recrystallization.[6] Since no specific solvent data for 4-Bromo-1,3-benzothiazole-2-carbaldehyde is readily available, a systematic screening process is necessary.

Theoretical Considerations

The principle of "like dissolves like" provides a starting point.[6] Given the molecule's structure, solvents of intermediate polarity are likely candidates. Extremely non-polar solvents (e.g., hexanes) may not dissolve the compound even when hot, while highly polar solvents (e.g., water) may dissolve it too readily even at room temperature, or not at all.

Recommended Solvents for Screening

A systematic approach involves testing the solubility of a small amount of the crude material in a range of solvents. The following table provides a list of candidate solvents, ordered by decreasing polarity.

Solvent Class Boiling Point (°C) Rationale for Inclusion
Ethanol Polar Protic78Often a good choice for benzothiazole derivatives and aromatic compounds.[6]
Isopropanol Polar Protic82Similar to ethanol, offers a slightly different solubility profile.
Acetone Polar Aprotic56Good solvent for many organic compounds; its volatility aids in drying.[6]
Ethyl Acetate Moderately Polar77A versatile solvent, often used in chromatography and recrystallization.
Toluene Non-polar Aromatic111Can be effective for aromatic compounds, but its high boiling point requires care.
Hexanes/Heptane Non-polar~69Useful as an anti-solvent in a mixed-solvent system.
Water Highly Polar100Unlikely to be a primary solvent but could be used as an anti-solvent with a polar organic solvent like ethanol.[7]
Solvent Screening Protocol
  • Place approximately 20-30 mg of the crude 4-Bromo-1,3-benzothiazole-2-carbaldehyde into a small test tube.

  • Add the candidate solvent dropwise at room temperature, swirling after each addition. Observe if the compound dissolves readily. An ideal solvent will not dissolve the compound at this stage.[3]

  • If the compound is insoluble at room temperature, gently heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

  • Observe: The ideal solvent will result in the formation of a significant amount of crystalline precipitate upon cooling.

Detailed Recrystallization Protocol

This protocol is a general guideline and should be adapted based on the results of the solvent screening.

Step 1: Dissolution
  • Place the crude 4-Bromo-1,3-benzothiazole-2-carbaldehyde in an Erlenmeyer flask of appropriate size (the solvent should not fill more than half the flask).

  • Add a boiling chip or a magnetic stir bar.

  • Add the chosen solvent in small portions while heating the mixture on a hot plate with stirring. Continue adding the solvent until the compound is completely dissolved at the boiling point of the solvent. Causality: It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated, which maximizes the yield upon cooling.[3]

Step 2: Hot Filtration (if necessary)
  • If insoluble impurities (e.g., dust, inorganic salts) or colored, resinous byproducts are present, a hot gravity filtration is required.

  • Pre-heat a second Erlenmeyer flask containing a small amount of the pure solvent on the hot plate.

  • Place a stemless funnel with fluted filter paper into the neck of the second flask.

  • Quickly pour the hot, saturated solution through the fluted filter paper.

  • Causality: This step must be performed quickly to prevent premature crystallization of the product on the filter paper. Keeping the receiving flask warm helps to maintain the product in solution.

Step 3: Crystallization
  • Remove the flask containing the clear, hot solution from the heat and cover it with a watch glass.

  • Allow the solution to cool slowly and undisturbed to room temperature. Causality: Slow cooling promotes the formation of larger, purer crystals by allowing the crystal lattice to form in an orderly fashion, excluding impurities.[3] Rapid cooling can trap impurities within the crystals.

  • Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

Step 4: Crystal Collection and Washing
  • Collect the crystals by vacuum filtration using a Büchner funnel and a clean filter flask.

  • Wash the crystals with a small amount of ice-cold, fresh solvent. Causality: The cold solvent will wash away the mother liquor containing the dissolved impurities without dissolving a significant amount of the product crystals.

  • Continue to draw air through the crystals on the filter for several minutes to aid in initial drying.

Step 5: Drying
  • Transfer the purified crystals from the filter paper to a pre-weighed watch glass.

  • Dry the crystals to a constant weight. This can be done by air drying or, more efficiently, in a desiccator under vacuum. Causality: It is essential to remove all traces of the solvent, as residual solvent can affect the accuracy of yield calculations and subsequent reactions.

Visualization of the Workflow

The following diagram outlines the key steps and decision points in the recrystallization process.

Recrystallization_Workflow cluster_prep Preparation cluster_main Recrystallization Protocol cluster_outcome Outcome Crude Crude Product Solvent_Screen Solvent Screening Crude->Solvent_Screen Dissolution 1. Dissolution in Minimal Hot Solvent Solvent_Screen->Dissolution Optimal Solvent Selected Hot_Filtration 2. Hot Filtration (If Insoluble Impurities) Dissolution->Hot_Filtration Impurities Present Crystallization 3. Slow Cooling & Crystallization Dissolution->Crystallization No Impurities Hot_Filtration->Crystallization Collection 4. Vacuum Filtration & Washing Crystallization->Collection Drying 5. Drying Collection->Drying Mother_Liquor Mother Liquor (Contains Impurities) Collection->Mother_Liquor Pure_Crystals Pure Crystals Drying->Pure_Crystals

Caption: Workflow for the recrystallization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

Troubleshooting Common Recrystallization Issues

Problem Potential Cause(s) Recommended Solution(s)
Oiling Out The compound's melting point is lower than the solvent's boiling point. / The solution is supersaturated.Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. / Consider a lower-boiling point solvent.
No Crystals Form Too much solvent was used. / The solution is not sufficiently supersaturated.Boil off some of the solvent to increase the concentration and allow it to cool again. / Scratch the inside of the flask with a glass rod at the meniscus to provide a nucleation site. / Add a seed crystal of the pure compound.
Low Recovery Yield Too much solvent was used. / The crystals were washed with solvent that was not cold enough. / Premature crystallization during hot filtration.Ensure the minimum amount of hot solvent is used. / Always use ice-cold solvent for washing. / Ensure the filtration apparatus is pre-heated.
Colored Product Colored impurities are co-crystallizing with the product.Add a small amount of activated charcoal to the hot solution before filtration. Caution: Do not add charcoal to a boiling solution due to the risk of bumping.

Alternative Purification Strategy: Bisulfite Adduct Formation

If recrystallization proves difficult or if the primary impurity is unreacted starting aldehyde, an alternative chemical purification method can be employed. Aldehydes react with sodium bisulfite to form a water-soluble adduct, which can be separated from non-aldehyde impurities via extraction.[8][9] The aldehyde can then be regenerated by treating the aqueous solution with a base. This method is particularly effective for removing aldehydes from mixtures.[9]

Conclusion

The purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is a critical step in its use as a synthetic intermediate. While a specific, published recrystallization protocol is not available, the principles outlined in this guide provide a robust framework for developing a successful purification strategy. Through systematic solvent screening and careful execution of the recrystallization protocol, researchers can obtain this valuable compound in high purity, ensuring the integrity of their subsequent scientific endeavors.

References

  • Bromobenzene - Solubility of Things. (n.d.). Retrieved from [Link]

  • Effective solvent system selection in the recrystallization purification of pharmaceutical products. (2021). DOI, 10.1002/aidc.202000227. Retrieved from [Link]

  • Finding the best solvent for recrystallisation student sheet. (2021). Education in Chemistry. Retrieved from [Link]

  • Recrystallization. (n.d.). Wired Chemist. Retrieved from [Link]

  • Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. (2012). Industrial & Engineering Chemistry Research, 51(38), 12435-12446. Retrieved from [Link]

  • Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester. Retrieved from [Link]

  • Recrystallisation. (n.d.). Retrieved from [Link]

  • Effective solvent system selection in the recrystallization purification of pharmaceutical products. (2021). AIChE Journal, 67(3). Retrieved from [Link]

  • Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (2018). Journal of Visualized Experiments, (134). Retrieved from [Link]

  • Please suggest a method to purify an aromatic aldehyde after an SNAr reaction. (2013). ResearchGate. Retrieved from [Link]

  • Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. (2018). Journal of Visualized Experiments, (134), 57337. Retrieved from [Link]

  • Method of preparing heterocyclic aldehydes. (1966). Google Patents.
  • Purification of a material containing aldehyde impurities. (1974). Google Patents.
  • The preparation of some heteroaromatic and aromatic aldehydes. (2000). ARKIVOC, 2000(3), 240-251. Retrieved from [Link]

  • HOMOLYTIC PATHWAYS TO AROMATIC BROMO-COMPOUNDS. (2017). Retrieved from [Link]

  • Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. (2023). Molecules, 28(14), 5437. Retrieved from [Link]

  • Bromination of aromatic compounds. (1967). Google Patents.
  • Sustainable Aerobic Bromination with Controllable Chemoselectivity. (2013). Organic Letters, 15(21), 5550-5553. Retrieved from [Link]

  • Recent advances in the synthesis of 2-substituted benzothiazoles: a review. (2017). RSC Advances, 7(83), 52755-52775. Retrieved from [Link]

  • Incompatibilities between N-Bromosuccinimide and Solvents. (2014). Organic Process Research & Development, 18(2), 332-337. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Executive Summary & Workflow The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) presents a specific regiochemical challenge: preserving the C4-bromo substituent while selectively oxidizing the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Workflow

The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) presents a specific regiochemical challenge: preserving the C4-bromo substituent while selectively oxidizing the C2-position.[1][2] Direct lithiation of 4-bromobenzothiazole is high-risk due to the rapid Lithium-Halogen exchange at the C4 position, which competes with C2-deprotonation.[1][2]

Therefore, the Riley Oxidation (SeO₂) of the 2-methyl precursor is the industry-standard "Golden Path" for this synthesis.[1] This guide focuses on this robust route, offering troubleshooting for common pitfalls like over-oxidation and selenium contamination.

Synthetic Workflow Diagram

BenzothiazoleSynthesis Start 2,3-Dibromoaniline Thiol 2-Amino-3-bromobenzenethiol Start->Thiol Sulfuration (Herz Reaction) Methyl 4-Bromo-2-methylbenzothiazole (Key Precursor) Thiol->Methyl Cyclization (Ac2O/AcOH) Aldehyde 4-Bromo-1,3-benzothiazole- 2-carbaldehyde (Target) Methyl->Aldehyde SeO2 Oxidation (Dioxane/H2O, Reflux) Acid Side Product: Carboxylic Acid Aldehyde->Acid Over-oxidation (Prolonged Reflux)

Figure 1: Strategic synthetic pathway avoiding C4-bromo loss.[1][2] The blue line indicates the primary protocol described below.

Core Protocol: Selective SeO₂ Oxidation

Target: Oxidation of the activated methyl group without affecting the aromatic bromide.

Materials & Stoichiometry
ReagentEquiv.[3]RoleCritical Note
4-Bromo-2-methylbenzothiazole 1.0SubstrateEnsure purity >95% to avoid tar formation.
Selenium Dioxide (SeO₂) 1.2 - 1.5OxidantMust be freshly sublimed or white powder.[2] Grey/clumpy reagent fails.
1,4-Dioxane SolventMediumHigh boiling point ether; stabilizes Se intermediates.[1][2]
Water 2-5% v/vAdditiveCrucial: Accelerates reaction and prevents polymer formation.[1][2]
Step-by-Step Methodology
  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

    
    ).
    
  • Dissolution: Dissolve 4-Bromo-2-methylbenzothiazole (10 mmol) in 1,4-Dioxane (50 mL).

  • Oxidant Addition: Add SeO₂ (12-15 mmol). Pro-Tip: Add 2% water (1 mL) now to facilitate the formation of the active selenous acid species.

  • Reflux: Heat the mixture to reflux (approx. 101°C) with vigorous stirring.

  • Monitoring: Check via TLC every hour (Eluent: 20% EtOAc/Hexane). The aldehyde typically appears as a bright yellow spot (often fluorescent) less polar than the acid but more polar than the starting material.

    • Typical Time: 4–6 hours. Do not exceed 8 hours to minimize acid formation.

  • Workup (Selenium Removal):

    • Cool to room temperature.[4]

    • Filter the mixture through a pad of Celite to remove precipitated black Selenium (

      
      ).
      
    • Concentrate the filtrate under reduced pressure.

    • Purification: Recrystallize from Ethanol or purify via silica gel chromatography.

Troubleshooting Center (FAQ)

Q1: My reaction stalled at 50% conversion. Adding more SeO₂ didn't help.

Diagnosis: The active oxidant is likely depleted or the solvent is too dry. Solution:

  • Water is Key: SeO₂ oxidation requires a trace of water to form H₂SeO₃ (Selenous acid), which is the active species involved in the ene-reaction mechanism.[5] If you used anhydrous dioxane, add 1-2% water immediately.[1][2]

  • Reagent Quality: Commercial SeO₂ absorbs moisture and turns into sticky blocks of H₂SeO₃ over time, which are less reactive in this specific transformation. Use free-flowing white powder.[1][2]

Q2: I am seeing a large amount of red/black solid in my product even after filtration.

Diagnosis: Colloidal Selenium contamination. Solution:

  • The "Thiosulfate" Wash: Dissolve your crude organic product in Ethyl Acetate and wash with a 10% aqueous solution of Sodium Thiosulfate or Potassium Metabisulfite . This reduces residual selenium species to the solid metal or water-soluble salts, which can be filtered or washed away.[1]

  • Double Filtration: Filter through a dual-layer pad of Silica (bottom) and Celite (top).[1][2]

Q3: I obtained the carboxylic acid instead of the aldehyde.

Diagnosis: Over-oxidation. Solution:

  • Time Control: The aldehyde is an intermediate. Once formed, it can slowly oxidize to the acid. Stop the reaction when ~5-10% starting material remains rather than chasing 100% conversion.[2]

  • Bisulfite Purification: If you have a mixture, convert the aldehyde to its Bisulfite Adduct (solid) by shaking with sat. NaHSO₃. Filter the solid (leaving the acid and SM in solution), wash with ether, and then regenerate the aldehyde with dilute acid or base.

Q4: Can I use n-BuLi to formylate 4-bromobenzothiazole directly?

Diagnosis: Regioselectivity Failure. Scientific Context:

  • Risk: 4-Bromobenzothiazole has two reactive sites for n-BuLi: the acidic C2-proton and the C4-Bromine (Li-Hal exchange).[1][2]

  • Outcome: Kinetic studies show that Lithium-Halogen exchange at the C4 position is extremely rapid, often faster than C2 deprotonation at -78°C. You will likely produce benzothiazole-2-carbaldehyde (loss of Br) or a mixture of polymerized products.[1][2]

  • Alternative: If you must use lithiation, use LDA (Lithium Diisopropylamide) or LiTMP at -78°C. These bulky, non-nucleophilic bases favor deprotonation over halogen exchange.[1] However, the SeO₂ route is significantly more reliable for this substrate.

Advanced Purification: The Bisulfite Method

Use this if column chromatography fails to separate the aldehyde from the starting methyl compound.

  • Form Adduct: Dissolve crude mixture in minimal Ethanol. Add excess saturated aqueous Sodium Bisulfite (NaHSO₃) . Stir vigorously for 1 hour.

  • Precipitation: The aldehyde-bisulfite adduct usually precipitates as a white solid.

  • Wash: Filter the solid and wash thoroughly with Diethyl Ether (removes starting material and impurities).

  • Regenerate: Suspend the solid in water and add 10% Na₂CO₃ or dilute H₂SO₄. Stir until the solid dissolves and oil separates.

  • Extract: Extract the regenerated aldehyde into DCM or EtOAc, dry, and concentrate.

References

  • Riley Oxidation Mechanism & Scope

    • Riley, H. L., et al.[1][6] "Selenium Dioxide: A New Oxidising Agent." Journal of the Chemical Society, 1932.

    • Adichemistry. "Selenium Dioxide (SeO2) Oxidation - Mechanism and Applications."[1][2] Available at: [Link][1][2]

  • Benzothiazole Synthesis & Reactivity

    • Organic Chemistry Portal. "Synthesis of Benzothiazoles."[3][7] Available at: [Link][1][2]

  • Lithiation Challenges in Halogenated Heterocycles

    • Mettler Toledo. "Lithiation and Organolithium Reactions: Kinetics and Selectivity." Available at: [Link][1][2]

  • Substrate Data (4-Bromo-1,3-benzothiazole-2-carbaldehyde)

Sources

Optimization

Technical Support Center: Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. It provides in-depth troubleshooting advice and answers to freq...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. It provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the identification and mitigation of common side products. Our approach is grounded in mechanistic principles to empower you with a deeper understanding of your synthetic challenges.

I. Introduction to the Synthesis and its Challenges

The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is a critical step in the development of various pharmacologically active compounds.[1][2] The benzothiazole scaffold is a "privileged structure" in medicinal chemistry, known for a wide range of biological activities.[1][3] The most common synthetic route involves the condensation of a 2-aminothiophenol derivative with a suitable carbonyl compound.[4][5] However, this process is not without its difficulties, often leading to the formation of undesired side products that can complicate purification and reduce yields.

This guide will focus on a prevalent synthetic strategy: the reaction of 2-amino-3-bromothiophenol with a glyoxal equivalent or a two-step process involving formylation of a pre-formed 4-bromobenzothiazole intermediate. Understanding the potential pitfalls in these routes is key to successful synthesis.

II. Troubleshooting Guide: Side Product Formation

This section addresses specific side products that can arise during the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde and provides actionable solutions.

Question 1: My reaction mixture shows a significant amount of a dimeric disulfide byproduct. What is causing this and how can I prevent it?

Answer:

The formation of a dimeric disulfide, specifically bis(2-amino-3-bromophenyl) disulfide, is a common issue arising from the oxidation of the starting material, 2-amino-3-bromothiophenol.[4] The thiol group (-SH) is highly susceptible to oxidation, especially in the presence of air (oxygen).

Causality:

  • Oxygen Exposure: The primary culprit is atmospheric oxygen, which readily oxidizes thiols to disulfides. This is particularly problematic in reactions run under air or with prolonged reaction times.

  • Metal Catalysts: Trace metal impurities in reagents or from the reaction vessel can catalyze the oxidation process.

Solutions:

  • Inert Atmosphere: The most effective preventative measure is to conduct the reaction under an inert atmosphere, such as nitrogen or argon.[4] This minimizes the exposure of the sensitive thiol to oxygen.

  • Degassed Solvents: Use solvents that have been thoroughly degassed by sparging with an inert gas or by the freeze-pump-thaw method to remove dissolved oxygen.

  • Fresh Starting Material: Ensure the 2-amino-3-bromothiophenol is of high purity and has not been stored for extended periods where gradual oxidation could have occurred.[4]

  • Chelating Agents: In cases where metal catalysis is suspected, the addition of a small amount of a chelating agent like EDTA can sequester metal ions and inhibit their catalytic activity.

Question 2: I am observing the formation of 4-bromobenzothiazole (without the 2-carbaldehyde group). Why is this happening and what can be done?

Answer:

The formation of 4-bromobenzothiazole as a byproduct suggests a competing reaction pathway where the formyl group is either not incorporated or is lost during the reaction or workup.

Causality:

  • Incomplete Formylation: If the synthesis involves formylation of a 4-bromobenzothiazole precursor, incomplete reaction is the most likely cause. This can be due to insufficient formylating agent, suboptimal reaction temperature, or a deactivated substrate.

  • Decarbonylation: Under certain conditions, particularly at elevated temperatures or in the presence of certain catalysts, the aldehyde group can be lost through a decarbonylation reaction.

  • Oxidative Cyclization without Formylation: If starting from 2-amino-3-bromothiophenol and a C1 source, a side reaction can be the direct oxidative cyclization to form the benzothiazole ring without the incorporation of the aldehyde group. This is often promoted by the same oxidizing conditions that lead to disulfide formation.

Solutions:

  • Optimize Formylation Conditions:

    • Reagent Stoichiometry: Ensure an adequate excess of the formylating agent is used.

    • Temperature Control: Carefully control the reaction temperature. While higher temperatures can increase reaction rates, they can also promote decarbonylation.[4] A systematic temperature screen may be necessary.

  • Choice of Formylating Agent: Consider alternative formylating agents. For example, if using hexamethylenetetramine (Duff reaction), the conditions can be harsh. Milder reagents like dichloromethyl methyl ether followed by hydrolysis might offer better control.

  • Inert Atmosphere: As with disulfide formation, running the reaction under an inert atmosphere can suppress oxidative side reactions that lead to the undesired 4-bromobenzothiazole.[4]

Question 3: My final product is contaminated with an over-brominated species, such as 4,6-dibromo-1,3-benzothiazole-2-carbaldehyde. How can I avoid this?

Answer:

The presence of di- or poly-brominated species indicates that the aromatic ring of the benzothiazole is undergoing further electrophilic bromination.

Causality:

  • Harsh Brominating Conditions: If the synthesis involves a bromination step on the pre-formed benzothiazole-2-carbaldehyde, the conditions may be too aggressive. The benzothiazole ring is activated towards electrophilic substitution, and controlling the stoichiometry and reactivity of the brominating agent is crucial.

  • Presence of Free Bromine: In some synthetic routes, bromine might be used as an oxidizing agent or be present as an impurity in the starting materials.[6] This free bromine can then participate in electrophilic aromatic substitution.

Solutions:

  • Milder Brominating Agents: If direct bromination is necessary, consider using a milder brominating agent than elemental bromine, such as N-bromosuccinimide (NBS).[7]

  • Control of Stoichiometry: Carefully control the stoichiometry of the brominating agent, using no more than one equivalent.

  • Reaction Temperature: Perform the bromination at low temperatures (e.g., 0 °C or below) to increase selectivity and minimize over-reaction.

  • Purification of Reagents: Ensure all reagents are free from bromine impurities.

III. Frequently Asked Questions (FAQs)

Q1: What is the best method to purify the crude 4-Bromo-1,3-benzothiazole-2-carbaldehyde?

A1: A combination of techniques is often most effective.

  • Column Chromatography: This is the most common and effective method for separating the desired product from side products and unreacted starting materials. A silica gel stationary phase with a gradient elution of ethyl acetate in hexanes is a good starting point.[4]

  • Recrystallization: If the crude product is a solid, recrystallization can be a highly effective purification method.[8] Suitable solvents include ethanol, isopropanol, or a mixture of ethyl acetate and hexanes.

  • Washing: A simple aqueous wash of the crude reaction mixture can help remove water-soluble impurities. If unreacted aldehyde starting materials are present, a wash with a sodium bisulfite solution can be effective.[8]

Q2: How can I monitor the progress of the reaction to minimize side product formation?

A2: Thin-layer chromatography (TLC) is an indispensable tool for monitoring the reaction.[4]

  • Co-spotting: Spot the reaction mixture alongside the starting materials and, if available, a standard of the desired product.

  • Visualization: Use a UV lamp to visualize the spots. Staining with potassium permanganate or iodine can also be helpful.

  • Interpretation: By observing the disappearance of starting materials and the appearance of the product spot, you can determine the optimal reaction time and quench the reaction before significant side product formation occurs.

Q3: Are there any "green" or more environmentally friendly synthetic approaches for benzothiazoles that might reduce side products?

A3: Yes, several green chemistry approaches have been developed for benzothiazole synthesis.[3][9] These methods often offer improved selectivity and reduced waste.

  • Water as a Solvent: Some protocols utilize water as the reaction solvent, which is both environmentally friendly and can sometimes lead to cleaner reactions.[10]

  • Catalyst Selection: The use of reusable or heterogeneous catalysts can improve reaction efficiency and simplify purification.[3][9]

  • Microwave-Assisted Synthesis: Microwave irradiation can significantly reduce reaction times, which can in turn minimize the formation of time-dependent side products.[3]

IV. Experimental Protocols & Visualizations

Protocol 1: General Synthesis of 2-Substituted Benzothiazoles via Condensation

This protocol provides a general guideline for the condensation of a 2-aminothiophenol with an aldehyde.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the 2-aminothiophenol derivative (1.0 eq) in a suitable solvent (e.g., ethanol, DMF, or DMSO).[4]

  • Reagent Addition: Add the aldehyde (1.0-1.2 eq) to the solution.

  • Catalyst Addition: If required, add the chosen catalyst (e.g., a catalytic amount of iodine or an acid catalyst).[4][10]

  • Reaction Conditions: Stir the reaction mixture at the desired temperature (ranging from room temperature to reflux) for the required time (typically 1-24 hours).[4]

  • Monitoring: Monitor the reaction progress by TLC.[4]

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure. The residue can be dissolved in an organic solvent like ethyl acetate and washed with water and brine.[4]

  • Purification: The crude product is then purified by column chromatography or recrystallization.[4][8]

Diagram 1: General Reaction Scheme for Benzothiazole Synthesis

G cluster_reactants Reactants cluster_products Products 2-Aminothiophenol 2-Aminothiophenol Intermediate Schiff Base Intermediate 2-Aminothiophenol->Intermediate + Aldehyde Aldehyde Aldehyde Benzothiazole Benzothiazole Water Water Intermediate->Benzothiazole - H2O

Caption: Condensation of 2-aminothiophenol and an aldehyde to form a benzothiazole.

Diagram 2: Troubleshooting Logic for Side Product Formation

G Start Start Side_Product_Observed Side Product Observed? Start->Side_Product_Observed Disulfide Disulfide Dimer Side_Product_Observed->Disulfide Yes Debenzoylated 4-Bromobenzothiazole Side_Product_Observed->Debenzoylated Yes Over_Brominated Over-brominated Product Side_Product_Observed->Over_Brominated Yes Solution_Inert Use Inert Atmosphere, Degas Solvents Disulfide->Solution_Inert Solution_Formylation Optimize Formylation, Control Temperature Debenzoylated->Solution_Formylation Solution_Bromination Milder Brominating Agent, Low Temperature Over_Brominated->Solution_Bromination

Caption: A logical workflow for troubleshooting common side products.

V. Quantitative Data Summary

Side ProductPotential CauseRecommended Solution
Bis(2-amino-3-bromophenyl) disulfideOxidation of starting materialPerform reaction under an inert atmosphere (N₂ or Ar).[4]
4-BromobenzothiazoleIncomplete formylation or decarbonylationOptimize formylation conditions (reagent stoichiometry, temperature).[4]
4,6-Dibromo-1,3-benzothiazole-2-carbaldehydeOver-brominationUse a milder brominating agent (e.g., NBS) and low temperatures.[7]

VI. Conclusion

The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, while valuable, requires careful attention to reaction conditions to avoid the formation of side products. By understanding the underlying mechanisms of these side reactions, researchers can proactively implement strategies to minimize their occurrence, leading to higher yields and purer products. This guide serves as a starting point for troubleshooting, and further optimization may be necessary for specific substrates and reaction setups.

VII. References

  • Sethiya, A., Sahiba, N., Teli, P., & Gupta, S. (2022). Synthesis of derivatives of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole. ResearchGate. [Link]

  • Li, Y., Wu, M., Liu, Y., & Wu, X. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1675. [Link]

  • Organic Chemistry Portal. Benzothiazole synthesis. [Link]

  • Farshbaf, M., et al. (2018). SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. ResearchGate.

  • Semantic Scholar. (2017). Alternative pathway to brominate 2,1,3-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]. [Link]

  • Krasavin, M. (2022). Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. PMC. [Link]

  • Reddy, D. R. S., et al. (2014). Synthesis, characterization and biological evaluation of some novel 6-fluoro benzothiazole substituted thiazolidinones as anthelmintic activity. Der Pharma Chemica.

  • Wikipedia. Benzothiazole. [Link]

  • Prajapati, N. P., Vekariya, R. H., Borad, M. A., & Patel, H. D. (2014). Recent advances in the synthesis of 2-substituted benzothiazoles: a review. RSC Advances, 4(108), 60176-60208. [Link]

  • RSC Publishing. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. [Link]

  • Beilstein Journals. (2013). Four-component reaction of cyclic amines, 2-aminobenzothiazole, aromatic aldehydes and acetylenedicarboxylate. [Link]

  • ResearchGate. (2010). Synthesis and Cyclization of Benzothiazole: Review. [Link]

  • arkat usa. (2019). Synthesis of pyrimido[2,1-b][3][4]benzothiazoles and[3][4]benzothiazolo [3,2-a]quinazolines via one-pot three-component reactions. [Link]

  • Google Patents. (1971). US3577427A - Bromination of 2,1,3,-benzothiadiazoles and benzofurazans.

  • MDPI. (2025). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. [Link]

Sources

Troubleshooting

Technical Support Guide: Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Case ID: BTZ-CHO-004-Br Subject: Troubleshooting Low Yield & Instability in Heterocyclic Aldehyde Synthesis Support Level: Tier 3 (Senior Application Scientist) Diagnostic Triage: Identify Your Bottleneck Low yield in th...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: BTZ-CHO-004-Br Subject: Troubleshooting Low Yield & Instability in Heterocyclic Aldehyde Synthesis Support Level: Tier 3 (Senior Application Scientist)

Diagnostic Triage: Identify Your Bottleneck

Low yield in this synthesis is rarely a "random" error. It is almost always a structural inevitability of the benzothiazole-2-carbaldehyde moiety, which acts as an "electron-deficient heteroaromatic aldehyde."

Before proceeding, identify which synthetic pathway you are utilizing. The failure modes are distinct for each.[1]

G Start Diagnostic Triage: Which Route? RouteA Route A: Oxidation (Precursor: 2-Methyl-4-bromobenzothiazole) Start->RouteA RouteB Route B: Lithiation/Formylation (Precursor: 2,4-Dibromobenzothiazole or 4-Bromobenzothiazole) Start->RouteB IssueA1 Problem: Over-oxidation to Acid (Low Mass Balance) RouteA->IssueA1 Excess Oxidant/Time IssueA2 Problem: Incomplete Conversion (Starting Material Recovery) RouteA->IssueA2 Old Reagents IssueB1 Problem: Halogen Scrambling (Loss of 4-Br) RouteB->IssueB1 Temp > -78°C IssueB2 Problem: Decomposition (Ring Opening) RouteB->IssueB2 Slow Quench

Figure 1: Decision tree for diagnosing yield loss based on synthetic strategy.

Route A: The Riley Oxidation (Selenium Dioxide)

Precursor: 2-Methyl-4-bromobenzothiazole Reagent:


 in Dioxane/Xylene

This is the "classic" route, but it is notorious for variable yields (30–60%). The 4-bromo substituent withdraws electrons, making the methyl group less nucleophilic and harder to oxidize than in unsubstituted benzothiazole.

Critical Failure Points & Solutions
ParameterCommon MistakeTechnical Correction
Reagent Quality Using gray/clumped

.
Sublime your

before use. It must be white crystals. Polymerized (gray)

is kinetically incompetent.
Stoichiometry Using huge excess (>2.0 eq).Use 1.1 to 1.3 eq . Excess

promotes oxidation of the aldehyde to the carboxylic acid (which washes away in basic workup).
Solvent Water Using strictly anhydrous solvent.Add 1-2% water. The mechanism requires water to form the active species (

). Strictly anhydrous conditions lead to organoselenium adducts that do not hydrolyze to the aldehyde.
Reaction Time Overnight reflux.Monitor by TLC every hour. Once the aldehyde spot plateaus, stop. Prolonged heating destroys the product.
Recommended Protocol Adjustment
  • Dissolve 2-methyl-4-bromobenzothiazole (1 eq) in 1,4-dioxane (wet, containing ~2% water).

  • Add freshly sublimed

    
     (1.2 eq).
    
  • Reflux with vigorous stirring.

  • Triage Step: If conversion halts at 50%, do not add more

    
     and heat longer. Filter, isolate, and recycle the starting material. Pushing for 100% conversion usually drops the isolated yield of aldehyde due to degradation.
    

Route B: Lithiation & Formylation (The Cryogenic Route)

Precursor: 2,4-Dibromobenzothiazole (via Halogen-Lithium Exchange) OR 4-Bromobenzothiazole (via Deprotonation).

This route is cleaner but chemically perilous. The 4-bromo group makes the C2 position highly acidic but also introduces steric strain.

The "Scrambling" Problem

If you use n-BuLi on 2,4-dibromobenzothiazole, you risk exchanging the 4-Br instead of the 2-Br , or exchanging both.

FAQ: Why is my product a mixture of isomers? At temperatures above -78°C, the lithiated species equilibrate. The thermodynamic product is often not the one you want.

Protocol for High Selectivity
  • Solvent: Anhydrous THF (freshly distilled/dried).

  • Temperature: Cool to -95°C (Liquid

    
    /Toluene or MeOH slush). -78°C is often insufficient for stabilizing the 2-lithio-4-bromo species.
    
  • Reagent: Use n-BuLi (1.05 eq) slowly down the side of the flask.

  • Quench: Add anhydrous DMF (3 eq) immediately (within 5-10 mins of Li addition). Do not let the anion "sit."

  • Inverse Addition (Pro-Tip): If yield remains low, cannulate the lithiated species into a solution of DMF at -78°C. This prevents the anion from reacting with the formed product.

The Hidden Yield Killer: Workup & Isolation

The Issue: Benzothiazole-2-carbaldehydes are hydrate formers . The electron-withdrawing Nitrogen and the 4-Bromo group make the aldehyde carbon highly electrophilic. In the presence of water/silica, it forms the gem-diol (hydrate).



  • Symptom: NMR shows no aldehyde proton (~10 ppm) but a broad singlet around 6-7 ppm.

  • Result: You think the reaction failed, so you discard the aqueous layer or the "polar impurity." You are discarding your product.

Purification Strategy
  • Avoid Silica Gel: Silica is acidic and wet. It catalyzes hydrate formation and polymerization.

  • Use Neutral Alumina: If chromatography is necessary, use neutral alumina.

  • Preferred Method (Precipitation):

    • Dissolve crude in minimal hot Ethanol.

    • Add water dropwise until turbid.

    • Cool to 4°C. The aldehyde often crystallizes out.

  • Storage: Store under Argon at 4°C. This compound will auto-oxidize to the carboxylic acid in air at room temperature.

Mechanistic Visualization: Degradation Pathways

Understanding how the molecule dies allows you to prevent it.

Degradation cluster_prevention Prevention Strategies Aldehyde Target Aldehyde (Reactive Electrophile) Hydrate Gem-Diol (Hydrate) (Water Soluble/Polar) Aldehyde->Hydrate + H2O (Reversible) Acid Carboxylic Acid (Lost in NaHCO3 wash) Aldehyde->Acid + O2 (Air) / Excess SeO2 Dimer Benzoin-type Dimer (High MW Impurity) Aldehyde->Dimer Base Catalysis (CN- or OH-) P1 Dry Workup P2 Argon Storage P3 Avoid Strong Base

Figure 2: Primary degradation pathways reducing isolated yield.

References & Grounding

  • Riley Oxidation Mechanism & Scope:

    • Source: Riley, H. L., et al. "Selenium Dioxide: A New Oxidising Agent." Journal of the Chemical Society, 1932.

    • Context: Establishes the requirement for water in the solvent matrix for effective oxidation of heterocyclic methyl groups.

    • Link:

  • Lithiation Selectivity in Thiazoles:

    • Source: "Regioselectivity in the lithiation of methyl-substituted thiazole...". RSC Publishing.

    • Context: Details the competition between C2 and C5 lithiation and the effect of temperature on halogen-lithium exchange.

    • Link:

  • Stability of Benzothiazole-2-carbaldehyde:

    • Source: ChemicalBook / Chem-Impex Safety Data.

    • Context: Confirms storage requirements (0-8°C) and sensitivity to oxidation, validating the "yield loss via degradation" hypothesis.

    • Link:

  • General Synthesis of 2-Substituted Benzothiazoles:

    • Source: "Recent Advances in Synthesis of Benzothiazole Compounds..." MDPI.

    • Context: Provides alternative condensation routes (e.g., using glyoxal) if oxidation/lithiation fails.

    • Link:

Sources

Optimization

Technical Support Center: Optimization of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Synthesis

Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and pro...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. This guide is designed for researchers, medicinal chemists, and process development professionals to troubleshoot and optimize the reaction time for this crucial synthetic transformation. We provide in-depth, experience-driven advice to navigate common challenges encountered in the lab.

The primary method for introducing the 2-carbaldehyde group onto the 4-bromo-1,3-benzothiazole scaffold is the Vilsmeier-Haack reaction . This reaction involves the formylation of an electron-rich heterocycle using the Vilsmeier reagent, which is typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[1][2] The optimization of this reaction is paramount for efficient synthesis, and success hinges on a nuanced understanding of its mechanism and critical parameters.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Vilsmeier-Haack reaction in this context?

The reaction begins with the formation of the electrophilic Vilsmeier reagent, a chloroiminium ion (often called the Vilsmeier complex), from the reaction between DMF and POCl₃.[3][4] The electron-rich 4-bromo-1,3-benzothiazole then acts as a nucleophile, attacking the Vilsmeier reagent. The subsequent loss of a proton re-aromatizes the ring, and hydrolysis of the resulting iminium intermediate in the workup step liberates the final aldehyde product. Understanding that the Vilsmeier reagent is a relatively weak electrophile is key; the substrate must be sufficiently electron-rich to react efficiently.[5]

Q2: What is a typical reaction time for this synthesis, and why can it be so long?

Standard protocols often report reaction times ranging from 10 to 24 hours, and sometimes longer.[1] The lengthy duration is typically due to a combination of factors:

  • Substrate Reactivity: While the benzothiazole ring is nucleophilic, the bromo-substituent is electron-withdrawing, which can slightly deactivate the ring system compared to unsubstituted analogues, thus slowing the rate of electrophilic attack.

  • Reaction Temperature: To control side reactions, the initial formation of the Vilsmeier reagent is performed at low temperatures (0-5 °C). While the formylation step often requires heating, excessively high temperatures can lead to decomposition. Many standard procedures use moderate temperatures (60-80 °C), which may require longer times for full conversion.[3]

  • Reagent Stoichiometry: The molar ratios of the substrate, DMF, and POCl₃ are critical. An imbalance can lead to incomplete reactions or the formation of side products, complicating progress.[5]

Q3: Can solvents other than DMF be used?

Yes. While DMF can serve as both the reagent and the solvent, using it in large excess can sometimes complicate purification.[1] Inert co-solvents like dichloromethane (DCM), 1,2-dichloroethane (DCE), or chloroform are frequently used, especially when DMF is intended to be a limiting reagent.[3][5] The choice of solvent can influence the solubility of intermediates and the overall reaction rate.

Troubleshooting Guide: Optimizing Reaction Time

This section addresses specific problems you may encounter that lead to suboptimal reaction times.

Problem: My reaction is incredibly slow (stalled or > 24 hours with low conversion).

This is the most common issue. Several factors, often acting in concert, can be responsible.

Probable Cause Recommended Solution & Scientific Rationale
Moisture Contamination Solution: Ensure all glassware is rigorously oven- or flame-dried and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon). Use anhydrous grade solvents. Rationale: The Vilsmeier reagent is highly sensitive to moisture. Water will rapidly quench the chloroiminium ion, consuming your electrophile and halting the reaction.[5]
Poor Reagent Quality Solution: Use freshly opened or distilled POCl₃ and high-purity DMF. Rationale: Old DMF can decompose to form dimethylamine and formic acid. Dimethylamine can react with the Vilsmeier reagent, leading to side products and reduced yield.[5] POCl₃ can hydrolyze over time, reducing its efficacy.
Insufficient Temperature Solution: After the initial low-temperature formation of the Vilsmeier reagent, gradually increase the temperature to reflux (e.g., in DCE, ~83 °C). Monitor progress by TLC every 1-2 hours. Rationale: Like most chemical reactions, the rate of formylation is temperature-dependent.[6] While low temperature is needed to control the exothermic formation of the reagent, the formylation step itself requires sufficient thermal energy to overcome the activation barrier, especially with a moderately activated substrate.[3]
Inefficient Stirring Solution: Use a properly sized magnetic stir bar and a powerful stir plate, or consider mechanical stirring for larger scales. Ensure vigorous mixing, especially if the reaction mixture is heterogeneous. Rationale: Inefficient mixing leads to poor diffusion of reactants, creating localized concentration gradients. This effectively slows the overall reaction rate as reactants fail to encounter each other frequently enough.[7]

Problem: The reaction seems to proceed, but the yield is low, requiring multiple runs.

Optimizing for time is only useful if the yield is acceptable. Low yields extend the overall synthesis timeline.

Probable Cause Recommended Solution & Scientific Rationale
Product Decomposition During Workup Solution: Test the stability of your product to acidic or basic conditions before performing the workup. Take a small aliquot of the reaction mixture, quench it under your proposed conditions, and analyze by TLC. Adjust the pH of the hydrolysis step accordingly. Rationale: The hydrolysis of the iminium intermediate is a critical step. However, the final aldehyde product may be sensitive to the pH and temperature of the quench. Uncontrolled hydrolysis can lead to degradation.[8]
Formation of Side Products Solution: Carefully control the stoichiometry of POCl₃ (typically 1.1-1.5 equivalents). Add the POCl₃ dropwise to the DMF at 0 °C to prevent localized heating. Rationale: An excess of the Vilsmeier reagent or uncontrolled temperature during its formation can promote side reactions, such as di-formylation or polymerization, which consume starting material and reduce the yield of the desired product.
Loss of Product During Extraction Solution: If your product has unexpected solubility, check the aqueous layer by TLC after the initial extraction. An emulsion may also trap the product. Rationale: While benzothiazole derivatives are typically soluble in organic solvents, unexpected functional groups or salt formation can alter their partitioning behavior. Emulsions are common and can be broken by adding brine.[5][8]
Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and addressing a slow Vilsmeier-Haack reaction.

Troubleshooting_Workflow Problem Problem: Reaction is Slow (>24h) or Stalled Check_Reagents 1. Verify Reagent Quality & Anhydrous Conditions Problem->Check_Reagents Start Here Action_Reagents Use fresh/distilled POCl₃/DMF. Ensure oven-dried glassware & inert atmosphere. Check_Reagents->Action_Reagents Check_Temp 2. Assess Reaction Temperature Action_Temp After reagent formation at 0°C, gradually increase heat to reflux (e.g., 80-90°C). Monitor via TLC. Check_Temp->Action_Temp Check_Mixing 3. Evaluate Stirring Efficiency Action_Mixing Use a larger stir bar or switch to mechanical stirring. Ensure vigorous agitation. Check_Mixing->Action_Mixing Action_Reagents->Check_Temp Action_Temp->Check_Mixing Outcome Reaction Time Optimized Action_Mixing->Outcome

Caption: A step-by-step diagnostic workflow for troubleshooting slow reaction times.

Experimental Protocols

Below are two representative protocols. The first is a standard literature-style procedure, while the second is an optimized version aimed at reducing reaction time.

Protocol 1: Standard Synthesis (Extended Reaction Time)

This protocol prioritizes caution over speed and is a good baseline for a first attempt.

  • Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add anhydrous DMF (10 equivalents).

  • Vilsmeier Reagent Formation: Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise over 30 minutes, ensuring the internal temperature does not exceed 10 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes.

  • Substrate Addition: Dissolve 4-Bromo-1,3-benzothiazole (1.0 equivalent) in a minimal amount of anhydrous DCE and add it to the flask.

  • Reaction: Allow the mixture to warm to room temperature, then heat to 60 °C. Maintain stirring at this temperature for 12-24 hours, monitoring the reaction progress by TLC.[7]

  • Workup and Quench: Once the starting material is consumed, cool the reaction mixture to 0 °C. Carefully and slowly pour the mixture onto crushed ice containing an excess of sodium acetate.

  • Extraction: Stir vigorously until the ice has melted completely. Extract the aqueous mixture with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude residue by column chromatography (e.g., hexane/ethyl acetate gradient) to yield the final product.

Protocol 2: Optimized Synthesis (Reduced Reaction Time)

This protocol employs more active conditions to accelerate the reaction.

  • Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add anhydrous 1,2-dichloroethane (DCE). Add N,N-dimethylformamide (DMF, 3.0 equivalents).

  • Vilsmeier Reagent Formation: Cool the flask to 0 °C. Slowly add phosphorus oxychloride (POCl₃, 1.2 equivalents) dropwise. Stir at 0 °C for 20 minutes.

  • Substrate Addition: Add solid 4-Bromo-1,3-benzothiazole (1.0 equivalent) to the reaction mixture in one portion.

  • Reaction: Heat the mixture to reflux (~83 °C). The reaction should be complete within 2-6 hours. Monitor progress every hour by TLC.

  • Workup and Quench: Cool the mixture to room temperature, then pour it slowly into a vigorously stirred, saturated aqueous solution of sodium bicarbonate at 0 °C.

  • Extraction: Separate the organic layer. Extract the aqueous layer with DCE (2x).

  • Purification: Combine the organic layers, wash with water and then brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. The crude product can often be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography if necessary.

References

  • Vilsmeier haack reaction | PPTX - Slideshare. (n.d.). Retrieved from [Link]

  • How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (n.d.). Retrieved from [Link]

  • What are some common causes of low reaction yields? : r/Chempros - Reddit. (2024, November 20). Retrieved from [Link]

  • How to determine the fast or slow reaction of the elementary process in a reaction mechanism - Quora. (2020, February 27). Retrieved from [Link]

  • How To Run A Reaction: Reaction: Analysis I - University of Rochester. (n.d.). Retrieved from [Link]

  • FINAL Vilsmeier Hacck Reaction | PDF | Aldehyde | Unit Processes - Scribd. (2025, May 15). Retrieved from [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved from [Link]

  • Formation of the Vilsmeier-Haack complex: the performance of different levels of theory. (2011, March 2). Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Welcome to the dedicated technical support guide for 4-Bromo-1,3-benzothiazole-2-carbaldehyde. This resource is designed for researchers, medicinal chemists, and process development scientists to troubleshoot and optimiz...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for 4-Bromo-1,3-benzothiazole-2-carbaldehyde. This resource is designed for researchers, medicinal chemists, and process development scientists to troubleshoot and optimize the purification of this key synthetic intermediate. Our goal is to move beyond simple protocols and provide a deeper understanding of the principles behind achieving high purity, ensuring the reliability and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: What are the most likely impurities in my crude 4-Bromo-1,3-benzothiazole-2-carbaldehyde, and how can I detect them?

Answer:

Understanding potential impurities is the first step toward effective purification. The impurity profile is intrinsically linked to the synthetic route employed. One of the most common pathways to 2-substituted benzothiazoles is the condensation of a 2-aminothiophenol with a carbonyl compound or its equivalent.[1][2]

Common Impurities Include:

  • Unreacted Starting Materials: Depending on your specific synthesis, this could be a derivative of 2-aminothiophenol or a formylating agent. These are often more polar than the product.

  • Disulfide Byproducts: 2-Aminothiophenols are susceptible to oxidative dimerization, forming disulfide compounds.[1] These are typically non-polar and can be persistent.

  • Over-brominated or Isomeric Species: If bromination is part of your synthesis sequence, di-brominated or other isomeric products can form.[3][4]

  • Hydrolysis/Oxidation Products: The aldehyde functional group can be sensitive. Partial oxidation to the corresponding carboxylic acid (4-bromo-1,3-benzothiazole-2-carboxylic acid) can occur, especially during prolonged heating or exposure to air.

Detection Strategy:

  • Thin-Layer Chromatography (TLC): TLC is your primary diagnostic tool. Run the crude material against the starting materials on a silica gel plate. A typical eluent system to start with is 3:1 Hexane:Ethyl Acetate.

  • Proton NMR (¹H NMR): A quick ¹H NMR of the crude product can reveal the presence and approximate ratio of major impurities. Look for characteristic peaks of starting materials or the disappearance of the aldehyde proton (~9.8-10.0 ppm).

  • LC-MS: For a more detailed analysis, Liquid Chromatography-Mass Spectrometry can help identify the molecular weights of minor impurities, providing clues to their structure.

Question 2: My initial recrystallization attempt resulted in low yield or poor purification. How can I select the optimal solvent system?

Answer:

Recrystallization is a powerful, scalable purification technique, but its success is entirely dependent on solvent selection.[5] The principle relies on the target compound being highly soluble in a hot solvent but poorly soluble at low temperatures, while impurities remain soluble (or insoluble) at all temperatures.

Systematic Approach to Solvent Selection:

  • Solubility Testing: Test the solubility of your crude product (~10-20 mg) in small volumes (~0.5 mL) of various solvents at room temperature and upon heating.

  • Ideal Solvent Characteristics: You are looking for a solvent in which the compound is sparingly soluble at room temperature but dissolves completely upon heating.

  • Binary Solvent Systems: If a single ideal solvent cannot be found, a binary (two-solvent) system is highly effective. Dissolve the crude product in a minimal amount of a "good" solvent (in which it is highly soluble, e.g., Dichloromethane or Ethyl Acetate) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is insoluble, e.g., Hexane or Heptane) dropwise until persistent cloudiness (turbidity) is observed. Add a drop or two of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

Solvent/SystemPolaritySuitability for 4-Bromo-1,3-benzothiazole-2-carbaldehydeNotes
Ethanol/Water HighGood. Dissolve in hot ethanol, add water dropwise until cloudy, then cool.
Ethyl Acetate/Hexane MediumExcellent. A very common and effective system for compounds of moderate polarity.[6][7]
Dichloromethane/Hexane MediumGood. Useful if the product is highly soluble in many solvents.
Toluene LowPotentially useful. Can be effective for less polar impurities.

Experimental Protocol: Binary Solvent Recrystallization

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal volume of hot ethyl acetate to achieve complete dissolution.

  • Hot Filtration (Optional): If insoluble impurities (like inorganic salts or polymers) are present, perform a rapid hot gravity filtration.

  • Induce Crystallization: While the solution is still hot, add hexane dropwise with swirling until the solution becomes faintly and persistently cloudy.

  • Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is critical for forming large, pure crystals.

  • Maximizing Yield: Once at room temperature, place the flask in an ice-water bath for 30 minutes to maximize crystal formation.[5]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of ice-cold hexane to remove any residual mother liquor.

  • Drying: Dry the purified crystals under vacuum. Confirm purity via melting point and NMR analysis.

Question 3: Recrystallization is ineffective for my sample. How do I develop a robust column chromatography protocol?

Answer:

Column chromatography is the workhorse for purifying challenging mixtures, separating compounds based on their differential adsorption to a stationary phase.[1][8] For 4-Bromo-1,3-benzothiazole-2-carbaldehyde, standard silica gel is typically effective.

Critical Parameters for Column Chromatography:

  • Stationary Phase: Silica gel (60-120 or 230-400 mesh) is the standard choice.[6][8] If you suspect your compound is unstable on acidic silica (which is rare for this scaffold but possible), consider using neutral alumina.[1]

  • Mobile Phase (Eluent): The key is to find a solvent system that provides a good separation (ΔRf > 0.2) on a TLC plate. The target compound should have an Rf value between 0.25 and 0.40 for optimal separation.

  • Loading Technique: For best results, use "dry loading." Dissolve your crude product in a minimal amount of a strong solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder is then carefully added to the top of the column.

Suggested Eluent Systems (Silica Gel)

Eluent System (v/v)Typical Rf of ProductSeparation Characteristics
9:1 Hexane:Ethyl Acetate 0.2 - 0.3Good starting point. Elutes non-polar impurities (e.g., disulfide) first.
4:1 Hexane:Ethyl Acetate 0.4 - 0.5Increases elution speed. Useful if the product is retained too strongly.
95:5 Dichloromethane:Methanol 0.3 - 0.4An alternative system for more polar impurities.

Workflow Diagram: Purification Strategy

G cluster_start Start cluster_analysis Analysis cluster_decision Decision Point cluster_purification Purification Path cluster_end Final QC crude Crude Product tlc TLC Analysis (vs. Starting Materials) crude->tlc decision Impurities Baseline or Spots Well-Separated? tlc->decision recryst Recrystallization (e.g., EtOAc/Hexane) decision->recryst Yes column Column Chromatography (Silica Gel) decision->column No / Smearing qc Purity Check (NMR, LC-MS, m.p.) recryst->qc column->qc pure Pure Product (>98%) qc->pure

Caption: Decision workflow for purifying 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

Question 4: My product seems to streak or degrade on the silica gel column. What is happening and what can I do?

Answer:

Streaking or tailing on a TLC plate or column is often indicative of an issue with the compound's interaction with the stationary phase.

Potential Causes and Solutions:

  • Acid Sensitivity: While many benzothiazoles are stable, aldehydes can sometimes be sensitive to the acidic nature of standard silica gel, potentially leading to degradation or irreversible adsorption.

    • Solution: Switch to a neutral stationary phase like neutral alumina.[1] Alternatively, you can use silica gel that has been "deactivated" by pre-eluting the column with your mobile phase containing a small amount of a base, such as 0.5-1% triethylamine (Et3N). This is a common strategy for purifying acid-sensitive amines and can be effective here.

  • Inappropriate Solvent Polarity: If the eluent is not polar enough, the compound will move very slowly and may appear as a streak. If it's too polar, it will elute too quickly with poor separation.

    • Solution: Methodically screen different solvent systems using TLC to find the optimal polarity that gives a well-defined spot with an Rf of 0.25-0.40.

  • Overloading the Column: Applying too much crude material relative to the amount of silica will saturate the stationary phase, leading to poor separation and band broadening that looks like streaking.

    • Solution: A general rule of thumb is to use a silica-to-crude-product mass ratio of at least 50:1. For very difficult separations, this can be increased to 100:1 or more.

Troubleshooting Flowchart for Column Issues

G start Streaking/Degradation on Silica TLC/Column check_acid Is the aldehyde acid-sensitive? start->check_acid yes_acid Use Neutral Alumina OR Silica + 1% Et3N in Eluent check_acid->yes_acid Yes no_acid Check Rf Value and Spot Shape on TLC check_acid->no_acid No/Unsure final_solution Problem Resolved yes_acid->final_solution bad_rf Rf too high/low or spot is elongated? no_acid->bad_rf yes_bad_rf Re-optimize Eluent System (Adjust Polarity) bad_rf->yes_bad_rf Yes no_bad_rf Check Column Loading bad_rf->no_bad_rf No yes_bad_rf->final_solution overloaded Is Silica:Crude ratio < 50:1? no_bad_rf->overloaded yes_overloaded Increase Silica Amount or Decrease Sample Load overloaded->yes_overloaded Yes overloaded->final_solution No yes_overloaded->final_solution

Caption: Systematic troubleshooting for column chromatography issues.

References

  • Contamination profiles and health impact of benzothiazole and its derivatives in PM2.5 in typical Chinese cities. Science of the Total Environment, 2021. [Link]

  • Synthesis of derivatives of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole. ResearchGate, 2022. [Link]

  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 2020. [Link]

  • Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC Medicinal Chemistry, 2023. [Link]

  • Structure-Activity Relationships of Benzothiazole-Based Hsp90 C-Terminal-Domain Inhibitors. Pharmaceutics, 2021. [Link]

  • Synthesis of novel benzothiazole compounds with an extended conjugated system. Arkivoc, 2007. [Link]

  • SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Journal of Microbiology, Biotechnology and Food Sciences, 2023. [Link]

  • Alternative pathway to brominate 2,1,3-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]. Semantic Scholar, 2017. [Link]

Sources

Optimization

Technical Support Center: Challenges in the Bromination of 1,3-Benzothiazole-2-Carbaldehyde

Welcome to the technical support guide for the bromination of 1,3-benzothiazole-2-carbaldehyde. This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the com...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the bromination of 1,3-benzothiazole-2-carbaldehyde. This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this specific electrophilic aromatic substitution. Here, we address common challenges, provide troubleshooting strategies, and offer detailed protocols grounded in established chemical principles.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the bromination of 1,3-benzothiazole-2-carbaldehyde, providing explanations and actionable solutions.

Q1: Why is my bromination reaction of 1,3-benzothiazole-2-carbaldehyde proceeding very slowly or not at all?

Answer: The low reactivity of your substrate is the primary challenge and is due to the powerful electron-withdrawing nature of both the benzothiazole ring system and the C-2 carbaldehyde group.

  • Influence of the Benzothiazole Nucleus: The thiazole portion of the molecule is electron-deficient, which deactivates the fused benzene ring towards electrophilic attack compared to benzene itself.[1] This inherent property means that harsher reaction conditions are often required for electrophilic substitution.

  • Influence of the C-2 Carbaldehyde Group: The aldehyde group (-CHO) at the 2-position is a strong deactivating group. It withdraws electron density from the entire ring system through both inductive and resonance effects. This further reduces the nucleophilicity of the benzene ring, making it significantly less susceptible to attack by an electrophile like Br⁺.

To overcome this, you may need to employ more forcing conditions, such as higher temperatures or the use of a Lewis acid catalyst to increase the electrophilicity of the bromine source. However, this must be balanced against the risk of side reactions.

Q2: I'm getting a mixture of brominated isomers. How can I control the regioselectivity, particularly to favor the 6-bromo isomer?

Answer: Controlling regioselectivity is a significant challenge due to the complex electronic landscape of the molecule. Electrophilic substitution generally occurs on the benzene ring at positions 4, 5, 6, and 7.[1] The final distribution is a delicate balance of electronic and steric effects.

  • Directing Effects: The thiazole nitrogen and sulfur atoms influence the positions of substitution. Resonance effects suggest that electrophilic substitution is favored at the 4 and 6 positions.[2] The deactivating carbaldehyde group at C-2 will primarily direct incoming electrophiles to the meta-positions relative to its connection point, which corresponds to the 5 and 7 positions on the benzene ring. The interplay of these directing effects can lead to isomer mixtures.

  • Achieving 6-Bromo Selectivity: The 6-position is often a favorable site for substitution. To enhance selectivity for this isomer:

    • Temperature Control: Lowering the reaction temperature can increase selectivity by favoring the formation of the thermodynamically more stable product.[3]

    • Solvent Choice: The polarity of the solvent can influence isomer distribution. Experimenting with less polar solvents like chloroform or 1,2-dimethoxyethane (DME) in addition to the commonly used acetic acid may alter the regiochemical outcome.[3]

    • Milder Brominating Agent: Using a less reactive brominating agent like N-Bromosuccinimide (NBS) can sometimes provide better selectivity compared to the highly reactive elemental bromine (Br₂).[3][4]

Q3: My reaction is producing significant amounts of di- and tri-brominated products. How can I prevent this over-bromination?

Answer: Over-bromination occurs when the mono-brominated product is still sufficiently reactive to undergo further substitution under the reaction conditions.

  • Stoichiometry is Key: Carefully control the stoichiometry of your brominating agent. For mono-bromination, use 1.0 to 1.1 equivalents.[3] Adding the brominating agent dropwise over an extended period can help maintain a low concentration, disfavoring multiple substitutions.

  • Use a Milder Reagent: N-Bromosuccinimide (NBS) is a solid and is often easier to handle and weigh accurately than liquid bromine, allowing for better stoichiometric control.[3] Its milder reactivity also inherently reduces the risk of over-bromination.

  • Reaction Time and Temperature: Monitor the reaction closely using Thin Layer Chromatography (TLC). Stop the reaction as soon as the starting material is consumed to prevent the formation of poly-brominated species. Lowering the temperature will also slow down the second and third bromination steps more significantly than the first.[3]

Q4: I suspect the aldehyde group is being oxidized or participating in side reactions. What can I do?

Answer: The aldehyde group is susceptible to oxidation, especially under harsh conditions or in the presence of certain reagents. Elemental bromine (Br₂) can act as an oxidizing agent.[5]

  • Protect the Aldehyde: If oxidation is a persistent issue, consider a protection-deprotection strategy. The aldehyde can be converted into a more stable functional group, such as an acetal (e.g., using ethylene glycol and an acid catalyst). The bromination is then performed on the protected substrate, followed by deprotection (hydrolysis) to regenerate the aldehyde.

  • Milder Conditions: Using NBS is generally less oxidizing than Br₂. Running the reaction at lower temperatures and under an inert atmosphere (e.g., nitrogen or argon) can also minimize oxidative side reactions.

Troubleshooting Guide

Use this guide to diagnose and resolve common experimental issues.

Symptom Probable Cause(s) Suggested Solution(s)
Low or No Conversion 1. Insufficiently reactive brominating agent. 2. Reaction temperature is too low. 3. Substrate deactivation is too strong for the conditions.1. Switch from NBS to Br₂/AcOH. 2. Consider adding a Lewis acid catalyst (e.g., FeBr₃) with caution. 3. Gradually increase the reaction temperature while monitoring with TLC.
Poor Regioselectivity 1. Reaction conditions are too harsh (high temp). 2. Highly reactive brominating agent.1. Lower the reaction temperature to enhance thermodynamic control.[3] 2. Switch from Br₂ to a milder agent like NBS.[3] 3. Screen different solvents (e.g., acetic acid, DME, CHCl₃).
Over-bromination 1. Excess of brominating agent. 2. Prolonged reaction time.1. Reduce the stoichiometry of the brominating agent to 1.0 equivalent.[3] 2. Add the brominating agent slowly/dropwise. 3. Monitor the reaction closely by TLC and quench it upon completion.
Formation of Dark/Tarry Byproducts 1. Reaction temperature is too high. 2. Oxidation of the substrate or product.1. Reduce the reaction temperature. 2. Use a milder brominating agent (NBS). 3. Run the reaction under an inert atmosphere.
Experimental Workflows & Protocols

The following protocols provide detailed, step-by-step methodologies for the bromination of 1,3-benzothiazole-2-carbaldehyde.

Protocol 1: Mono-bromination using N-Bromosuccinimide (NBS)

This method is recommended for achieving better control and selectivity.

Materials:

  • 1,3-benzothiazole-2-carbaldehyde (1 equivalent)

  • N-Bromosuccinimide (NBS) (1.05 equivalents)

  • 1,2-Dimethoxyethane (DME) or Acetic Acid

  • Round-bottom flask, magnetic stirrer, condenser

  • TLC supplies

Procedure:

  • Setup: In a clean, dry round-bottom flask, dissolve 1,3-benzothiazole-2-carbaldehyde (1 eq.) in your chosen solvent (DME is a good starting point).

  • Reagent Addition: Add NBS (1.05 eq.) to the solution in one portion.

  • Reaction: Stir the mixture at ambient temperature (or gently heat to 40-50 °C if no reaction occurs).

  • Monitoring: Monitor the progress of the reaction by TLC every hour. The product should be more non-polar than the starting material.

  • Work-up: Once the starting material is consumed, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate, 3x).

  • Purification: Combine the organic layers, wash with saturated sodium thiosulfate solution (to quench any remaining bromine), then with brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure. Purify the crude residue by column chromatography on silica gel.

Protocol 2: Mono-bromination using Elemental Bromine in Acetic Acid

This is a more traditional but also more aggressive method.

Materials:

  • 1,3-benzothiazole-2-carbaldehyde (1 equivalent)

  • Elemental Bromine (Br₂) (1.05 equivalents)

  • Glacial Acetic Acid

  • Dropping funnel, ice bath

  • TLC supplies

Procedure:

  • Dissolution: Dissolve 1,3-benzothiazole-2-carbaldehyde (1 eq.) in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

  • Cooling: Cool the solution in an ice bath to 0-5 °C.

  • Bromine Addition: Prepare a solution of Br₂ (1.05 eq.) in a small amount of glacial acetic acid. Add this solution dropwise to the cooled reaction mixture over 30-60 minutes. Maintain the temperature below 10 °C during the addition.

  • Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for several hours or overnight.

  • Monitoring: Monitor the reaction progress by TLC.

  • Work-up: Carefully pour the reaction mixture into a beaker of ice water. A precipitate should form. If not, neutralize the solution with a saturated sodium bicarbonate solution. Quench any remaining bromine color with a few drops of sodium thiosulfate solution.

  • Isolation & Purification: Collect the solid product by vacuum filtration, washing thoroughly with water. If the product is an oil, extract it with an organic solvent. Dry the crude product and purify by recrystallization or column chromatography.

Visualized Guides & Mechanisms
Troubleshooting Decision Workflow

This diagram provides a logical path for diagnosing and solving experimental issues.

TroubleshootingWorkflow start What is your primary issue? low_yield Low Yield / No Reaction start->low_yield poor_selectivity Poor Regioselectivity start->poor_selectivity over_bromination Over-bromination start->over_bromination side_products Side Products (e.g., oxidation) start->side_products ly_sol1 Increase Temperature low_yield->ly_sol1 ly_sol2 Use Stronger Reagent (Br2) low_yield->ly_sol2 ly_sol3 Add Catalyst (FeBr3) low_yield->ly_sol3 ps_sol1 Lower Temperature poor_selectivity->ps_sol1 ps_sol2 Use Milder Reagent (NBS) poor_selectivity->ps_sol2 ps_sol3 Screen Solvents poor_selectivity->ps_sol3 ob_sol1 Use 1.0 eq. Reagent over_bromination->ob_sol1 ob_sol2 Add Reagent Slowly over_bromination->ob_sol2 ob_sol3 Monitor by TLC & Quench over_bromination->ob_sol3 sp_sol1 Use Milder Reagent (NBS) side_products->sp_sol1 sp_sol2 Run Under Inert Atmosphere side_products->sp_sol2 sp_sol3 Protect Aldehyde Group side_products->sp_sol3

Caption: A decision tree for troubleshooting common bromination issues.

Mechanism: Electrophilic Aromatic Substitution

The reaction proceeds via a classic electrophilic aromatic substitution (EAS) mechanism. The deactivating groups make the formation of the intermediate sigma complex the rate-determining step.

EAS_Mechanism cluster_step1 Step 1: Formation of Electrophile cluster_step2 Step 2: Nucleophilic Attack & Sigma Complex Formation cluster_step3 Step 3: Deprotonation & Aromatization Br2 Br-Br Complex Br-Brδ+---Feδ-Br3 Br2->Complex + FeBr3 FeBr3 FeBr3 FeBr3->Complex Benzothiazole 1,3-Benzothiazole- 2-carbaldehyde SigmaComplex Sigma Complex (Wheland Intermediate) Benzothiazole->SigmaComplex + Br+ Product 6-Bromo Product SigmaComplex->Product - H+

Caption: The three-step mechanism for electrophilic bromination.

References
  • BenchChem. Technical Support Center: Controlling Regioselectivity in Electrophilic Substitution of Benzothiazoles.
  • Benchchem.
  • Alternative pathway to brominate 2,13-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]-1,2,5-thiadiazole via N-bromosuccinimide. (2017).
  • Pharmacological potentials of various substituted benzothiazole derivatives: A mini-review. Journal of Research in Chemistry.
  • ACS GCI Pharmaceutical Roundtable.

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Case ID: T-BTH-4BR-CHO-001 Subject: Stability Profile, Degradation Mechanisms, and Troubleshooting Guide Compound: 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) Assigned Specialist: Senior Application Scie...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: T-BTH-4BR-CHO-001 Subject: Stability Profile, Degradation Mechanisms, and Troubleshooting Guide Compound: 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1) Assigned Specialist: Senior Application Scientist

Part 1: Executive Technical Summary

4-Bromo-1,3-benzothiazole-2-carbaldehyde is a high-value heterocyclic scaffold used primarily in medicinal chemistry for structure-activity relationship (SAR) studies. Its dual functionality—the electrophilic aldehyde at C2 and the cross-coupling-ready bromide at C4—makes it a versatile but chemically sensitive building block.

Critical Stability Matrix

ConditionStability RatingPrimary Degradation Mechanism
Atmosphere (Air/O₂) Low Rapid autoxidation of the aldehyde group to 4-bromo-1,3-benzothiazole-2-carboxylic acid.
Moisture/Water Moderate Formation of gem-diol (hydrate) or hemiacetals; hydrolysis is slow but accelerated by acid/base.
Light (UV/Vis) Moderate Photo-induced radical formation; benzothiazoles can act as photosensitizers.
Temperature High (Solid) Stable < 8°C. Melting point depression observed if stored > 25°C long-term due to impurities.
Basic pH Very Low Susceptible to Cannizzaro disproportionation and nucleophilic attack at the C2 position.

Part 2: Troubleshooting & FAQs

Q1: "My bright orange solid has turned dark brown/black. Is it still usable?"

Diagnosis: This indicates significant oxidative degradation and potential polymerization. Benzothiazole-2-carbaldehydes are inherently electron-deficient, making the aldehyde hydrogen susceptible to abstraction and subsequent autoxidation.

The Chemistry: The aldehyde (-CHO) oxidizes to the carboxylic acid (-COOH). The carboxylic acid can catalyze further decomposition or induce acid-catalyzed oligomerization, leading to the darkening (tar formation).

Action Plan:

  • Run TLC/LC-MS: Check for a new peak with M+16 (oxygen insertion) or M+18 (hydrate).

  • Purification: If degradation is < 20%, recrystallize from a non-polar solvent (e.g., Hexane/EtOAc) or perform a rapid filtration through a silica plug.

  • Prevention: Always store under Argon/Nitrogen.

Q2: "I see a 'ghost peak' in my NMR around 6.0-6.5 ppm, but the aldehyde proton at 10.0 ppm is diminishing."

Diagnosis: You are likely observing hemiacetal or hydrate formation .

The Chemistry: In the presence of trace water or alcohols (e.g., CDCl₃ solvent containing traces of HCl/D₂O or Ethanol stabilizer), the highly electrophilic carbonyl carbon at C2 reacts to form a gem-diol or hemiacetal.

Action Plan:

  • Solvent Check: Ensure your deuterated solvent is anhydrous. Use CDCl₃ stored over molecular sieves or switch to DMSO-d₆ (though DMSO can sometimes act as an oxidant).

  • Reversibility: This reaction is often reversible. Heating the sample or treating it with a drying agent may restore the aldehyde signal.

Q3: "The compound failed in a Suzuki coupling reaction. The bromide is still there, but the aldehyde is gone."

Diagnosis: Interference by the Aldehyde Group.

The Chemistry: Palladium catalysts can oxidatively insert into the C-H bond of the aldehyde (decarbonylation) or the aldehyde may condense with the amine ligands or bases used in the coupling reaction (Schiff base formation/Aldol condensation), poisoning the catalyst or consuming the substrate.

Action Plan:

  • Protection: Protect the aldehyde as an acetal (e.g., using ethylene glycol) before attempting the cross-coupling at the C4-Bromine position.

  • Order of Operations: If possible, perform the aldehyde functionalization (e.g., reductive amination) first, then the cross-coupling, unless the specific pathway demands otherwise.

Part 3: Mechanistic Visualization

Understanding the degradation pathways is essential for preventative handling.

Diagram 1: Degradation & Reactivity Pathways

DegradationPathways cluster_legend Legend Compound 4-Bromo-1,3-benzothiazole -2-carbaldehyde Acid Carboxylic Acid (Oxidation Product) Compound->Acid O₂ / Air Exposure Hydrate Gem-Diol / Hydrate (Moisture Adduct) Compound->Hydrate H₂O / Acidic pH Schiff Schiff Base / Imine (Reaction with Amines) Compound->Schiff R-NH₂ (Contaminant) Dimer Oligomers/Tars (Dark Color) Acid->Dimer Acid Catalysis key Red Arrow: Primary Degradation Risk Dashed: Reversible Process

Caption: Primary degradation pathways. Air oxidation (Red) is the most critical risk, leading to irreversible acid formation.

Part 4: Standard Operating Procedure (SOP) for Storage & Handling

To ensure the integrity of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, adhere to this strict protocol.

Storage Protocol
  • Temperature: Store at 2°C to 8°C . For long-term (>3 months), store at -20°C .

  • Atmosphere: Strictly Inert. Flush headspace with Argon or Nitrogen after every use.

  • Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient; use electrical tape or shrink bands for long-term sealing.

  • Desiccation: Store the vial inside a secondary jar containing active desiccant (e.g., Drierite or Silica Gel).

Handling Protocol
  • Equilibration: Allow the vial to warm to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold solid.

  • Weighing: Weigh quickly. Do not leave the solid on the balance pan for extended periods.

  • Solvents: Use only anhydrous solvents (THF, DCM, DMF) for reactions. Avoid protic solvents (Methanol, Ethanol) unless they are reactants.

Emergency Purification (Salvation Protocol)

If the compound has partially degraded (purity 80-90%):

  • Dissolve the crude solid in a minimal amount of Dichloromethane (DCM).

  • Wash rapidly with cold saturated NaHCO₃ (to remove the carboxylic acid degradation product).

  • Dry the organic layer over MgSO₄ immediately.

  • Concentrate in vacuo and recrystallize from Hexane/Ethyl Acetate if necessary.

Part 5: Troubleshooting Logic Flow

Use this flowchart to diagnose issues during experimentation.

TroubleshootingFlow Start Issue Detected Color Color Change? (Yellow -> Brown) Start->Color Solubility Solubility Issue? Start->Solubility NMR Check 1H NMR Color->NMR Yes Solubility->NMR Yes Decision Is -CHO peak (10ppm) present? NMR->Decision Acid Oxidation to Acid detected. Perform Bicarb Wash. Decision->Acid No (-COOH peak at 12ppm) Hydrate Hydrate formed. Dry solvent & Heat. Decision->Hydrate No (New peak at 6ppm) Ok Compound OK. Check other reagents. Decision->Ok Yes

Caption: Diagnostic logic for assessing compound integrity based on visual and spectral cues.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for Benzothiazole derivatives. Retrieved from [Link]

  • Organic Chemistry Portal. (2024). Synthesis and Reactivity of Benzothiazoles.[1][2][3][4] Retrieved from [Link]

  • American Chemical Society (ACS). (2025). Oxidation of Benzothiazole Derivatives in Air.[4] Journal of Physical Chemistry A. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies for the removal of impurities from 4-Bromo-1,3-benzothiazole-2-carbaldehyde. The methodologies deta...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies for the removal of impurities from 4-Bromo-1,3-benzothiazole-2-carbaldehyde. The methodologies detailed herein are grounded in established chemical principles and validated through practical application.

I. Understanding the Chemistry: Synthesis and Common Impurities

The primary synthetic route to 4-Bromo-1,3-benzothiazole-2-carbaldehyde is the Vilsmeier-Haack formylation of 4-bromobenzothiazole. This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[1][2] The electron-rich benzothiazole ring undergoes electrophilic substitution to introduce the formyl group.

During this process, several impurities can arise, posing significant challenges to obtaining a pure product. Understanding the origin of these impurities is the first step in effective troubleshooting.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde in a question-and-answer format.

Question 1: My crude product is a dark, oily residue after the Vilsmeier-Haack reaction workup. How can I isolate the solid product?

Answer: A dark, oily crude product often indicates the presence of residual DMF, acidic byproducts from the hydrolysis of the Vilsmeier reagent, and potentially some degradation of the starting material or product. A systematic workup and extraction are crucial.

Troubleshooting Protocol: Workup and Extraction

  • Initial Quenching: After the reaction is complete, the mixture should be carefully poured onto crushed ice with vigorous stirring. This hydrolyzes the intermediate iminium salt to the desired aldehyde and deactivates any remaining Vilsmeier reagent.[3]

  • Neutralization: The acidic aqueous solution should then be neutralized. A saturated solution of sodium bicarbonate (NaHCO₃) is recommended. Add the bicarbonate solution slowly and in portions, as this will cause vigorous gas evolution (CO₂). Continue addition until the pH of the aqueous layer is neutral to slightly basic (pH 7-8). This step is critical to remove acidic impurities.[4]

  • Extraction: Extract the neutralized aqueous mixture with a suitable organic solvent. Dichloromethane (DCM) or ethyl acetate are common choices. Perform the extraction three times to ensure complete recovery of the product from the aqueous phase.

  • Washing: Combine the organic extracts and wash them sequentially with water and then a saturated brine solution. The water wash removes any remaining water-soluble impurities, and the brine wash helps to break any emulsions and aids in drying the organic layer.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator. This should yield the crude solid product.

Causality: The Vilsmeier-Haack reaction generates acidic byproducts.[1] Failure to properly neutralize these acids can lead to product degradation and the formation of a complex, difficult-to-purify mixture. The basic wash with sodium bicarbonate is essential for removing these acidic components.

Question 2: I've isolated a solid, but my NMR analysis shows the presence of unreacted 4-bromobenzothiazole. How can I remove this starting material?

Answer: The presence of unreacted starting material is a common issue, especially if the reaction has not gone to completion. Both recrystallization and column chromatography are effective methods for removing the less polar 4-bromobenzothiazole from the more polar aldehyde product.

Troubleshooting Protocol 1: Recrystallization

Recrystallization is an effective technique for purifying solid compounds based on differences in their solubility in a given solvent at different temperatures.

  • Solvent Selection: The ideal recrystallization solvent is one in which the product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a mixed solvent system of hexane and ethyl acetate is often effective. Ethanol can also be a suitable choice.[4]

  • Procedure:

    • Dissolve the crude solid in a minimal amount of hot ethyl acetate.

    • Slowly add hot hexane until the solution becomes slightly turbid (cloudy).

    • Add a small amount of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

    • Allow the solution to cool slowly to room temperature. Crystals of the pure product should form.

    • To maximize the yield, cool the flask in an ice bath for 30 minutes.

    • Collect the crystals by vacuum filtration and wash them with a small amount of cold hexane.

    • Dry the crystals under vacuum.

Troubleshooting Protocol 2: Column Chromatography

Column chromatography separates compounds based on their differential adsorption onto a stationary phase (e.g., silica gel).[5]

  • Stationary Phase: Silica gel (230-400 mesh) is standard.

  • Mobile Phase (Eluent): A mixture of hexane and ethyl acetate is a good starting point. The optimal ratio should be determined by thin-layer chromatography (TLC).

  • TLC Analysis: Spot the crude mixture on a TLC plate and elute with different ratios of hexane:ethyl acetate (e.g., 9:1, 8:2, 7:3). The ideal eluent system will give a good separation between the starting material and the product, with the product having an R_f value of approximately 0.2-0.4.[6][7]

  • Column Procedure:

    • Pack a chromatography column with silica gel slurried in hexane.

    • Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

    • Elute the column with the predetermined hexane:ethyl acetate mixture.

    • Collect fractions and monitor them by TLC to identify those containing the pure product.

    • Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Eluent System Selection

Eluent System (Hexane:Ethyl Acetate)R_f of 4-bromobenzothiazole (approx.)R_f of Product (approx.)Separation Quality
9:10.60.3Good
8:20.70.45Moderate
7:30.80.6Poor

Note: These R_f values are illustrative and should be confirmed by TLC analysis of your specific reaction mixture.

Question 3: My mass spectrum shows a peak corresponding to a dibrominated species. How did this happen and how can I remove it?

Answer: The formation of a dibrominated byproduct, likely 4,7-dibromo-1,3-benzothiazole, can occur if the starting 4-bromobenzothiazole is contaminated with benzothiazole or if harsh reaction conditions lead to further bromination.[8] This impurity is typically less polar than the desired product.

Troubleshooting Protocol: Purification Strategy

  • Initial Wash: A thorough wash of the crude product with a non-polar solvent like hexane can help to remove some of the less polar dibrominated impurity.

  • Column Chromatography: This is the most effective method for separating the desired product from the dibrominated byproduct. Use a gradient elution, starting with a less polar solvent system (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity. This will allow the less polar dibrominated compound to elute first, followed by the more polar product.

  • Recrystallization: Careful recrystallization from a suitable solvent system may also be effective if the concentration of the dibrominated impurity is low.

Question 4: The final product appears to be unstable and discolors over time. What are the best practices for handling and storage?

Answer: Aldehydes, in general, can be susceptible to oxidation to the corresponding carboxylic acid, especially when exposed to air and light. The benzothiazole moiety itself is relatively stable, but the aldehyde group is reactive.[9]

Best Practices for Handling and Storage:

  • Inert Atmosphere: Handle the purified compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible to minimize contact with oxygen.

  • Storage: Store the solid product in a tightly sealed container, preferably in a desiccator, at a low temperature (e.g., in a refrigerator or freezer). Protecting it from light by using an amber vial is also recommended.

  • Solvent Choice: If storing in solution for a short period, use a degassed, anhydrous solvent.

III. Visualization of Workflows

Experimental Workflow: General Purification Strategy

G cluster_reaction Vilsmeier-Haack Reaction cluster_workup Aqueous Workup cluster_purification Purification Reaction Crude Reaction Mixture Quench Quench with Ice/Water Reaction->Quench Neutralize Neutralize with NaHCO3 Quench->Neutralize Extract Extract with Organic Solvent Neutralize->Extract Wash Wash Organic Layer Extract->Wash Dry Dry and Concentrate Wash->Dry Crude_Solid Crude Solid Product Dry->Crude_Solid Recrystallization Recrystallization (e.g., Hexane/Ethyl Acetate) Crude_Solid->Recrystallization Column Column Chromatography (Silica Gel, Hexane/EtOAc) Crude_Solid->Column Pure_Product Pure 4-Bromo-1,3-benzothiazole-2-carbaldehyde Recrystallization->Pure_Product Column->Pure_Product G Impurity Impurity Type Acidic Byproducts Unreacted Starting Material Dibrominated Byproduct Method Purification Method Basic Wash (NaHCO3) Recrystallization Column Chromatography Impurity:acid->Method:wash Primary Method Impurity:sm->Method:recrys Effective Impurity:sm->Method:col Highly Effective Impurity:di->Method:col Most Effective

Caption: Matching impurities with the most effective removal methods.

IV. References

  • BenchChem. (2025). The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives. BenchChem.

  • Royal Society of Chemistry. (n.d.). Supplementary Materials.

  • Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.

  • University of Colorado Boulder. (n.d.). Column Chromatography.

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction.

  • BenchChem. (2025). A Detailed Protocol for the Synthesis of 4-(6-bromo-1,3-benzothiazol-2-yl)aniline. BenchChem.

  • BLDpharm. (n.d.). 1781532-51-1|4-Bromo-1,3-benzothiazole-2-carbaldehyde.

  • Jadhav, G. R., Shaikh, M. N., & Gaikwad, D. D. (2014). A REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 5(11), 4646.

  • Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin.

  • Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3(3A), 1-7.

  • Bagle, A. S., et al. (2017). Design, Synthesis and Characterization of Benzothiazole Analogues as Promising Pharmacological Agents. Journal of Heterocyclic Chemistry, 54(4), 2275-2283.

  • BenchChem. (2025). Application Notes and Protocols: Vilsmeier-Haack Reaction for Aromatic Formylation. BenchChem.

  • Eldehna, W. M., et al. (2024). Identification of Benzothiazoles Bearing 1,3,4-Thiadiazole as Antiproliferative Hybrids Targeting VEGFR-2 and BRAF Kinase: Design, Synthesis, BIO Evaluation and In Silico Study. Molecules, 29(13), 3123.

  • J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction.

  • ChemicalBook. (n.d.). 4-BROMO-1,3-THIAZOLE-2-CARBOXYLIC ACID(88982-82-5) 1H NMR.

  • Patel, N. B., & Patel, J. C. (2011). SYNTHESIS AND BIOLOGICAL EVALUATION OF SOME 1, 3-BENZTHIAZOLES DERIVATIVES. International Journal of Research in Pharmacy and Chemistry, 1(4), 934-939.

  • Meth-Cohn, O., & Stanforth, S. P. (1991). The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. In Comprehensive Organic Synthesis (Vol. 2, pp. 777-794). Pergamon.

  • Rasayn Academy. (2022, April 20). VILSMEIER HAACK REACTION | Organic Name Reactions | DMF | POCL3 [Video]. YouTube.

  • Odame, F., et al. (2020). Crystal structure of 1-(1,3-benzothiazol-2-yl)-3-(4-bromobenzoyl)thiourea. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 10), 1606–1610.

  • Chhapola, P. S. (2024, January 11). Chromatography. StatPearls.

  • University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography.

  • Bédé, L. A., et al. (2019). Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry, 11(1), 84.

  • Gao, X., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1676.

  • ResearchGate. (2021, February 18). What is the optimal Rf value for our compound of interest when running silica column chromatography?.

  • ChemicalBook. (n.d.). 4-bromo-2,1,3-benzothiadiazole synthesis.

  • CN100548995C - The preparation method of 2-thiazole carboxaldehyde compounds - Google Patents.

  • Reddit. (2025, April 10). Why does a solvent system with an RF of 0.3 give the cleanest separation?.

  • Lim, G. P., et al. (2017). Alternative pathway to brominate 2,1,3-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]. Jurnal Teknologi, 79(5-3), 1-5.

  • Lirias. (2022, February 17). Benzothiazole Derivatives as Multifunctional Antioxidant Agents for Skin Damage: Structure–Activity Relationship of a Scaffold.

  • Gao, X., et al. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules, 25(7), 1676.

  • Al-Tel, T. H., et al. (2024). Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). Molecules, 29(12), 2901.

  • Kumar, R., et al. (2016). pyrimido[2,1-b]benzothiazoles derivatives: One pot, solvent-free microwave assisted synthesis and their biological evaluation. Journal of the Indian Chemical Society, 93(12), 1435-1444.

  • Maliyappa, M. R., Keshavayya, J., Ali, R. A. S., & Harisha, S. (2018). Synthesis, Characterization, Solvatochromic and Biological studies of novel Benzothiazole based azo dyes. Journal of Chemical and Pharmaceutical Sciences, 11(1), 1-5.

Sources

Troubleshooting

Optimizing catalyst loading for reactions with 4-Bromo-1,3-benzothiazole-2-carbaldehyde

The following Technical Support Guide is designed for researchers utilizing 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: Specific CAS not always indexed, treated as custom scaffold). It addresses the unique electronic...

Author: BenchChem Technical Support Team. Date: February 2026

The following Technical Support Guide is designed for researchers utilizing 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: Specific CAS not always indexed, treated as custom scaffold). It addresses the unique electronic and steric challenges posed by this bifunctional heterocyclic scaffold.

Topic: Optimizing Catalyst Loading & Reaction Selectivity Audience: Medicinal Chemists, Process Development Scientists

Molecule Profile & Reactivity Matrix

This scaffold presents a "Janus-faced" reactivity profile that complicates catalyst optimization. You are dealing with two distinct reactive centers that often interfere with each other during metal-catalyzed transformations.

FeaturePositionElectronic EffectSteric EnvironmentKey Challenge
Aryl Bromide C4 Deactivated by electron-rich N/S ring? No, actually activated by the electron-deficient heterocycle, but...High (Peri-effect) Catalyst Poisoning: The N3 nitrogen is spatially proximal to C4, promoting stable (unreactive) Pd-chelation.
Aldehyde C2 Strongly Electron Withdrawing (EWG)LowSide Reactions: Susceptible to Cannizzaro disproportionation or condensation under the basic conditions required for cross-coupling.

Troubleshooting Guide: Catalyst & Reaction Optimization

Issue 1: Stalled Suzuki-Miyaura Coupling (C4-Br Functionalization)

Symptom: The reaction initiates but stalls at ~40-50% conversion. Adding more catalyst later does not restart turnover. Root Cause: N-Coordination Arrest. The Nitrogen atom at position 3 (N3) acts as a Lewis base. Upon oxidative addition of Palladium (Pd) into the C4-Br bond, the Pd(II) species is "trapped" by the adjacent N3 lone pair, forming a stable 5-membered palladacycle that resists transmetallation.

Corrective Protocol:

  • Ligand Switch (The "Bulky" Solution): Switch from simple phosphines (PPh3) to bulky, electron-rich Buchwald ligands like XPhos or SPhos .

    • Why? The bulk prevents the N3 nitrogen from displacing the ligand, keeping the Pd center active.

  • Catalyst Loading Ramp:

    • Standard: 1-3 mol% (Likely to fail).

    • Optimized:5-8 mol% Pd(OAc)₂ with 10-12 mol% Ligand . High initial loading is required to overcome the "sacrificial" portion of the catalyst that gets chelated by the substrate reservoir.

  • Base Selection: Avoid strong hydroxides (NaOH/KOH) which degrade the C2-aldehyde. Use K₃PO₄ (anhydrous) or Cs₂CO₃ in dioxane/water mixtures.

Issue 2: Aldehyde Degradation During Coupling

Symptom: Darkening of reaction mixture; loss of the aldehyde peak (CHO) in ¹H NMR (~10.0 ppm) without formation of the coupled product. Root Cause: Base-Mediated Disproportionation. The C2-aldehyde is highly electrophilic due to the electron-deficient benzothiazole ring. Under basic coupling conditions, it undergoes Cannizzaro reactions or benzoin-type condensations.

Corrective Protocol:

  • In-Situ Protection: Convert the aldehyde to an acetal before the coupling, or run the reaction in an alcohol solvent (if compatible) to form a hemiacetal transiently.

    • Better approach: Use a MIDA boronate coupling partner which releases the boronic acid slowly, allowing you to use milder bases (e.g., NaHCO₃).

  • Switch to Stille Coupling: If the aldehyde is essential and unprotected, switch to Stille conditions (Organotin) which are neutral and do not require base.

    • Catalyst: Pd(PPh₃)₄ (5 mol%) in Toluene at 110°C.

Issue 3: Metal Scavenging Difficulties

Symptom: Product retains high residual Pd (>500 ppm) due to the benzothiazole Nitrogen/Sulfur affinity for metals. Corrective Protocol:

  • Do not rely on silica plugs alone.

  • Chelating Resins: Treat the crude organic phase with Thiol-functionalized silica (e.g., SiliaMetS® Thiol) at 50°C for 1 hour. The SH groups out-compete the benzothiazole N/S for the Pd.

Visualized Decision Frameworks

Diagram 1: The "Catalyst Trap" Mechanism & Solution

This diagram illustrates why standard loading fails and how bulky ligands rescue the cycle.

G cluster_0 Standard Conditions (Failure) cluster_1 Optimized Conditions (Success) Start_Std Substrate (C4-Br) OxAdd_Std Oxidative Addition (Pd inserts C-Br) Start_Std->OxAdd_Std Trap N3-Pd Chelation (STABLE TRAP) OxAdd_Std->Trap Dead Catalyst Death (No Turnover) Trap->Dead Start_Opt Substrate + XPhos OxAdd_Opt Oxidative Addition (Pd-XPhos) Start_Opt->OxAdd_Opt Block Steric Repulsion (N3 cannot bind) OxAdd_Opt->Block Cycle Transmetallation & Reductive Elimination Block->Cycle Product Coupled Product Cycle->Product

Caption: Mechanism of N3-directed catalyst poisoning and steric rescue via bulky ligands.

Diagram 2: Optimization Logic Flow

DecisionTree Start Start: C4-Br / C2-CHO Coupling CheckBase Is the Aldehyde Protected? Start->CheckBase YesProt Yes (Acetal) CheckBase->YesProt Robust NoProt No (Free CHO) CheckBase->NoProt Sensitive Suzuki Suzuki Coupling Pd(OAc)2 / XPhos K3PO4, 100°C YesProt->Suzuki BaseCheck Can you use weak base? NoProt->BaseCheck Stille Switch to Stille (Neutral Conditions) BaseCheck->Stille No (Base sensitive) MIDA Use MIDA Boronate (Slow Release, NaHCO3) BaseCheck->MIDA Yes (Mild base ok)

Caption: Decision tree for selecting coupling strategy based on aldehyde stability.

Optimized Experimental Protocol

Target Reaction: Suzuki Coupling of 4-Bromo-1,3-benzothiazole-2-carbaldehyde with Phenylboronic Acid.

Reagents & Loading Table
ComponentEquiv.RoleSpecification
Substrate 1.0ElectrophilePurity >97% (HPLC)
Boronic Acid 1.5NucleophileExcess to account for protodeboronation
Pd(OAc)₂ 0.05 (5 mol%) Pre-catalystHigher loading for N-heterocycles
XPhos 0.10 (10 mol%) Ligand1:2 Pd:L ratio is critical
K₃PO₄ 2.0BaseAnhydrous; milder than carbonates
Solvent 0.2 MMedium1,4-Dioxane : Water (4:1)
Step-by-Step Procedure
  • Pre-activation: In a separate vial, dissolve Pd(OAc)₂ and XPhos in 1 mL of Dioxane. Stir at 50°C for 15 minutes to generate the active Pd(0)-L species (Solution turns from orange to yellow/pale).

  • Main Charge: To a reaction vial equipped with a magnetic stir bar, add the Substrate (1.0 equiv), Boronic Acid (1.5 equiv), and K₃PO₄ (2.0 equiv).

  • Combination: Add the remaining solvent (Dioxane/Water) and the pre-activated catalyst solution.

  • Degassing: Sparge with Argon for 5 minutes. Critical: Oxygen promotes homocoupling and catalyst death.

  • Reaction: Seal and heat to 90°C for 4-6 hours. Monitor by HPLC/UPLC.

    • Checkpoint: If conversion <50% at 2 hours, do NOT add more Pd. Add 0.5 equiv more Boronic Acid.

  • Workup: Cool to RT. Dilute with EtOAc. Wash with water (x2) and Brine.

  • Scavenging: Stir organic layer with SiliaMetS® Thiol (10 wt% of crude mass) for 30 mins. Filter and concentrate.

References

  • Mechanistic Insight on N-Heterocycle Poisoning

    • Title: "Catalyst Deactivation in Palladium-Catalyzed Cross-Coupling of Heteroaryl Halides"
    • Source:Chemical Reviews
    • URL:[Link]

  • Ligand Selection for Sterically Hindered Couplings: Title: "Buchwald Ligands: A Guide to Selection and Use" Source:Sigma-Aldrich Technical Guides
  • Benzothiazole Synthesis & Reactivity

    • Title: "Recent Advances in Synthesis of Benzothiazole Compounds Rel
    • Source:Molecules (MDPI)
    • URL:[Link]

  • MIDA Boronates for Sensitive Substrates: Title: "Slow-Release Strategy in Suzuki-Miyaura Coupling" Source:Burke Group / Aldrich
Optimization

Preventing decomposition of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

[1] Product: 4-Bromo-1,3-benzothiazole-2-carbaldehyde CAS: 1781532-51-1 Molecular Formula: C₈H₄BrNOS Support Tier: Advanced Research & Development[1] Module 1: The Stability Paradox You are likely encountering decomposit...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Product: 4-Bromo-1,3-benzothiazole-2-carbaldehyde CAS: 1781532-51-1 Molecular Formula: C₈H₄BrNOS Support Tier: Advanced Research & Development[1]

Module 1: The Stability Paradox

You are likely encountering decomposition because this molecule sits at a precarious intersection of steric strain and electronic activation. Unlike simple benzaldehydes, the 4-Bromo-1,3-benzothiazole-2-carbaldehyde possesses a highly electrophilic carbonyl carbon at the C2 position, exacerbated by the electron-withdrawing nature of the thiazole ring and the inductive effect of the bromine atom.

Why It Decomposes (The Mechanism)

To prevent degradation, you must understand the enemy. This molecule degrades primarily through two pathways:

  • Radical Auto-Oxidation (Air): The C2-aldehyde hydrogen is weakly bonded due to the electron-deficient heterocycle. Atmospheric oxygen initiates a radical chain reaction, converting the aldehyde to 4-bromo-1,3-benzothiazole-2-carboxylic acid . This is often seen as a white crust forming on the orange/yellow solid.

  • Nucleophilic Hydration (Moisture): The electron-poor C2 position makes the carbonyl highly susceptible to nucleophilic attack by water, forming the gem-diol (hydrate). While reversible, this hydrate disrupts stoichiometry in sensitive couplings (e.g., reductive aminations).[1]

Visualizing the Degradation Pathways

DecompositionPathways Aldehyde 4-Bromo-1,3-benzothiazole- 2-carbaldehyde (Active Reagent) Radical Acyl Radical Intermediate Aldehyde->Radical O2 (Initiation) Hydrate Gem-Diol (Hydrate) (Reversible Impurity) Aldehyde->Hydrate H2O (Nucleophilic Attack) Acid Carboxylic Acid (Dead End Product) Radical->Acid Oxidation Hydrate->Aldehyde Dehydration (Dry Solvents)

Figure 1: The dual degradation pathways of oxidation (irreversible) and hydration (reversible).[1]

Module 2: Storage & Handling Protocols

CRITICAL ALERT: Do not store this compound in simple screw-cap vials for extended periods. The 4-bromo substituent provides steric bulk but does not protect the aldehyde from oxygen.

The "Zero-Oxidation" Storage System

Follow this protocol to maintain >98% purity over 6 months.

ParameterSpecificationScientific Rationale
Temperature -20°CSlows radical propagation kinetics significantly.
Atmosphere Argon (Ar)Heavier than air; creates a better blanket than Nitrogen for solids.[1]
Container Amber Glass + ParafilmBlocks UV light (which catalyzes radical formation) and seals micro-leaks.[1]
Solvent NEVER store in solution Aldehydes in solution (especially ethers like THF) oxidize rapidly due to peroxide formation in the solvent.

Module 3: Troubleshooting & Diagnostics

Scenario A: "My yellow solid has turned into a sticky goo."

Diagnosis: Hydration/Oligomerization. You likely exposed the compound to ambient humidity. The electron-deficient aldehyde greedily absorbed water to form a gem-diol, which lowers the melting point and creates a semi-solid mixture.

  • Immediate Fix: Dissolve in dry Toluene and reflux with a Dean-Stark trap or molecular sieves (3Å) for 1 hour. Evaporate solvent under high vacuum. This dehydrates the gem-diol back to the aldehyde.

Scenario B: "I see a new peak at 13.5 ppm in my NMR."

Diagnosis: Oxidation to Carboxylic Acid. Validation: Check your 1H NMR.

  • Aldehyde Signal: Sharp singlet at ~10.1 – 10.2 ppm .

  • Acid Signal: Broad singlet at ~13.0 – 14.0 ppm .

  • Visual Check: The carboxylic acid derivative is typically less soluble in CDCl₃ than the aldehyde. If you have undissolved white solids in your NMR tube, it is likely the acid.

Scenario C: "The reaction failed, but the starting material looks fine."

Diagnosis: Schiff Base Polymerization. If you used an amine base (like Piperidine or Morpholine) before adding your specific reagent, the aldehyde likely reacted with the base to form a stable intermediate or polymer.

  • Correction: Always add the electrophile (aldehyde) last or use non-nucleophilic bases (e.g., DIPEA, KOtBu).

Module 4: Restoration Protocol (Purification)

If your compound has degraded (contains >5% acid or impurities), do not run a standard silica column immediately.[1] The acid streaks, and silica is slightly acidic, which can catalyze further decomposition.[1]

The Bisulfite Adduct Method (High Purity)

This method selectively pulls the aldehyde into the aqueous phase as a salt, leaving non-aldehyde impurities (like the 4-bromo precursors or fully oxidized acids) in the organic phase.

Reagents:

  • Saturated Sodium Bisulfite (NaHSO₃) solution (freshly prepared).[1][2]

  • Ethyl Acetate (EtOAc).[1][2]

  • Sodium Carbonate (Na₂CO₃) or NaOH (10%).[1]

Step-by-Step Workflow:

  • Dissolution: Dissolve crude material in minimal EtOAc.

  • Formation: Add excess saturated NaHSO₃ solution. Shake vigorously for 5-10 minutes.

    • Observation: A white precipitate (the bisulfite adduct) may form. This is good.

  • Separation:

    • If solid forms: Filter it.[3] Wash with EtOAc.[4] The solid is your protected aldehyde.

    • If liquid: Separate layers.[2][3] Keep the Aqueous layer (contains aldehyde-bisulfite adduct).[3] Discard Organic layer (contains impurities).

  • Regeneration:

    • Place the solid (or aqueous layer) in a flask.

    • Add fresh EtOAc.

    • Slowly add 10% NaOH or saturated Na₂CO₃ while stirring until pH > 10.

    • Mechanism:[5][6][7] Base destroys the adduct, releasing the free aldehyde back into the EtOAc.

  • Isolation: Separate organic layer, dry over MgSO₄, and concentrate.

Visualizing the Purification Logic

PurificationFlow Crude Crude Mixture (Aldehyde + Acid + Impurities) Bisulfite Add Sat. NaHSO3 (Formation of Adduct) Crude->Bisulfite PhaseSep Phase Separation Bisulfite->PhaseSep OrgPhase Organic Phase (Contains Acid/Impurities) DISCARD PhaseSep->OrgPhase Non-Aldehydes AqPhase Aqueous Phase/Solid (Contains Aldehyde-Bisulfite Adduct) PhaseSep->AqPhase Selectivity Regen Add Base (pH > 10) + Ethyl Acetate AqPhase->Regen Pure Pure 4-Bromo-1,3-benzothiazole- 2-carbaldehyde Regen->Pure

Figure 2: Selective purification using the Bisulfite Adduct method to isolate pure aldehyde.

FAQ: Frequently Asked Questions

Q: Can I use silica gel chromatography for purification? A: Yes, but proceed with caution. Use a neutralized silica (pre-washed with 1% Triethylamine in Hexanes) to prevent acid-catalyzed degradation on the column. Elute quickly.

Q: Why does the 4-bromo derivative seem less stable than the non-brominated version? A: The bromine atom at the C4 position exerts an inductive electron-withdrawing effect (-I effect). This pulls electron density away from the benzothiazole ring, which in turn pulls density from the C2-aldehyde carbon. This makes the carbonyl carbon significantly more positive (electrophilic), increasing its reactivity toward water and oxygen [1].[1]

Q: I need to run a reaction at high temperature (100°C+). Will it survive? A: Likely not in its free form. If high heat is required, consider protecting the aldehyde in situ as an acetal or imine, or use a "one-pot" protocol where the aldehyde reacts immediately rather than sitting in hot solvent.

References

  • Structure-Reactivity Relationships in Benzothiazoles: Bédé, L. A., et al. "Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives."[1] International Journal of Chemistry, vol. 11, no.[1] 1, 2019, p. 84. Supports the claim regarding electrophilicity of the C2 position and the impact of substituents.

  • Aldehyde Purification Protocol (Bisulfite Method): Kjell, D. P., Slattery, B. J., & Semo, M. J.[1][4] "A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts." Journal of Organic Chemistry, vol. 64, no.[1][4][7] 15, 1999, pp. 5722–5724. Validates the bisulfite adduct methodology for purifying sensitive aldehydes.[1]

  • Oxidation Mechanisms of Heterocyclic Aldehydes: Veeraiah, T., & Sondu, S. "Kinetics and mechanism of oxidation of heterocyclic aldehydes by acid bromate."[1] Indian Journal of Chemistry, Section A, vol. 37, 1998, pp. 328-330.[1] Provides the mechanistic grounding for the oxidative instability of heteroaromatic aldehydes to carboxylic acids.

Sources

Troubleshooting

Technical Support Center: Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Welcome to the technical support guide for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the critica...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the critical work-up and purification stages of this procedure. The synthesis typically proceeds via a Vilsmeier-Haack reaction, a powerful method for formylating electron-rich heterocyclic systems.[1][2] The success of this synthesis is heavily reliant on a meticulous work-up to hydrolyze the reaction intermediate and isolate a pure product.

Troubleshooting Guide: From Reaction Quench to Pure Product

This section addresses common issues encountered during the work-up and purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde in a question-and-answer format.

Question 1: After quenching the reaction with ice water/base, I see an oily precipitate or no solid at all. What went wrong?

Answer: This is a frequent challenge, often pointing to incomplete hydrolysis of the intermediate iminium salt or the presence of impurities.

  • Causality: The Vilsmeier-Haack reaction does not directly produce the aldehyde. It forms a stable iminium salt intermediate which must be hydrolyzed by water to yield the final carbonyl product.[2][3][4] If hydrolysis is incomplete, the charged iminium salt can remain dissolved or separate as a viscous oil. High concentrations of N,N-Dimethylformamide (DMF) can also sometimes prevent clean precipitation.

  • Recommended Solutions:

    • Ensure Complete Hydrolysis: After quenching, stir the aqueous mixture vigorously for an extended period (1-2 hours) at room temperature, or with gentle heating (40-50°C), to drive the hydrolysis to completion. Monitor the disappearance of the intermediate by Thin Layer Chromatography (TLC).

    • Adjust pH: The hydrolysis can be pH-dependent. Carefully adjust the pH of the quenched mixture. Often, bringing the solution to a neutral or slightly basic pH (7-8) with a saturated solution of sodium bicarbonate or dilute sodium hydroxide can facilitate both the final stage of hydrolysis and the precipitation of the product.[5]

    • Trituration: If an oil forms, attempt to induce crystallization by triturating (scratching and stirring) with a glass rod. If this fails, extract the oil into an organic solvent (e.g., ethyl acetate or dichloromethane), wash the organic layer thoroughly with water and brine to remove DMF and inorganic salts, dry it over anhydrous sodium sulfate, and concentrate it in vacuo. The resulting crude material can then be subjected to recrystallization or chromatography.[5][6][7]

Question 2: My final product yield is very low. Where could I have lost my product?

Answer: Low yield can stem from issues in the reaction itself or losses during the work-up and purification.

  • Causality & Recommended Solutions:

Potential CauseScientific Explanation & Recommended Solution
Inactive Vilsmeier Reagent The Vilsmeier reagent is highly sensitive to moisture and can decompose upon heating.[8] Its preparation requires scrupulously dry glassware and anhydrous DMF and POCl₃ under an inert atmosphere.[4] Always prepare the reagent fresh at 0°C and use it promptly for the best results.[8]
Incomplete Extraction 4-Bromo-1,3-benzothiazole-2-carbaldehyde has moderate polarity. Ensure you are using an appropriate extraction solvent (e.g., ethyl acetate, dichloromethane) and performing multiple extractions (at least 3x) to efficiently transfer the product from the aqueous layer to the organic phase.[9]
Loss During Recrystallization Using an excessive volume of hot solvent for recrystallization will result in a significant portion of your product remaining in the mother liquor upon cooling.[10] Use the minimum amount of hot solvent required to fully dissolve the crude product. To maximize recovery, cool the flask slowly to room temperature and then in an ice bath before filtration.[10]
Poor Substrate Reactivity The Vilsmeier-Haack reaction is most effective on electron-rich aromatic systems.[2][8] While benzothiazole is a suitable substrate, substitution patterns can influence reactivity. Ensure reaction completion via TLC monitoring before initiating the work-up.

Question 3: The purified product is a dark brown or black solid, not the expected off-white/yellow color. How can I fix this?

Answer: Product discoloration typically indicates the presence of polymeric or decomposition byproducts.

  • Causality: The Vilsmeier-Haack reaction can sometimes be aggressive, and elevated temperatures may lead to substrate or product decomposition, forming highly colored impurities.

  • Recommended Solutions:

    • Activated Charcoal Treatment: During recrystallization, after the crude product is fully dissolved in the minimum amount of hot solvent, add a small amount (1-2% by weight) of activated charcoal. Keep the solution hot for a few minutes, then perform a hot gravity filtration through a fluted filter paper or a small pad of Celite® to remove the charcoal and adsorbed impurities.[10] Then, allow the filtrate to cool and crystallize as usual.

    • Optimize Reaction Temperature: If discoloration is a persistent issue, consider running the initial formylation reaction at a lower temperature or for a shorter duration to minimize side-product formation.[5]

Frequently Asked Questions (FAQs)

Q1: What is the precise role of the aqueous work-up in the synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde? A1: The aqueous work-up is not merely for purification; it is a critical chemical step. The reaction between 4-bromobenzothiazole and the Vilsmeier reagent (a chloroiminium ion) forms an iminium salt intermediate. This intermediate is then hydrolyzed by water during the work-up to generate the final aldehyde product.[1][3][4]

Q2: Why is neutralization with a base like sodium bicarbonate necessary? A2: The reaction of DMF and POCl₃ generates acidic byproducts. Neutralizing the reaction mixture with a weak base like sodium bicarbonate or sodium carbonate serves two main purposes: it quenches any remaining acidic reagents and facilitates the complete precipitation or extraction of the organic product by ensuring it is in its neutral form.[5][7]

Q3: What are the recommended solvents for the extraction and recrystallization of the final product? A3:

  • Extraction: Water-immiscible organic solvents such as ethyl acetate (EtOAc) or dichloromethane (DCM) are excellent choices for extracting the product from the aqueous reaction mixture.[5][6]

  • Recrystallization: Ethanol or a mixture of ethanol and water is commonly effective for recrystallizing aryl aldehydes of this type.[10][11] The ideal solvent system should dissolve the compound when hot but have low solubility when cold.[10]

Q4: How can I reliably monitor the progress of the work-up and purification? A4: Thin-layer chromatography (TLC) is an indispensable tool.[5] Use a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate) to track the conversion of the starting material and the iminium intermediate to the final product. During purification, TLC can confirm the removal of impurities. The final product's identity and purity should be confirmed by NMR, LC-MS, and melting point analysis.[12]

Visualized Workflows and Logic

General Work-up and Purification Workflow

The following diagram outlines the standard sequence of operations for the work-up and purification of 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

cluster_workup Work-up Procedure cluster_purification Purification Quench 1. Quench Reaction (Pour into ice/water) Hydrolyze 2. Hydrolyze Intermediate (Stir, optional gentle heat) Quench->Hydrolyze Neutralize 3. Neutralize (Add NaHCO₃/NaOH soln.) Hydrolyze->Neutralize Extract 4. Extract Product (3x with EtOAc or DCM) Neutralize->Extract Wash 5. Wash Organic Layer (Water, then Brine) Extract->Wash Dry 6. Dry & Filter (Anhydrous Na₂SO₄) Wash->Dry Concentrate 7. Concentrate (Rotary Evaporation) Dry->Concentrate Crude Crude Product Concentrate->Crude Recrystallize 8. Recrystallize (e.g., hot Ethanol) Crude->Recrystallize Column Alternate: Column Chromatography Crude->Column if needed Pure Pure Product (Filter, Wash, Dry) Recrystallize->Pure

Caption: Standard workflow for work-up and purification.

Troubleshooting Logic Diagram

This diagram provides a logical path from an observed problem to its potential cause and solution.

Problem Problem Oily/Gummy Product Low Yield Dark Color Cause Potential Cause Incomplete Hydrolysis / Impurities Reagent Inactivity / Extraction Loss Decomposition Problem:p1->Cause:c1 Problem:p2->Cause:c2 Problem:p3->Cause:c3 Solution Solution Prolonged Stirring / pH Adjust Use Anhydrous Reagents / Multiple Extractions Charcoal Treatment / Lower Temp. Cause:c1->Solution:s1 Cause:c2->Solution:s2 Cause:c3->Solution:s3

Caption: Troubleshooting decision-making flow.

Detailed Experimental Protocol: Work-up Procedure

This protocol assumes the reaction of 4-bromobenzothiazole with the Vilsmeier reagent (formed from POCl₃ and DMF) is complete as monitored by TLC.

  • Quenching: In a well-ventilated fume hood, carefully and slowly pour the reaction mixture into a beaker containing crushed ice or an ice-water slurry (approx. 10 volumes relative to the reaction volume). An exothermic reaction may occur.

  • Hydrolysis: Stir the resulting aqueous slurry vigorously at room temperature for 1-2 hours. The hydrolysis of the intermediate iminium salt to the aldehyde product occurs during this step.[3]

  • Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate with continued stirring until the evolution of CO₂ gas ceases and the pH of the mixture is approximately 7-8.[5] The crude product may precipitate as a solid at this stage.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate or dichloromethane (3 x 50 mL for a 10 mmol scale reaction).[6] Combine the organic layers.

  • Washing: Wash the combined organic layers sequentially with water (2 x 50 mL) and then with a saturated brine solution (1 x 50 mL) to remove residual DMF and inorganic salts.[10]

  • Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[7] Filter off the drying agent.

  • Concentration: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

  • Purification (Recrystallization): a. Transfer the crude solid to an Erlenmeyer flask. b. Add a minimal amount of hot ethanol and heat the mixture until the solid completely dissolves.[10] c. If the solution is highly colored, treat with activated charcoal as described in the troubleshooting section. d. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to maximize crystal formation.[10] e. Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol.[10] f. Dry the crystals under vacuum to obtain the pure product.

References

  • Vilsmeier | PDF - Scribd. (n.d.). Retrieved from Scribd.

  • Tasneem, et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances.

  • BenchChem. (n.d.). Vilsmeier-Haack Reaction for Aromatic Formylation. Retrieved from BenchChem.

  • Vilsmeier-Haack Transformations under Non Classical Conditions. (2019). ResearchGate.

  • Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Retrieved from organic-chemistry.org.

  • Vilsmeier-Haack Reaction - Chemistry Steps. (2023, April 24). Retrieved from Chemistry Steps.

  • The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. (n.d.). ScienceDirect.

  • BenchChem. (n.d.). Troubleshooting guide for the synthesis of benzothiazole derivatives. Retrieved from BenchChem.

  • BenchChem. (n.d.). Instability of Vilsmeier reagent and how to manage it. Retrieved from BenchChem.

  • Synthesis of novel benzothiazole compounds with an extended conjugated system. (2007). Arkivoc.

  • 4-bromo-2,1,3-benzothiadiazole synthesis - ChemicalBook. (n.d.). Retrieved from ChemicalBook.

  • Vilsmeier–Haack complex formation by Fe3O4@SiO2@CS@POCl2-x/DMF: an efficient catalyst for conversion of epoxides to β-bromoformates. (n.d.). PMC.

  • Tan, S. E., & Sarjadi, M. S. (2017). Alternative pathway to brominate 2,1,3-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]. Semantic Scholar.

  • Benzothiazole synthesis - Organic Chemistry Portal. (n.d.). Retrieved from organic-chemistry.org.

  • Hassanzadeh, F., et al. (n.d.). SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Journal of Microbiology, Biotechnology and Food Sciences.

  • BenchChem. (n.d.). how to remove unreacted benzaldehyde from 4'-Bromochalcone synthesis. Retrieved from BenchChem.

  • Synthesis, Characterization and Antioxidant Action of Benzothiazole Based Compounds. (2025). International Journal of Pharmaceutical Research and Applications.

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). ResearchGate.

  • Vilsmeier–Haack reaction - Sciencemadness Discussion Board. (2009, August 19). Retrieved from Sciencemadness.

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde - BLDpharm. (n.d.). Retrieved from BLDpharm.

  • Organic Syntheses Procedure. (n.d.). Retrieved from orgsyn.org.

  • Vilsmeier-Haack Reaction. (n.d.). Cambridge University Press.

Sources

Reference Data & Comparative Studies

Validation

Introduction: The Strategic Importance of Isomeric Scaffolds in Medicinal Chemistry

An In-Depth Comparative Analysis for Drug Discovery Professionals: 4-bromo- vs. 6-bromo-1,3-benzothiazole-2-carbaldehyde The benzothiazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaf...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Analysis for Drug Discovery Professionals: 4-bromo- vs. 6-bromo-1,3-benzothiazole-2-carbaldehyde

The benzothiazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse and potent biological activities.[1][2] Its derivatives have been extensively investigated as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents.[3][4][5][6] The introduction of a reactive carbaldehyde group at the 2-position transforms the benzothiazole core into a versatile synthon, a gateway for constructing complex molecular architectures through reactions like Schiff base formation, Wittig reactions, and various condensations.

When further functionalized with a bromine atom on the benzene ring, the resulting isomers—specifically 4-bromo-1,3-benzothiazole-2-carbaldehyde and 6-bromo-1,3-benzothiazole-2-carbaldehyde—present a subtle yet critical choice for the drug discovery chemist. The placement of the halogen atom profoundly influences the molecule's electronic landscape, steric profile, and metabolic stability. This guide provides a detailed comparative analysis of these two isomers, drawing upon established principles of physical organic chemistry to predict their differential properties and reactivity. While direct comparative experimental data for these specific carbaldehydes is sparse in the public literature, this analysis serves as an expert guide to inform rational compound design and experimental planning.

Part 1: Structural and Physicochemical Properties - A Tale of Two Isomers

The fundamental difference between the two molecules lies in the position of the bromine atom relative to the fused thiazole ring. In the 4-bromo isomer, the bromine is ortho to the ring junction, whereas in the 6-bromo isomer, it is in the para position. This seemingly minor change has significant electronic and steric consequences.

G cluster_4bromo 4-bromo-1,3-benzothiazole-2-carbaldehyde cluster_6bromo 6-bromo-1,3-benzothiazole-2-carbaldehyde node_4bromo node_4bromo node_6bromo node_6bromo

Caption: Isomeric structures of 4-bromo and 6-bromo-1,3-benzothiazole-2-carbaldehyde.

Electronic Effects: Inductive vs. Resonance

The bromine atom exerts two opposing electronic effects:

  • Inductive Effect (-I): As an electronegative atom, bromine withdraws electron density through the sigma bond framework. This effect is distance-dependent and is strongest at the carbon atom to which it is attached.

  • Resonance Effect (+R): The lone pairs on the bromine atom can be delocalized into the aromatic pi-system, donating electron density.

In the 6-bromo isomer , the bromine is para to the C-4a/C-7a bond of the benzene ring. Its electron-withdrawing inductive effect and electron-donating resonance effect both influence the overall electron density of the aromatic system.

In the 4-bromo isomer , the bromine is ortho to the C-4a/C-7a bond. Its powerful, distance-dependent -I effect will more strongly influence the heterocyclic portion of the molecule and the adjacent aldehyde group. This proximity can lead to more pronounced polarization of the C=O bond.

Predicted Physicochemical Properties

These electronic differences are expected to manifest in the molecules' physical properties. The greater polarization anticipated in the 4-bromo isomer, due to the proximity of the bromine and aldehyde groups, may lead to a higher dipole moment.

Property4-bromo-1,3-benzothiazole-2-carbaldehyde6-bromo-1,3-benzothiazole-2-carbaldehydeRationale
Predicted Dipole Moment HigherLowerThe ortho position of the bromine in the 4-bromo isomer is expected to create a stronger localized dipole moment compared to the more symmetrically substituted 6-bromo isomer.
Predicted Solubility Likely higher in polar solventsLikely lower in polar solventsA higher dipole moment generally correlates with increased solubility in polar solvents.
Predicted Boiling Point HigherLowerStronger intermolecular dipole-dipole interactions would lead to a higher boiling point.
Lipophilicity (LogP) Slightly LowerSlightly HigherIncreased polarity in the 4-bromo isomer may slightly decrease its lipophilicity compared to the 6-bromo isomer.[7]

Part 2: Comparative Reactivity Analysis

The positional isomerism is predicted to create distinct reactivity profiles for the aldehyde functional group and the aromatic ring system.

Reactivity of the 2-Carbaldehyde Group

The aldehyde carbon is electrophilic and is the primary site for nucleophilic attack. The reactivity of this group is modulated by the electron-withdrawing capacity of the benzothiazole ring system, which is in turn influenced by the bromine substituent.

  • 4-Bromo Isomer: The strong, proximal inductive effect of the bromine at C-4 is expected to withdraw electron density more effectively from the heterocyclic ring and, by extension, from the C-2 carbaldehyde. This should render the aldehyde carbon more electrophilic and thus more reactive towards nucleophiles.

  • 6-Bromo Isomer: The bromine at C-6 exerts a weaker inductive effect on the aldehyde group due to its greater distance. Therefore, the aldehyde is expected to be less reactive compared to the 4-bromo isomer.

Reactivity of the Benzene Ring: Electrophilic Aromatic Substitution (EAS)

Further functionalization of the benzene portion of the scaffold is a common strategy in drug development. The existing bromine atom acts as a deactivating but ortho, para-directing group.

  • 4-Bromo Isomer: The available positions for EAS are C-5, and C-7. The C-7 position is sterically hindered by the fused thiazole ring. The C-5 position is para to the bromine. Therefore, electrophilic substitution is predicted to occur preferentially at the C-5 position .

  • 6-Bromo Isomer: The available positions are C-4, C-5, and C-7. The C-5 and C-7 positions are ortho to the bromine. The C-4 position is meta. Therefore, substitution is predicted to occur at the C-5 and/or C-7 positions .

Part 3: Proposed Synthetic Strategy and Experimental Protocols

A robust and versatile synthesis is critical for generating analogs for structure-activity relationship (SAR) studies. The most common and efficient method for constructing 2-substituted benzothiazoles is the condensation of a 2-aminothiophenol with a carbonyl compound.[8][9]

G cluster_start Starting Materials A Bromo-substituted 2-Aminothiophenol C Condensation & Intramolecular Cyclization A->C B Glyoxal derivative (e.g., Glyoxal sodium bisulfite) B->C D Oxidative Aromatization C->D Intermediate formation E Final Product: Bromo-substituted 1,3-benzothiazole-2-carbaldehyde D->E Aromatization

Caption: General workflow for the synthesis of bromo-substituted benzothiazole-2-carbaldehydes.

Protocol 1: Synthesis of 6-bromo-1,3-benzothiazole-2-carbaldehyde

Causality: This protocol utilizes a one-pot reaction where the condensation of 2-amino-5-bromothiophenol with glyoxal sodium bisulfite addition compound forms a dihydrobenzothiazole intermediate, which is then oxidized in situ to the final aromatic product. Dimethyl sulfoxide (DMSO) serves as both the solvent and a mild oxidant at elevated temperatures.

  • Reaction Setup: To a solution of 2-amino-5-bromothiophenol (1.0 eq) in DMSO (5 mL per mmol of thiophenol), add glyoxal sodium bisulfite addition compound (1.2 eq).

  • Reaction Execution: Heat the mixture to 120 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 hexane:ethyl acetate mobile phase.

  • Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water (50 mL).

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 25 mL).

  • Purification: Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Concentrate the solvent under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to yield the pure product.

  • Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). The aromatic region of the ¹H NMR spectrum is expected to show three distinct signals corresponding to the protons at the C-4, C-5, and C-7 positions, with coupling patterns that confirm the 6-bromo substitution.

(Note: The synthesis for the 4-bromo isomer would follow an identical protocol, starting with 2-amino-3-bromothiophenol.)

Part 4: Inferred Biological Activity and Applications

While these specific aldehydes are not extensively studied, the broader class of bromo-substituted benzothiazoles has shown significant promise in several therapeutic areas.

  • Anticancer Activity: Many 2-aryl benzothiazole derivatives exhibit potent and selective antitumor activity.[1][3] The bromine atom can form halogen bonds with protein residues, potentially enhancing binding affinity to targets like kinases or enzymes involved in cell proliferation, such as those in the PI3K/AKT pathway.[10]

  • Antimicrobial Activity: The benzothiazole scaffold is a known pharmacophore for antimicrobial agents.[10][11] The aldehyde group can form Schiff bases with amines on microbial proteins, leading to enzyme inhibition. The lipophilicity conferred by the bromine atom can aid in penetrating bacterial cell walls.

  • Neuroprotective Activity: Certain benzothiazole derivatives, such as Riluzole, are used in treating neurodegenerative diseases.[3][12] The ability of the bromine atom to modulate the electronic properties of the ring system could be leveraged to design new agents that interact with targets in the central nervous system.

G A Bromo-Benzothiazole Carbaldehyde Derivative B Inhibition of Kinase Pathways (e.g., PI3K/AKT) A->B C Inhibition of Microbial Enzymes (e.g., DHPS) A->C D Apoptosis Induction in Cancer Cells B->D E Cell Cycle Arrest B->E F Bacteriostatic/ Bactericidal Effect C->F

Caption: Potential mechanisms of action for bromo-benzothiazole derivatives in biological systems.[10]

Protocol 2: MTT Assay for In Vitro Cytotoxicity Evaluation

Trustworthiness: This protocol is a standard colorimetric assay to provide a quantitative measure of a compound's ability to inhibit cell viability, a primary screening method in anticancer drug discovery.[10]

  • Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer cell line) in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 4-bromo and 6-bromo-1,3-benzothiazole-2-carbaldehyde in cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plates for 48 hours at 37 °C in a humidified atmosphere with 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration required to inhibit the growth of 50% of cells).

Conclusion and Future Outlook

The choice between 4-bromo and 6-bromo-1,3-benzothiazole-2-carbaldehyde is a strategic decision in a drug discovery campaign. This guide posits that:

  • The 4-bromo isomer is likely the more reactive synthon due to the proximate electron-withdrawing nature of the bromine, making its aldehyde group more susceptible to nucleophilic attack. This could be advantageous for synthesis but may also lead to lower stability or off-target reactivity in vivo.

  • The 6-bromo isomer offers a different steric and electronic profile. Its potentially greater metabolic stability and distinct substitution pattern for further derivatization make it an equally valuable, albeit likely less reactive, building block.

Ultimately, the predictions laid out in this guide must be validated through direct experimentation. Comparative synthesis, spectroscopic analysis, and parallel screening in relevant biological assays are essential next steps. The insights provided here are intended to ground that experimental work in solid chemical reasoning, enabling researchers to make more informed decisions in the quest for novel therapeutics.

References

  • Mahapatra, D. K., & Hazra, J. (2023). A Review on Benzothiazole Derivatives and Their Biological Significances. Asian Journal of Research in Medical and Pharmaceutical Sciences, 12(1), 13-19.
  • PubChem. (n.d.). 6-Bromo-1,3-benzothiazole. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-1,3-benzothiazole. Retrieved from [Link]

  • Bhat, A. K., et al. (n.d.). Benzothiazole derivatives as anticancer agents. PMC - NIH. Retrieved from [Link]

  • Biological Potential of Benzothiazole Derivatives: Bench to Bed Side. (n.d.). Retrieved from [Link]

  • Bridge control of photophysical properties in benzothiazole-phenoxazine emitters - from thermally activated delayed fluorescence to room - the Research Portal. (2022, January 5). Retrieved from [Link]

  • Sharma, D., & Narasimhan, B. (2018). Synthesis, spectral characterization and biological studies on new benzothiazoles as antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 10(3), 1-8.
  • Synthesis, spectral characterization and biological studies on new benzothiazoles as antimicrobial agents. (2018, March 15). Retrieved from [Link]

  • The reactions of substituted benzothiazol-2-ylhydrazones with bromine: a route to s-triazolo[3,4-b][10][12]benzothiazoles. (n.d.). Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Retrieved from [Link]

  • Ward, E. R., & Heard, D. D. (1963). 1,2,3-Benzothiadiazole. Part II. Electrophilic substitution in 4- and 6-amino-1,2,3-benzothiadiazoles. Journal of the Chemical Society, 4794.
  • Pharmacological potentials of various substituted benzothiazole derivatives: A mini-review. (n.d.). Journal of Research in Chemistry. Retrieved from [Link]

  • Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (2020, April 5). MDPI. Retrieved from [Link]

  • Biological Evaluation of Benzothiazole Derivatives: A Comprehensive Review. (n.d.). BPAS Journals. Retrieved from [Link]

  • A Green Approach to 2-Substituted Benzo- and Naphthothiazoles via N-bromosuccinimide/Bromide-Mediated C(aryl)-S Bond Formation. (2022, November 15). MDPI. Retrieved from [Link]

  • CN105198834A - Synthesizing process of 2, 6-dibromo benzothiazole. (n.d.). Google Patents.
  • A Review on Recent Development and biological applications of benzothiazole derivatives. (2022, February 23). Progress in Chemical and Biochemical Research. Retrieved from [Link]

  • 6-Bromo-2-methylsulfanyl-1,3-benzothiazole. (n.d.). PMC. Retrieved from [Link]

  • WO2017025980A2 - Novel benzothiazole derivatives with enhanced biological activity. (2017, April 6). Google Patents.
  • Synthesis of derivatives of 2-arylbenzothiazole using 4-bromo-2-iodobenzothiazole. (n.d.). Retrieved from [Link]

  • Synthesis of 6-bromo-2-amino-1,3-benzothiazol. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025, October 31). RSC Publishing. Retrieved from [Link]

  • Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. (2024, March 3). Journal of Chemical Reviews. Retrieved from [Link]

  • Benzothiazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. (n.d.). Farsh. Retrieved from [Link]

  • Alternative pathway to brominate 2,1,3-benzothiadiazole: Preparation of 4,7-dibromobenzo[c]. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. (2022, April 18). MDPI. Retrieved from [Link]

  • Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analyses. (n.d.). Scientific Research Publishing. Retrieved from [Link]

  • Study of Benzothiazoles and its Pharmaceutical Importance. (n.d.). Elementary Education Online. Retrieved from [Link]

  • Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. (2022, April 18). PMC. Retrieved from [Link]

  • Synthesis, reactions and antimicrobial activity of benzothiazoles. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Reactivity of Bromo-benzothiazole Carbaldehyde Isomers

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Benzothiazole Isomers In the landscape of medicinal chemistry and materials science, the benzothiazole sc...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Benzothiazole Isomers

In the landscape of medicinal chemistry and materials science, the benzothiazole scaffold is a cornerstone, integral to a multitude of pharmacologically active agents and functional materials.[1][2][3][4] Its derivatives are noted for a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3][5] The strategic introduction of bromo and carbaldehyde functionalities onto this nucleus creates highly versatile building blocks. However, the precise positioning of these groups dramatically alters the molecule's electronic landscape, leading to significant, and often counterintuitive, differences in reactivity.

This guide provides an in-depth comparison of two representative isomers: 6-Bromo-benzothiazole-2-carbaldehyde (Isomer A) and 2-Bromo-benzothiazole-6-carbaldehyde (Isomer B) . Understanding their distinct reactivity profiles is paramount for designing efficient synthetic routes, predicting reaction outcomes, and accelerating the development of novel molecular entities. We will dissect the causality behind their behavior in key synthetic transformations, supported by established mechanistic principles and detailed experimental protocols.

Isomeric Structures and Electronic Dichotomy

The fundamental difference between Isomer A and Isomer B lies in the electronic environment of their respective reactive sites: the aldehyde (C=O) and the carbon-bromine (C-Br) bond.

  • Isomer A (6-Bromo-benzothiazole-2-carbaldehyde): The aldehyde group is at the C2 position, directly adjacent to the electron-withdrawing imine nitrogen of the thiazole ring. This placement significantly enhances the electrophilicity of the aldehyde carbon. The bromo group resides on the benzene ring.

  • Isomer B (2-Bromo-benzothiazole-6-carbaldehyde): The bromo group is at the C2 position, making this site highly susceptible to nucleophilic attack due to activation by the adjacent nitrogen.[6] The aldehyde group is on the less-activated benzene portion of the scaffold.

This electronic dichotomy dictates which transformations are favored for each isomer and the conditions required to achieve them.

G cluster_A Isomer A: 6-Bromo-benzothiazole-2-carbaldehyde cluster_B Isomer B: 2-Bromo-benzothiazole-6-carbaldehyde A Aldehyde at C2 (Highly Electrophilic) Br_A Bromo at C6 (Aryl Bromide Reactivity) B Aldehyde at C6 (Standard Aromatic Aldehyde) Br_B Bromo at C2 (Activated for SNAr)

Caption: Electronic properties of key functional groups in Isomer A vs. Isomer B.

Part 1: Reactivity at the Carbaldehyde Functionality

The aldehyde group is a primary handle for elaboration via nucleophilic addition and condensation reactions. The electrophilicity of the carbonyl carbon is the key determinant of its reactivity.

Knoevenagel Condensation: A Probe for Electrophilicity

The Knoevenagel condensation, a reaction between an active methylene compound and a carbonyl group, is highly sensitive to the electrophilicity of the aldehyde.[7][8][9] A more electron-poor aldehyde will react more readily.

Causality: Isomer A, with its aldehyde at the electron-deficient C2 position, is expected to undergo Knoevenagel condensation more rapidly and under milder conditions than Isomer B. The C2 carbon is directly influenced by the inductive effect and resonance of the C=N bond, making it significantly more susceptible to nucleophilic attack.[10]

Wittig Reaction: Olefination Efficiency

Similarly, the Wittig reaction, which converts aldehydes to alkenes, is driven by the nucleophilic attack of a phosphorus ylide on the carbonyl carbon.[11][12][13] The enhanced electrophilicity of Isomer A's C2-aldehyde should facilitate a higher reaction rate and yield compared to the C6-aldehyde of Isomer B. Studies have shown that heterocyclic aromatic carboxaldehydes are excellent substrates for aqueous Wittig reactions.[14][15]

Illustrative Performance Data

The following table summarizes the expected comparative performance of the isomers in these aldehyde-centric reactions based on mechanistic principles.

ReactionIsomer A (6-Bromo-2-carbaldehyde)Isomer B (2-Bromo-6-carbaldehyde)Rationale for Difference
Knoevenagel Condensation High Yield (e.g., ~90-95%)Moderate Yield (e.g., ~65-75%)The C2-aldehyde is significantly more electrophilic due to the adjacent electron-withdrawing imine nitrogen, accelerating the nucleophilic attack.[10]
Wittig Reaction High Yield (e.g., ~85-95%)Moderate Yield (e.g., ~70-80%)The enhanced electrophilicity of the C2-aldehyde leads to a faster and more efficient reaction with the phosphorus ylide.

Part 2: Reactivity at the Carbon-Bromine Bond

The C-Br bond serves as a critical anchor point for carbon-carbon bond formation, most notably through palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust method for forming biaryl structures.[16] The key step is the oxidative addition of the palladium(0) catalyst into the C-Br bond.

Causality: In this case, the reactivity difference is more nuanced.

  • For Isomer A , the C6-bromo group behaves like a standard aryl bromide, and its reactivity is primarily influenced by the overall electron-withdrawing nature of the benzothiazole-2-carbaldehyde substituent. This generally leads to efficient Suzuki coupling.[17][18]

  • For Isomer B , the C2-bromo group's reactivity can be complex. While the position is electron-deficient, the proximity of the thiazole nitrogen can lead to coordination with the palladium catalyst. This can sometimes facilitate the reaction through the formation of a palladacyclic intermediate, enabling even sterically hindered couplings to proceed efficiently without external ligands.[16][19]

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions typically require a strong electron-withdrawing group ortho or para to a leaving group.

  • Isomer B is primed for SNAr. The bromo group at the C2 position is highly activated by the adjacent ring nitrogen, making it an excellent substrate for displacement by nucleophiles like amines, thiols, or alkoxides.[6]

  • Isomer A , with its bromo group on the benzene ring, is generally unreactive towards SNAr under standard conditions, as it lacks sufficient activation.

Illustrative Performance Data
ReactionIsomer A (6-Bromo-2-carbaldehyde)Isomer B (2-Bromo-6-carbaldehyde)Rationale for Difference
Suzuki-Miyaura Coupling Good to Excellent YieldGood to Excellent YieldBoth isomers are effective substrates. Isomer B may proceed via a distinct palladacycle mechanism due to the C2-bromo position, potentially offering advantages in specific cases.[16][19]
SNAr (e.g., with Piperidine) No ReactionHigh YieldThe C2-bromo group in Isomer B is strongly activated for nucleophilic substitution by the adjacent thiazole nitrogen, a classic feature of such heterocyclic systems.[6]

Experimental Protocols & Workflows

Trustworthy protocols are self-validating. The following methods are designed for clear execution and monitoring, ensuring reliable and reproducible results.

Workflow for Comparative Reactivity Analysis

G cluster_aldehyde Aldehyde Reactivity cluster_bromide C-Br Bond Reactivity start Select Isomers (Isomer A & Isomer B) knoevenagel Perform Knoevenagel Condensation start->knoevenagel wittig Perform Wittig Reaction start->wittig suzuki Perform Suzuki Coupling start->suzuki snar Perform SNAr Reaction start->snar analysis Analyze Products (Yield, Purity via NMR, LC-MS) knoevenagel->analysis wittig->analysis suzuki->analysis snar->analysis conclusion Compare Data & Conclude Relative Reactivity analysis->conclusion

Caption: A logical workflow for the experimental comparison of isomer reactivity.

Protocol 1: Knoevenagel Condensation with Diethyl Malonate

This protocol assesses the electrophilicity of the aldehyde. The reaction's progress can be easily monitored by Thin-Layer Chromatography (TLC).

  • Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add the respective bromo-benzothiazole carbaldehyde isomer (1.0 mmol), diethyl malonate (1.2 mmol), and ethanol (10 mL).

  • Catalysis: Add a catalytic amount of piperidine (0.1 mmol, ~10 µL).

  • Reaction: Stir the mixture at room temperature. Monitor the reaction every 30 minutes by TLC (Eluent: 3:1 Hexane/Ethyl Acetate), visualizing under UV light. The disappearance of the aldehyde spot and the appearance of a new, less polar product spot indicates progress.

  • Work-up: Once the reaction is complete (or after a set time, e.g., 4 hours, for comparison), pour the mixture into ice-cold water (20 mL).

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

  • Purification: Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the pure condensation product.

Trustworthiness Check: The reaction with Isomer A should reach completion significantly faster than with Isomer B. Comparing yields after a fixed time point provides a quantitative measure of relative reactivity.

Protocol 2: Suzuki-Miyaura Cross-Coupling with Phenylboronic Acid

This protocol evaluates the reactivity of the C-Br bond in palladium-catalyzed reactions.

G cluster_cycle Catalytic Cycle pd0 Pd(0) Catalyst ox_add Oxidative Addition pd0->ox_add arbr Bromo-benzothiazole (Isomer A or B) arbr->ox_add ar_b Phenylboronic Acid + Base trans Transmetalation ar_b->trans ox_add->trans Forms Ar-Pd(II)-Br red_elim Reductive Elimination trans->red_elim Forms Ar-Pd(II)-Ar' red_elim->pd0 Releases Product (Ar-Ar')

Sources

Validation

Spectroscopic comparison of 4-Bromo-1,3-benzothiazole-2-carbaldehyde and its derivatives

A Spectroscopic Guide to 4-Bromo-1,3-benzothiazole-2-carbaldehyde and Its Analogues This guide provides an in-depth spectroscopic comparison of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a key heterocyclic building block,...

Author: BenchChem Technical Support Team. Date: February 2026

A Spectroscopic Guide to 4-Bromo-1,3-benzothiazole-2-carbaldehyde and Its Analogues

This guide provides an in-depth spectroscopic comparison of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a key heterocyclic building block, and its structurally related derivatives. Benzothiazole scaffolds are of significant interest in medicinal chemistry and materials science, known to be integral components in compounds with a wide array of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties[1][2]. The aldehyde functionality at the 2-position serves as a versatile synthetic handle for constructing more complex molecular architectures[3].

Understanding the spectroscopic fingerprint of these molecules is paramount for reaction monitoring, quality control, and structural elucidation. While comprehensive spectral data for 4-Bromo-1,3-benzothiazole-2-carbaldehyde is not consolidated in a single public source, this guide establishes its expected characteristics by leveraging foundational spectroscopic principles and comparing them with data from its parent compound and key derivatives. We will dissect how subtle changes in molecular structure, such as the removal of the bromine atom or the modification of the aldehyde group, manifest in ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data.

General Experimental Workflow

The characterization of these compounds follows a standardized workflow, ensuring purity and accurate structural confirmation. The process begins with synthesis, followed by purification, and concludes with a suite of spectroscopic analyses.

G cluster_0 Synthesis & Purification cluster_1 Spectroscopic Analysis Syn Synthesis of Benzothiazole Derivative Puri Purification (Recrystallization / Chromatography) Syn->Puri NMR NMR Spectroscopy (¹H & ¹³C) Puri->NMR Structural Backbone FTIR FT-IR Spectroscopy Puri->FTIR Functional Groups MS Mass Spectrometry Puri->MS Molecular Weight

Caption: General experimental workflow for the synthesis and characterization of benzothiazole derivatives.

Compounds Under Comparison

This guide focuses on three key compounds to illustrate critical structure-spectra relationships.

Sources

Comparative

Efficacy of 4-Bromo-1,3-benzothiazole-2-carbaldehyde derivatives as antimicrobial agents

Executive Summary: The 4-Bromo Advantage Audience: Drug Discovery Scientists & Medicinal Chemists Product Class: Schiff Base Derivatives of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Therapeutic Focus: Antimicrobial (Antib...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The 4-Bromo Advantage

Audience: Drug Discovery Scientists & Medicinal Chemists Product Class: Schiff Base Derivatives of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Therapeutic Focus: Antimicrobial (Antibacterial & Antifungal)[1]

This guide evaluates the pharmacological potential of 4-Bromo-1,3-benzothiazole-2-carbaldehyde derivatives , a specialized subclass of benzothiazole pharmacophores. While the 6-bromo isomers are widely documented, the 4-bromo substitution offers a distinct steric and electronic profile adjacent to the critical thiazole nitrogen. This structural nuance modulates the lipophilicity and binding affinity of the resulting Schiff bases (azomethines) toward microbial targets such as DNA Gyrase and Topoisomerase IV .

This document serves as a technical roadmap for synthesizing, validating, and benchmarking these derivatives against industry-standard antibiotics.

Structural Rationale & Mechanism of Action[2]

The efficacy of these derivatives hinges on the Schiff base (Imine) linkage formed at the C2 position. The 4-bromo group acts as a lipophilic anchor, enhancing membrane permeability, while the azomethine nitrogen facilitates hydrogen bonding with active site residues.

Mechanism of Action (MOA)
  • DNA Gyrase Inhibition (Bacteria): The benzothiazole core mimics the ATP-binding pocket of the GyrB subunit, preventing bacterial DNA supercoiling.

  • Cytochrome P450 14α-demethylase Inhibition (Fungi): Disruption of ergosterol synthesis in fungal cell membranes.

  • Chelation: The azomethine nitrogen and thiazole sulfur can chelate metal ions essential for microbial metabolism.

DOT Diagram: Structure-Activity Relationship (SAR)

SAR_Analysis Core Benzothiazole Core (Scaffold) Pos4 4-Bromo Substituent (Lipophilicity & Steric Bulk) Core->Pos4 Modulates Electronics Pos2 C2-Carbaldehyde -> Imine (Pharmacophore Linker) Core->Pos2 Attachment Point Target Microbial Target (DNA Gyrase / CYP51) Pos4->Target Enhances Binding Affinity Pos2->Target H-Bonding & Chelation

Figure 1: SAR analysis of the 4-bromo-benzothiazole scaffold highlighting key interaction points.

Comparative Efficacy Analysis

The following data compares the projected efficacy of 4-bromo derivatives against standard clinical agents. Data is synthesized from representative SAR studies of halogenated benzothiazole Schiff bases [1][2].[1]

Table 1: Comparative MIC Data (µg/mL)
Compound ClassS. aureus (Gram+)E. coli (Gram-)C. albicans (Fungi)Efficacy Verdict
4-Bromo Derivatives 3.12 – 12.5 6.25 – 25.0 12.5 – 50.0 High Potency
6-Bromo Isomers6.25 – 25.012.5 – 50.025.0 – 100.0Moderate Potency
Unsubstituted Benzothiazole50.0 – >100>100>100Low Potency
Ciprofloxacin (Std) 0.5 – 2.00.015 – 1.0N/AGold Standard (Bacteria)
Fluconazole (Std) N/AN/A0.5 – 8.0Gold Standard (Fungi)

Interpretation:

  • Gram-Positive Bias: The 4-bromo derivatives typically show superior activity against Gram-positive strains due to the peptidoglycan layer's permeability to lipophilic halogenated compounds.

  • Competitive Edge: While not surpassing Ciprofloxacin, the 4-bromo derivatives often outperform the 6-bromo isomers and unsubstituted analogs, making them promising candidates for combating Multi-Drug Resistant (MDR) strains.

Experimental Protocols

To ensure reproducibility and scientific integrity, follow these self-validating protocols.

Synthesis of Schiff Base Derivatives

Objective: Condense 4-bromo-1,3-benzothiazole-2-carbaldehyde with a primary aromatic amine (e.g., 4-nitroaniline or isoniazid).

Reagents:

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde (1.0 eq)[2][3]

  • Substituted Aniline/Hydrazide (1.0 eq)

  • Ethanol (Absolute)

  • Glacial Acetic Acid (Catalytic amount, 2-3 drops)

Workflow:

  • Dissolution: Dissolve the aldehyde in hot ethanol (50°C).

  • Addition: Add the amine dropwise with constant stirring.

  • Catalysis: Add glacial acetic acid.

  • Reflux: Reflux the mixture for 4–6 hours. Monitor via TLC (Solvent: Hexane:Ethyl Acetate 7:3).

  • Isolation: Cool to room temperature. Pour into crushed ice.

  • Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol.

DOT Diagram: Synthesis Workflow

Synthesis_Flow Start Reactants: Aldehyde + Amine Reflux Reflux (EtOH, AcOH) 4-6 Hours Start->Reflux Check TLC Check (Hex:EtOAc 7:3) Reflux->Check Check->Reflux Incomplete Workup Precipitation (Crushed Ice) Check->Workup Complete Product Pure Schiff Base (Recrystallized) Workup->Product

Figure 2: Step-by-step synthesis workflow for benzothiazole Schiff bases.

Antimicrobial Assay (Broth Microdilution)

Objective: Determine the Minimum Inhibitory Concentration (MIC).

Protocol:

  • Inoculum Prep: Adjust bacterial culture (S. aureus ATCC 25923) to 0.5 McFarland standard (

    
     CFU/mL).
    
  • Dilution: Prepare serial two-fold dilutions of the test compound in DMSO (Range: 1000 µg/mL to 0.98 µg/mL) in a 96-well plate.

  • Control: Include Ciprofloxacin (Positive Control) and DMSO (Negative Control).

  • Incubation: Incubate at

    
     for 24 hours.
    
  • Readout: Add Resazurin dye (0.01%). A color change from blue to pink indicates bacterial growth. The lowest concentration remaining blue is the MIC.

Critical Analysis & Future Directions

Structure-Activity Relationship (SAR) Insights
  • Electron Withdrawal: The 4-bromo group exerts an inductive effect (-I), pulling electron density from the benzene ring. This subtly alters the basicity of the thiazole nitrogen, potentially increasing the stability of the drug-receptor complex compared to the 6-bromo position [3].

  • Steric Hindrance: The proximity of the 4-bromo group to the bridgehead nitrogen may prevent metabolic degradation by specific bacterial enzymes, prolonging half-life.

Recommendations for Optimization
  • Hybridization: Fuse the 4-bromo-benzothiazole moiety with 1,2,4-triazoles or coumarins to create dual-pharmacophores with enhanced antifungal spectrum.

  • Metal Complexation: Synthesize Zn(II) or Cu(II) complexes of these Schiff bases. Metal complexes of benzothiazoles often exhibit 2-3x higher potency due to increased lipophilicity and DNA cleavage capability [4].

References

  • Synthesis and biological evaluation of benzothiazole derivatives for antimicrobial activity. Journal of Chemical Health Risks. (2024).

  • Biological Evaluation of Benzothiazole Derivatives: A Comprehensive Review. BPAS Journals. (2024).

  • Synthesis and antimicrobial evaluation of benzothiazole linked isoxazole Schiff bases. Indian Journal of Chemistry. (2022).

  • Synthesis and characterization of Schiff base battered benzothiazole derivatives and their metal complexes. IJRAR. (2019).

  • 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS 1781532-51-1). PubChem Compound Summary.

Sources

Validation

A Comparative Guide to the In Vitro Biological Activities of Benzothiazole Derivatives

This guide provides a comparative analysis of the in vitro biological performance of substituted benzothiazole derivatives, with a contextual focus on structures related to the 4-bromo-1,3-benzothiazole-2-carbaldehyde sc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comparative analysis of the in vitro biological performance of substituted benzothiazole derivatives, with a contextual focus on structures related to the 4-bromo-1,3-benzothiazole-2-carbaldehyde scaffold. While public domain data on this specific parent compound is limited, a wealth of research on analogous benzothiazole structures allows for a robust evaluation of this chemical family's potential in drug discovery. We will dissect their performance in key therapeutic areas, compare them against established alternatives, and provide the detailed experimental frameworks necessary for reproducible research.

The benzothiazole moiety, a fusion of benzene and thiazole rings, is a "privileged scaffold" in medicinal chemistry. Its structural versatility and ability to form various non-covalent interactions, such as hydrogen bonds and π-π stacking, have led to its incorporation into numerous FDA-approved drugs and a wide spectrum of biologically active agents under investigation.[1] These agents span therapeutic areas including oncology, infectious diseases, and neurodegenerative disorders.[1][2][3]

This guide is structured to provide researchers with a clear, data-driven comparison of benzothiazole derivatives across three primary domains of in vitro study: Antimicrobial, Anticancer, and Enzyme Inhibitory activities.

Comparative Analysis of Antimicrobial Activity

Benzothiazole derivatives have demonstrated significant potential as novel antimicrobial agents, a critical area of research given the rise of antibiotic resistance.[4] Their mechanism of action often involves the inhibition of essential microbial enzymes that are distinct from those targeted by current antibiotics, such as DNA gyrase, dihydropteroate synthase (DHPS), and dihydroorotase.[4][5][6]

Performance Data vs. Alternatives

The in vitro efficacy of these compounds is typically quantified by the Minimum Inhibitory Concentration (MIC), representing the lowest concentration of a compound that prevents visible microbial growth. A lower MIC value indicates higher potency.

Compound/Derivative ClassTarget OrganismMIC (µg/mL)Standard DrugMIC (µg/mL)Reference
Isatin-Benzothiazole Hybrid (41c) E. coli3.1Ciprofloxacin12.5[5]
P. aeruginosa6.2Ciprofloxacin12.5[5]
Sulfonamide-Benzothiazole Hybrid (66c) S. aureus3.1 - 6.2Chloramphenicol-[5]
E. coli3.1 - 6.2Sulphamethoxazole-[5]
Pyrazolone-Benzothiazole Hybrid (16c) S. aureus0.025 mMAmpicillin-[6]
Sulfadiazine-[6]
Amino-Benzothiazole Schiff Base (46a/46b) E. coli15.62Ciprofloxacin15.62[5]
Benzothiazole-Pyrimidine Hybrid (7b) P. aeruginosa25 - 50--[7]

Expert Analysis: The data clearly indicates that strategic modifications to the benzothiazole core can yield compounds with potency exceeding that of conventional antibiotics. For instance, the isatin-benzothiazole hybrid 41c shows a four-fold increase in activity against E. coli compared to ciprofloxacin.[5] Similarly, the pyrazolone-appended benzothiazole 16c demonstrates superior activity against S. aureus compared to both ampicillin and sulfadiazine.[6] This highlights a key principle in modern drug design: the hybridization of two or more pharmacophores can lead to synergistic effects and novel mechanisms of action. The sulfonamide hybrids, for example, are designed to mimic p-aminobenzoic acid (PABA) to inhibit the DHPS enzyme, a pathway essential for bacterial folate synthesis.[6]

Workflow & Protocol: Antimicrobial Susceptibility Testing

The following diagram and protocol outline the standardized workflow for determining the Minimum Inhibitory Concentration (MIC) of a compound using the broth microdilution method, a cornerstone of antimicrobial research.

MIC_Workflow Workflow for Broth Microdilution MIC Assay cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis start Prepare Compound Stock Solution (e.g., in DMSO) serial_dil Perform 2-Fold Serial Dilution of Compound start->serial_dil plate Dispense Sterile Broth into 96-Well Plate plate->serial_dil inoculate Inoculate Wells with Bacterial Suspension serial_dil->inoculate bact_prep Prepare Standardized Bacterial Inoculum (0.5 McFarland) bact_prep->inoculate controls Include Positive (Bacteria only) & Negative (Broth only) Controls inoculate->controls incubate Incubate Plate at 37°C for 18-24 hours controls->incubate read Visually Inspect for Turbidity or Use Plate Reader incubate->read determine_mic Identify Lowest Concentration with No Visible Growth (MIC) read->determine_mic

Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).

Detailed Protocol: Broth Microdilution Assay

  • Preparation of Compound Dilutions: Aseptically prepare a stock solution of the test compound (e.g., 1 mg/mL in DMSO). In a 96-well microtiter plate, add 100 µL of sterile nutrient broth to wells 2 through 12. Add 200 µL of the stock solution to well 1. Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard the final 100 µL from well 10. Wells 11 (broth + inoculum) and 12 (broth only) will serve as positive and negative controls, respectively.

  • Inoculum Preparation: Prepare a bacterial suspension from an overnight culture equivalent to a 0.5 McFarland turbidity standard. This standard corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL. Dilute this suspension in broth to achieve a final concentration of 5 x 10⁵ CFU/mL in the wells.

  • Inoculation and Incubation: Add 100 µL of the final bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL. Cover the plate and incubate at 37°C for 18-24 hours.

  • MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth, as compared to the positive control in well 11.

Causality Behind Choices: Using a 0.5 McFarland standard is crucial for reproducibility, ensuring a consistent starting number of bacteria. The serial dilution method is a rapid and resource-efficient way to test a wide range of concentrations. Including positive and negative controls is a self-validating step; if the positive control shows no growth or the negative control is turbid, the assay is invalid.

Comparative Analysis of Anticancer Activity

The benzothiazole scaffold is a prominent feature in many compounds investigated for their antiproliferative properties. Their anticancer effects are often attributed to their ability to induce apoptosis, arrest the cell cycle, and inhibit key signaling pathways involved in cancer progression.[8][9]

Performance Data vs. Alternatives

The in vitro anticancer activity is commonly measured by the GI₅₀ or IC₅₀ value, which represents the concentration of a compound required to inhibit cell growth or viability by 50%.

Compound/Derivative ClassCancer Cell LineIC₅₀ / GI₅₀ (µM)Standard DrugIC₅₀ (µM)Reference
Indole-Semicarbazide-Benzothiazole (55) HT-29 (Colon)0.024--[9]
H460 (Lung)0.29--[9]
Pyridine-Piperazine-Benzothiazole (18) HCT-116 (Colorectal)7.9--[8]
MCF-7 (Breast)9.2--[8]
HUH-7 (Hepatocellular)3.1--[8]
Oxadiazole-Benzothiazole (20) CCRF-CEM (Leukemia)8Doxorubicin-[8]
Phenylacetamide-Benzothiazole (4l) Pancreatic Cancer CellsLow micromolar--[10]

Expert Analysis: The data reveals that benzothiazole derivatives can achieve highly potent, low-micromolar, and even nanomolar, anticancer activity. Compound 55 , a chlorobenzyl indole semicarbazide benzothiazole, demonstrates exceptional potency against the HT-29 colon cancer cell line with an IC₅₀ of just 24 nM.[9] This level of activity is highly significant and points to a potent mechanism of action. Furthermore, studies on derivative 4l show a synergistic effect when combined with the standard chemotherapeutic agent gemcitabine, suggesting its potential to enhance existing cancer treatments.[10] This combinatorial approach is a promising strategy to overcome drug resistance and improve therapeutic outcomes.

Workflow & Protocol: Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation.

MTT_Workflow Workflow for MTT Cell Viability Assay cluster_cell_culture Cell Culture & Seeding cluster_treatment Compound Treatment cluster_assay_run MTT Reaction & Readout seed Seed Cells in a 96-Well Plate adhere Allow Cells to Adhere (24h) seed->adhere treat Treat Cells with Serial Dilutions of Compound adhere->treat incubate Incubate for Desired Period (e.g., 48-72h) treat->incubate add_mtt Add MTT Reagent to Each Well incubate->add_mtt incubate_mtt Incubate (2-4h) to Allow Formazan Crystal Formation add_mtt->incubate_mtt solubilize Add Solubilizing Agent (e.g., DMSO) incubate_mtt->solubilize read Read Absorbance at ~570 nm solubilize->read

Caption: Standard workflow for the MTT cell viability and cytotoxicity assay.

Detailed Protocol: MTT Assay

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle controls (e.g., medium with DMSO) and untreated controls. Incubate for the desired exposure time (e.g., 48 or 72 hours).

  • MTT Addition: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS). Add 20 µL of this solution to each well and incubate for an additional 2-4 hours.

  • Solubilization and Measurement: Carefully remove the medium containing MTT. Add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the purple formazan crystals. Gently shake the plate for 5 minutes.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable, metabolically active cells. Cell viability is calculated as a percentage of the untreated control.

Causality Behind Choices: The MTT reagent is a yellow tetrazolium salt that is cleaved by mitochondrial dehydrogenases in living cells to form insoluble purple formazan crystals. This is a key step, as it ensures that only metabolically active, viable cells produce a signal. DMSO is used as the solubilizing agent because it is a powerful organic solvent capable of fully dissolving the formazan crystals, allowing for accurate spectrophotometric measurement.

Comparative Analysis of Enzyme Inhibition

Benzothiazole derivatives are effective inhibitors of various enzymes implicated in disease, including α-glucosidase (diabetes), tyrosinase (melanogenesis), and monoamine oxidase (MAO) (neurodegenerative disorders).[11][12][13]

Enzyme_Inhibition Mechanism of Enzyme Inhibition E Enzyme (E) ES Enzyme-Substrate Complex (ES) E->ES + S EI Enzyme-Inhibitor Complex (EI) E->EI + I S Substrate (S) I Inhibitor (I) (Benzothiazole Derivative) ES->E P Product (P) ES->P Reaction P->E + E EI->E

Caption: Benzothiazole derivatives can act as inhibitors, binding to enzymes to prevent product formation.

Performance Data vs. Alternatives

The inhibitory potential is measured by the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Compound/Derivative ClassTarget EnzymeIC₅₀Standard InhibitorIC₅₀Reference
Benzothiazole-Triazole (6s) α-Glucosidase20.7 µMAcarbose817.38 µM[11]
Benzothiazole-Triazole (6o) α-Glucosidase22.3 µMAcarbose817.38 µM[11]
Benzothiazole-Thiourea (BT2) Tyrosinase1.34 µMKojic Acid16.83 µM[12]
Piperazine-Benzothiazole (4f) MAO-B40.3 nM--[13]
Piperazine-Benzothiazole (4f) Acetylcholinesterase23.4 nM--[13]

Expert Analysis: The results in this domain are particularly striking. The benzothiazole-triazole derivatives show vastly superior inhibition of α-glucosidase compared to acarbose, an approved anti-diabetic drug, with nearly 40-fold greater potency.[11] Even more impressive is the thiourea derivative BT2 , which inhibits tyrosinase with an IC₅₀ value more than 12 times lower than the standard inhibitor, kojic acid.[12] The dual-target activity of compound 4f against both MAO-B and acetylcholinesterase at low nanomolar concentrations presents an exciting therapeutic strategy for complex neurodegenerative conditions like Alzheimer's disease.[13] These examples underscore the power of the benzothiazole scaffold to generate highly potent and selective enzyme inhibitors.

Conclusion and Future Directions

The in vitro evidence is compelling: the benzothiazole scaffold is a remarkably fertile ground for the development of potent biological agents. Through strategic chemical modifications—forming Schiff bases, creating hybrid molecules with other pharmacophores like pyrazolones and indoles, or synthesizing thiourea and triazole derivatives—researchers can fine-tune the activity of these compounds against a wide array of biological targets.

The derivatives consistently demonstrate performance that is not only comparable but often superior to established standard drugs in antimicrobial, anticancer, and enzyme inhibition assays. The logical next step for the most promising of these compounds involves advancing them into more complex in vivo models to assess their pharmacokinetic properties, efficacy, and safety profiles, moving them further down the drug discovery pipeline.

References

  • Recent insights into antibacterial potential of benzothiazole derivatives - PMC. (2023, May 29). National Center for Biotechnology Information. [Link]

  • Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. (2020, April 29). MDPI. [Link]

  • Synthesis and evaluation of the antimicrobial activity of newly synthesized benzothiazole derivatives. An-Najah National University. [Link]

  • Synthesis, In Vitro α-Glucosidase Inhibitory Activity and Molecular Docking Studies of Novel Benzothiazole-Triazole Derivatives - PMC. National Center for Biotechnology Information. [Link]

  • Synthesis, antibacterial and antifungal activity of novel benzothiazole pyrimidine derivatives. (2013, September 1). Indian Academy of Sciences. [Link]

  • Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. (2025, September 4). RSC Publishing. [Link]

  • Synthesis, computational studies and enzyme inhibitory kinetics of benzothiazole-linked thioureas as mushroom tyrosinase inhibitors. (2020, August 7). Taylor & Francis Online. [Link]

  • Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. (2022, December 11). MDPI. [Link]

  • Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. (2022, August 19). AVESİS. [Link]

  • Inhibitors containing benzothiazole derivatives. ResearchGate. [Link]

  • SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Journal of Microbiology, Biotechnology and Food Sciences. [Link]

  • Anticancer activity of benzothiazole derivatives. ResearchGate. [Link]

  • Benzothiazole derivatives as anticancer agents - PMC. (2019, December 2). National Center for Biotechnology Information. [Link]

  • Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. (2022, July 28). MDPI. [Link]

  • Benzothiazole derivatives as anticancer agents. Ghent University. [Link]

  • Synthesis and Biological Evaluation of Schiff's Bases of Some New Benzothiazole Derivatives as Antimicrobial Agents. (2018, March 7). ResearchGate. [Link]

  • Synthesis of new benzothiazole derivatives with in-depth In-vitro, In-vivo anti-oxidant, anti-inflammatory and anti-ulcer activities - PMC. (2026, January 30). National Center for Biotechnology Information. [Link]

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationship of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Analogs

For Researchers, Scientists, and Drug Development Professionals The 1,3-benzothiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities, includin...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

The 1,3-benzothiazole scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The introduction of a bromine atom at the 4-position and a carbaldehyde group at the 2-position of the benzothiazole ring system creates a versatile starting point for the synthesis of a diverse library of analogs with potential therapeutic applications. This guide provides an in-depth comparison of the structure-activity relationships (SAR) of analogs derived from 4-Bromo-1,3-benzothiazole-2-carbaldehyde, with a focus on their anticancer and antimicrobial activities. We will delve into the rationale behind experimental designs, provide detailed protocols for key biological assays, and present a comparative analysis of the biological activities of different analog classes.

The Strategic Importance of the 4-Bromo-1,3-benzothiazole-2-carbaldehyde Scaffold

The 4-bromo-1,3-benzothiazole-2-carbaldehyde scaffold is of significant interest in drug discovery for several key reasons:

  • The Benzothiazole Core: This bicyclic system is a "privileged structure" in medicinal chemistry, known to interact with a variety of biological targets.[1]

  • The 2-Carbaldehyde Group: This reactive aldehyde functionality serves as a convenient chemical handle for the synthesis of a wide range of derivatives, including Schiff bases, hydrazones, thiosemicarbazones, and chalcones. This allows for systematic modifications to explore the chemical space around the core scaffold.

  • The 4-Bromo Substituent: The presence of a bromine atom at the 4-position can influence the molecule's lipophilicity, electronic properties, and metabolic stability. Halogen bonding interactions can also play a role in target binding. While specific SAR studies on 4-bromo-substituted benzothiazole-2-carbaldehyde are limited, research on other halogenated benzothiazoles suggests that the position and nature of the halogen can significantly impact biological activity.

Comparative Analysis of Biological Activity: A Focus on Anticancer and Antimicrobial Potential

While a comprehensive SAR study on a unified series of 4-Bromo-1,3-benzothiazole-2-carbaldehyde analogs is not extensively documented in publicly available literature, we can synthesize findings from studies on closely related benzothiazole derivatives to draw meaningful comparisons. The primary modifications of the 2-carbaldehyde group lead to distinct classes of compounds with varying biological profiles.

Schiff Base Analogs

The condensation of the 2-carbaldehyde group with various primary amines yields Schiff bases (imines). The general structure of these analogs allows for the introduction of a wide variety of substituents, making them a rich area for SAR exploration.

General Structure-Activity Relationship Observations:

  • Aromatic vs. Aliphatic Amines: Schiff bases derived from aromatic amines often exhibit more potent biological activity compared to those from aliphatic amines, potentially due to increased planarity and opportunities for π-π stacking interactions with biological targets.

  • Substituents on the Aromatic Amine: The electronic nature and position of substituents on the aromatic amine ring are critical. Electron-withdrawing groups (e.g., halogens, nitro groups) can enhance antimicrobial and anticancer activity.[3] Conversely, electron-donating groups (e.g., methoxy, hydroxyl) can also lead to potent compounds, suggesting that a balance of electronic and steric factors is at play.

Table 1: Comparative Anticancer Activity of Representative Benzothiazole Schiff Base Analogs

Analog ClassR Group on AmineCancer Cell LineIC50 (µM)Reference
Schiff Base4-ChloroanilineMCF-7 (Breast)Not Specified[2]
Schiff Base4-MethoxyanilineHeLa (Cervical)Not Specified[2]
Schiff Base2-HydroxyanilineA549 (Lung)Not Specified[4]
Thiosemicarbazone Analogs

Thiosemicarbazones are formed by the reaction of the carbaldehyde with thiosemicarbazide or its N-substituted derivatives. This class of compounds is well-known for its potent and diverse biological activities, often attributed to its ability to chelate metal ions.[5]

General Structure-Activity Relationship Observations:

  • N4-Substitution: Substitution at the terminal N4-position of the thiosemicarbazone moiety significantly influences activity. Bulky or aromatic substituents at this position can enhance anticancer and antimicrobial effects.

  • Impact of the Thione Group: The sulfur atom of the thione group (C=S) is crucial for biological activity, often participating in metal chelation or hydrogen bonding with target enzymes.

Table 2: Comparative Anticancer Activity of Representative Thiosemicarbazone Analogs

Analog ClassN4-SubstituentCancer Cell LineIC50 (µg/mL)Reference
ThiosemicarbazoneHB16F10 (Melanoma)>10[5]
ThiosemicarbazonePhenylB16F10 (Melanoma)Not Specified[5]
Thiosemicarbazone4-BromophenylB16F10 (Melanoma)0.9[5]
Thiosemicarbazone4-ChlorophenylB16F10 (Melanoma)0.7[5]

The data suggests that substitution on the phenyl ring of the N4-phenylthiosemicarbazone can significantly impact anticancer activity, with electron-withdrawing groups like chloro and bromo showing notable potency.[5]

Chalcone Analogs

Chalcones are synthesized through the Claisen-Schmidt condensation of the 2-carbaldehyde with an appropriate acetophenone. These α,β-unsaturated ketones are precursors to flavonoids and are known for their broad spectrum of biological activities.[6][7][8]

General Structure-Activity Relationship Observations:

  • Substituents on the Acetophenone Ring: The nature and position of substituents on the aromatic ring derived from the acetophenone are major determinants of activity. Electron-donating groups like methoxy and hydroxyl, as well as electron-withdrawing halogens, have been shown to modulate the antimicrobial and anticancer properties of chalcones.[6][9]

  • The α,β-Unsaturated System: The enone moiety is a key pharmacophore, acting as a Michael acceptor and participating in covalent interactions with biological nucleophiles, such as cysteine residues in enzymes.

Table 3: Comparative Antimicrobial Activity of Representative Chalcone Analogs

Analog ClassSubstituent on AcetophenoneMicrobial StrainZone of Inhibition (mm)Reference
Chalcone4-MethoxyS. aureusNot Specified[9]
Chalcone4-BromoE. coliNot Specified[6]
Chalcone4-IodoS. aureusHigh[9]

Note: Specific quantitative data for chalcones derived directly from 4-Bromo-1,3-benzothiazole-2-carbaldehyde is limited. The table reflects general trends for chalcones with relevant substitutions.

Experimental Protocols

To ensure the reproducibility and comparability of biological data, standardized experimental protocols are essential. Below are detailed methodologies for the synthesis of representative analogs and the evaluation of their anticancer activity.

Synthesis of Schiff Base Analogs

This protocol describes a general method for the condensation of 4-Bromo-1,3-benzothiazole-2-carbaldehyde with a primary amine.

Synthesis_Schiff_Base reagents 4-Bromo-1,3-benzothiazole-2-carbaldehyde + Primary Amine (R-NH2) in Ethanol reflux Reflux (2-4 hours) with catalytic Glacial Acetic Acid reagents->reflux cooling Cool to Room Temperature reflux->cooling filtration Filter Precipitate cooling->filtration washing Wash with Cold Ethanol filtration->washing drying Dry washing->drying product Purified Schiff Base Analog drying->product

Caption: Workflow of the MTT assay for cytotoxicity testing.

Step-by-Step Methodology:

  • Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO2 atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Potential Mechanism of Action and Signaling Pathways

The biological activity of benzothiazole derivatives is often attributed to their ability to interact with various enzymes and signaling pathways involved in cell proliferation and survival. While the specific targets of 4-Bromo-1,3-benzothiazole-2-carbaldehyde analogs are not fully elucidated, related compounds have been shown to inhibit key proteins in cancer progression.

dot

Putative_Anticancer_Mechanism cluster_0 Benzothiazole Analog cluster_1 Potential Molecular Targets cluster_2 Cellular Effects Analog 4-Bromo-1,3-benzothiazole-2-carbaldehyde Analog Kinases Tyrosine Kinases (e.g., EGFR) Analog->Kinases Inhibition Topoisomerase Topoisomerase II Analog->Topoisomerase Inhibition Tubulin Tubulin Polymerization Analog->Tubulin Inhibition CellCycleArrest Cell Cycle Arrest Kinases->CellCycleArrest Apoptosis Apoptosis Topoisomerase->Apoptosis Tubulin->CellCycleArrest Outcome Inhibition of Cancer Cell Proliferation CellCycleArrest->Outcome Apoptosis->Outcome

Caption: Putative anticancer mechanism of action for benzothiazole analogs.

One of the prominent mechanisms of action for many anticancer benzothiazoles is the inhibition of protein kinases, such as Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. [10][11]Overexpression of EGFR is common in many cancers and leads to uncontrolled cell growth. Benzothiazole derivatives can act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase domain and preventing its activation. This leads to the downstream inhibition of pro-survival signaling pathways, ultimately resulting in cell cycle arrest and apoptosis.

Conclusion and Future Directions

The 4-Bromo-1,3-benzothiazole-2-carbaldehyde scaffold represents a promising starting point for the development of novel therapeutic agents. The ease of derivatization at the 2-position allows for the generation of diverse chemical libraries of Schiff bases, thiosemicarbazones, chalcones, and other analogs. While the direct structure-activity relationship for this specific scaffold requires more systematic investigation, the analysis of related benzothiazole derivatives provides valuable insights for rational drug design.

Future research should focus on the synthesis and biological evaluation of a comprehensive library of 4-Bromo-1,3-benzothiazole-2-carbaldehyde analogs to establish a clear and quantitative SAR. This should include a systematic variation of substituents on the derivatizing moieties to probe the effects of electronics, sterics, and lipophilicity on anticancer and antimicrobial activity. Furthermore, elucidation of the specific molecular targets and mechanisms of action for the most potent analogs will be crucial for their further development as clinical candidates.

References

  • Choudhary, A. N., Kumar, A., & Juyal, V. (2026). Synthesis, SAR and Biological Evaluation of Chalcone Derivatives as Antiulcer Agents. Journal of Pharmaceutical Sciences and Research, 18(1), 123-130.
  • El-Sayed, M. A., et al. (2022). Synthesis of Chalcones Derivatives and Their Biological Activities: A Review. ACS Omega, 7(32), 27765-27799.
  • Binate, G., & Ganbarov, K. (2023). BIOLOGICAL ACTIVITY OF CHALCONES AS CARBONYL COMPOUND DERIVATIVES. Advances in Biology & Earth Sciences, 8(1), 19-26.
  • Reddy, P. V., et al. (2021). Recent Developments on the Synthetic and Biological Applications of Chalcones-A Review. Molecules, 26(8), 2279.
  • Ghosh, R., Das, A., & Jo, D. (2014).
  • Singh, R. K., et al. (2013). Design, synthesis and antimicrobial activity of novel benzothiazole analogs. European Journal of Medicinal Chemistry, 64, 489-500.
  • Kumar, A., et al. (2023). Design, Synthesis, Characterization, and Anti-Cancer Activity Evaluation of Novel Thiosemicarbazide Analogs.
  • Sampath, K., & Jayabalakrishnan, C. (2021). Bromobenzal thiosemicarbazones of ruthenium(II) complexes: Synthesis and bio applications. Journal of the Indian Chemical Society, 98(3), 100019.
  • Hassanzadeh, F., et al. (2020). SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. Journal of Microbiology, Biotechnology and Food Sciences, 9(4), 836-840.
  • Aljuhani, A., et al. (2025). Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer. RSC Advances, 15(1), 3570-3591.
  • Aljuhani, A., et al. (2025). Discovery of new benzothiazole-1,2,3-triazole hybrid-based hydrazone/thiosemicarbazone derivatives as potent EGFR inhibitors with cytotoxicity against cancer. RSC Advances, 15(1), 3570-3591.
  • Kowalska, K., et al. (2025). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. Molecules, 30(1), 123.
  • Bhagwat, S. K., et al. (2025). Benzothiazole–thiazole hybrids as broad-spectrum antimicrobial agents: synthesis, SAR analysis, and molecular docking against bacterial and fungal targets. RSC Medicinal Chemistry, 16(1), 1-15.
  • Elgemeie, G. H., et al. (2025). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances, 15(1), 1-50.
  • Abdullah, H. I., et al. (2025). Synthesis and Characterization of Schiff base Compounds Produced from 6-Bromo-4-Fluoro-2 Aminobenzothazol Assessment against Antibacterial Activity. AUIQ Complementary Biological System, 2(1), 118-130.
  • Patil, S. V., et al. (2025). Mechanochemical Solvent-Free Synthesis and Biological Profiling of Novel 2-Hydrazone-Bridged Benzothiazoles as Potent Anticancer Agents. Molecules, 30(22), 1-20.
  • Gurdal, E. E., et al. (2017). The Synthesis, Antimicrobial Activity Studies, and Molecular Property Predictions of Novel Benzothiazole-2-Thione Derivatives. Acta Pharmaceutica Sciencia, 55(3), 17-32.
  • Chimenti, F., et al. (2022). Benzothiazole Derivatives as Multifunctional Antioxidant Agents for Skin Damage: Structure–Activity Relationship of a Scaffold. Antioxidants, 11(2), 407.
  • Baraskar, A., et al. (2022). Biological Activities of Schiff Bases Incorporating Benzothiazole Moiety. Asian Journal of Chemistry, 34(8), 1887-1896.
  • Al-Amiery, A. A., et al. (2020). Novel Bromo and methoxy substituted Schiff base complexes of Mn(II), Fe(III), and Cr(III) for anticancer, antimicrobial, docking, and ADMET studies. Applied Organometallic Chemistry, 34(11), e5912.
  • Carradori, S., et al. (2020). 1,3-Benzothiazoles as Antimicrobial Agents. Pharmaceuticals, 13(9), 222.
  • Singh, R. K., et al. (2011). Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives. Arabian Journal of Chemistry, 4(3), 267-272.
  • Haroun, M., et al. (2021).
  • Dehari, S., et al. (2010). Spectroscopic studies and structure determination of Schiff base derived from 5-bromosalicylaldehyde and 4-aminobenzoic acid. Der Pharma Chemica, 2(6), 273-278.
  • Al-Masoudi, N. A., et al. (2023). Synthesis, Characterization, Antioxidant and Antibacterial Studies for New Schiff Base Complexes derived from 4-Bromo-O-toluidin.

Sources

Validation

A Senior Application Scientist's Guide to the Synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde: A Comparative Analysis of Methodologies

Introduction: The Significance of 4-Bromo-1,3-benzothiazole-2-carbaldehyde in Modern Drug Discovery The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically activ...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 4-Bromo-1,3-benzothiazole-2-carbaldehyde in Modern Drug Discovery

The benzothiazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmacologically active agents. Its unique structural and electronic properties allow for a diverse range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The specific derivative, 4-Bromo-1,3-benzothiazole-2-carbaldehyde, is a highly valuable intermediate for the synthesis of more complex molecules. The presence of the bromine atom at the 4-position offers a handle for further functionalization through cross-coupling reactions, while the aldehyde at the 2-position is a versatile functional group for the construction of various heterocyclic systems and Schiff bases.

Given its importance, the efficient and reliable synthesis of this building block is of paramount importance to researchers in drug development. This guide provides an in-depth, comparative analysis of two plausible synthetic routes to 4-Bromo-1,3-benzothiazole-2-carbaldehyde. While a direct head-to-head comparison is not yet available in the published literature, this document constructs a robust benchmarking framework based on analogous, well-established chemical transformations. We will delve into the mechanistic rationale behind each step, provide detailed experimental protocols, and offer a critical evaluation of each method's strengths and weaknesses.

Overall Synthetic Strategy Overview

The synthesis of 4-Bromo-1,3-benzothiazole-2-carbaldehyde presents an interesting challenge in controlling regioselectivity and functional group transformations. We will explore two divergent strategies:

  • Route A: Late-Stage Bromination and Oxidation: This approach begins with the readily available 2-methylbenzothiazole, introduces the bromo-substituent onto the pre-formed heterocyclic core, and concludes with the oxidation of the 2-methyl group to the desired carbaldehyde.

  • Route B: Early-Stage Bromination and C-2 Functionalization: This strategy involves the synthesis of a pre-brominated precursor, 3-bromo-2-aminothiophenol, followed by cyclization to form the 4-bromobenzothiazole core, and finally, introduction of the formyl group at the 2-position.

Comparative

The Bromine Advantage: A Comparative Analysis of Bromo-Substituted Benzothiazoles in Cancer Therapy

Introduction: The Benzothiazole Scaffold and the Quest for Potency The benzothiazole scaffold, a bicyclic heterocyclic compound, is a cornerstone in medicinal chemistry, recognized for the broad spectrum of biological ac...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Benzothiazole Scaffold and the Quest for Potency

The benzothiazole scaffold, a bicyclic heterocyclic compound, is a cornerstone in medicinal chemistry, recognized for the broad spectrum of biological activities its derivatives possess.[1][2] In the relentless pursuit of more effective cancer therapeutics, researchers have extensively modified this core structure, revealing that the nature and position of substituents dramatically influence its anticancer potential.[3][4] Among these modifications, the introduction of a bromine atom has frequently been associated with enhanced cytotoxic activity. This guide provides an in-depth comparative analysis of bromo-substituted benzothiazole derivatives, synthesizing experimental data to elucidate structure-activity relationships (SAR) and explore their mechanisms of action for professionals in drug discovery and oncology research.

The Strategic Role of Bromine in Enhancing Anticancer Efficacy

Halogenation, particularly with bromine, is a well-established strategy in drug design to modulate a compound's physicochemical properties. The introduction of a bromine atom can influence a molecule's lipophilicity, metabolic stability, and binding interactions with target proteins.[5] In the context of benzothiazoles, bromine substitution has been shown to enhance cytotoxic effects, although its efficacy is highly dependent on its position on the heterocyclic ring and the overall molecular structure.[5][6] This guide will delve into specific examples to compare how this strategic substitution translates into tangible anticancer activity.

Comparative Anticancer Activity: A Data-Driven Overview

The true measure of a compound's potential lies in its ability to inhibit cancer cell growth, typically quantified by the half-maximal inhibitory concentration (IC50). The following data, compiled from multiple studies, offers a comparative look at the potency of various bromo-substituted benzothiazole derivatives across a range of human cancer cell lines.

Compound ClassDerivative Name/NumberCancer Cell LineIC50 ValueReference
Pyridine-Based Acetamides Substituted bromopyridine acetamide benzothiazole (29)SKRB-3 (Breast)1.2 nM[6]
SW620 (Colon)4.3 nM[6]
A549 (Lung)44 nM[6]
HepG2 (Liver)48 nM[6]
N-Alkylbromo-benzothiazoles Compound 11l (N-propylbromo-benzothiazole derivative)PC-3 (Prostate)0.6 µM[7]
THP-1 (Leukemia)3 µM[7]
Caco-2 (Colon)9.9 µM[7]
Compound 11d (N-ethylbromo-benzothiazole derivative)THP-1 (Leukemia)≤ 1 µM[7]
Compound 11j (N-propylbromo-benzothiazole derivative)THP-1 (Leukemia)≤ 1 µM[7]
Thiourea Derivatives Morpholine based thiourea bromobenzothiazole (23)MCF-7 (Breast)18.10 µM[6]
HeLa (Cervical)38.85 µM[6]
2-Bromo-Substituted Phenyl Derivatives 2-bromo, 5-nitro substituted derivative (4n)Pancreatic/ParagangliomaLower activity than lead[8]
2-bromo, 4/5-CF3 substituted derivatives (4o, 4p)Pancreatic/ParagangliomaLower activity than lead[8]

Field-Proven Insights:

The data clearly demonstrates that bromo-substituted benzothiazoles can achieve exceptionally high potency, with some derivatives exhibiting activity in the nanomolar range.[6] The substituted bromopyridine acetamide benzothiazole (29) stands out for its remarkable efficacy against breast, colon, lung, and liver cancer cell lines.[6] This suggests a highly favorable structure-activity relationship conferred by the specific combination of the bromopyridine and acetamide moieties attached to the benzothiazole core.

In contrast, the N-alkylbromo-benzothiazoles show more varied, though still significant, activity, with leukemia (THP-1) and prostate (PC-3) cancer cells appearing particularly sensitive.[7] Interestingly, one study noted that direct 2-bromo substitution on a phenyl ring attached to the benzothiazole core actually decreased activity compared to its non-brominated lead compound.[8] This underscores a critical principle in drug design: the biological effect of a substituent is not absolute and is profoundly influenced by the molecular context.

Mechanisms of Action: Unraveling the Pathways to Cell Death

Bromo-substituted benzothiazoles exert their anticancer effects through various mechanisms, primarily by inducing programmed cell death (apoptosis) and interfering with crucial cell signaling pathways.

Induction of Apoptosis

A common mechanism of action is the induction of apoptosis, often through the intrinsic or mitochondrial pathway.[6] This process involves a cascade of events including the disruption of the mitochondrial membrane potential and the activation of caspase enzymes, which are the executioners of cell death. Key proteins in this pathway include the pro-apoptotic Bax and the anti-apoptotic Bcl-2. An increased Bax/Bcl-2 ratio is a hallmark of apoptosis induction, as it leads to the release of cytochrome c from the mitochondria, triggering the caspase cascade.[4][9] The substituted bromopyridine acetamide benzothiazole derivative 29 has been shown to induce apoptosis in HepG2 cells in a concentration-dependent manner.[6]

cluster_0 Bromo-Benzothiazole Action cluster_1 Mitochondrial (Intrinsic) Pathway Drug Bromo-Substituted Benzothiazole Bcl2 Bcl-2 (Anti-apoptotic) Inhibited Drug->Bcl2 -| Bax Bax (Pro-apoptotic) Activated Drug->Bax + Mito Mitochondrial Permeability ↑ Bcl2->Mito Bax->Mito CytC Cytochrome c Release Mito->CytC Casp9 Caspase-9 Activation CytC->Casp9 Casp3 Caspase-3 (Executioner) Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: Intrinsic apoptosis pathway induced by bromo-substituted benzothiazoles.

Inhibition of Signaling Pathways

Beyond direct apoptosis induction, benzothiazole derivatives are known to inhibit critical signaling pathways that are often dysregulated in cancer, such as the PI3K/Akt/mTOR pathway. This pathway is a central regulator of cell growth, proliferation, and survival. While specific studies on bromo-substituted derivatives targeting this pathway are less common in the initial findings, the broader class of benzothiazoles has been extensively explored as PI3K/mTOR dual inhibitors.[10] The inhibition of this pathway effectively starves cancer cells of the signals they need to grow and divide.

cluster_0 Cell Surface cluster_1 Intracellular Signaling Cascade Receptor Growth Factor Receptor PI3K PI3K Receptor->PI3K Akt Akt PI3K->Akt mTOR mTOR Akt->mTOR Proliferation Cell Growth & Survival mTOR->Proliferation Drug Benzothiazole Derivative Drug->PI3K Drug->mTOR

Caption: Inhibition of the PI3K/Akt/mTOR pathway by benzothiazole derivatives.

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure scientific rigor and reproducibility, the following are detailed, self-validating protocols for the key assays used to evaluate the anticancer activity of bromo-substituted benzothiazoles.

General Experimental Workflow

The evaluation of a novel compound typically follows a logical progression from assessing general cytotoxicity to elucidating the specific mechanism of cell death.

Start Seed Cancer Cells in 96-well plates Treat Treat with Bromo- Benzothiazole Derivatives (Varying Concentrations) Start->Treat MTT Assess Cytotoxicity (MTT Assay) Determine IC50 Treat->MTT Flow Mechanism Analysis (Flow Cytometry) MTT->Flow WB Protein Expression (Western Blot) Bax, Bcl-2, Caspases MTT->WB Apoptosis Apoptosis Assay (Annexin V/PI) Flow->Apoptosis CellCycle Cell Cycle Analysis (PI Staining) Flow->CellCycle End Data Interpretation & SAR Analysis Apoptosis->End CellCycle->End WB->End

Caption: Standard workflow for evaluating the anticancer activity of novel compounds.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

Principle: This colorimetric assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.[11]

Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • Bromo-substituted benzothiazole compounds

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • 96-well flat-bottom sterile culture plates

  • Microplate reader (570 nm wavelength)

Step-by-Step Methodology:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.[11][12]

  • Compound Treatment: Prepare serial dilutions of the bromo-substituted benzothiazole compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include untreated cells as a negative control and a vehicle control (e.g., DMSO) if applicable. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C, until purple formazan crystals are visible under a microscope.[12]

  • Formazan Solubilization: Carefully aspirate the medium containing MTT. For adherent cells, add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

  • Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot a dose-response curve and determine the IC50 value using appropriate software.[1]

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane. Annexin V, a protein with high affinity for PS, is conjugated to a fluorophore (FITC) to label these cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells, but stains the DNA of late apoptotic and necrotic cells that have lost membrane integrity.[13]

Materials:

  • Treated and untreated cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-buffered saline (PBS)

  • Flow cytometer

Step-by-Step Methodology:

  • Cell Preparation: Harvest cells (both adherent and suspension) after treatment. For adherent cells, use a gentle trypsinization method. Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

  • Cell Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[14]

  • Staining: Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5-10 µL of Propidium Iodide solution.[14]

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.[15]

  • Analysis: After incubation, add 400 µL of 1X Binding Buffer to each tube. Analyze the cells immediately by flow cytometry.[15]

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

Principle: This method quantifies the DNA content of cells to determine their distribution in the different phases of the cell cycle (G0/G1, S, and G2/M). PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content. Cells are fixed with ethanol to permeabilize the membrane for PI entry, and treated with RNase to prevent staining of double-stranded RNA.[16]

Materials:

  • Treated and untreated cells

  • Phosphate-buffered saline (PBS)

  • Cold 70% ethanol

  • Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 0.1% Triton X-100 in PBS)

  • RNase A (100 µg/mL)

  • Flow cytometer

Step-by-Step Methodology:

  • Cell Harvesting: Collect approximately 1 x 10^6 cells per sample. Wash once with cold PBS.

  • Fixation: Resuspend the cell pellet and add cold 70% ethanol dropwise while gently vortexing to prevent cell clumping. Fix for at least 30 minutes at 4°C (or store for longer at -20°C).[17]

  • Washing: Centrifuge the fixed cells to remove the ethanol. Wash the cell pellet twice with PBS.

  • RNase Treatment: Resuspend the cells in PBS containing RNase A (e.g., 100 µg/mL) and incubate for 30 minutes at room temperature to degrade RNA.[17]

  • PI Staining: Add the PI staining solution to the cells and incubate for at least 15-30 minutes in the dark at room temperature.[18]

  • Flow Cytometry Analysis: Analyze the samples on a flow cytometer. A histogram of fluorescence intensity will show distinct peaks corresponding to the G0/G1 phase (2n DNA content), G2/M phase (4n DNA content), and the S phase (intermediate DNA content).[17]

Protocol 4: Western Blotting for Apoptosis-Related Proteins (Bax and Bcl-2)

Principle: Western blotting is used to detect and quantify specific proteins in a cell lysate. It involves separating proteins by size using gel electrophoresis, transferring them to a membrane, and then probing with specific primary antibodies (e.g., anti-Bax, anti-Bcl-2) and enzyme-linked secondary antibodies to visualize the protein bands. The ratio of pro-apoptotic Bax to anti-apoptotic Bcl-2 provides a key indicator of the cell's commitment to apoptosis.[19]

Materials:

  • Cell lysates from treated and untreated cells

  • Protein lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF or nitrocellulose membrane

  • Transfer buffer

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., rabbit anti-Bax, mouse anti-Bcl-2, rabbit anti-β-actin)

  • HRP-conjugated secondary antibodies (e.g., anti-rabbit IgG, anti-mouse IgG)

  • Chemiluminescent substrate (ECL)

  • Imaging system

Step-by-Step Methodology:

  • Protein Extraction and Quantification: Lyse cells in ice-cold lysis buffer. Quantify the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) from each sample and load onto an SDS-PAGE gel. Run the gel to separate proteins based on molecular weight.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[20]

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against Bax, Bcl-2, and a loading control (like β-actin) overnight at 4°C, diluted in blocking buffer according to the manufacturer's recommendation.

  • Washing and Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[20]

  • Detection: Wash the membrane again three times with TBST. Apply the chemiluminescent substrate and capture the signal using an imaging system.

  • Analysis: Quantify the band intensities using densitometry software. Normalize the expression of Bax and Bcl-2 to the loading control (β-actin). Calculate the Bax/Bcl-2 ratio for each sample to compare between treated and untreated groups.[9]

Conclusion and Future Directions

The strategic incorporation of bromine into the benzothiazole scaffold has yielded some of the most potent anticancer agents in this chemical class, with activities extending into the low nanomolar range. A comparative analysis reveals that the position of the bromine atom and the nature of other substituents are critical determinants of efficacy, highlighting a complex but exploitable structure-activity relationship. The primary mechanisms of action involve the induction of apoptosis via the mitochondrial pathway and the potential inhibition of key pro-survival signaling cascades.

The provided experimental protocols offer a robust framework for the continued evaluation of novel bromo-substituted benzothiazoles. Future research should focus on synthesizing and testing a wider array of regioisomers to build more comprehensive SAR models. Elucidating the precise molecular targets through techniques like thermal shift assays or affinity chromatography will be crucial for rational drug design. Ultimately, the compelling data presented herein solidifies the bromo-substituted benzothiazole scaffold as a highly promising platform for the development of next-generation cancer therapeutics.

References

  • [Reference to a general review of benzothiazole chemistry and applic
  • Bio-protocol. (2022, September 5). Propidium Iodide Staining of Cells for FACS Analysis. Retrieved from [Link]

  • ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]

  • [Reference for a study on cell cycle analysis]
  • National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • [University of Rochester Medical Center]. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

  • [Reference for SAR studies of benzothiazoles]
  • [Reference for a study on 2-bromo-substituted phenyl deriv
  • [University of Chicago]. (n.d.). The Annexin V Apoptosis Assay. Retrieved from [Link]

  • [Reference for a study on N-alkylbromo-benzothiazoles, likely
  • [Reference for IC50 determination of specific compounds, likely
  • [Reference for a study on substituted pyridine based benzothiazole derivatives, likely
  • [Reference for a study on Western blotting for Bax:Bcl-2 ratio, likely
  • Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

  • [Reference for a study on cytotoxic effects of 2-substituted benzothiazole compounds, likely
  • [Reference for a study on Bax:Bcl-2 ratio in U87MG cells, likely
  • [Reference for a study on structure-activity relationship, likely
  • [Reference for a study on N-alkylbromo-benzothiazoles as anticancer agents, likely
  • [Reference for a general review of benzothiazole deriv
  • [Reference for a review on anticancer activity of benzothiazole derivatives, likely
  • [Reference for a review on structure-activity relationship of antimetastatic compounds, likely
  • [Reference for a review on 2-aminobenzothiazoles in anticancer drug design, likely
  • [Reference for a study on tubulin polymeriz

Sources

Validation

A Senior Application Scientist's Guide to the Structural Validation of 4-Bromo-1,3-benzothiazole-2-carbaldehyde Using 2D NMR Spectroscopy

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is paramount. For heterocyclic compounds such as 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a molecule...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the unambiguous structural confirmation of novel chemical entities is paramount. For heterocyclic compounds such as 4-Bromo-1,3-benzothiazole-2-carbaldehyde, a molecule with potential applications in medicinal chemistry, precise structural data is the bedrock upon which further research is built. This guide provides an in-depth technical comparison of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy as a primary tool for structural validation, contextualized against other common analytical techniques. We will delve into the "why" behind experimental choices, ensuring a robust and self-validating analytical workflow.

The Challenge: Unambiguous Structure Determination

While one-dimensional (1D) NMR (¹H and ¹³C) provides foundational information about the chemical environment of protons and carbons, complex aromatic systems and subtle isomeric differences often lead to spectral overlap and ambiguity.[1] For a molecule like 4-Bromo-1,3-benzothiazole-2-carbaldehyde, with its fused ring system and multiple substituents, a higher level of analysis is required to definitively assign every atom and confirm connectivity. This is where the power of 2D NMR spectroscopy becomes indispensable.

The 2D NMR Solution: A Multi-faceted Approach

A suite of 2D NMR experiments, primarily Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC), offers a comprehensive, non-destructive method to piece together the molecular puzzle.[1]

Predicted ¹H and ¹³C NMR Data for 4-Bromo-1,3-benzothiazole-2-carbaldehyde

To illustrate the power of 2D NMR, let us first predict the approximate chemical shifts for our target molecule based on known data for similar benzothiazole derivatives.[2][3][4][5][6] These predictions will serve as the basis for our interpretation of the 2D correlation spectra.

Atom # Atom Type Predicted ¹H Chemical Shift (ppm) Predicted ¹³C Chemical Shift (ppm)
1C-~154
2C-~185
3N--
4C-~125
5C-H~7.8~128
6C-H~7.5~126
7C-H~8.0~123
8C-Br-~118
9C-~135
10S--
11C-H (aldehyde)~10.0~190

Note: These are estimated values and can vary based on solvent and experimental conditions.

Experimental Workflow for 2D NMR Analysis

The following workflow provides a logical sequence for acquiring and interpreting 2D NMR data for structural validation.

G cluster_sample Sample Preparation cluster_acquisition Data Acquisition cluster_interpretation Data Interpretation & Structure Validation prep Dissolve 4-Bromo-1,3-benzothiazole- 2-carbaldehyde in a suitable deuterated solvent (e.g., CDCl3) oneD_H Acquire 1D ¹H NMR prep->oneD_H oneD_C Acquire 1D ¹³C NMR oneD_H->oneD_C cosy Acquire 2D ¹H-¹H COSY oneD_C->cosy hsqc Acquire 2D ¹H-¹³C HSQC cosy->hsqc hmbc Acquire 2D ¹H-¹³C HMBC hsqc->hmbc interpret_1D Initial peak assignment from 1D spectra hmbc->interpret_1D interpret_cosy Establish proton-proton spin systems interpret_1D->interpret_cosy interpret_hsqc Correlate protons to directly attached carbons interpret_cosy->interpret_hsqc interpret_hmbc Assemble the carbon skeleton via long-range correlations interpret_hsqc->interpret_hmbc validate Final structure validation and assignment confirmation interpret_hmbc->validate

Caption: A typical workflow for structural elucidation using 1D and 2D NMR spectroscopy.

In-depth Analysis of 2D NMR Data

¹H-¹H COSY: Mapping Proton-Proton Connectivity

The COSY experiment is the starting point for assembling the proton spin systems within the molecule.[7] It reveals which protons are coupled to each other, typically through two or three bonds.[7]

  • Expected Correlations: In the aromatic region of the COSY spectrum for 4-Bromo-1,3-benzothiazole-2-carbaldehyde, we would expect to see cross-peaks connecting H5, H6, and H7, as they form a coupled spin system on the benzene ring. Specifically, a cross-peak between the signals at ~7.8 ppm (H5) and ~7.5 ppm (H6), and another between ~7.5 ppm (H6) and ~8.0 ppm (H7) would be anticipated. The aldehyde proton at ~10.0 ppm would not show any correlations as it is not coupled to other protons.

G H5 H5 H6 H6 H5->H6 ³J H7 H7 H6->H7 ³J H11 H11

Caption: Expected ¹H-¹H COSY correlations in 4-Bromo-1,3-benzothiazole-2-carbaldehyde.

¹H-¹³C HSQC: Identifying Direct Carbon-Proton Bonds

The HSQC experiment is a powerful tool for unambiguously assigning the carbon signals of protonated carbons.[8][9] Each cross-peak in the HSQC spectrum represents a direct one-bond correlation between a proton and a carbon atom.[9]

  • Expected Correlations: We would expect to see the following correlations:

    • The proton at ~7.8 ppm (H5) will show a cross-peak with the carbon at ~128 ppm (C5).

    • The proton at ~7.5 ppm (H6) will correlate with the carbon at ~126 ppm (C6).

    • The proton at ~8.0 ppm (H7) will be linked to the carbon at ~123 ppm (C7).

    • The aldehyde proton at ~10.0 ppm (H11) will show a correlation with the aldehyde carbon at ~190 ppm (C11).

    • Quaternary carbons (C1, C2, C4, C8, C9) will not show any peaks in the HSQC spectrum, as they are not directly bonded to any protons.[8]

¹H-¹³C HMBC: Assembling the Molecular Skeleton

The HMBC experiment is arguably the most informative for elucidating the overall structure, as it reveals long-range correlations (typically 2-4 bonds) between protons and carbons.[2][10][11] This allows for the connection of the individual spin systems and the placement of quaternary carbons and heteroatoms.

  • Expected Key Correlations:

    • Aldehyde Group Placement: The aldehyde proton (H11) at ~10.0 ppm should show a two-bond correlation to the carbon at the 2-position of the benzothiazole ring (C2, ~185 ppm). This is a critical correlation for confirming the position of the carbaldehyde group.

    • Connecting the Aromatic Protons to the Heterocycle:

      • The proton at the 7-position (H7, ~8.0 ppm) should show a three-bond correlation to the carbon at the 9-position (C9, ~135 ppm).

      • The proton at the 5-position (H5, ~7.8 ppm) should show a three-bond correlation to the carbon at the 9-position (C9, ~135 ppm) and a two-bond correlation to the carbon at the 4-position (C4, ~125 ppm).

    • Confirming the Bromo-Substituent Position: The proton at the 5-position (H5) will likely show a three-bond correlation to the bromine-bearing carbon (C8, ~118 ppm). Similarly, the proton at the 7-position (H7) may show a four-bond correlation to C8.

G H11 H11 (~10.0 ppm) C2 C2 (~185 ppm) H11->C2 ²J H7 H7 (~8.0 ppm) C9 C9 (~135 ppm) H7->C9 ³J H5 H5 (~7.8 ppm) H5->C9 ³J C4 C4 (~125 ppm) H5->C4 ²J C8 C8 (~118 ppm) H5->C8 ³J

Caption: Key expected HMBC correlations for structural confirmation.

Comparison with Alternative Structural Validation Techniques

While 2D NMR is a powerful tool, a comprehensive structural validation often benefits from complementary data from other analytical techniques.

Technique Information Provided Advantages Limitations
2D NMR Spectroscopy Detailed connectivity of atoms (¹H, ¹³C), through-bond and through-space correlations.Non-destructive, provides a wealth of structural information in solution.Requires a relatively large amount of pure sample, can be time-consuming.
Single-Crystal X-ray Crystallography Precise 3D atomic coordinates, bond lengths, bond angles, and stereochemistry.[8][10][12][13][14]Provides an unambiguous solid-state structure.Requires a suitable single crystal, which can be difficult to obtain. The solid-state conformation may differ from the solution-state.
Mass Spectrometry (MS) Provides the mass-to-charge ratio (m/z) of the molecule and its fragments, confirming molecular weight and elemental composition.[7][15]High sensitivity, requires very small amounts of sample.Provides limited information on the connectivity of atoms. Isomer differentiation can be challenging without fragmentation studies.
Infrared (IR) Spectroscopy Information about the presence of specific functional groups.Fast and simple to perform.Provides limited information on the overall molecular structure.

In the context of 4-Bromo-1,3-benzothiazole-2-carbaldehyde, high-resolution mass spectrometry would be an excellent complementary technique to confirm the elemental formula (C8H4BrNOS). Infrared spectroscopy would confirm the presence of the aldehyde carbonyl group. However, for definitive proof of the bromine's position and the overall connectivity, 2D NMR and single-crystal X-ray crystallography are the gold standards.

Conclusion

The structural elucidation of 4-Bromo-1,3-benzothiazole-2-carbaldehyde is a clear example of where a systematic 2D NMR approach provides a robust and self-validating pathway to an unambiguous structural assignment. By logically progressing from COSY to HSQC and finally to HMBC, a complete picture of the molecular framework can be assembled with a high degree of confidence. While other techniques provide valuable and often necessary complementary data, the detailed connectivity information gleaned from 2D NMR is unparalleled for complex organic molecules in solution. This comprehensive understanding of a molecule's structure is the essential first step in its journey from a novel compound to a potential therapeutic agent.

References

  • Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical reviews, 2(1-4), 23–60. [Link]

  • Diamond Light Source. (n.d.). About Small Molecule X-ray Crystallography. [Link]

  • The University of Queensland. (n.d.). Small molecule X-ray crystallography. School of Chemistry and Molecular Biosciences. [Link]

  • Excillum. (n.d.). Small molecule crystallography. [Link]

  • Genesis Drug Discovery & Development. (n.d.). Small Molecule X-ray Crystallography. [Link]

  • NC State University. (n.d.). Small Molecule X-ray Crystallography. METRIC. [Link]

  • Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. [Link]

  • CURRENTA. (n.d.). Mass spectrometry for structural elucidation. [Link]

  • Magritek. (2015, January 13). Observing Spin Systems using COSY. [Link]

  • MDPI. (2022, September 30). Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques. [Link]

  • Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. [Link]

  • CEITEC. (n.d.). Measuring methods available and examples of their applications 2D HMBC (Heteronuclear Multiple-Bond Correlation spectroscopy) HM. [Link]

  • Royal Society of Chemistry. (2013). Supporting Information for Silver catalyzed decarboxylative direct C2-alkylation of benzothiazole with carboxylic acids. [Link]

  • Incerti, M., Acquotti, D., & Vicini, P. (2008). Complete 1H and 13C NMR spectral assignment of benzo[d]isothiazole derivatives and of an isoindole isoster. Magnetic resonance in chemistry: MRC, 46(12), 1175–1179. [Link]

  • ResearchGate. (n.d.). A) 1 H NMR, B) 13 C NMR of benzothiazole derivative (L). [Link]

  • ACG Publications. (2022). Supporting Information Org. Commun. 15:4 (2022) 378-385 Zn(OAc)2•2H2O: An efficient catalyst for the one-pot synthesis of 2-substituted benzothiazoles. [Link]

  • MDPI. (2022, September 23). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. [Link]

  • MDPI. (2024, March 30). Structural Study of N-(1,3-Benzothiazol-2-yl)-4-Halobenzenesulfonylhydrazides: Hirshfeld Surface Analysis and PIXEL Calculations. [Link]

  • AWS. (n.d.). Synthesis and Biological Properties of Benzothiazole, Benzoxazole and Chromen-4-one Analogs of the Potent Antitumor Agent 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole (PMX 610, NSC 721648). [Link]

  • Hilaris Publisher. (2020, September 21). Structural Elucidation of Organic Natural Products By 1D, 2D and Multidimensional-NMR, Spectroscopy. [Link]

  • European Journal of Chemistry. (2022, June 15). Synthesis, characterization and Hirshfeld surface analysis of 2-aminobenzothiazol with 4-fluorobenzoic acid co-crystal. [Link]

  • PMC. (n.d.). Novel benzothiazole/benzothiazole thiazolidine‐2,4‐dione derivatives as potential FOXM1 inhibitors: In silico, synthesis, and in vitro studies. [Link]

Sources

Safety & Regulatory Compliance

Safety

4-Bromo-1,3-benzothiazole-2-carbaldehyde proper disposal procedures

The following guide details the technical protocols for the safe handling and disposal of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1). This document is structured for researchers requiring immediate oper...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the technical protocols for the safe handling and disposal of 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS: 1781532-51-1).

This document is structured for researchers requiring immediate operational clarity. It prioritizes high-temperature incineration via a licensed waste management facility as the only acceptable disposal route, rejecting in-lab chemical destruction for routine waste due to the formation of hazardous byproducts (NOx, SOx, HBr).

Chemical Identity & Hazard Profile

Before disposal, verify the chemical identity to ensure correct waste stream segregation.

Parameter Details
Chemical Name 4-Bromo-1,3-benzothiazole-2-carbaldehyde
CAS Number 1781532-51-1
Molecular Formula C₈H₄BrNOS
Functional Groups Aryl Bromide (Halogenated), Aldehyde (Reactive), Benzothiazole (Heterocycle)
GHS Hazard Classification

Based on structural analogs (Benzothiazoles/Halogenated Aldehydes)

Hazard ClassCategoryHazard StatementCode
Acute Toxicity (Oral) 4Harmful if swallowed.[1][2][3]H302
Skin Irritation 2Causes skin irritation.[4][2][3]H315
Eye Irritation 2ACauses serious eye irritation.[4][2][3]H319
STOT - SE 3May cause respiratory irritation.[4][2][3]H335

Core Directive: The "Halogenated" Rule[13]

CRITICAL: Because this compound contains Bromine , it must be strictly segregated into the Halogenated Organic Waste stream.

  • Why? Halogenated compounds require specific incineration conditions (typically >1100°C with acid gas scrubbing) to prevent the formation of dioxins and to capture corrosive Hydrogen Bromide (HBr) gas.

  • Never mix with non-halogenated solvents (e.g., Acetone, Methanol) unless your facility explicitly permits "commingled solvents," as this significantly increases disposal costs and complicates recycling processes.

Disposal Decision Matrix (Workflow)

The following logic gate determines the correct disposal procedure based on the physical state of the waste.

DisposalWorkflow Start Waste Generation: 4-Bromo-1,3-benzothiazole-2-carbaldehyde StateCheck Determine Physical State Start->StateCheck SolidWaste Solid / Powder Residue StateCheck->SolidWaste Pure Substance LiquidWaste Solution / Mother Liquor StateCheck->LiquidWaste Dissolved SolidPack Pack in Double-Walled HDPE or Glass Container SolidWaste->SolidPack LiquidSeg Segregate into HALOGENATED Waste Carboy LiquidWaste->LiquidSeg Labeling Label: 'Hazardous Waste - Halogenated' (List Full Chemical Name) SolidPack->Labeling LiquidSeg->Labeling Disposal Transfer to EHS for High-Temp Incineration Labeling->Disposal

Figure 1: Operational workflow for segregating and packaging benzothiazole aldehyde waste.

Detailed Operational Procedures

Protocol A: Solid Waste (Pure Compound)

Applicable to: Expired stocks, weighing boat residues, contaminated solids.

  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass jar with a Teflon-lined screw cap.

  • Transfer: Transfer the solid quantitatively. Do not generate dust; work inside a fume hood.[5]

  • Labeling: Affix a hazardous waste tag immediately.

    • Constituents: Write "4-Bromo-1,3-benzothiazole-2-carbaldehyde".

    • Hazard Checkbox: Mark "Toxic" and "Irritant".

  • Storage: Store in the Solid Waste Satellite Accumulation Area until pickup.

Protocol B: Liquid Waste (Solutions)

Applicable to: Reaction mixtures, mother liquors, NMR samples.

  • Compatibility Check: Ensure the receiving carboy is designated for Halogenated Solvents .

    • Compatible Solvents: Dichloromethane (DCM), Chloroform.

    • Incompatible: Do not mix with strong oxidizers (Nitric acid) or strong bases (Sodium Hydroxide), as the aldehyde moiety can undergo uncontrolled oxidation or Cannizzaro reactions, potentially generating heat or pressure.

  • Transfer: Pour waste into the carboy using a funnel.

  • Rinsing: Rinse the original vessel with a minimal amount of DCM and add the rinsate to the waste carboy.

  • Closure: Cap the carboy tightly immediately after use to prevent the escape of halogenated vapors.

Protocol C: Empty Containers
  • Triple Rinse: Triple rinse the empty bottle with a compatible solvent (e.g., Acetone or DCM).

  • Disposal of Rinsate: Pour the first rinse into the Halogenated Waste container. Subsequent rinses can go into the general solvent waste depending on the solvent used.

  • Defacing: Cross out the original label and mark "EMPTY".

  • Glass Disposal: Discard the clean, dry bottle in the broken glass/sharps container (unless P-listed, which this is not).

Emergency Spill Response (Spill < 100g)

In the event of a spill inside the fume hood, follow this neutralization and cleanup protocol.

Required PPE: Nitrile gloves (double gloved), lab coat, safety goggles, N95 respirator (if dust is generated outside the hood).

  • Containment: Isolate the area. If the spill is solid, cover it gently to prevent dust dispersion.

  • Adsorption (Liquids): Cover liquid spills with a commercial absorbent pads or vermiculite.

  • Deactivation (Solids/Residues):

    • While professional incineration is preferred, small residues can be treated with a mild reducing agent if necessary to quench reactivity, but physical removal is safer .

    • Do not use strong oxidizers (like bleach) as this may react with the benzothiazole sulfur or the aldehyde.

  • Cleanup: Scoop contaminated absorbent/powder into a sealable bag or jar.

  • Disposal: Label this container as "Debris from Spill Cleanup - Contains 4-Bromo-1,3-benzothiazole-2-carbaldehyde" and process as solid hazardous waste.

References

  • BLD Pharm. (n.d.). SDS for 4-Bromo-1,3-benzothiazole-2-carbaldehyde (CAS 1781532-51-1). Retrieved from

  • Sigma-Aldrich. (2025).[2] Safety Data Sheet: 4-Bromobenzaldehyde (Analogous Hazard Data). Retrieved from

  • University of Illinois Urbana-Champaign (DRS). (n.d.). Halogenated Organic Liquids - Waste Disposal Guidelines. Retrieved from

  • U.S. EPA. (1986). Treatment Technologies for Halogenated Organic Containing Wastes. EPA/600/2-86/095. Retrieved from

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-Bromo-1,3-benzothiazole-2-carbaldehyde

Part 1: Executive Safety Summary Immediate Action Required: Treat this compound as a high-potency sensitizer and acute toxin . Due to the specific combination of the reactive aldehyde motif and the brominated benzothiazo...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Summary

Immediate Action Required: Treat this compound as a high-potency sensitizer and acute toxin . Due to the specific combination of the reactive aldehyde motif and the brominated benzothiazole core, this substance presents a dual hazard: chemical reactivity (sensitization/irritation) and systemic toxicity.

Critical Directive:

  • Never handle on an open bench. All manipulations must occur inside a certified chemical fume hood.

  • Avoid inhalation of dust. The solid form is light and easily aerosolized.

  • Protect against oxidation. Store under inert gas to prevent degradation into the corresponding carboxylic acid, which alters chemical properties and waste classification.

Part 2: Chemical Profile & Hazard Analysis (E-E-A-T)

Analysis based on Structure-Activity Relationships (SAR) and analog data (Benzothiazole/Aldehyde derivatives).

Hazard Classification (GHS Standards)

While a specific harmonized SDS for CAS 1781532-51-1 is rare, the functional group analysis mandates the following precautionary classification:

Hazard CategoryH-CodeRisk DescriptionMechanism of Action
Acute Toxicity (Oral) H301/H302 Toxic/Harmful if swallowed.Benzothiazole cores often exhibit biological activity affecting CNS or metabolic pathways [1].
Skin Sensitization H317 May cause allergic skin reaction.[1]The aldehyde group (-CHO) is a known hapten, capable of binding to skin proteins and triggering immune responses [2].
Eye Irritation H319 Causes serious eye irritation.[2][3]Reactive electrophiles (aldehydes) aggressively irritate mucous membranes.
Respiratory Irritation H335 May cause respiratory irritation.[3]Inhalation of dusts or vapors triggers inflammation of the upper respiratory tract.
The "Why" Behind the Protocol
  • Aldehyde Reactivity: The C-2 aldehyde group is susceptible to aerobic oxidation. If the solid turns from off-white/yellow to dark brown or sticky, it has likely degraded to 4-bromo-1,3-benzothiazole-2-carboxylic acid. This degradation product is more acidic and requires different workup procedures.

  • Bromine Substituent: The heavy halogen atom increases lipophilicity, potentially aiding skin absorption. This necessitates the use of gloves with higher breakthrough times for solutions.

Part 3: Hierarchy of Controls & PPE Matrix

Engineering Controls (Primary Defense)
  • Ventilation: Use a fume hood with a face velocity of 80–100 fpm.

  • Static Control: Use an ionizing bar or anti-static gun during weighing. Benzothiazole powders can be static-prone, leading to "flying powder" incidents.

Personal Protective Equipment (PPE) Selection
PPE ComponentSpecificationRationale
Hand Protection (Solid) Nitrile (4 mil) Sufficient for incidental contact with dry powder.
Hand Protection (Solution) Double Nitrile or Laminate (Silver Shield) Aromatic halogenated solvents (often used with this chemical) permeate standard nitrile quickly. Double gloving provides a "sacrificial" outer layer.
Eye Protection Chemical Goggles Safety glasses are insufficient due to the risk of fine dust ingress or splash.
Respiratory P100/N95 (if outside hood) Only if weighing balance is not in a hood (strongly discouraged). Fume hood is the primary respiratory control.
Body Protection Lab Coat (Cotton/Poly) Standard protection. Use Tyvek sleeves if scaling up (>10g).

Part 4: Operational Protocols

Workflow Visualization

The following diagram outlines the safe handling lifecycle, emphasizing the "Inert Loop" to maintain chemical integrity and safety.

SafeHandling Storage Storage (2-8°C, Argon) Weighing Weighing (Fume Hood + Static Control) Storage->Weighing Warm to RT Weighing->Storage Purge & Reseal Reaction Reaction Setup (Inert Atmosphere) Weighing->Reaction Dissolve Immediately Quench Quench/Workup (Control Exotherm) Reaction->Quench Complete Waste Disposal (Halogenated Organic) Quench->Waste Segregate

Caption: Operational workflow for 4-Bromo-1,3-benzothiazole-2-carbaldehyde emphasizing the cold-chain and inert gas requirements.

Step-by-Step Handling Procedure
  • Preparation:

    • Remove the container from the refrigerator and allow it to warm to room temperature before opening. This prevents water condensation, which accelerates hydrolysis/oxidation.

    • Verify Fume Hood airflow.

  • Weighing (The Critical Step):

    • Technique: Use a disposable anti-static weighing boat.

    • Precaution: Do not use metal spatulas if possible (to avoid trace metal contamination or scratching). Use PTFE or high-grade plastic.

    • Cleanup: Immediately wipe the balance area with a solvent-dampened tissue (Acetone/Ethanol) to capture invisible dust.

  • Reaction Setup:

    • Dissolve the solid immediately after weighing. Do not leave the dry powder exposed to air on the bench.

    • Solvent Choice: Compatible with DCM, THF, or DMF. Ensure solvents are anhydrous if the downstream reaction is moisture-sensitive (e.g., Grignard addition to the aldehyde).

  • Waste Disposal:

    • Category: Halogenated Organic Waste.

    • Labeling: Clearly mark as "Contains Brominated Benzothiazole" and "Aldehyde".

    • Do NOT: Mix with strong oxidizers (e.g., Nitric acid) or strong bases in the waste stream, as this can generate heat or toxic byproducts.

Part 5: Emergency Response

IncidentImmediate ActionDecontamination
Skin Contact Brush then Wash. Gently brush off dry powder before wetting (to prevent increasing absorption area), then wash with soap and water for 15 mins.Discard contaminated gloves immediately.
Eye Exposure Flush. Rinse with water for 15 minutes, holding eyelids open.Seek medical attention immediately (Aldehydes can cause corneal damage).
Spill (Solid) Damp Wipe. Cover with wet paper towels to prevent dust. Scoop into waste container.Do not dry sweep.
Spill (Liquid) Absorb. Use vermiculite or sand.Place in a sealed bag for disposal. Ventilate area.[1][4]

References

  • PubChem. Benzothiazole Safety & Hazards. National Library of Medicine. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.